Indoxam

Core Science & Biosynthesis

Unraveling the Interaction of Indoxacarb with Secretory Phospholipase A2: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The primary and well-documented mechanism of action for the insecticide indoxacarb (B177179) is the blockage of voltage-gated sodium channels in insects. It is a pro-insecticide that is metabolized into the more potent N-decarbomethoxylated metabolite, DCJW, which is responsible for this neurotoxic effect. While the compound "indoxam" has been described as a direct inhibitor of secretory phospholipase A2 (sPLA2), there is a significant lack of peer-reviewed scientific literature detailing this specific interaction for the widely known insecticide, indoxacarb. This guide provides a comprehensive overview of the available information and presents general methodologies for studying sPLA2 inhibition.

Indoxacarb: The Established Mechanism of Action

Indoxacarb is a potent oxadiazine insecticide widely used for the control of lepidopteran pests.[1][2][3][4] Its insecticidal activity stems from its ability to block voltage-gated sodium channels in the nervous system of insects.[1][2][5][6][7][8] This blockage disrupts the normal flow of sodium ions, leading to paralysis and eventual death of the insect.[2][3] Indoxacarb itself is a pro-insecticide and is metabolized within the target insect by esterases and amidases into its more active form, DCJW (N-decarbomethoxyllated JW062).[4][6][7][9] This bioactivation is a key feature of its mode of action.[9]

The Postulated Interaction with Secretory Phospholipase A2 (sPLA2)

While the primary mechanism of indoxacarb is well-established, a compound referred to as "Indoxam" has been reported to act as an inhibitor of secretory phospholipase A2 (sPLA2).[10] According to this information, Indoxam directly binds to the active site of sPLA2, thereby preventing the enzyme from hydrolyzing its phospholipid substrates.[10] It is crucial to emphasize that the relationship and potential identity between the insecticide "indoxacarb" and "Indoxam" is not clearly defined in the scientific literature.

sPLA2 enzymes are a group of enzymes that play a critical role in various physiological and pathological processes, including inflammation.[11][12][13][14] They catalyze the hydrolysis of the sn-2 ester bond of glycerophospholipids, leading to the release of free fatty acids, such as arachidonic acid, and lysophospholipids.[11][13][14][15] Arachidonic acid is a precursor for the synthesis of a wide range of pro-inflammatory lipid mediators, including prostaglandins (B1171923) and leukotrienes.[11][13][15][16] Therefore, the inhibition of sPLA2 is a significant area of research for the development of anti-inflammatory drugs.[11]

The Arachidonic Acid Signaling Pathway

The enzymatic action of sPLA2 is the initial and rate-limiting step in the arachidonic acid cascade. The pathway, as illustrated below, demonstrates the central role of sPLA2 in initiating the production of various inflammatory mediators.

Caption: Postulated inhibition of sPLA2 by Indoxam within the arachidonic acid pathway.

Experimental Protocols for sPLA2 Inhibition Assays

To investigate the potential inhibitory effect of a compound like indoxacarb on sPLA2 activity, various in vitro assays can be employed. The following provides a general methodology for a fluorescence-based high-throughput screening (HTS) assay, a common method for identifying sPLA2 inhibitors.

Fluorescence-Based sPLA2 Inhibition Assay

This assay utilizes a fluorogenic phospholipid substrate that, upon cleavage by sPLA2, produces a fluorescent signal. The intensity of the fluorescence is proportional to the enzyme's activity, and a decrease in fluorescence in the presence of a test compound indicates inhibition.

Table 1: Materials for Fluorescence-Based sPLA2 Inhibition Assay

Component	Description
Enzyme	Recombinant human sPLA2-IIA
Substrate	Fluorescent phospholipid substrate (e.g., PED-A1, NBD-PC)
Assay Buffer	50 mM Tris-HCl, pH 8.0, 100 mM KCl, 1 mM CaCl2, 0.05% (v/v) Triton X-100
Test Compound	Indoxacarb (or other potential inhibitors) dissolved in DMSO
Controls	Positive control inhibitor (e.g., Varespladib); Negative control (DMSO vehicle)
Plate	384-well black, flat-bottom microplate
Instrumentation	Fluorescence microplate reader

Experimental Workflow:

Caption: Workflow for a fluorescence-based sPLA2 inhibition assay.

Detailed Protocol:

• Plate Preparation:

  • Dispense 25 µL of Assay Buffer into all wells of a 384-well microplate.

  • Add 0.5 µL of the test compound (dissolved in DMSO) to the sample wells.

  • Add 0.5 µL of DMSO to the negative control wells (representing 100% enzyme activity).

  • Add 0.5 µL of a known sPLA2 inhibitor (positive control) to the positive control wells (representing 0% enzyme activity).

  • Add 10 µL of pre-diluted recombinant human sPLA2-IIA in Assay Buffer to all wells except for the blank wells.

  • Incubate the plate at room temperature for 15 minutes to allow for potential inhibitor binding.

• Enzymatic Reaction:

  • Initiate the reaction by adding 15 µL of the fluorescent phospholipid substrate solution to all wells.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Detection and Analysis:

  • Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths for the chosen substrate.

  • Calculate the percent inhibition for each test compound concentration relative to the controls.

  • Plot the percent inhibition against the logarithm of the compound concentration to determine the IC50 value (the concentration at which 50% of the enzyme activity is inhibited).

Table 2: Representative Data Presentation for sPLA2 Inhibition

Compound	Concentration (µM)	% Inhibition	IC50 (µM)
Indoxacarb	0.1	Data	\multirow{5}{*}{Calculated Value}
1	Data
10	Data
50	Data
100	Data
Varespladib	0.01	Data	Known Value
(Positive Control)	0.1	Data
1	Data

Conclusion and Future Directions

The established mechanism of action for the insecticide indoxacarb is the blockage of neuronal sodium channels in insects. The suggestion that a similarly named compound, "Indoxam," acts as a direct inhibitor of sPLA2 is intriguing but requires substantial scientific validation through rigorous experimental studies. The methodologies outlined in this guide provide a framework for investigating this potential interaction. Future research should focus on:

• Directly testing the inhibitory activity of indoxacarb and its metabolites on various sPLA2 isoforms.

• Determining the mode of inhibition (e.g., competitive, non-competitive, uncompetitive).

• Elucidating the specific binding site on sPLA2, if any.

• Investigating the potential downstream effects on the arachidonic acid cascade in relevant cellular models.

Such studies are essential to clarify the pharmacological profile of indoxacarb and to substantiate any claims of its activity on sPLA2. For researchers and professionals in drug development, understanding the full spectrum of a compound's biological activities is paramount for both efficacy and safety assessments.

References

• 1. Indoxacarb - Wikipedia [en.wikipedia.org]
• 2. beyondpesticides.org [beyondpesticides.org]
• 3. peptechbio.com [peptechbio.com]
• 4. Indoxacarb: A Powerful Insecticide for Lepidoptera Pest Control - HEBEN [hb-p.com]
• 5. Indoxacarb, Metaflumizone, and Other Sodium Channel Inhibitor Insecticides: Mechanism and Site of Action on Mammalian Voltage-Gated Sodium Channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Indoxacarb, Metaflumizone, and Other Sodium Channel Inhibitor Insecticides: Mechanism and Site of Action on Mammalian Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. News - Indoxacarb Mode of Action [bigpesticides.com]
• 10. scbt.com [scbt.com]
• 11. Phospholipase A2 inhibitors as potential anti-inflammatory agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Secretory Phospholipase A2 Enzymes as Pharmacological Targets for Treatment of Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Biology of Secretory Phospholipase A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Regulation and inhibition of phospholipase A2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Inflammatory Effects of Bothrops Phospholipases A2: Mechanisms Involved in Biosynthesis of Lipid Mediators and Lipid Accumulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Mediators of injury in neurotrauma: intracellular signal transduction and gene expression - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Voltage-Gated Sodium Channel Blocking Mechanism of Indoxacarb

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indoxacarb (B177179) is a potent oxadiazine insecticide that exerts its neurotoxic effects by blocking voltage-gated sodium channels (VGSCs), critical components for the generation and propagation of action potentials in the nervous system. A unique feature of indoxacarb is its nature as a pro-insecticide; it is metabolized within the target insect into a more potent, N-decarbomethoxylated derivative, DCJW. This active metabolite exhibits a state-dependent blockade of VGSCs, preferentially binding to and stabilizing the inactivated state of the channel. This mechanism leads to a voltage-dependent inhibition of sodium currents, ultimately causing cessation of nerve impulses, paralysis, and death of the insect. This guide provides a comprehensive overview of the molecular mechanism of indoxacarb action, detailed experimental protocols for its study, and quantitative data on its effects on VGSCs.

Mechanism of Action

Bioactivation of Indoxacarb

Indoxacarb itself is not the primary toxic agent.[1] Upon entering an insect, primarily through ingestion, it undergoes metabolic activation.[1][2] Insect-specific enzymes, such as esterases and amidases, cleave the carbomethoxy group from the parent molecule, converting it to its highly active metabolite, DCJW (decarbomethoxyllated JW062).[2][3] This bioactivation is a critical step, as DCJW is significantly more potent in blocking sodium channels than indoxacarb.[2][4] The selective toxicity of indoxacarb towards insects over mammals is partly attributed to the differential metabolic pathways; in mammals, this bioactivation is less efficient, and detoxification occurs through alternative routes.[5][6]

Figure 1: Bioactivation pathway of indoxacarb to its active metabolite, DCJW.

State-Dependent Blockade of Voltage-Gated Sodium Channels

The primary molecular target of DCJW is the voltage-gated sodium channel.[7] These channels cycle through three main conformational states: resting (closed), open (conducting), and inactivated (non-conducting).[8] DCJW exhibits a state-dependent binding mechanism, showing a much higher affinity for the inactivated states of the sodium channel.[3][4][9] Specifically, it binds preferentially to the slow-inactivated state.[5]

By binding to the inactivated channel, DCJW stabilizes this non-conducting conformation. This action results in a voltage-dependent block; the inhibition of sodium currents is more pronounced at more depolarized membrane potentials, where a larger fraction of channels naturally enters the inactivated state.[5] This preferential binding to the inactivated state also manifests as a hyperpolarizing shift in the voltage-dependence of the steady-state inactivation curve. This means that at any given membrane potential, a larger proportion of channels will be in the non-conducting, drug-bound state. The activation kinetics of the sodium channels, however, are not significantly modified.

The binding site for indoxacarb and its metabolite is believed to be within the inner pore of the sodium channel, overlapping with the receptor site for local anesthetics.[3]

References

• 1. Redirecting [linkinghub.elsevier.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Indoxacarb, Metaflumizone, and Other Sodium Channel Inhibitor Insecticides: Mechanism and Site of Action on Mammalian Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Insect sodium channels and insecticide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Molecular basis of differential sensitivity of insect sodium channels to DCJW, a bioactive metabolite of the oxadiazine insecticide indoxacarb - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Role of the sixth transmembrane segment of domain IV of the cockroach sodium channel in the action of sodium channel-blocker insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

An In-Depth Technical Guide to the Synthesis of Indoxam and its Analogues

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthetic pathways for Indoxam, a complex heterocyclic compound, and its analogues. The document details plausible synthetic routes based on established organic chemistry principles, offering detailed experimental protocols for key transformations, and presenting quantitative data in structured tables for comparative analysis. Visual diagrams generated using Graphviz are included to illustrate the synthetic workflows and logical relationships within the synthesis.

Retrosynthetic Analysis of Indoxam

A plausible retrosynthetic analysis of Indoxam (1) suggests that the molecule can be constructed from a functionalized indolizine (B1195054) core. The key disconnections are at the C1-oxamoyl bond, the ether linkage at C8, and the C3-biphenylmethyl bond. This leads to a strategic approach that involves the initial synthesis of a substituted 8-hydroxyindolizine intermediate, followed by sequential functionalization.

Caption: Retrosynthetic analysis of Indoxam.

Proposed Synthetic Pathway

Based on the retrosynthetic analysis, a forward synthesis is proposed, commencing with the construction of the indolizine core via a 1,3-dipolar cycloaddition reaction. This is followed by a series of functional group manipulations to introduce the requisite substituents at the C2, C3, C8, and C1 positions.

Caption: Proposed synthetic workflow for Indoxam.

Experimental Protocols

Synthesis of the 2-Ethyl-8-methoxy-indolizine Core (via 1,3-Dipolar Cycloaddition)

This protocol describes a general method for the synthesis of a substituted indolizine core, which serves as a key intermediate for Indoxam.

Materials:

• Substituted 2-ethylpyridine (B127773)

• Methyl propiolate

• Palladium on carbon (10% Pd/C)

• Solvent (e.g., Toluene)

• Base (e.g., Triethylamine)

Procedure:

• A solution of the substituted 2-ethylpyridine (1.0 eq.) and methyl propiolate (1.2 eq.) in toluene (B28343) is prepared in a round-bottom flask.

• Triethylamine (2.0 eq.) is added to the mixture.

• The reaction mixture is heated to reflux for 12-24 hours and monitored by TLC.

• Upon completion, the solvent is removed under reduced pressure.

• The crude product is purified by column chromatography on silica (B1680970) gel to afford the 2-ethyl-8-methoxy-indolizine derivative.

Demethylation to 2-Ethyl-indolizin-8-ol

Materials:

• 2-Ethyl-8-methoxy-indolizine derivative

• Boron tribromide (BBr₃)

• Dichloromethane (DCM)

Procedure:

• The 2-ethyl-8-methoxy-indolizine (1.0 eq.) is dissolved in anhydrous DCM under an inert atmosphere.

• The solution is cooled to -78 °C.

• A solution of BBr₃ (1.5 eq.) in DCM is added dropwise.

• The reaction is stirred at -78 °C for 1 hour and then allowed to warm to room temperature overnight.

• The reaction is quenched by the slow addition of methanol, followed by water.

• The aqueous layer is extracted with DCM, and the combined organic layers are dried over anhydrous sodium sulfate (B86663) and concentrated to yield 2-ethyl-indolizin-8-ol.

Friedel-Crafts Alkylation for Introduction of the Biphenylmethyl Group

Materials:

• 2-Ethyl-indolizin-8-ol

• 2-(Bromomethyl)-1,1'-biphenyl

• Lewis acid catalyst (e.g., AlCl₃)

• Solvent (e.g., Dichloromethane)

Procedure:

• To a solution of 2-ethyl-indolizin-8-ol (1.0 eq.) in anhydrous DCM at 0 °C is added AlCl₃ (1.1 eq.) portion-wise.

• A solution of 2-(bromomethyl)-1,1'-biphenyl (1.2 eq.) in DCM is added dropwise.

• The reaction mixture is stirred at room temperature for 4-6 hours.

• The reaction is quenched with ice-water and extracted with DCM.

• The organic layer is washed with brine, dried, and concentrated. The product is purified by column chromatography.

O-Alkylation of the 8-Hydroxy Group

Materials:

• 2-Ethyl-3-((1,1'-biphenyl)-2-ylmethyl)indolizin-8-ol

• Ethyl bromoacetate (B1195939)

• Potassium carbonate (K₂CO₃)

• Acetone (B3395972)

Procedure:

• A mixture of the 8-hydroxyindolizine derivative (1.0 eq.), ethyl bromoacetate (1.5 eq.), and K₂CO₃ (2.0 eq.) in acetone is refluxed for 8-12 hours.

• The reaction mixture is cooled, and the inorganic salts are filtered off.

• The filtrate is concentrated, and the residue is partitioned between water and ethyl acetate.

• The organic layer is dried and concentrated to give the ester, which is then hydrolyzed using aqueous NaOH followed by acidification to yield the carboxylic acid.

Friedel-Crafts Acylation with Oxamoyl Chloride

Materials:

• The product from section 3.4

• Oxalyl chloride

• Ammonia (B1221849)

• Lewis acid catalyst (e.g., AlCl₃)

• Solvent (e.g., Dichloromethane)

Procedure:

• Oxalyl chloride is reacted with a source of ammonia (e.g., ammonium (B1175870) hydroxide) to form oxamoyl chloride in situ or used as a pre-formed reagent.

• The indolizine derivative (1.0 eq.) is dissolved in anhydrous DCM, and AlCl₃ (1.1 eq.) is added at 0 °C.

• A solution of oxamoyl chloride (1.2 eq.) in DCM is added dropwise.

• The reaction is stirred at room temperature for 2-4 hours.

• The reaction is quenched with ice-water and extracted with DCM.

• The organic phase is washed, dried, and concentrated. The final product, Indoxam, is purified by recrystallization or column chromatography.

Quantitative Data

The following table summarizes the expected yields for the key steps in the proposed synthesis of Indoxam. These yields are based on literature precedents for similar transformations on related heterocyclic systems.

Step	Reaction Type	Starting Material	Product	Typical Yield (%)
1. Indolizine Core Synthesis	1,3-Dipolar Cycloaddition	Substituted Pyridine & Alkyne	2-Ethyl-8-methoxy-indolizine	60-85
2. Demethylation	Ether Cleavage	2-Ethyl-8-methoxy-indolizine	2-Ethyl-indolizin-8-ol	70-90
3. Introduction of Biphenylmethyl Group	Friedel-Crafts Alkylation	2-Ethyl-indolizin-8-ol	2-Ethyl-3-((1,1'-biphenyl)-2-ylmethyl)indolizin-8-ol	50-70
4. O-Alkylation and Hydrolysis	Williamson Ether Synthesis	2-Ethyl-3-((1,1'-biphenyl)-2-ylmethyl)indolizin-8-ol	2-((2-Ethyl-3-((1,1'-biphenyl)-2-ylmethyl)indolizin-8-yl)oxy)acetic acid	75-95
5. C1-Oxamoylation	Friedel-Crafts Acylation	Product from Step 4	Indoxam	40-60

Synthesis of Analogues

The synthetic route described above is amenable to the preparation of a wide range of Indoxam analogues. Variations in the starting materials and reagents at each step can lead to diverse modifications of the final structure.

Analogue Synthesis Strategy

Caption: Strategy for the synthesis of Indoxam analogues.

Table of Potential Modifications:

Position of Variation	Reagent Type	Examples of Variation	Resulting Analogue Structure
C2	Substituted 2-alkylpyridine	2-Propylpyridine, 2-Butylpyridine	Variation in the C2-alkyl chain length
C3	Substituted benzyl (B1604629) halide	2-(Bromomethyl)naphthalene, 4'-Chloro-2-(bromomethyl)biphenyl	Modification of the aromatic system at C3
C8-Oxyacetic acid	α-Haloalkanoic acid ester	Ethyl 2-bromopropanoate, Methyl 2-bromobutanoate	Variation in the side chain of the C8-ether linkage
C1-Oxamoyl	Substituted oxamoyl chloride	N-Methyl-oxamoyl chloride, N,N-Dimethyl-oxamoyl chloride	N-alkylation of the terminal amide at C1

This guide provides a foundational understanding of the synthetic strategies that can be employed to access Indoxam and its derivatives. The modular nature of the proposed route allows for considerable flexibility, enabling the generation of a library of analogues for structure-activity relationship (SAR) studies and further drug development efforts. Researchers are encouraged to consult the primary literature for specific reaction conditions and optimization parameters for each transformation.

The Bioactivation of Indoxacarb: A Technical Guide to its Metabolic Pathway in Insects

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb, a potent oxadiazine insecticide, is a critical tool in modern pest management strategies due to its unique mode of action and favorable safety profile for non-target organisms. A key feature of Indoxacarb is its nature as a pro-insecticide; it requires metabolic activation within the target insect to exert its neurotoxic effects.[1][2][3] This in-depth technical guide elucidates the bioactivation pathway of Indoxacarb in insects, providing a comprehensive overview of the metabolic processes, enzymatic players, and the ultimate mechanism of action. This document is intended to serve as a valuable resource for researchers, scientists, and professionals involved in insecticide development and resistance management.

The Bioactivation Pathway of Indoxacarb

The bioactivation of Indoxacarb is a multi-step process that transforms the relatively inactive parent compound into a highly potent neurotoxin. This process primarily occurs in the insect's midgut and fat body and is a critical determinant of the insecticide's efficacy.[1]

Step 1: Ingestion and Absorption

Indoxacarb primarily enters the insect's body through ingestion of treated foliage, although contact exposure can also occur.[1][4] Once ingested, the compound is absorbed into the insect's hemolymph, the circulatory fluid analogous to blood.

Step 2: Enzymatic Cleavage and Activation

The pivotal step in Indoxacarb's bioactivation is the enzymatic conversion of the parent molecule into its active metabolite, DCJW (N-decarbomethoxyllated JW062).[1][2][3][5][6][7] This metabolic transformation is catalyzed by specific insect enzymes, primarily esterases and amidases .[1][3] These enzymes cleave the carbomethoxy group from the Indoxacarb molecule. The rate of this bioactivation is a crucial factor influencing the insecticide's toxicity across different insect species.[3]

Step 3: Targeting the Voltage-Gated Sodium Channels

The resulting active metabolite, DCJW, is a potent blocker of voltage-gated sodium channels in the insect's nervous system.[4][5][7] By binding to these channels, DCJW prevents the influx of sodium ions, which is essential for the propagation of nerve impulses. This disruption of neuronal signaling leads to a cascade of physiological effects.

Step 4: Physiological Effects and Mortality

The blockage of sodium channels by DCJW results in the cessation of feeding, followed by paralysis and eventual death of the insect.[1][3] The onset of these symptoms is directly correlated with the rate of DCJW formation within the insect.

Detoxification Pathways

In addition to the bioactivation pathway, insects also possess detoxification mechanisms to metabolize and eliminate Indoxacarb and its active metabolite, DCJW. These detoxification processes are primarily mediated by cytochrome P450 monooxygenases (CYP450s) .[4][8] These enzymes can hydroxylate or create ring-opened metabolites of both Indoxacarb and DCJW, rendering them more water-soluble and easier to excrete.[9] The efficiency of these detoxification pathways can influence the development of insecticide resistance.

Quantitative Data

The following tables summarize key quantitative data related to the bioactivation and efficacy of Indoxacarb and its active metabolite, DCJW.

Table 1: Comparative Toxicity of Indoxacarb and DCJW in Various Insect Species

Insect Species	Compound	Bioassay Method	LC50 / LD50	Reference
Heliothis virescens	Indoxacarb	Topical	LD50: 1.28 µg/g	[5]
Heliothis virescens	DCJW	Topical	LD50: 0.52 µg/g	[5]
Spodoptera frugiperda	Indoxacarb	Diet Incorporation	LC50: 14.66 mg/kg (72h)	[10]
Plutella xylostella	Indoxacarb	Leaf Dip	LC50: 3.7 mg/L (48h) (Lab Strain)	[11]
Plutella xylostella	Indoxacarb	Leaf Dip	LC50: 6.9 mg/L (48h) (Field Strain)	[11]
Lygus lineolaris	Indoxacarb	Topical	LD50: ~35 ng/insect	[12]
Geocoris punctipes	Indoxacarb	Topical	LD50: ~35 ng/insect	[12]

Table 2: Enzyme Kinetics of Indoxacarb Bioactivation

Enzyme Source	Substrate	Km	Vmax	Reference
Trichoplusia ni midgut microsomes	Indoxacarb	Data not available	Data not available	N/A
Purified esterase from Plutella xylostella	Indoxacarb	Data not available	Data not available	N/A

Experimental Protocols

Protocol 1: In Vitro Metabolism of Indoxacarb by Insect Microsomes

This protocol is a synthesized methodology based on descriptions of similar experiments in the literature.[13][14][15]

Objective: To determine the metabolic fate of Indoxacarb when incubated with insect microsomal fractions.

Materials:

• Insect tissue (e.g., midguts, fat bodies) from the target species.

• Homogenization buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4, containing 1 mM EDTA and 0.25 M sucrose).

• Indoxacarb stock solution (in a suitable solvent like acetone (B3395972) or DMSO).

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+).

• Centrifuge capable of high speeds (e.g., 100,000 x g).

• Incubator or water bath.

• Quenching solution (e.g., acetonitrile).

• HPLC-MS/MS system for analysis.

Methodology:

• Microsome Preparation:

  • Dissect the desired insect tissue on ice and homogenize in ice-cold homogenization buffer.

  • Centrifuge the homogenate at a low speed (e.g., 10,000 x g) for 20 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant to an ultracentrifuge tube and centrifuge at 100,000 x g for 60 minutes at 4°C to pellet the microsomal fraction.

  • Resuspend the microsomal pellet in a known volume of homogenization buffer and determine the protein concentration (e.g., using the Bradford assay).

• Incubation:

  • In a microcentrifuge tube, combine the microsomal preparation, NADPH regenerating system, and buffer to a final volume.

  • Pre-incubate the mixture at the appropriate temperature for the insect species (e.g., 27-30°C) for 5 minutes.

  • Initiate the reaction by adding a known concentration of Indoxacarb.

  • Incubate for a specific time course (e.g., 0, 15, 30, 60, 120 minutes).

• Reaction Termination and Sample Preparation:

  • Stop the reaction by adding an equal volume of cold quenching solution (e.g., acetonitrile).

  • Vortex and centrifuge to precipitate the proteins.

  • Transfer the supernatant to a new tube for analysis.

• Analysis:

  • Analyze the supernatant using a validated HPLC-MS/MS method to identify and quantify Indoxacarb and its metabolites (e.g., DCJW, hydroxylated forms).

Protocol 2: Electrophysiological Analysis of DCJW on Insect Sodium Channels (Patch-Clamp)

This protocol is a generalized methodology based on standard patch-clamp techniques described for insect neurons.[5][9][16][17][18]

Objective: To characterize the effects of DCJW on the activity of voltage-gated sodium channels in isolated insect neurons.

Materials:

• Isolated insect neurons from the target species (e.g., dorsal unpaired median (DUM) neurons from cockroaches).

• External (bath) solution mimicking the insect hemolymph composition.

• Internal (pipette) solution mimicking the neuronal cytoplasm.

• Patch-clamp amplifier and data acquisition system.

• Micromanipulator and microscope.

• Glass micropipettes.

• DCJW stock solution.

Methodology:

• Neuron Preparation:

  • Isolate neurons from the desired insect ganglion following established dissection and enzymatic digestion protocols.

  • Plate the isolated neurons on a suitable substrate for electrophysiological recording.

• Patch-Clamp Recording:

  • Pull glass micropipettes to a resistance of 2-5 MΩ when filled with the internal solution.

  • Under visual control using a microscope, approach a neuron with the micropipette and form a high-resistance seal (giga-seal) with the cell membrane through gentle suction.

  • Rupture the membrane patch under the pipette tip to achieve the whole-cell configuration.

• Data Acquisition:

  • In voltage-clamp mode, hold the neuron at a negative resting potential (e.g., -90 mV).

  • Apply a series of depolarizing voltage steps to elicit sodium currents.

  • Record the baseline sodium current in the absence of DCJW.

• Drug Application:

  • Perfuse the external solution containing a known concentration of DCJW over the neuron.

  • Record the sodium current in the presence of DCJW.

• Data Analysis:

  • Measure the peak amplitude of the sodium current before and after DCJW application to determine the percentage of inhibition.

  • Analyze the voltage-dependence of channel activation and inactivation in the presence and absence of DCJW.

  • Construct dose-response curves to determine the IC50 of DCJW.

Mandatory Visualization

Caption: Bioactivation and detoxification pathway of Indoxacarb in insects.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. taylorfrancis.com [taylorfrancis.com]
• 7. Acute Toxicity of New Molecular Insecticides to Diamond Back Moth, Plutella xylostella (L.) [masujournal.org]
• 8. mdpi.com [mdpi.com]
• 9. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. Scholars@Duke publication: Molecular basis of differential sensitivity of insect sodium channels to DCJW, a bioactive metabolite of the oxadiazine insecticide indoxacarb. [scholars.duke.edu]
• 13. In vitro metabolism of imidacloprid and acetamiprid in rainbow trout and rat - PMC [pmc.ncbi.nlm.nih.gov]
• 14. stacks.cdc.gov [stacks.cdc.gov]
• 15. In vitro metabolism of the new insecticide flupyrazofos by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. m.youtube.com [m.youtube.com]
• 18. juniperpublishers.com [juniperpublishers.com]

Me-indoxam: A Potent and Selective Inhibitor of Secreted Phospholipase A2

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Me-indoxam, an indole-based inhibitor of secreted phospholipase A2 (sPLA2) enzymes. Me-indoxam serves as a critical research tool for investigating the multifaceted roles of sPLA2s in various physiological and pathological processes.[1] This document details its mechanism of action, inhibitory profile against various sPLA2 isoforms, and comprehensive experimental protocols for its application in research settings.

Introduction to Secreted Phospholipase A2 (sPLA2)

Secreted phospholipase A2 (sPLA2) enzymes are a family of disulfide-rich, Ca2+-dependent enzymes that catalyze the hydrolysis of the sn-2 position of glycerophospholipids. This reaction releases a fatty acid, most notably arachidonic acid, and a lysophospholipid.[2][3] These products are precursors to a wide range of pro-inflammatory mediators, including prostaglandins (B1171923) and leukotrienes, implicating sPLA2s in a variety of inflammatory diseases.[1][4] The mammalian genome encodes for several sPLA2 isoforms (e.g., IB, IIA, IIC, IID, IIE, IIF, V, X), each with unique tissue distribution and potential biological roles.[2][5]

Me-indoxam: A Competitive Inhibitor

Me-indoxam, a substituted indole (B1671886), functions as a potent, cell-impermeable, and competitive inhibitor of sPLA2 enzymes.[1][6] Its mechanism of action involves binding to the active site of sPLA2, thereby preventing the substrate from accessing the enzyme's catalytic machinery.[1][7] This blockade effectively halts the inflammatory cascade at its inception.[1] The carboxyl group of the substituent at the 4-position of the indole core directly coordinates with the active site Ca2+, a critical interaction for its inhibitory activity.[2]

Quantitative Inhibitory Profile of Me-indoxam

The inhibitory potency of Me-indoxam varies across different human and mouse sPLA2 isoforms. The following tables summarize the half-maximal inhibitory concentration (IC50) values from various studies.

Table 1: In Vitro Inhibitory Activity of Me-indoxam against Human sPLA2 Isoforms [8]

sPLA2 Isoform	IC50 Value
hGIIA	< 100 nM
hGIIE	< 100 nM
hGV	< 100 nM
hGIB	200 - 600 nM
hGX	200 - 600 nM
hGIID	> 2 µM
hGIIF	> 2 µM

Table 2: Comparative Inhibitory Activity of Me-indoxam Against Human and Mouse sPLA2 Isoforms [2]

sPLA2 Isoform	Potency
hGIIA, mGIIA, mGIIC, hGIIE, mGIIE, hGV, mGV	Low nanomolar
hGIB, mGIB, hGX, mGX	Less potent
hGIID, mGIID, hGXIIA, mGXIIA	Micromolar

Table 3: Specific IC50 Values for Me-indoxam against Pancreatic sPLA2 (PLA2G1B) [9]

Species	IC50 Value
Human Pla2g1b	1.12 µM
Mouse Pla2g1b	0.59 µM

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of Me-indoxam's application in research, the following diagrams illustrate the sPLA2 signaling pathway and a general workflow for evaluating sPLA2 inhibitors.

Caption: sPLA2 signaling pathway and the inhibitory action of Me-indoxam.

Caption: General experimental workflow for evaluating sPLA2 inhibitors like Me-indoxam.

Detailed Experimental Protocols

In Vitro sPLA2 Inhibition Assay (Fluorometric)

This protocol outlines a common method to determine the inhibitory activity of Me-indoxam against a specific sPLA2 isoform.

Objective: To determine the IC50 value of Me-indoxam for a specific sPLA2 isoform.

Materials:

• Recombinant human sPLA2 enzyme

• Fluorescently labeled phospholipid substrate (e.g., NBD-PE)

• Assay Buffer (specific to the enzyme)

• Me-indoxam

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate (black, for fluorescence)

• Fluorescence plate reader

Procedure:

• Compound Preparation: Prepare a stock solution of Me-indoxam in 100% DMSO. Create serial dilutions of Me-indoxam in the assay buffer to achieve a range of final concentrations.

• Enzyme Preparation: Prepare a working solution of the recombinant sPLA2 enzyme in the assay buffer.

• Assay Plate Setup: In a 96-well plate, add the enzyme solution to each well.

• Inhibitor Addition: Add the serially diluted Me-indoxam solutions to the wells. Include a vehicle control (DMSO) and a no-enzyme control.

• Pre-incubation: Pre-incubate the enzyme with the inhibitor for a specified time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).[10]

• Reaction Initiation: Initiate the enzymatic reaction by adding the fluorescently labeled phospholipid substrate to all wells.[10]

• Fluorescence Measurement: Immediately begin monitoring the increase in fluorescence intensity using a plate reader at the appropriate excitation and emission wavelengths for the fluorophore.[10]

• Data Analysis:

  • Calculate the initial reaction rates from the linear portion of the kinetic curves.[11]

  • Determine the percentage of inhibition for each Me-indoxam concentration relative to the vehicle control.[10][11]

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.[10][11][12]

Cell-Based Assay for Anti-Inflammatory Activity

This protocol describes how to assess the ability of Me-indoxam to inhibit the production of inflammatory mediators in a cellular context.

Objective: To evaluate the efficacy of Me-indoxam in reducing the production of pro-inflammatory mediators (e.g., PGE2, TNF-α) in cultured cells.

Materials:

• Relevant cell line (e.g., RAW 264.7 murine macrophages)

• Complete culture medium

• Inflammatory stimulus (e.g., Lipopolysaccharide - LPS)

• Me-indoxam stock solution

• Phosphate-buffered saline (PBS)

• ELISA kits for PGE2 and TNF-α

• 24-well cell culture plates

Procedure:

• Cell Seeding: Seed the cells in 24-well plates and allow them to adhere overnight.

• Compound Treatment: Pre-treat the cells with various concentrations of Me-indoxam for 1-2 hours.

• Inflammation Induction: Stimulate the cells with LPS to induce an inflammatory response. Include a vehicle-treated, unstimulated control and a vehicle-treated, stimulated control.

• Incubation: Incubate the cells for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatant.

• Mediator Quantification: Measure the concentration of PGE2 and TNF-α in the supernatant using specific ELISA kits, following the manufacturer's instructions.

• Data Analysis: Calculate the percentage of inhibition of PGE2 and TNF-α production for each concentration of Me-indoxam compared to the LPS-stimulated control.

In Vivo Model: Carrageenan-Induced Paw Edema in Rats

This is a standard in vivo model to assess the acute anti-inflammatory activity of a compound.

Objective: To evaluate the in vivo efficacy of Me-indoxam in reducing acute inflammation.

Materials:

• Male Sprague-Dawley rats

• Carrageenan solution (1% in saline)

• Me-indoxam formulation for administration (e.g., oral gavage)

• Vehicle control

• Plethysmometer

Procedure:

• Acclimatization: Acclimatize the animals for at least one week before the experiment.

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.[12]

• Compound Administration: Administer Me-indoxam or the vehicle control to the rats via the chosen route (e.g., oral gavage) at a predetermined time before carrageenan injection (e.g., 1 hour).

• Inflammation Induction: Induce inflammation by injecting 0.1 mL of 1% carrageenan solution into the sub-plantar region of the right hind paw.[12]

• Paw Volume Measurement: Measure the paw volume at regular intervals (e.g., 1, 2, 3, 4, and 5 hours) after the carrageenan injection.[12]

• Data Analysis: Calculate the percentage of edema inhibition for the Me-indoxam-treated groups compared to the vehicle control group at each time point.[12]

Synthesis and Physicochemical Properties

Me-indoxam is a substituted indole, and its synthesis is a multi-step process that typically involves building the indole core from a pyrrole (B145914) precursor.[8]

Table 4: Chemical Properties of Me-indoxam [1]

Property	Value
Chemical Name	2-((3-(2-amino-2-oxoacetyl)-2-methyl-1-(biphenyl-2-ylmethyl)-1H-indol-4-yl)oxy)acetic acid
Core Scaffold	Indole
Molecular Formula	C26H22N2O5
Molecular Weight	442.5 g/mol
CAS Number	172732-62-6

Solubility: Me-indoxam has limited solubility in water but is soluble in organic solvents such as DMSO.[6]

Analytical Methods for Detection

For pharmacokinetic studies and to ensure stability in assay buffers, validated analytical methods are crucial. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is a highly sensitive and selective method for quantifying Me-indoxam in biological matrices.[6]

Protocol for Stability Assessment using LC-MS/MS:

• Prepare a solution of Me-indoxam in the relevant assay buffer.

• Incubate the solution at the assay temperature.

• At various time points, take aliquots and quench the reaction (e.g., by adding acetonitrile (B52724) with an internal standard).

• Analyze the samples using a validated LC-MS/MS method to determine the concentration of Me-indoxam over time.[6]

Conclusion

Me-indoxam is a well-characterized and potent inhibitor of several sPLA2 isoforms, making it an invaluable tool for dissecting the roles of these enzymes in health and disease. Its selective inhibitory profile, coupled with established in vitro and in vivo experimental protocols, provides a robust framework for researchers in the fields of inflammation, immunology, and drug discovery. This guide serves as a comprehensive resource to facilitate the effective use of Me-indoxam in advancing our understanding of sPLA2 biology and its therapeutic potential.

References

• 1. benchchem.com [benchchem.com]
• 2. Highly Specific and Broadly Potent Inhibitors of Mammalian Secreted Phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. What are sPLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 5. Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. scbt.com [scbt.com]
• 8. benchchem.com [benchchem.com]
• 9. The phospholipase A2 inhibitor methyl indoxam suppresses diet-induced obesity and glucose intolerance in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Indoxacarb's Mode of Action in Lepidopteran Pests: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indoxacarb (B177179) is a potent oxadiazine insecticide widely utilized for the control of lepidopteran pests.[1][2] Its efficacy stems from a unique mode of action that involves metabolic bioactivation within the target insect and subsequent blockage of voltage-gated sodium channels in the nervous system.[3][4] This guide provides an in-depth technical overview of the molecular mechanisms, physiological consequences, and experimental methodologies used to elucidate the mode of action of indoxacarb.

Introduction

Indoxacarb is distinguished as a pro-insecticide, meaning it is converted into a more toxic form within the insect's body.[4] This bioactivation is a key element of its selective toxicity toward target pests. The primary site of action for the activated metabolite is the voltage-gated sodium channels of nerve cells, leading to a cascade of events that result in paralysis and death of the insect.[3][5]

Metabolic Activation of Indoxacarb

The insecticidal activity of indoxacarb is largely dependent on its metabolic conversion to the N-decarbomethoxylated metabolite, DCJW.[4] This bioactivation is catalyzed by enzymes within the insect, primarily esterases and amidases found in the midgut and fat bodies.[6]

The metabolic conversion of indoxacarb to its active form, DCJW, is a critical step in its mode of action. This process is significantly more efficient in target lepidopteran pests compared to mammals, contributing to the insecticide's favorable safety profile.

Signaling Pathway for Metabolic Activation

The metabolic activation of indoxacarb can be visualized as a straightforward enzymatic conversion.

Metabolic activation of indoxacarb to DCJW.

Molecular Target and Mechanism of Action

The primary molecular target of the active metabolite, DCJW, is the voltage-gated sodium channels in the neurons of lepidopteran pests.[3][5]

Blockage of Voltage-Gated Sodium Channels

Voltage-gated sodium channels are transmembrane proteins essential for the initiation and propagation of action potentials in neurons.[4] DCJW binds to a unique site on the sodium channel, distinct from other insecticides like pyrethroids.[4][5] This binding blocks the flow of sodium ions into the neuron, which has several key consequences:

• Inhibition of Action Potentials: By preventing sodium influx, DCJW inhibits the depolarization phase of the action potential, effectively silencing neuronal communication.[3]

• Hyperpolarization of Resting Membrane Potential: The blockage of a depolarizing conductance can lead to a hyperpolarization of the neuron's resting membrane potential.[7]

• State-Dependent Binding: The blocking action of DCJW is state-dependent, showing a higher affinity for the inactivated state of the sodium channel.[5]

Signaling Pathway of Neurotoxicity

The interaction of DCJW with the voltage-gated sodium channel and the subsequent physiological effects can be illustrated as follows:

Neurotoxic action of DCJW on insect neurons.

Quantitative Data

The efficacy of indoxacarb and its active metabolite DCJW has been quantified through various bioassays. The following tables summarize key quantitative data for several lepidopteran species.

Table 1: LC50 Values of Indoxacarb against Lepidopteran Larvae

Species	Instar	Bioassay Method	LC50	Reference
Spodoptera littoralis	3rd	Leaf Dipping	9.66 ppm (EC formulation)	[2]
Spodoptera littoralis	2nd	Leaf Dipping	0.041 mg/L	[8]
Spodoptera littoralis	1st - 6th	Leaf Dipping	0.005 - 0.81 mg/L	[1]
Helicoverpa zea (Bollworm)	1st	Diet Overlay	0.34 ppm	[9]
Heliothis virescens (Tobacco Budworm)	1st	Diet Overlay	6.46 ppm	[9]
Spodoptera exigua (Beet Armyworm)	1st	Diet Overlay	20.73 ppm	[9]
Spodoptera frugiperda (Fall Armyworm)	1st	Diet Overlay	0.59 ppm	[9]
Chrysodeixis includens	3rd	Leaf Dipping	0.01 - 100 µg a.i./ml (Range)	[10]
Helicoverpa armigera	3rd	Leaf Dipping	0.01 - 100 µg a.i./ml (Range)	[10]

Table 2: IC50 Values for DCJW

Preparation	Method	IC50	Reference
Cockroach DUM neurons	Whole-cell voltage-clamp	28 nM	[3][7][11]

Experimental Protocols

The elucidation of indoxacarb's mode of action has relied on a suite of sophisticated experimental techniques. Below are detailed methodologies for key experiments.

Whole-Cell Patch-Clamp Electrophysiology

This technique is used to measure the ion currents across the membrane of a single neuron, providing direct evidence of sodium channel blockage.

Objective: To characterize the effects of DCJW on the voltage-gated sodium currents in isolated insect neurons.

Materials:

• Isolated insect neurons (e.g., from cockroach dorsal unpaired median (DUM) neurons).[3]

• Patch-clamp amplifier and data acquisition system.

• Micromanipulators and microscope.

• Borosilicate glass capillaries for pulling patch pipettes.

• External (bath) solution (e.g., containing in mM: 200 NaCl, 3.1 KCl, 4 MgCl2, 5 CaCl2, 10 HEPES, 50 sucrose, pH 7.4).[7]

• Internal (pipette) solution (e.g., containing in mM: 150 K-aspartate, 10 KF, 10 NaCl, 1 MgCl2, 3 ATP-Mg, 0.5 CaCl2, 10 EGTA, 10 HEPES, pH 7.4).[7]

• DCJW stock solution (e.g., 10 mM in DMSO).[7]

Procedure:

• Isolate neurons from the desired insect ganglion following established dissection protocols.[3]

• Prepare patch pipettes with a resistance of 0.5–0.9 MΩ when filled with the internal solution.[3]

• Establish a whole-cell patch-clamp configuration on an isolated neuron.[3]

• Record baseline sodium currents using a voltage-clamp protocol. A typical protocol involves holding the neuron at a resting potential of -90 mV and applying depolarizing voltage steps to elicit sodium currents.[3]

• Perfuse the bath with the external solution containing the desired concentration of DCJW.

• Record sodium currents at various time points after DCJW application to determine the time course of the block.

• To determine the IC50, apply a range of DCJW concentrations and measure the steady-state block of the peak sodium current.

• Analyze the data to determine changes in current amplitude, voltage-dependence of activation and inactivation, and other channel properties.

In Vitro Metabolism Assay

This assay is used to demonstrate the conversion of indoxacarb to DCJW by insect enzymes.

Objective: To quantify the N-decarbomethoxylation of indoxacarb to DCJW by insect microsomal preparations.

Materials:

• Insect microsomes (prepared from midguts or fat bodies of lepidopteran larvae).

• Indoxacarb stock solution.

• NADPH regenerating system (cofactor for cytochrome P450 enzymes, which can be involved in secondary metabolism).

• Potassium phosphate (B84403) buffer (pH 7.4).

• Acetonitrile for quenching the reaction and extracting metabolites.

• LC-MS/MS system for quantification of indoxacarb and DCJW.

Procedure:

• Prepare insect microsomes by differential centrifugation of homogenized tissues.

• Incubate indoxacarb with the microsomal preparation in the presence of the NADPH regenerating system at a controlled temperature (e.g., 30°C).

• At various time points, quench the reaction by adding ice-cold acetonitrile.

• Centrifuge the samples to pellet the protein and collect the supernatant.

• Analyze the supernatant using a validated LC-MS/MS method to quantify the concentrations of indoxacarb and the newly formed DCJW.

• Calculate the rate of DCJW formation to determine the metabolic activity.

Radioligand Binding Assay

This assay can be used to study the binding affinity of indoxacarb's active metabolite to the sodium channel.

Objective: To determine the binding affinity (Kd) of DCJW to the insect voltage-gated sodium channel.

Materials:

• Membrane preparations from insect neural tissue rich in sodium channels.

• A radiolabeled ligand that binds to a site on the sodium channel allosterically coupled to the DCJW binding site (e.g., [3H]-batrachotoxin).[5][12]

• Unlabeled DCJW for competition binding.

• Scintillation counter.

• Glass fiber filters and filtration manifold.

Procedure:

• Incubate the insect neural membrane preparation with a fixed concentration of the radiolabeled ligand in the presence of increasing concentrations of unlabeled DCJW.

• After reaching equilibrium, rapidly filter the incubation mixture through glass fiber filters to separate bound from free radioligand.

• Wash the filters to remove non-specifically bound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Plot the displacement of the radiolabeled ligand by DCJW and analyze the data using non-linear regression to determine the IC50 of DCJW.

• Calculate the binding affinity (Ki) of DCJW from the IC50 value using the Cheng-Prusoff equation.

Experimental Workflow

The elucidation of an insecticide's mode of action typically follows a structured workflow, from initial observations to detailed molecular studies.

General experimental workflow for mode of action studies.

Conclusion

Indoxacarb's mode of action in lepidopteran pests is a well-defined process involving metabolic activation to the potent neurotoxin DCJW, which subsequently blocks voltage-gated sodium channels. This leads to the disruption of neuronal function, paralysis, and ultimately, the death of the insect. The detailed understanding of this mode of action, facilitated by the experimental protocols outlined in this guide, is crucial for the development of effective resistance management strategies and the discovery of new insecticidal compounds.

References

• 1. evolecol.hu [evolecol.hu]
• 2. ejppri.eg.net [ejppri.eg.net]
• 3. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Molecular Biology of Insect Sodium Channels and Pyrethroid Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. cotton.org [cotton.org]
• 10. d-nb.info [d-nb.info]
• 11. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Batrachotoxin, pyrethroids, and BTG 502 share overlapping binding sites on insect sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide on the Structural Activity Relationship of Indoxacarb Derivatives

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indoxacarb, a potent oxadiazine insecticide, serves as a crucial tool in modern pest management. Its unique mode of action, involving the blockage of voltage-gated sodium channels in insects, has spurred extensive research into its structural activity relationships (SAR). This guide provides a comprehensive overview of the SAR of Indoxacarb derivatives, detailing the impact of structural modifications on their insecticidal efficacy. It includes a compilation of quantitative data, detailed experimental methodologies for key assays, and visual representations of its mechanism of action and the general workflow for derivative development and evaluation. The insights presented herein are intended to aid researchers and scientists in the rational design of novel, more effective, and selective insecticidal agents.

Introduction

Indoxacarb is a pro-insecticide that, upon metabolic activation within the target pest, is converted to its more active N-decarbomethoxylated metabolite, DCJW. This active form is a potent blocker of insect neuronal sodium channels, leading to paralysis and eventual death. The unique mechanism of action of Indoxacarb has made it an effective agent against a range of lepidopteran larvae and other pests. Understanding the relationship between the chemical structure of Indoxacarb derivatives and their biological activity is paramount for the development of new insecticides with improved potency, selectivity, and metabolic stability. This technical guide synthesizes the current knowledge on the SAR of Indoxacarb, providing a foundational resource for professionals in the field of agrochemical research and development.

Mechanism of Action: Sodium Channel Blockade

Indoxacarb's insecticidal activity stems from its ability to block voltage-gated sodium channels in the nervous system of insects.[1][2][3][4] As a pro-drug, Indoxacarb is metabolized by insect enzymes into its active metabolite, DCJW, through the cleavage of the carbomethoxy group.[2] DCJW then binds to a unique site on the sodium channel, distinct from other known insecticides, and stabilizes the channel in an inactivated state.[1][4] This blockage of sodium ion influx prevents the generation and propagation of action potentials, leading to cessation of feeding, paralysis, and ultimately, the death of the insect.[3][4]

Mechanism of action of Indoxacarb.

Structural Activity Relationship (SAR) of Indoxacarb Derivatives

The core structure of Indoxacarb, an indeno[1,2-e][1][3][4]oxadiazine ring system, offers several positions for chemical modification to modulate its insecticidal activity. Key areas of modification include the indenone ring, the trifluoromethoxyphenyl moiety, and the stereochemistry of the molecule.

Modifications on the Indenone Ring

Substituents on the C5 and C6 positions of the indenone ring significantly influence the insecticidal activity. A study on a series of novel Indoxacarb analogs revealed that the presence of strong electron-withdrawing groups and reduced steric hindrance at these positions can enhance larvicidal activity and inhibitory activity against the German cockroach sodium channel (BgNav1-1a).[5]

Modifications on the Trifluoromethoxyphenyl Ring

The trifluoromethoxy group on the phenyl ring is a critical feature for the high insecticidal activity of Indoxacarb. Alterations to this group generally lead to a decrease in potency.

Stereochemistry

Indoxacarb possesses a chiral center at the 4a position of the oxadiazine ring. The insecticidal activity is primarily attributed to the (+)-S-enantiomer.[6][7] The R-enantiomer is largely inactive. Therefore, synthetic routes that favor the production of the S-enantiomer are highly desirable for maximizing the biological efficacy of the final product.

Quantitative Data on Indoxacarb and its Derivatives

The following tables summarize the biological activity of Indoxacarb and its active metabolite, DCJW, against various targets and pests.

Table 1: Inhibitory Activity against Sodium Channels

Compound	Target	IC50 (nM)	Reference
DCJW	Cockroach (Periplaneta americana) DUM neuron Na+ channels	28	[4][5]
Indoxacarb	Rat DRG neuron TTX-R Na+ channels	10,700	[1]
DCJW	Rat DRG neuron TTX-R Na+ channels	800	[1]

Table 2: Insecticidal Activity (LC50 Values)

Compound	Pest Species	LC50 (µ g/vial )	Bioassay Method	Reference
Indoxacarb	Bollworm (Helicoverpa zea)	15.65	Adult Vial Test	[2]
Indoxacarb	Tobacco budworm (Heliothis virescens)	76.72	Adult Vial Test	[2]

Compound	Pest Species	LC50 (mg/L)	Bioassay Method	Reference
Indoxacarb	Cotton leafworm (Spodoptera littoralis) (1st to 6th instars)	0.005 - 0.81	Leaf Dipping Technique	[6][8]

Compound	Pest Species	LC50 (ppm)	Bioassay Method	Reference
Indoxacarb	Tobacco cutworm (Spodoptera litura)	0.052	Leaf Dip Method	[9]
Indoxacarb	Cabbage butterfly (Pieris brassicae)	0.00014	Leaf Dip Method	[9]

Experimental Protocols

General Synthesis of Indoxacarb Derivatives

The synthesis of Indoxacarb and its analogs typically involves a multi-step process. A general workflow is outlined below.

General workflow for synthesis and evaluation.

A representative synthetic procedure for an Indoxacarb intermediate is as follows:

Synthesis of Methyl (4-trifluoromethoxy)phenylcarbamate:

• To a stirred solution of 4-trifluoromethoxyaniline and an organic base (e.g., pyridine) in a suitable solvent (e.g., 1,2-dichloroethane) at 0-5 °C, add methyl chloroformate dropwise.

• Allow the reaction mixture to warm to the desired temperature and stir until the reaction is complete, as monitored by Thin Layer Chromatography (TLC).

• Upon completion, cool the mixture to room temperature and wash with hydrochloric acid (1 M).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the product.[10]

Whole-Cell Patch-Clamp Electrophysiology on Insect Neurons

This protocol is adapted for studying the effects of Indoxacarb derivatives on voltage-gated sodium channels in isolated insect neurons (e.g., cockroach dorsal unpaired median (DUM) neurons).

Cell Preparation:

• Isolate neurons from the desired insect ganglion (e.g., the terminal abdominal ganglion of an adult male cockroach).

• Mechanically and enzymatically dissociate the neurons and plate them on a suitable substrate.

• Maintain the cells in an appropriate culture medium for a short period before recording.

Electrophysiological Recording:

• Prepare borosilicate glass micropipettes with a resistance of 3-7 MΩ when filled with the internal solution.

• The internal solution typically contains (in mM): 130 KCl, 5 NaCl, 0.4 CaCl2, 1 MgCl2, 10 HEPES, and 11 EGTA, with the pH adjusted to 7.3.

• The external (bath) solution (ACSF) typically contains (in mM): 125 NaCl, 2.5 KCl, 1 MgCl2, 2 CaCl2, 1.25 NaH2PO4, 25 NaHCO3, and 25 glucose, bubbled with 95% O2–5% CO2, pH 7.4.

• Establish a gigaohm seal between the micropipette and the neuron membrane.

• Rupture the membrane patch to achieve the whole-cell configuration.

• In voltage-clamp mode, hold the cell at a potential of -70 mV to record sodium currents.

• Apply depolarizing voltage steps to elicit sodium currents and record the baseline activity.

• Perfuse the bath with the external solution containing the test compound (Indoxacarb derivative) at various concentrations.

• Record the changes in the sodium current amplitude and kinetics to determine the inhibitory effects and calculate the IC50 value.[11]

Larval Diet Bioassay

This method is used to determine the insecticidal activity (e.g., LC50) of Indoxacarb derivatives against lepidopteran larvae.

• Prepare a standard artificial diet for the target insect species.

• Dissolve the Indoxacarb derivative in a suitable solvent (e.g., acetone) to prepare a stock solution.

• Make serial dilutions of the stock solution to obtain a range of test concentrations.

• Incorporate a specific volume of each test concentration into a known amount of the artificial diet and mix thoroughly. A control diet should be prepared with the solvent only.

• Dispense the treated and control diets into individual wells of a multi-well plate or small containers.

• Place one larva of a specific instar (e.g., 2nd or 3rd) into each well.

• Incubate the plates at a controlled temperature (e.g., 27±1°C), humidity, and photoperiod.

• Assess larval mortality at specific time points (e.g., 24, 48, and 72 hours).

• Use the mortality data to perform a probit analysis and calculate the LC50 value.[12][13]

Conclusion

The structural activity relationship of Indoxacarb and its derivatives is a rich field of study with significant implications for the development of next-generation insecticides. The core indeno-oxadiazine structure, with its key substitution points on the indenone and phenyl rings, along with the critical stereochemistry, provides a versatile scaffold for optimization. The quantitative data and experimental protocols presented in this guide offer a solid foundation for researchers to build upon. Future research directions may include the exploration of novel substituents to enhance potency and broaden the insecticidal spectrum, the development of derivatives with improved metabolic stability in target pests, and the investigation of SAR to further enhance selectivity and minimize off-target effects. Through a continued and detailed exploration of the SAR of this important class of insecticides, the scientific community can contribute to the development of more sustainable and effective pest management solutions.

References

• 1. Synthesis and quantitative structure-activity relationships of new 2,5-disubstituted-1,3,4-oxadiazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. scribd.com [scribd.com]
• 5. Discovery of a Novel Series of Tricyclic Oxadiazine 4a-Methyl Esters Based on Indoxacarb as Potential Sodium Channel Blocker/Modulator Insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. docs.axolbio.com [docs.axolbio.com]
• 7. archives.ijper.org [archives.ijper.org]
• 8. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]
• 9. The discovery of indoxacarb: oxadiazines as a new class of pyrazoline-type insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Synthesis and Insecticidal Activity of Novel Anthranilic Diamide Insecticides Containing Indane and Its Analogs | MDPI [mdpi.com]
• 11. Patch Clamp Protocol [labome.com]
• 12. Development and validation of a larval bioassay and selection protocol for insecticide resistance in Drosophila suzukii - PMC [pmc.ncbi.nlm.nih.gov]
• 13. insidecotton.com [insidecotton.com]

The Genesis of a New Generation of Insecticides: A Technical Guide to the Discovery and Development of Oxadiazines

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Introduction

The relentless challenge of insecticide resistance necessitates the continuous discovery and development of novel chemical classes with unique modes of action. Oxadiazine insecticides emerged from this need, representing a significant advancement in crop protection technology. This technical guide provides an in-depth exploration of the discovery, development, mechanism of action, and chemical synthesis of this important class of insecticides, with a primary focus on its flagship compound, Indoxacarb (B177179). Developed by DuPont, Indoxacarb was born from the optimization of earlier pyrazoline-type insecticides to enhance environmental safety and reduce non-target toxicity while maintaining high efficacy against key agricultural pests.[1] This document is intended to serve as a comprehensive resource for professionals in the field of agrochemical research and development.

From Pyrazolines to Oxadiazines: A Developmental Journey

The story of oxadiazine insecticides begins with the discovery of pyrazoline-based sodium channel blockers in the 1970s.[2] While effective, these early compounds presented challenges regarding their environmental persistence.[2] This led to extensive research to identify analogs with more favorable environmental dissipation rates and lower toxicity to non-target organisms.[1] This journey of chemical refinement led to the synthesis of tricyclic oxadiazines, which demonstrated comparable insecticidal activity to their pyrazoline predecessors but with improved environmental and toxicological profiles.[1]

Indoxacarb, introduced by DuPont in 1992 and commercialized in 2000, stands as the first commercialized insecticide of this new class.[1] It was developed as a "reduced-risk" pesticide, highlighting its improved safety profile.[3] A key innovation in the development of Indoxacarb was the resolution of its racemic mixture. It was discovered that the insecticidal activity resides almost exclusively in the S-enantiomer.[1][4] Consequently, a chiral synthesis process was developed to produce Indoxacarb as a 75:25 mixture of the active S-enantiomer (DPX-KN128) and the inactive R-enantiomer (DPX-KN127), a formulation designated as DPX-MP062.[4]

Below is a workflow diagram illustrating the logical progression from the initial discovery of pyrazoline insecticides to the development and commercialization of Indoxacarb.

Caption: Workflow of Oxadiazine Insecticide Development.

Mechanism of Action: A Pro-Insecticide Approach

Oxadiazine insecticides are classified under Group 22A by the Insecticide Resistance Action Committee (IRAC), signifying their mode of action as voltage-dependent sodium channel blockers.[4] A distinguishing feature of Indoxacarb is that it is a pro-insecticide, meaning it is converted into its biologically active form within the target insect.[5]

Upon ingestion or contact, Indoxacarb is metabolized by the insect's internal enzymes, specifically esterases or amidases, into its N-decarbomethoxylated metabolite, DCJW.[5] This bioactivation is a critical step, as DCJW is a much more potent sodium channel blocker than the parent compound.[5] The active DCJW molecule then binds to the voltage-gated sodium channels in the insect's nervous system. This binding blocks the influx of sodium ions, which is essential for the propagation of action potentials.[6] The disruption of nerve function leads to a rapid cessation of feeding, followed by paralysis and ultimately, the death of the insect.[4]

The following diagram illustrates the signaling pathway of Indoxacarb's mode of action.

Caption: Mode of Action of Indoxacarb.

Quantitative Efficacy and Toxicological Profile

The efficacy and safety of an insecticide are best understood through quantitative data. The following tables summarize the toxicity of Indoxacarb to target pests and non-target organisms, as well as its key environmental fate characteristics.

Table 1: Efficacy of Indoxacarb Against Key Lepidopteran Pests

Pest Species	Larval Instar	Bioassay Method	LC50 Value	Reference
Spodoptera littoralis	1st - 6th	Leaf Dipping	0.005 - 0.81 mg/L	[5]
Plutella xylostella (Lab Population)	2nd	Leaf Dip	3.7 mg/L	[7]
Plutella xylostella (Field Population)	2nd	Leaf Dip	6.9 mg/L	[7]
Helicoverpa zea (Bollworm)	Adult	Vial Test	15.65 µ g/vial	[8]
Heliothis virescens (Tobacco Budworm)	Adult	Vial Test	76.72 µ g/vial	[8]

Table 2: Toxicity of Indoxacarb to Non-Target Organisms

Organism	Species	Endpoint	Value	Toxicity Classification	Reference
Bird	Bobwhite Quail	Acute Dietary LC50	808 mg/kg-diet	Moderately Toxic	[9]
Fish (Freshwater/Estuarine)	Multiple	Acute LC50	0.024 - >1.3 mg/L	Moderately to Very Highly Toxic	[9]
Aquatic Invertebrate (Freshwater/Estuarine)	Multiple	Acute EC50	0.029 - 2.94 mg/L	Moderately to Very Highly Toxic	[9]
Bee	Honey Bee	Contact LD50	-	Highly Toxic	[9]
Mammal	Rat	Acute Oral LD50 (female)	268 mg/kg	Moderately Toxic	[9]
Mammal	Rat	Acute Oral LD50 (male)	1730 mg/kg	Slightly Toxic	[9]

Table 3: Environmental Fate Characteristics of Indoxacarb

Parameter	Value	Significance	Reference
Soil Aerobic Half-life	3 - 693 days (moderately persistent)	Potential for persistence in some soil types.	[3][9]
Soil Photolysis Half-life	139 days	Slow degradation by sunlight on soil.	[3][4]
Aqueous Photolysis Half-life	3.16 days	Rapid degradation in water exposed to sunlight.	[4]
Hydrolysis Half-life (pH 7)	38 days	Important degradation pathway in neutral water.	[4][10]
Hydrolysis Half-life (pH 9)	1 day	Rapid degradation in alkaline water.	[3][10]
Soil Sorption Coefficient (Koc)	2200 - 9600 mL/g	Immobile in soil, low potential for leaching.	[3][9]
Log Kow	4.6	Moderately hydrophobic.	[4][10]

Key Experimental Protocols

The discovery and characterization of oxadiazine insecticides rely on a suite of standardized experimental protocols. Below are detailed methodologies for two key types of experiments: insecticide bioassays and electrophysiological studies.

Topical Application Bioassay for Insecticide Toxicity

This method is used to determine the dose of an insecticide that is lethal to a certain percentage of a test population (e.g., LD50).

Objective: To determine the intrinsic toxicity of an insecticide through direct application to the insect's cuticle.

Methodology:

• Preparation of Stock Solution: A stock solution of the technical grade insecticide is prepared in a suitable volatile solvent, such as acetone, at a known concentration (e.g., 100 µg/mL).[11] The purity of the active ingredient is accounted for in the initial weighing.

• Serial Dilutions: A series of dilutions are prepared from the stock solution to create a range of concentrations to be tested.[12] Typically, 10-fold serial dilutions are made to establish an initial dose-response curve, followed by finer dilutions around the expected LD50.

• Insect Handling and Anesthesia: Test insects of a uniform age and stage are anesthetized, usually with carbon dioxide, to immobilize them for treatment.

• Application of Insecticide: A micro-applicator is used to apply a precise, small droplet (e.g., 0.5-1 µL) of each insecticide dilution to a specific location on the dorsal thorax of each anesthetized insect.[13] A control group is treated with the solvent alone.

• Post-Treatment Observation: After treatment, the insects are placed in clean containers with access to food and water and held under controlled environmental conditions (temperature, humidity, and light cycle).

• Mortality Assessment: Mortality is recorded at specific time points post-treatment, typically at 24, 48, and 72 hours. An insect is considered dead if it is unable to make a coordinated movement when prodded.

• Data Analysis: The mortality data is subjected to probit analysis to calculate the LD50 value and its 95% confidence intervals.

Whole-Cell Patch-Clamp Electrophysiology

This technique allows for the direct measurement of the effects of an insecticide on the function of ion channels in isolated insect neurons.

Objective: To characterize the mechanism of action of an insecticide on neuronal voltage-gated sodium channels.

Methodology:

• Neuronal Preparation: Neurons are acutely dissociated from the central nervous system (e.g., thoracic ganglia) of the target insect, such as the American cockroach (Periplaneta americana).[14][15] The dissected ganglia are treated with enzymes (e.g., collagenase/dispase) to break down connective tissue and then mechanically dissociated to yield individual neurons.

• Cell Culture: The isolated neurons are plated on a suitable substrate and maintained in a specific insect saline solution for a short period before recording.

• Recording Setup: The whole-cell patch-clamp configuration is used to record membrane currents (voltage-clamp) and action potentials (current-clamp).[16] A glass micropipette filled with an internal solution is sealed onto the membrane of a neuron. The patch of membrane under the pipette is then ruptured to allow electrical access to the cell's interior.

• Solutions: The external (bath) solution is a physiological saline designed to mimic the insect's hemolymph. The internal (pipette) solution contains ions and other substances to mimic the intracellular environment. Specific ion channel blockers (e.g., for potassium and calcium channels) may be included to isolate the sodium currents.

• Voltage Protocol: To study the effect on sodium channels, the membrane potential is held at a negative potential (e.g., -90 mV) and then stepped to a series of depolarizing potentials to elicit sodium currents.[16] The effect of the insecticide is assessed by comparing the current before and after its application to the bath solution.

• Data Acquisition and Analysis: The currents are amplified, filtered, and digitized. The data is then analyzed to determine the effect of the compound on various channel properties, such as the peak current amplitude, voltage-dependence of activation and inactivation, and kinetics of the channel. The concentration-response relationship can be used to determine the IC50 of the compound.[16]

Chemical Synthesis of Indoxacarb

The commercial production of Indoxacarb relies on a chiral synthesis to enrich the final product with the insecticidally active S-enantiomer. The synthesis is complex, but a key step is the asymmetric synthesis of a hydroxylated indanone intermediate.

A generalized workflow for the synthesis of S-Indoxacarb is presented below. This process involves the creation of a key chiral intermediate, which is then elaborated to form the final oxadiazine ring structure.

Caption: Generalized Chiral Synthesis Workflow for S-Indoxacarb.

This synthesis pathway highlights the use of a sophisticated chiral catalyst to induce the formation of the desired stereoisomer of a key intermediate.[2][17][18] This intermediate is then reacted in subsequent steps with other building blocks to construct the final Indoxacarb molecule.[2][18] The ability to recycle the chiral catalyst is a significant advantage in making the process economically viable for large-scale production.[17][18]

The discovery and development of oxadiazine insecticides, exemplified by Indoxacarb, represent a successful case of rational pesticide design. By modifying an existing insecticidal scaffold, researchers were able to create a new class of compounds with a desirable balance of high efficacy, a novel mode of action for resistance management, and an improved safety profile for non-target organisms and the environment. The technical insights provided in this guide, from the overarching discovery workflow to the detailed experimental protocols and chemical synthesis, underscore the multidisciplinary scientific effort required to bring a new insecticide to market. As the challenge of pest management continues to evolve, the principles demonstrated in the development of oxadiazines will undoubtedly inform the creation of the next generation of crop protection solutions.

References

• 1. "Environmental fate of chlorantraniliprole and indoxacarb termiticides " by Neil A Spomer [digitalcommons.unl.edu]
• 2. patents.justia.com [patents.justia.com]
• 3. beyondpesticides.org [beyondpesticides.org]
• 4. cdn.branchcms.com [cdn.branchcms.com]
• 5. evolecol.hu [evolecol.hu]
• 6. Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Acute and Chronic Toxicity of Indoxacarb in Two Populations of <i>Plutella xylostella</i> (Lepidoptera: Plutellidae) - ProQuest [proquest.com]
• 8. cotton.org [cotton.org]
• 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 10. piat.org.nz [piat.org.nz]
• 11. Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. par.nsf.gov [par.nsf.gov]
• 13. journals.rdagriculture.in [journals.rdagriculture.in]
• 14. Block of two subtypes of sodium channels in cockroach neurons by indoxacarb insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ovid.com [ovid.com]
• 16. researchgate.net [researchgate.net]
• 17. patents.justia.com [patents.justia.com]
• 18. data.epo.org [data.epo.org]

The Neurotoxicology of Indoxacarb: A Technical Guide to its Mechanism of Action on Insect Neuronal Signaling

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indoxacarb (B177179) is a potent oxadiazine insecticide with a unique mode of action that distinguishes it from many other neurotoxic compounds. Its efficacy is rooted in its bioactivation within the target insect and subsequent specific interaction with voltage-gated sodium channels in the nervous system. This technical guide provides an in-depth exploration of the molecular mechanisms underlying indoxacarb's effects on insect neuronal signaling, supported by quantitative data, detailed experimental protocols, and visual representations of the key pathways and processes.

Introduction

Indoxacarb is a pro-insecticide, meaning it is converted into its biologically active form after entering the insect's body.[1] This metabolic activation is a critical step in its toxicity and contributes to its selectivity for insects over mammals.[2] The primary target of the activated metabolite is the voltage-gated sodium channel, a key component in the generation and propagation of action potentials in neurons.[3][4] By blocking these channels, indoxacarb effectively disrupts nerve signaling, leading to paralysis and eventual death of the insect.[5] This guide will delve into the specifics of this process, from metabolic conversion to the electrophysiological consequences of sodium channel blockade.

Mechanism of Action

Metabolic Activation of Indoxacarb

Indoxacarb is bioactivated within the insect by esterase and amidase enzymes, which cleave the carbomethoxy group from the parent molecule to form the more potent N-decarbomethoxylated metabolite, DCJW.[6][7] This conversion is significantly more efficient in insects than in mammals, a key factor in indoxacarb's selective toxicity.[2]

Figure 1: Metabolic activation of indoxacarb to its active metabolite, DCJW.

Interaction with Voltage-Gated Sodium Channels

The active metabolite, DCJW, is a potent blocker of voltage-gated sodium channels in insect neurons.[8][9] Unlike some other insecticides that target sodium channels, DCJW does not cause hyperexcitation but rather a progressive and irreversible blockage of nerve impulses.[1]

DCJW preferentially binds to the inactivated state of the sodium channels.[10] This binding shifts the steady-state inactivation curve in the hyperpolarizing direction, meaning that the channels are more likely to be in a non-conducting state at normal resting membrane potentials.[5] This voltage-dependent block effectively prevents the influx of sodium ions necessary for the depolarization phase of an action potential, leading to a cessation of neuronal firing.

Figure 2: Signaling pathway of DCJW's effect on insect neuronal sodium channels.

Quantitative Data

The potency of indoxacarb's active metabolite, DCJW, has been quantified in several studies. The following tables summarize key quantitative data regarding its efficacy and comparative toxicity.

Compound	Insect Species	Neuron Type	IC50 (nM)	Reference
DCJW	Periplaneta americana (Cockroach)	Dorsal Unpaired Median (DUM) Neurons	28	[9]

Table 1: Inhibitory Concentration (IC50) of DCJW on Insect Neuronal Sodium Channels

Compound	Target	Potency Comparison	Reference
DCJW vs. Tetrodotoxin (TTX)	Cockroach Sodium Channels	~10-fold less potent than TTX	[9]
DCJW vs. Lidocaine	Cockroach Sodium Channels	~1000-fold more potent than Lidocaine	[9]

Table 2: Comparative Potency of DCJW

Experimental Protocols

Whole-Cell Patch-Clamp Electrophysiology

This protocol is adapted from studies on cockroach dorsal unpaired median (DUM) neurons and is a standard method for investigating the effects of neurotoxic compounds on ion channels.[9]

Objective: To measure the effect of indoxacarb and DCJW on the voltage-gated sodium currents in isolated insect neurons.

Materials:

• Insect rearing: A colony of the insect species of interest (e.g., Periplaneta americana).

• Dissection tools: Fine forceps, scissors, insect pins.

• Cell culture supplies: Petri dishes, appropriate insect cell culture medium.

• Electrophysiology rig: Inverted microscope, micromanipulators, patch-clamp amplifier, data acquisition system, and analysis software.

• Patch pipettes: Borosilicate glass capillaries pulled to a resistance of 2-5 MΩ.

• Solutions:

  • External (bath) solution (in mM): 200 NaCl, 3.1 KCl, 5.0 CaCl2, 4.0 MgCl2, 10.0 HEPES, adjusted to pH 7.4 with NaOH.

  • Internal (pipette) solution (in mM): 210 KF, 10 NaCl, 1 CaCl2, 11 EGTA, 10 HEPES, adjusted to pH 7.4 with KOH.

• Test compounds: Indoxacarb and DCJW dissolved in dimethyl sulfoxide (B87167) (DMSO) to create stock solutions, then diluted in the external solution to the final desired concentrations.

Procedure:

• Neuron Isolation and Culture:

  • Dissect the terminal abdominal ganglion from an adult male insect in sterile saline.

  • Treat the ganglion with a mixture of collagenase and hyaluronidase (B3051955) to dissociate the neurons.

  • Plate the isolated neurons in a Petri dish with an appropriate culture medium and allow them to adhere for at least 24 hours before recording.

• Electrophysiological Recording:

  • Place the Petri dish with cultured neurons on the stage of the inverted microscope.

  • Fill a patch pipette with the internal solution and mount it on the micromanipulator.

  • Under visual guidance, carefully approach a single, healthy-looking neuron with the patch pipette.

  • Apply gentle suction to form a high-resistance seal (gigaohm seal) between the pipette tip and the cell membrane.

  • Apply a brief pulse of stronger suction to rupture the cell membrane and achieve the whole-cell configuration.

  • Switch the amplifier to voltage-clamp mode and hold the neuron at a holding potential of -90 mV.

  • Apply a series of depolarizing voltage steps to elicit sodium currents.

• Compound Application and Data Acquisition:

  • Perfuse the external solution over the neuron to establish a baseline recording of sodium currents.

  • Switch to the external solution containing the desired concentration of indoxacarb or DCJW and continue recording.

  • Observe the effect of the compound on the amplitude and kinetics of the sodium currents over time.

  • To determine the IC50, apply a range of concentrations of the test compound and measure the percentage of current inhibition at each concentration.

Figure 3: Experimental workflow for whole-cell patch-clamp analysis.

Assessment of Insecticide Resistance

Objective: To determine the susceptibility of an insect population to indoxacarb and to investigate the potential mechanisms of resistance.

Methods:

• Diet Incorporation Bioassay:

  • Prepare a series of artificial insect diets containing different concentrations of indoxacarb.

  • Place a known number of insect larvae (e.g., second instar) on each diet.

  • Maintain the larvae under controlled environmental conditions.

  • Record mortality after a specific period (e.g., 72 hours).

  • Calculate the lethal concentration (LC50), the concentration that causes 50% mortality.

• Synergist Bioassays:

  • To investigate metabolic resistance, conduct diet incorporation bioassays with indoxacarb in the presence of a synergist.

  • Use piperonyl butoxide (PBO) to inhibit cytochrome P450 monooxygenases.

  • Use S,S,S-tributyl phosphorotrithioate (DEF) to inhibit esterases.

  • A significant increase in mortality in the presence of a synergist suggests the involvement of the corresponding enzyme family in resistance.

• Molecular Analysis of Target-Site Resistance:

  • Extract DNA from individual insects from both susceptible and resistant populations.

  • Use Polymerase Chain Reaction (PCR) to amplify the region of the voltage-gated sodium channel gene known to be associated with indoxacarb resistance (e.g., segment 6 of domain IV).

  • Sequence the PCR products to identify any point mutations that may confer resistance.

  • Alternatively, use PCR-Restriction Fragment Length Polymorphism (PCR-RFLP) for rapid screening of known resistance mutations. This involves digesting the PCR product with a specific restriction enzyme that will cut the DNA differently depending on the presence or absence of the mutation, resulting in different fragment sizes that can be visualized on a gel.

Conclusion

Indoxacarb's mode of action is a well-defined process involving metabolic activation to the potent sodium channel blocker, DCJW. This active metabolite effectively disrupts neuronal signaling in insects by binding to the inactivated state of voltage-gated sodium channels, leading to paralysis and death. The detailed experimental protocols provided in this guide offer a framework for researchers to further investigate the nuances of indoxacarb's neurotoxic effects and to study the development of resistance in insect populations. A thorough understanding of these mechanisms is crucial for the continued effective use of indoxacarb in pest management and for the development of new insecticidal compounds.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Whole Cell Patch Clamp Protocol [protocols.io]
• 4. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 5. Preparations and Protocols for Whole Cell Patch Clamp Recording of Xenopus laevis Tectal Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 6. docs.axolbio.com [docs.axolbio.com]
• 7. Indoxacarb | C22H17ClF3N3O7 | CID 107720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 9. Identification and detection of indoxacarb resistance mutations in the para sodium channel of the tomato leafminer, Tuta absoluta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Membrane-coated glass electrodes for stable, low-noise electrophysiology recordings in Drosophila central neurons - PMC [pmc.ncbi.nlm.nih.gov]

Physicochemical Properties of Me-indoxam: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Me-indoxam, also known as DCJW, is the N-decarbomethoxyllated metabolite of the oxadiazine insecticide indoxacarb (B177179).[1] While indoxacarb is known for its insecticidal activity through the blockage of sodium channels, Me-indoxam has garnered significant interest as a potent and selective inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[2][3] These enzymes are pivotal in the inflammatory cascade, catalyzing the release of arachidonic acid from cell membranes, a precursor to pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[2] This technical guide provides a comprehensive overview of the core physicochemical properties of Me-indoxam, detailed experimental protocols for their determination, and a visualization of its primary signaling pathway.

Core Physicochemical Properties

A summary of the known physicochemical properties of Me-indoxam is presented below. It is important to distinguish these from the properties of its parent compound, indoxacarb, as their chemical structures differ.

Property	Value	Source
Chemical Structure
IUPAC Name	2-[2-methyl-3-oxamoyl-1-[(2-phenylphenyl)methyl]indol-4-yl]oxyacetic acid	PubChem
Molecular Formula	C26H22N2O5	PubChem
Molecular Weight	442.5 g/mol	PubChem
Melting Point	Experimental data not found in the searched literature.	-
Boiling Point	Experimental data not found in the searched literature.	-
pKa	Experimental data not found in the searched literature.	-
LogP (Computed)	3.9 (XLogP3-AA)	PubChem
Solubility	DMSO: > 20 mg/mL Ethanol (B145695): ~10 mg/mL Methanol (B129727): ~10 mg/mL Water: < 0.1 mg/mL PBS (pH 7.4): ~0.5 mg/mL (in a 1:1 ethanol solution)	BenchChem
Stability	Stable under standard laboratory conditions. Susceptible to degradation at extreme pH and temperatures (degradation of similar structures noted above 60°C).	BenchChem

Experimental Protocols

Detailed methodologies for the determination of key physicochemical properties are outlined below.

Melting Point Determination (Capillary Method)

Objective: To determine the temperature at which Me-indoxam transitions from a solid to a liquid state.

Materials:

• Me-indoxam (solid powder)

• Capillary tubes (sealed at one end)

• Melting point apparatus (e.g., Thiele tube or digital instrument)

• Thermometer

• Heating medium (e.g., mineral oil)

Procedure:

• A small amount of finely powdered Me-indoxam is packed into the bottom of a capillary tube to a height of 2-3 mm.

• The capillary tube is attached to a thermometer, ensuring the sample is level with the thermometer bulb.

• The assembly is placed in the heating bath of the melting point apparatus.

• The sample is heated gradually, with the rate of heating slowed to 1-2 °C per minute as the expected melting point is approached.

• The temperature at which the first drop of liquid appears (T1) and the temperature at which the entire solid has melted (T2) are recorded. The melting point is reported as the range T1-T2.

Boiling Point Determination (Siwoloboff Method)

Objective: To determine the temperature at which the vapor pressure of liquid Me-indoxam equals the atmospheric pressure.

Materials:

• Me-indoxam (if liquid at accessible temperatures)

• Small test tube (fusion tube)

• Capillary tube (sealed at one end)

• Thermometer

• Heating bath (e.g., Thiele tube with heating oil)

Procedure:

• A small amount of liquid Me-indoxam is placed in the fusion tube.

• A capillary tube is placed inside the fusion tube with its open end submerged in the liquid.

• The fusion tube is attached to a thermometer and heated in the heating bath.

• As the temperature rises, a stream of bubbles will emerge from the capillary tube.

• The heating is stopped, and the liquid is allowed to cool.

• The temperature at which the liquid just begins to enter the capillary tube is recorded as the boiling point.

pKa Determination (Potentiometric Titration for Poorly Soluble Compounds)

Objective: To determine the acid dissociation constant(s) of Me-indoxam.

Materials:

• Me-indoxam

• Co-solvent (e.g., methanol, DMSO)

• Standardized acidic and basic titrants (e.g., HCl, NaOH)

• pH meter with a combination electrode

• Stirrer and stir bar

• Temperature-controlled vessel

Procedure:

• A solution of Me-indoxam is prepared in a suitable co-solvent/water mixture to ensure solubility.

• The solution is placed in the temperature-controlled vessel and stirred continuously.

• The initial pH of the solution is recorded.

• Small, precise volumes of the titrant are added incrementally.

• The pH of the solution is recorded after each addition, allowing the reading to stabilize.

• The titration is continued past the equivalence point(s).

• A titration curve is generated by plotting pH versus the volume of titrant added.

• The pKa is determined from the pH at the half-equivalence point(s). For poorly soluble compounds, multiple titrations in varying co-solvent proportions may be necessary to extrapolate to a wholly aqueous pKa.

LogP Determination (HPLC Method)

Objective: To determine the octanol-water partition coefficient (LogP) of Me-indoxam as a measure of its lipophilicity.

Materials:

• Me-indoxam

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• Reversed-phase C18 column

• Mobile phase: A mixture of an aqueous buffer and an organic modifier (e.g., methanol or acetonitrile)

• Reference compounds with known LogP values

• n-Octanol and water

Procedure:

• A series of reference compounds with known LogP values that bracket the expected LogP of Me-indoxam are selected.

• The retention times of the reference compounds and Me-indoxam are determined by injecting them onto the HPLC column under isocratic conditions.

• A calibration curve is constructed by plotting the logarithm of the retention factor (k') versus the known LogP values of the reference compounds. The retention factor is calculated as k' = (tR - t0) / t0, where tR is the retention time of the compound and t0 is the void time of the column.

• The LogP of Me-indoxam is determined by interpolating its log(k') value onto the calibration curve.

Signaling Pathway and Mechanism of Action

Me-indoxam functions as a direct inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[3] By binding to the active site of sPLA2, it prevents the hydrolysis of phospholipids (B1166683) at the sn-2 position, a critical step in the liberation of arachidonic acid from the cell membrane. This disruption of the arachidonic acid cascade leads to a downstream reduction in the production of pro-inflammatory lipid mediators, including prostaglandins and leukotrienes.

Caption: Me-indoxam inhibits sPLA2, blocking the release of arachidonic acid and subsequent inflammatory pathways.

Conclusion

References

• 1. (±)-Indoxacarb | TargetMol [targetmol.com]
• 2. The phospholipase A2 inhibitor methyl indoxam suppresses diet-induced obesity and glucose intolerance in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]

Indoxam's Target Site on Secreted Phospholipase A2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Secreted phospholipase A2 (sPLA2) enzymes are critical mediators of inflammation through their catalytic hydrolysis of phospholipids, leading to the production of arachidonic acid and downstream pro-inflammatory eicosanoids. Indoxam and its analogues represent a class of potent indole-based inhibitors of sPLA2, showing promise in the modulation of inflammatory pathways. This technical guide provides an in-depth analysis of the target site of Indoxam on sPLA2, summarizing key binding interactions, quantitative inhibitory data, and detailed experimental protocols for assessing its activity. The information presented herein is intended to support further research and drug development efforts targeting sPLA2-mediated pathologies.

Introduction to Secreted Phospholipase A2 (sPLA2)

The sPLA2 family comprises a group of low molecular weight, calcium-dependent enzymes that cleave the sn-2 ester bond of glycerophospholipids.[1] This reaction releases a free fatty acid, often arachidonic acid, and a lysophospholipid, both of which can act as signaling molecules or precursors for potent inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[1] Elevated levels of sPLA2 are associated with various inflammatory diseases, making them a significant therapeutic target.[1] Mammalian sPLA2s are classified into several groups (e.g., GIB, GIIA, GIIC, GIID, GIIE, GIIF, GIII, GV, GX, GXIIA), with distinct tissue distributions and substrate specificities.[2]

Indoxam: An Indole-Based sPLA2 Inhibitor

Indoxam is a synthetic, indole-based compound that has been identified as a potent inhibitor of several sPLA2 isoforms. It belongs to a class of compounds, including its methyl ester prodrug Me-Indoxam, that have been extensively studied for their anti-inflammatory properties. These inhibitors are competitive, active-site directed molecules that prevent the binding and hydrolysis of phospholipid substrates.[1]

The Target Site of Indoxam on sPLA2

Structural studies of Indoxam analogues, particularly Me-Indoxam, in complex with human Group X sPLA2 (hGX) and a related analogue with human Group IIA sPLA2 (hGIIA) have provided significant insights into the binding mode of this class of inhibitors.

Coordination with the Catalytic Calcium Ion

A crucial interaction for the inhibitory activity of Indoxam and its analogues is the direct coordination of the carboxyl group of the substituent at the 4-position of the indole (B1671886) ring with the essential active site calcium ion (Ca²⁺). This calcium ion is critical for the catalytic activity of sPLA2, as it coordinates the substrate and facilitates the nucleophilic attack of water on the ester bond. By directly engaging this ion, Indoxam effectively blocks a key component of the catalytic machinery.

Interactions within the Hydrophobic Active Site Cleft

The active site of sPLA2 is a deep, hydrophobic channel that accommodates the acyl chains of the phospholipid substrate. The indole core of Indoxam occupies this hydrophobic pocket, establishing numerous van der Waals and hydrophobic interactions with the surrounding amino acid residues.

Based on the crystal structure of Me-Indoxam bound to hGX sPLA2, a large hydrophobic pocket exists near the 2-substituent of the indole ring.[2] This suggests that modifications at this position can influence binding affinity. The indole core of a similar inhibitor was found to occupy a hydrophobic pocket lined by residues Leu5, Val9, Pro17, Tyr20, Cys43, Ile94, and Leu98 in sPLA2-X.

The general hydrophobic residues that line the active site cleft and are likely to interact with Indoxam include:

• Leucine (Leu)

• Phenylalanine (Phe)

• Tryptophan (Trp)

• Tyrosine (Tyr)

• Isoleucine (Ile)

• Alanine (Ala)

The specific residues will vary between different sPLA2 isoforms, which accounts for the observed differences in inhibitory potency of Indoxam and its analogues against various sPLA2 groups.

Key Amino Acid Residues

While a definitive list of all interacting residues for Indoxam itself is not available from a public co-crystal structure, analysis of related indole inhibitors and the sPLA2 active site architecture points to the importance of the following residues in inhibitor binding:

• His48 and Asp99 (in GIA sPLA2 numbering): These are the catalytic dyad residues essential for hydrolysis. While Indoxam does not directly form covalent bonds with them, its presence in the active site sterically hinders their access to the substrate.[1]

• Asp49: This residue, along with the carbonyl oxygens of Tyr28, Gly30, and Gly32, is involved in coordinating the catalytic calcium ion.[1] Indoxam's interaction with this calcium ion is a key feature of its inhibitory mechanism.

• Hydrophobic residues lining the cleft: As mentioned in section 3.2, a number of hydrophobic residues create the binding pocket and are crucial for the affinity of indole-based inhibitors.

Quantitative Data on Indoxam and Analogue Inhibition of sPLA2

The inhibitory potency of Indoxam and its analogues is typically quantified by the half-maximal inhibitory concentration (IC50). The following tables summarize available quantitative data for Me-Indoxam against various human and mouse sPLA2 isoforms.

Table 1: IC50 Values of Me-Indoxam against Human sPLA2 Isoforms

sPLA2 Isoform	IC50 (nM)
hGIIA	Low nanomolar
hGIIE	Low nanomolar
hGV	Low nanomolar
hGIB	Less potent
hGX	Less potent
hGIID	Micromolar
hGXIIA	Micromolar

Data derived from qualitative descriptions in the literature.

Table 2: IC50 Values of Me-Indoxam against Mouse sPLA2 Isoforms

sPLA2 Isoform	IC50 (nM)
mGIIA	Low nanomolar
mGIIC	Low nanomolar
mGIIE	Low nanomolar
mGV	Low nanomolar
mGIB	Less potent
mGX	Less potent
mGIID	Micromolar
mGXIIA	Micromolar

Data derived from qualitative descriptions in the literature.

Experimental Protocols

This section provides detailed methodologies for key experiments to assess the inhibitory activity of Indoxam against sPLA2.

In Vitro sPLA2 Enzymatic Inhibition Assay (Fluorescence-Based)

This assay measures the ability of Indoxam to inhibit the enzymatic activity of a purified sPLA2 enzyme using a fluorescent substrate.

Materials:

• Recombinant human sPLA2 enzyme (e.g., hGIIA, hGX)

• Fluorescently labeled phospholipid substrate (e.g., N-(7-Nitrobenz-2-Oxa-1,3-Diazol-4-yl)-1,2-Dihexadecanoyl-sn-Glycero-3-Phosphoethanolamine, Triethylammonium Salt (NBD-PE))

• Assay Buffer: 50 mM Tris-HCl (pH 8.0), 100 mM KCl, 1 mM CaCl₂

• Indoxam stock solution (in DMSO)

• 96-well black, flat-bottom microplate

• Fluorescence microplate reader

Procedure:

• Prepare Reagents:

  • Dilute the recombinant sPLA2 enzyme to the desired working concentration in Assay Buffer.

  • Prepare a working solution of the NBD-PE substrate in Assay Buffer.

  • Perform serial dilutions of the Indoxam stock solution in Assay Buffer to create a range of inhibitor concentrations. Ensure the final DMSO concentration in the assay is consistent across all wells and does not exceed 1%.

• Assay Setup:

  • To the wells of the 96-well plate, add:

    • Test wells: 10 µL of diluted Indoxam solution.

    • Positive control (no inhibition): 10 µL of Assay Buffer containing the same final concentration of DMSO as the test wells.

    • Blank (no enzyme): 20 µL of Assay Buffer.

  • Add 10 µL of the diluted sPLA2 enzyme solution to the test and positive control wells.

  • Incubate the plate at room temperature for 15 minutes to allow for inhibitor binding to the enzyme.

• Initiate Reaction:

  • Initiate the enzymatic reaction by adding 80 µL of the NBD-PE substrate solution to all wells.

• Measurement:

  • Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for NBD (e.g., Ex: 460 nm, Em: 534 nm).

  • Monitor the increase in fluorescence intensity over time (e.g., every minute for 30 minutes).

• Data Analysis:

  • Calculate the initial rate of reaction (V₀) for each well from the linear portion of the fluorescence versus time plot.

  • Calculate the percentage of inhibition for each Indoxam concentration using the following formula: % Inhibition = [1 - (V₀_inhibitor / V₀_control)] * 100

  • Plot the percentage of inhibition against the logarithm of the Indoxam concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Arachidonic Acid Release Assay

This assay measures the ability of Indoxam to inhibit the release of arachidonic acid from cultured cells stimulated with an inflammatory agent.

Materials:

• Cell line known to release arachidonic acid upon stimulation (e.g., RAW 264.7 macrophages, A549 human lung carcinoma cells)

• Cell culture medium

• [³H]-Arachidonic Acid

• Inflammatory stimulus (e.g., Lipopolysaccharide (LPS), Interleukin-1β (IL-1β), or calcium ionophore A23187)

• Indoxam stock solution (in DMSO)

• Scintillation cocktail

• Scintillation counter

• 24-well cell culture plates

Procedure:

• Cell Seeding and Labeling:

  • Seed the cells in a 24-well plate at an appropriate density and allow them to adhere overnight.

  • Label the cells by incubating them with [³H]-Arachidonic Acid (e.g., 0.5 µCi/mL) in serum-free medium for 18-24 hours.

• Inhibitor Treatment and Stimulation:

  • Wash the cells twice with serum-free medium to remove unincorporated [³H]-Arachidonic Acid.

  • Pre-incubate the cells with various concentrations of Indoxam (or vehicle control) in fresh serum-free medium for 1 hour.

  • Stimulate the cells by adding the inflammatory agent to the medium and incubate for the desired time (e.g., 30 minutes to 4 hours).

• Sample Collection:

  • Collect the cell culture supernatant from each well.

  • Lyse the cells in each well with a lysis buffer (e.g., 0.1 M NaOH).

• Measurement:

  • Add a portion of the supernatant and the cell lysate to separate scintillation vials containing scintillation cocktail.

  • Measure the radioactivity (counts per minute, CPM) in each vial using a scintillation counter.

• Data Analysis:

  • Calculate the percentage of arachidonic acid release for each condition using the following formula: % AA Release = [CPM_supernatant / (CPM_supernatant + CPM_lysate)] * 100

  • Calculate the percentage of inhibition of arachidonic acid release for each Indoxam concentration relative to the stimulated vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Indoxam concentration to determine the IC50 value in a cellular context.

Visualizations

sPLA2 Signaling Pathway

References

• 1. Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The First Potent Inhibitor of Mammalian Group X Secreted Phospholipase A2: Elucidation of Sites for Enhanced Binding - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Pro-Insecticide Properties of Indoxacarb

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indoxacarb (B177179), a potent oxadiazine insecticide, operates as a pro-insecticide, a feature central to its efficacy and selective toxicity. This technical guide delineates the core principles of indoxacarb's bioactivation, mechanism of action, and the experimental methodologies used to elucidate these properties. Through a comprehensive review of current literature, this document provides detailed experimental protocols, quantitative data summaries, and visual representations of the key pathways involved in indoxacarb's insecticidal activity. The information presented herein is intended to serve as a critical resource for researchers in toxicology, neurobiology, and pesticide development.

Introduction: The Pro-Insecticide Paradigm of Indoxacarb

Indoxacarb is distinguished in the field of pest control by its classification as a pro-insecticide.[1] In its applied form, it exhibits relatively low biological activity. Its potent insecticidal properties are realized only after it undergoes metabolic activation within the target insect. This bioactivation process is a key determinant of its selectivity, favoring insects over mammals and other non-target organisms.[2][3] The active metabolite, the decarbomethoxylated derivative known as DCJW, is the primary agent of toxicity.[1][4][5][6][7] This conversion is primarily carried out by the insect's native enzymes, specifically esterases and amidases.[7][8] The subsequent neurotoxic effects are a direct result of DCJW's interaction with voltage-gated sodium channels in the insect's nervous system, leading to paralysis and eventual death.[2][4][5] This delayed onset of action is a characteristic feature of its pro-insecticide nature.

Metabolic Activation: From Indoxacarb to the Active Metabolite DCJW

The conversion of indoxacarb to its highly active N-decarbomethoxylated metabolite, DCJW, is the pivotal step in its insecticidal action. This bioactivation is catalyzed by hydrolytic enzymes, primarily carboxylesterases and amidases, which are abundant in insects, particularly in the midgut and fat bodies.[7][8] The enzymatic reaction involves the cleavage of the carbomethoxy group from the parent indoxacarb molecule.

The rate of this metabolic conversion is a critical factor influencing the speed and intensity of indoxacarb's toxicity and varies among different insect species.[8] Lepidopteran larvae, for instance, have been shown to rapidly metabolize indoxacarb, correlating with a swift onset of neurotoxic symptoms.[8]

References

• 1. Block of two subtypes of sodium channels in cockroach neurons by indoxacarb insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Indoxacarb, Metaflumizone, and Other Sodium Channel Inhibitor Insecticides: Mechanism and Site of Action on Mammalian Voltage-Gated Sodium Channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. piat.org.nz [piat.org.nz]
• 4. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

A Technical Guide to the Role of Indomethacin in Inflammatory Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

Indomethacin (B1671933), a potent non-steroidal anti-inflammatory drug (NSAID), has been a cornerstone in the management of pain and inflammation for decades. Its therapeutic effects are primarily attributed to its non-selective inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins (B1171923). This technical guide provides an in-depth exploration of Indomethacin's mechanism of action and its modulatory role in key inflammatory signaling cascades, including the NF-κB and NLRP3 inflammasome pathways. We present a compilation of quantitative data on its inhibitory activities, detailed experimental protocols for its evaluation, and visual diagrams of the signaling pathways it influences. This document serves as a comprehensive resource for researchers and professionals in the field of drug development and inflammation biology.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While it is a protective mechanism, dysregulated or chronic inflammation is a key driver of numerous diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders.[1] Indomethacin, an indole-acetic acid derivative, is a widely prescribed NSAID with potent anti-inflammatory, analgesic, and antipyretic properties.[2] Its primary mode of action involves the inhibition of prostaglandin (B15479496) synthesis.[3] Prostaglandins are lipid compounds that mediate inflammation, pain, and fever.[4] By blocking their production, Indomethacin effectively alleviates these symptoms.[1][4] This guide delves into the molecular mechanisms underpinning Indomethacin's anti-inflammatory effects, focusing on its interaction with core inflammatory pathways.

Core Mechanism of Action: Cyclooxygenase (COX) Inhibition

The principal anti-inflammatory action of Indomethacin stems from its non-selective inhibition of both cyclooxygenase-1 (COX-1) and cyclooxygenase-2 (COX-2) enzymes.[1][4] These enzymes catalyze the conversion of arachidonic acid into prostaglandins.[4]

• COX-1 is a constitutively expressed enzyme found in most tissues and is responsible for producing prostaglandins that maintain normal physiological functions, such as protecting the gastric mucosa and supporting platelet aggregation.[4][5]

• COX-2 is an inducible enzyme, with its expression being upregulated at sites of inflammation by stimuli like cytokines and endotoxins.[4][5] The prostaglandins produced by COX-2 are major contributors to the inflammatory response, pain, and fever.[5]

By inhibiting both isoforms, Indomethacin effectively reduces the levels of inflammatory prostaglandins at the site of injury.[1][3] However, the inhibition of COX-1 is also associated with some of the common side effects of NSAIDs, particularly gastrointestinal issues.[4]

Data Presentation: COX Inhibition

The inhibitory potency of Indomethacin against COX-1 and COX-2 is quantified by its half-maximal inhibitory concentration (IC50) values.

Compound	COX-1 IC50	COX-2 IC50	Selectivity	Reference
Indomethacin	230 nM (human)	630 nM (human)	COX-1 selective	[6]
Indomethacin	27 nM (ovine)	180 nM (human)	COX-1 selective	[7]
Indomethacin	0.1 µg/mL	5 µg/mL	COX-1 selective	[8]
Indomethacin	2 µM	5.5 µM	Non-selective	[9]
Indomethacin	0.42 µM (ovine)	2.75 µM (human)	COX-1 selective	[10]

Note: IC50 values can vary depending on the assay conditions and the species from which the enzyme was derived.

Visualization: Arachidonic Acid Pathway Inhibition

Caption: Indomethacin inhibits both COX-1 and COX-2 enzymes.

Role in Key Inflammatory Signaling Pathways

Beyond direct enzyme inhibition, Indomethacin modulates upstream signaling pathways that are central to the inflammatory response.

NF-κB Signaling Pathway

The Nuclear Factor-kappa B (NF-κB) is a master regulator of inflammation, controlling the transcription of numerous pro-inflammatory genes, including cytokines, chemokines, and adhesion molecules.[11] In unstimulated cells, NF-κB is held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Upon stimulation by inflammatory signals (e.g., lipopolysaccharide [LPS] or TNF-α), the IκB kinase (IKK) complex phosphorylates IκB, leading to its degradation and the subsequent translocation of NF-κB into the nucleus to activate gene expression.

Studies have shown that Indomethacin can attenuate the activation of the NF-κB pathway. This effect contributes to its broad anti-inflammatory properties by reducing the expression of a wide array of inflammatory mediators.[12][13]

Visualization: Indomethacin's Effect on NF-κB Pathway

Caption: Indomethacin can inhibit the NF-κB signaling pathway.

NLRP3 Inflammasome Pathway

The NLRP3 inflammasome is a multi-protein complex in the cytoplasm that plays a crucial role in the innate immune response by activating caspase-1, which in turn processes pro-interleukin-1β (pro-IL-1β) and pro-IL-18 into their mature, active forms.[14][15] Activation of the NLRP3 inflammasome typically requires two signals: a priming signal (often via NF-κB) that upregulates the expression of NLRP3 and pro-IL-1β, and a second activation signal (e.g., ATP, crystalline substances) that triggers the assembly of the inflammasome complex.[14]

Recent studies have demonstrated that Indomethacin can inhibit the NLRP3 inflammasome pathway. This inhibition leads to a reduction in the maturation and secretion of IL-1β, a potent pro-inflammatory cytokine.[16] This mechanism provides another layer to Indomethacin's anti-inflammatory capabilities, particularly in diseases where the NLRP3 inflammasome is implicated.[17][18]

Data Presentation: Effects on Cytokine Production

Indomethacin's inhibition of inflammatory pathways results in a decreased production of key pro-inflammatory cytokines.

Cytokine	Cell/System	Stimulus	Effect of Indomethacin	Reference
TNF-α	Rat Jejunum-ileum	Indomethacin-induced injury	Increased production (paradoxical effect in GI toxicity)	[19]
Adult PBMC	LPS	Increased spontaneous and LPS-induced secretion	[20][21]
IL-1β	Adult PBMC	LPS	Reduced production at high concentrations	[22]
Pancreatic Acinar Cells	Caerulein + LPS	Down-regulated mRNA and protein levels	[16]
IL-6	Whole Blood	Thrombin / LPS	Reduced production	[22]
Pristane-elicited macrophages	LPS	Inhibited production	[23]
CFA-induced arthritis (rats)	CFA	Markedly inhibited serum levels	[24]
IL-10	Whole Blood	Thrombin / LPS	Reduced production (anti-inflammatory cytokine)	[22]
CFA-induced arthritis (rats)	CFA	Significantly increased serum levels	[24]

PBMC: Peripheral Blood Mononuclear Cells, LPS: Lipopolysaccharide, CFA: Complete Freund's Adjuvant

Experimental Protocols

This section outlines common methodologies used to assess the anti-inflammatory properties of compounds like Indomethacin in vitro and in vivo.

In Vitro Anti-Inflammatory Assay using Macrophages

Objective: To determine the effect of Indomethacin on the production of pro-inflammatory mediators (e.g., NO, PGE2, cytokines) in LPS-stimulated macrophages.

Methodology:

• Cell Culture: Culture a macrophage cell line (e.g., RAW 264.7 or THP-1) in appropriate media and conditions until they reach 80-90% confluency.

• Cell Seeding: Seed the cells into 24- or 96-well plates at a predetermined density and allow them to adhere overnight.

• Pre-treatment: Pre-treat the cells with various concentrations of Indomethacin (or vehicle control) for 1-2 hours.

• Stimulation: Induce an inflammatory response by adding Lipopolysaccharide (LPS; e.g., 1 µg/mL) to the wells (except for the negative control group).

• Incubation: Incubate the plates for a specified period (e.g., 24 hours).

• Supernatant Collection: Collect the cell culture supernatants for analysis.

• Analysis:

  • Nitric Oxide (NO) Measurement: Use the Griess reagent assay to measure nitrite (B80452) levels in the supernatant as an indicator of NO production.

  • Cytokine Measurement (TNF-α, IL-6, IL-1β): Quantify cytokine concentrations using specific Enzyme-Linked Immunosorbent Assay (ELISA) kits.

  • Prostaglandin E2 (PGE2) Measurement: Use a specific ELISA kit to measure PGE2 levels.

• Cell Viability: Perform a cell viability assay (e.g., MTT or MTS) on the remaining cells to ensure that the observed effects are not due to cytotoxicity.[25]

Visualization: In Vitro Experimental Workflow

Caption: A typical workflow for in vitro anti-inflammatory assays.

Western Blot for NF-κB Pathway Analysis

Objective: To assess the effect of Indomethacin on the activation of the NF-κB pathway by measuring the levels of key signaling proteins.

Methodology:

• Cell Treatment: Treat cells as described in the in vitro assay (Section 4.1), but for shorter time points (e.g., 15, 30, 60 minutes) to capture signaling events.

• Protein Extraction: Lyse the cells to extract total protein or separate cytoplasmic and nuclear fractions. Determine protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-40 µg of protein per lane on a polyacrylamide gel via electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) for 1 hour to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane overnight at 4°C with primary antibodies specific for target proteins (e.g., phospho-p65, total p65, IκBα) and a loading control (e.g., β-actin or Lamin B1).

• Secondary Antibody Incubation: Wash the membrane and incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Densitometry: Quantify the band intensities using image analysis software and normalize to the loading control.[11][26]

Conclusion

Indomethacin exerts its potent anti-inflammatory effects through a multi-faceted mechanism of action. Its primary role as a non-selective inhibitor of COX-1 and COX-2 enzymes is well-established, leading to a significant reduction in the synthesis of pro-inflammatory prostaglandins. Furthermore, emerging evidence highlights its ability to modulate key intracellular signaling pathways, including the inhibition of NF-κB activation and the suppression of the NLRP3 inflammasome. These actions collectively decrease the production of a broad spectrum of inflammatory mediators, including potent cytokines like IL-1β and IL-6. This technical guide provides a comprehensive overview, quantitative data, and methodological frameworks to aid researchers and drug development professionals in understanding and investigating the intricate role of Indomethacin in inflammatory pathways.

References

• 1. Indometacin - Wikipedia [en.wikipedia.org]
• 2. Indomethacin - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 3. accessdata.fda.gov [accessdata.fda.gov]
• 4. What is the mechanism of Indomethacin? [synapse.patsnap.com]
• 5. What is Indomethacin used for? [synapse.patsnap.com]
• 6. apexbt.com [apexbt.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. selleckchem.com [selleckchem.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Measurement of cyclooxygenase inhibition using liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Modulation of Nuclear Factor-κB Activity by Indomethacin Influences Aβ Levels but Not Aβ Precursor Protein Metabolism in a Model of Alzheimer’s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Modulation of nuclear factor-kappa B activity by indomethacin influences A beta levels but not A beta precursor protein metabolism in a model of Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Frontiers | The mechanism of NLRP3 inflammasome activation and its pharmacological inhibitors [frontiersin.org]
• 15. Pharmacological Inhibitors of the NLRP3 Inflammasome - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Indomethacin inhabits the NLRP3 inflammasome pathway and protects severe acute pancreatitis in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Mechanisms of NLRP3 inflammasome activation and its role in NSAID-induced enteropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]
• 19. Increase in tumor necrosis factor-alpha production linked to the toxicity of indomethacin for the rat small intestine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Effect of indomethacin on IL-1beta, IL-6 and TNFalpha production by mononuclear cells of preterm newborns and adults - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. Interaction of indomethacin with cytokine production in whole blood. Potential mechanism for a brain-protective effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Elevation of interleukin-6 in response to a chronic inflammatory stimulus in mice: inhibition by indomethacin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Effects of indomethacin-loaded nanocapsules in experimental models of inflammation in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 25. academic.oup.com [academic.oup.com]
• 26. researchgate.net [researchgate.net]

Indoxacarb's Spectrum of Insecticidal Activity: A Technical Guide

An In-depth Examination of a Potent Sodium Channel Blocker

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the insecticidal activity of indoxacarb (B177179), a member of the oxadiazine class of insecticides. It details its broad-spectrum efficacy against a range of economically important insect pests, its unique mode of action involving metabolic activation, and the experimental protocols used to determine its potency.

Executive Summary

Indoxacarb is a pro-insecticide that, upon ingestion or contact by susceptible insects, undergoes metabolic conversion to its more potent, N-decarbomethoxylated metabolite, DCJW.[1][2] This active metabolite functions as a potent voltage-gated sodium channel blocker in the insect's nervous system.[3] By binding to a site distinct from other sodium channel-targeting insecticides, it prevents the influx of sodium ions, leading to cessation of nerve impulse transmission, paralysis, and ultimately, death of the insect.[3][4] This unique mode of action makes indoxacarb a valuable tool in insecticide resistance management programs.[4] Its primary and most notable efficacy is against a wide array of lepidopteran larvae, though it also demonstrates significant activity against species in the orders Coleoptera, Diptera, Hemiptera, Blattodea, and Hymenoptera.[1][5][6]

Spectrum of Insecticidal Activity

Indoxacarb exhibits a broad spectrum of activity, with its primary strength lying in the control of lepidopteran pests. However, its utility extends to various other insect orders, making it a versatile tool in integrated pest management (IPM) programs.

Lepidoptera

Indoxacarb is highly effective against a wide range of lepidopteran larvae, which are among the most destructive agricultural pests.[5] Its efficacy is demonstrated across numerous families, including Noctuidae, Plutellidae, and Tortricidae.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Spodoptera frugiperda (Fall Armyworm)	Noctuidae	Diet Incorporation	LC50: 0.674 µg/mL	[7]
Spodoptera exigua (Beet Armyworm)	Noctuidae	Not Specified	LC50: Not specified, but effective	[8]
Helicoverpa armigera (Cotton Bollworm)	Noctuidae	Diet Incorporation	LC50: 0.3 µg/mL diet	[4]
Trichoplusia ni (Cabbage Looper)	Noctuidae	Leaf Dip	Low LC50 and LC90 values	[9]
Plutella xylostella (Diamondback Moth)	Plutellidae	Leaf Dip	LC50: 3.7 - 6.9 mg/L (48h)	[10]

Coleoptera

While primarily known for its lepidopteran activity, indoxacarb also shows efficacy against certain coleopteran pests.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Leptinotarsa decemlineata (Colorado Potato Beetle)	Chrysomelidae	Not Specified	Effective control reported	[5]

Diptera

Indoxacarb has demonstrated activity against various dipteran species, including medically important vectors and agricultural pests.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Musca domestica (House Fly)	Muscidae	Not Specified	Effective control reported	[6]
Culex quinquefasciatus (Southern House Mosquito)	Culicidae	Larval Bioassay	LC50: 0.006 - 0.236 µg/mL	[1]

Hemiptera

Indoxacarb exhibits activity against several hemipteran pests, which are known for causing significant damage to crops through sap-feeding and disease transmission.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Lygus lineolaris (Tarnished Plant Bug)	Miridae	Topical Application	LD50: ~35 ng/insect	[11]
Bemisia tabaci (Silverleaf Whitefly)	Aleyrodidae	Not Specified	Effective control reported	[12]
Aphis gossypii (Cotton Aphid)	Aphididae	Not Specified	Effective control reported	[13]

Blattodea

Indoxacarb is a key active ingredient in many commercial baits for cockroach control due to its efficacy and delayed mode of action, which allows for horizontal transfer within the pest population.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Blattella germanica (German Cockroach)	Ectobiidae	Topical Application	LD50: <1 ng/insect	[8]
Reticulitermes flavipes (Eastern Subterranean Termite)	Rhinotermitidae	Topical Application (48h)	LD50: 2070 ng/g termite

Hymenoptera

Indoxacarb is utilized in baits for the control of pest ants. It also shows high contact toxicity to beneficial hymenopterans like honey bees.

Species	Family	Bioassay Type	LC50 / LD50	Citation
Apis mellifera (Honey Bee)	Apidae	Topical Application (24h)	LD50: 0.0018 µ g/bee	[2]
Bombus terrestris (Buff-tailed Bumblebee)	Apidae	Oral	LD50: 0.083 µ g/bee	[11]

Mode of Action: A Two-Step Process

Indoxacarb's insecticidal action is a result of a two-step process that occurs within the target insect.

Step 1: Metabolic Activation Indoxacarb itself is a pro-insecticide with relatively low intrinsic activity.[3] Upon entering the insect's body, primarily through ingestion, it is metabolized by enzymes such as esterases and amidases.[12] This enzymatic action cleaves the carbomethoxy group, converting indoxacarb into its highly active metabolite, DCJW.[1][2]

Step 2: Sodium Channel Blockage The activated metabolite, DCJW, is a potent blocker of voltage-gated sodium channels in the insect's nervous system.[3][4] It binds to a unique site on the sodium channel, preventing the influx of sodium ions that is essential for the propagation of nerve impulses.[3][11] This disruption of nerve function leads to a rapid cessation of feeding, followed by paralysis and eventual death of the insect.[4]

References

• 1. mdpi.com [mdpi.com]
• 2. austinpublishinggroup.com [austinpublishinggroup.com]
• 3. Toxicity and Poisoning Symptoms of selected Insecticides to Honey Bees (Apis mellifera mellifera L.) | Archives of Biological Sciences [serbiosoc.org.rs]
• 4. piat.org.nz [piat.org.nz]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. s3.us-west-2.amazonaws.com [s3.us-west-2.amazonaws.com]
• 7. journals.plos.org [journals.plos.org]
• 8. msd.com [msd.com]
• 9. researchgate.net [researchgate.net]
• 10. poshbee.eu [poshbee.eu]
• 11. Indoxacarb | C22H17ClF3N3O7 | CID 107720 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. files.aptuitivcdn.com [files.aptuitivcdn.com]
• 13. scispace.com [scispace.com]

Protocols & Analytical Methods

Application Note: High-Throughput Fluorometric Assay for Screening sPLA2 Inhibitors Using Me-indoxam

Audience: Researchers, scientists, and drug development professionals.

Abstract

Secreted phospholipase A2 (sPLA2) enzymes are key players in inflammatory pathways, catalyzing the hydrolysis of membrane phospholipids (B1166683) to release arachidonic acid, the precursor to pro-inflammatory eicosanoids like prostaglandins (B1171923) and leukotrienes.[1][2][3] Their role in various inflammatory diseases has made them a significant target for therapeutic intervention.[3] This application note provides a detailed protocol for a fluorometric inhibition assay to screen for sPLA2 inhibitors, using Me-indoxam, a potent and well-characterized sPLA2 inhibitor, as a reference compound.[4]

Introduction to sPLA2 and Me-indoxam

The sPLA2 family comprises a group of low molecular weight, calcium-dependent enzymes that hydrolyze the sn-2 ester bond of glycerophospholipids.[5] This reaction releases arachidonic acid and lysophospholipids, both of which are precursors to potent inflammatory mediators.[2] Elevated levels of specific sPLA2 isoforms are associated with conditions such as rheumatoid arthritis, asthma, and atherosclerosis.[3]

Me-indoxam is a synthetic, indole-based competitive inhibitor that binds to the active site of several sPLA2 isoforms, preventing the hydrolysis of phospholipid substrates.[1][2][6] It is a valuable tool for studying the roles of different sPLA2 isoforms and serves as an excellent positive control for in vitro inhibition assays.

Principle of the Fluorometric sPLA2 Inhibition Assay

This assay provides a sensitive and continuous method for measuring sPLA2 activity. The principle is based on the enzymatic cleavage of a synthetic thiophospholipid substrate by sPLA2. This hydrolysis releases a lysothiophospholipid, which then reacts with a fluorogenic probe. This reaction yields a highly fluorescent product that can be measured kinetically, with an excitation wavelength of ~388 nm and an emission wavelength of ~513 nm.[5][7] The rate of fluorescence increase is directly proportional to the sPLA2 activity. When an inhibitor like Me-indoxam is present, it binds to the enzyme, reducing the rate of substrate hydrolysis and thus decreasing the rate of fluorescence generation.

sPLA2 Signaling Pathway and Point of Inhibition

The diagram below illustrates the canonical inflammatory pathway initiated by sPLA2 and the mechanism of inhibition by Me-indoxam.

References

• 1. Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. What are sPLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Phospholipase A2 Activity Assay Kit (Fluorometric) - Creative BioMart [creativebiomart.net]
• 6. scbt.com [scbt.com]
• 7. Phospholipase A2 Activity Assay Kit (Fluorometric) (ab273278) | Abcam [abcam.com]

Application Notes and Protocols for Whole-Cell Patch Clamp Analysis of Indoxacarb

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb (B177179) is an oxadiazine insecticide that exerts its neurotoxic effects by blocking voltage-gated sodium channels in nerve cells.[1] Its active metabolite, N-decarbomethoxylated JW062 (DCJW), is a potent blocker of these channels.[2][3] The whole-cell patch clamp technique is an essential electrophysiological tool for investigating the mechanism of action of neurotoxic compounds like Indoxacarb. This technique allows for the precise measurement of ion channel currents in individual neurons, providing detailed insights into how a compound alters channel function.[4]

These application notes provide a comprehensive overview and detailed protocols for utilizing the whole-cell patch clamp technique to analyze the effects of Indoxacarb on voltage-gated sodium channels. The information is intended for researchers, scientists, and professionals in drug development seeking to understand and apply this methodology.

Indoxacarb and its metabolite DCJW primarily act by binding to the inactivated state of voltage-gated sodium channels.[5][6] This binding stabilizes the inactivated state, leading to a hyperpolarizing shift in the steady-state inactivation curve and a reduction in the number of available channels, ultimately blocking nerve impulse transmission.[5][7]

Data Presentation

The following tables summarize the quantitative data from studies investigating the effects of Indoxacarb and its active metabolite, DCJW, on voltage-gated sodium channels using the whole-cell patch clamp technique.

Table 1: Inhibitory Effects of Indoxacarb and DCJW on Voltage-Gated Sodium Channels

Preparation	Compound	IC50	Target Channel	Reference
Rat Dorsal Root Ganglion Neurons	Indoxacarb	10.7 µM	Tetrodotoxin-Resistant (TTX-R) Na+ Channels	[5]
Rat Dorsal Root Ganglion Neurons	DCJW	0.8 µM	Tetrodotoxin-Resistant (TTX-R) Na+ Channels	[5]
Cockroach Dorsal Unpaired Median (DUM) Neurons	DCJW	28 nM	Voltage-Dependent Na+ Channels	[3]
Cockroach Dorsal Unpaired Median (DUM) Neurons	DCJW	1.7 nM	INa1 (a subtype of Na+ current)
Cockroach Dorsal Unpaired Median (DUM) Neurons	DCJW	1.6 µM	INa2 (a subtype of Na+ current)	[8]

Table 2: Effects of Indoxacarb and DCJW on Sodium Channel Gating Properties

Preparation	Compound (Concentration)	Effect on Steady-State Inactivation	Reference
Rat Dorsal Root Ganglion Neurons	Indoxacarb (10 µM)	Hyperpolarizing shift	[5]
Rat Dorsal Root Ganglion Neurons	DCJW (10 µM)	Hyperpolarizing shift	[5]
Cockroach Thoracic Ganglia Neurons	Indoxacarb (1 µM)	Hyperpolarizing shift in slow inactivation	[6]
Cockroach Thoracic Ganglia Neurons	DCJW (1 µM)	Hyperpolarizing shift in slow inactivation	[6]
Rat Dorsal Root Ganglion Neurons	Indoxacarb (1 µM)	Hyperpolarizing shift in fast and slow inactivation	[7]
Rat Dorsal Root Ganglion Neurons	DCJW (1 µM)	Hyperpolarizing shift in fast and slow inactivation	[7]

Experimental Protocols

This section provides detailed methodologies for key experiments to analyze the effects of Indoxacarb using the whole-cell patch clamp technique.

Cell Preparation

For Cockroach Dorsal Unpaired Median (DUM) Neurons:

• Dissection: Isolate the terminal abdominal ganglion from an adult male American cockroach (Periplaneta americana).

• Enzymatic Digestion: Incubate the ganglion in a solution containing collagenase and hyaluronidase (B3051955) to dissociate the cells.

• Cell Plating: Plate the dissociated neurons onto a poly-L-lysine coated petri dish and allow them to adhere.[2]

For Rat Dorsal Root Ganglion (DRG) Neurons:

• Dissection: Dissect dorsal root ganglia from rats.

• Enzymatic Digestion: Treat the ganglia with collagenase and dispase to dissociate the neurons.

• Cell Culture: Culture the isolated neurons in a suitable medium.[5]

Whole-Cell Patch Clamp Recordings

Solutions:

• External (Bath) Solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose. Adjust pH to 7.4 with NaOH.[9]

• Internal (Pipette) Solution (in mM): 50 CsCl, 60 CsF, 20 EGTA, 10 NaCl, 10 HEPES. Adjust pH to 7.2 with CsOH.[9]

Recording Procedure:

• Pipette Fabrication: Pull patch pipettes from borosilicate glass capillaries to a resistance of 2-5 MΩ when filled with the internal solution.

• Cell Approach and Sealing: Under microscopic observation, approach a neuron with the patch pipette and apply gentle suction to form a high-resistance (GΩ) seal with the cell membrane.

• Whole-Cell Configuration: Apply a brief pulse of stronger suction to rupture the membrane patch under the pipette tip, establishing the whole-cell configuration.[4]

• Data Acquisition: Record sodium currents using a patch-clamp amplifier and appropriate data acquisition software.

Voltage-Clamp Protocols

To Measure Current-Voltage (I-V) Relationship:

• Hold the neuron at a holding potential of -100 mV.

• Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV increments).

• Measure the peak inward current at each voltage step.

To Measure Steady-State Inactivation:

• From a holding potential of -100 mV, apply a series of conditioning pre-pulses of varying voltages (e.g., from -120 mV to 0 mV).

• Follow each pre-pulse with a test pulse to a constant voltage (e.g., 0 mV) to measure the fraction of available channels.

• Plot the normalized peak current during the test pulse as a function of the pre-pulse potential.

To Study Use-Dependent Block:

• Apply a train of depolarizing pulses at a specific frequency (e.g., 1 Hz).

• Measure the peak current amplitude for each pulse to determine the rate and extent of block.

Mandatory Visualizations

Signaling Pathway of Indoxacarb Action

Caption: Mechanism of action of Indoxacarb on voltage-gated sodium channels.

Experimental Workflow for Whole-Cell Patch Clamp Analysis

Caption: Step-by-step workflow for Indoxacarb analysis using whole-cell patch clamp.

Logical Relationship of Experimental Observations

Caption: Logical flow from Indoxacarb application to the inhibition of neuronal firing.

References

• 1. The Effect and Features of Indoxacarb | [engebiotech.com]
• 2. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. axolbio.com [axolbio.com]
• 5. Modulation of sodium channels by the oxadiazine insecticide indoxacarb and its N-decarbomethoxylated metabolite in rat dorsal root ganglion neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Block of two subtypes of sodium channels in cockroach neurons by indoxacarb insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. How does calcium-dependent intracellular regulation of voltage-dependent sodium current increase the sensitivity to the oxadiazine insecticide indoxacarb metabolite decarbomethoxylated JW062 (DCJW) in insect pacemaker neurons? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Frontiers | Characterization of Compound-Specific, Concentration-Independent Biophysical Properties of Sodium Channel Inhibitor Mechanism of Action Using Automated Patch-Clamp Electrophysiology [frontiersin.org]

Validating sPLA2 Inhibition: A Guide to Cell-Based Assays

Introduction

Secretory phospholipase A2 (sPLA2) enzymes are key players in the inflammatory cascade, catalyzing the hydrolysis of phospholipids (B1166683) to release arachidonic acid, a precursor to pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[1] Elevated levels of sPLA2 are associated with a variety of inflammatory diseases, making them a prime target for therapeutic intervention.[1] These application notes provide detailed protocols for utilizing cell-based assays to validate the efficacy of sPLA2 inhibitors, offering a crucial step in the drug development process.

Data Presentation: Efficacy of sPLA2 Inhibitors

The inhibitory activity of compounds against sPLA2 is typically quantified by their half-maximal inhibitory concentration (IC50). The following tables summarize the IC50 values for several known sPLA2 inhibitors, determined using various in vitro and cell-based assays. This data allows for a direct comparison of inhibitor potency across different experimental setups.

Table 1: In Vitro Inhibitory Activity of sPLA2-IIA Inhibitors

Inhibitor	Target	IC50 Value	Cell/Assay System
Varespladib (LY315920)	Human sPLA2-IIA	9 - 14 nM	Small-molecule indole-based assay
AZD2716	Human sPLA2-IIA	10 nM	Not specified
GK241	Human sPLA2-IIA	143 nM	Not specified
S-3319	sPLA2-IIA	29 nM	In vivo mouse model
Quercitrin	sPLA2-IIA	8.77 µM ± 0.9	Enzyme Assay
Sinapic Acid	Human sPLA2-IIA	4.16 µM	Not specified
Corosolic Acid	sPLA2-IIA	9.44 µM ± 0.59	Enzyme Assay
Indomethacin	Group II PLA2	28 - 35 µM	Enzyme Assay

Data compiled from multiple sources.[1][2][3]

Table 2: Cell-Based Inhibitory Activity of sPLA2-IIA Inhibitors

Inhibitor	Assay	Cell Model	IC50 Value
Quercetin	PGE2 Release	RAW 264.7 cells	19.9 µg/ml (65.8 µM)
Quercetin	TNF-α Production	RAW 264.7 cells	1.25 µg/ml (4.14 µM)
Lonimacranthoide VI	PGE2 Secretion	RAW 264.7 cells	Not specified

Data compiled from multiple sources.[1]

Signaling Pathways and Experimental Workflows

To effectively validate sPLA2 inhibitors, it is crucial to understand the underlying signaling pathways and the workflow of the experimental assays. The following diagrams illustrate these key aspects.

Caption: sPLA2-mediated inflammatory signaling pathway.

Caption: General workflow for a cell-based sPLA2 inhibition assay.

Experimental Protocols

Detailed methodologies are essential for the reproducibility and validation of scientific findings. The following are protocols for key cell-based assays used to evaluate sPLA2 inhibitors.

Arachidonic Acid (AA) Release Assay

This assay directly measures the enzymatic activity of sPLA2 by quantifying the release of radiolabeled arachidonic acid from cellular phospholipids.[4][5]

Materials:

• Cell line (e.g., NIH 3T3, RAW 264.7 macrophages)

• Cell culture medium

• [³H]Arachidonic Acid

• Inflammatory stimulus (e.g., ATP, A23187 calcium ionophore)[6]

• Test sPLA2 inhibitor compounds

• Scintillation counter and fluid

Protocol:

• Seed cells in a 24-well plate and grow to confluency.

• Label the cells by incubating with [³H]arachidonic acid in the culture medium for 18-24 hours. This allows for the incorporation of the radiolabel into the cell membrane phospholipids.

• Wash the cells three times with serum-free medium containing 1% bovine serum albumin (BSA) to remove unincorporated [³H]arachidonic acid.

• Pre-incubate the cells with various concentrations of the test sPLA2 inhibitor for 1-2 hours.[3]

• Stimulate the cells with an appropriate inflammatory agent (e.g., ATP or A23187) for a predetermined time (e.g., 30 minutes).

• Collect the cell culture supernatant.

• Measure the radioactivity in the supernatant using a scintillation counter.

• Lyse the cells and measure the total incorporated radioactivity.

• Calculate the percentage of [³H]arachidonic acid release for each inhibitor concentration relative to the stimulated control without inhibitor.

• Determine the IC50 value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Prostaglandin (B15479496) E2 (PGE2) Release Assay

This assay indirectly measures sPLA2 activity by quantifying the production of a downstream inflammatory mediator, prostaglandin E2.[3]

Materials:

• Cell line (e.g., primary astrocytes, RAW 264.7 macrophages)[3]

• Cell culture medium

• Inflammatory stimulus (e.g., Lipopolysaccharide (LPS), IL-1β, TNF-α)[3][7]

• Test sPLA2 inhibitor compounds

• PGE2 ELISA kit[3]

• Cell lysis buffer and protein assay kit (for normalization)

Protocol:

• Seed cells in a 24- or 48-well plate and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of the test inhibitor for 1-2 hours.[3]

• Add the inflammatory stimulus (e.g., LPS at 1 µg/mL) to the wells and incubate for a predetermined time (e.g., 4-24 hours).[3]

• Collect the cell culture supernatant for PGE2 measurement.

• Measure the concentration of PGE2 in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.[3]

• Lyse the cells and determine the total protein content in each well to normalize the PGE2 data.[3]

• Calculate the percent inhibition of PGE2 release for each inhibitor concentration relative to the stimulated control without inhibitor.

• Determine the IC50 value by fitting the data to a dose-response curve.

Disclaimer

The information provided in this document is for Research Use Only (RUO) and is not intended for diagnostic or therapeutic procedures. The protocols provided are general guidelines and may require optimization for specific experimental conditions.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Assaying phospholipase A2 activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. MEASUREMENTS OF PHOSPHOLIPASES A2, C AND D (PLA2, PLC AND PLD): IN VITRO MICROASSAYS, ANALYSIS OF ENZYME ISOFORMS, AND INTACT-CELL ASSAYS - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Distinct phospholipases A2 regulate the release of arachidonic acid for eicosanoid production and superoxide anion generation in neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phospholipases A2 and Inflammatory Responses in the Central Nervous System - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Electrophysiological Recording of Indoxacarb's Effect on Sodium Channels

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb (B177179) is an oxadiazine insecticide that exerts its neurotoxic effects by blocking voltage-gated sodium channels (VGSCs).[1][2][3] Unlike other insecticides that target VGSCs, such as pyrethroids, indoxacarb and its more potent, N-decarbomethoxylated metabolite, DCJW, act as state-dependent blockers, preferentially binding to the inactivated state of the channel.[3][4][5][6] This unique mechanism of action makes it a valuable tool for studying sodium channel function and a target for the development of novel insecticides.

These application notes provide a detailed overview of the electrophysiological methods used to characterize the effects of indoxacarb on sodium channels. The protocols and data presented are compiled from various studies and are intended to serve as a guide for researchers investigating the interaction of indoxacarb and other sodium channel blockers with their target.

Mechanism of Action

Indoxacarb itself is a pro-insecticide that is metabolized in insects to the more active compound DCJW.[3][7][8] DCJW is a potent, voltage-dependent blocker of sodium channels.[2][3] The block is slow and becomes more pronounced at more depolarized membrane potentials, which is consistent with the compound having a higher affinity for the inactivated state of the sodium channel.[2][4] Studies have shown that indoxacarb and DCJW shift the steady-state slow inactivation curve of sodium channels in the hyperpolarizing direction, further supporting the preferential binding to the inactivated state.[1][2][4]

The binding site for indoxacarb and other sodium channel blocker insecticides (SCBIs) is thought to be located in the inner pore of the channel, potentially overlapping with the binding site for local anesthetics and certain antiarrhythmic and anticonvulsant drugs.[5][6]

Data Presentation

The following tables summarize the quantitative data on the effects of indoxacarb and its metabolite DCJW on various voltage-gated sodium channel subtypes.

Table 1: Potency of Indoxacarb and DCJW on Different Sodium Channel Subtypes

Compound	Channel Subtype	Preparation	IC50	Reference
Indoxacarb	TTX-R Sodium Channels	Rat Dorsal Root Ganglion (DRG) Neurons	10.7 µM (after 25 min)	[9]
DCJW	TTX-R Sodium Channels	Rat Dorsal Root Ganglion (DRG) Neurons	0.8 µM (after 25 min)	[9]
DCJW	Sodium Channels	Cockroach DUM Neurons	28 nM	[10][11]
Indoxacarb	Type-I Sodium Currents	Cockroach Thoracic Ganglia Neurons	1 µM (reversible block)	[4]
DCJW	Type-I Sodium Currents	Cockroach Thoracic Ganglia Neurons	1 µM (irreversible block)	[4]

Table 2: Effects of Indoxacarb and DCJW on Sodium Channel Gating Properties

Compound	Channel/Preparation	Effect on Fast Inactivation	Effect on Slow Inactivation	Reference
Indoxacarb	Rat DRG Neurons (TTX-S and TTX-R)	Hyperpolarizing shift in the steady-state inactivation curve	Hyperpolarizing shift in the steady-state inactivation curve	[2]
DCJW	Rat DRG Neurons (TTX-S and TTX-R)	Hyperpolarizing shift in the steady-state inactivation curve	Hyperpolarizing shift in the steady-state inactivation curve	[2]
Indoxacarb	Cockroach Thoracic Ganglia Neurons (Type-I and II)	Not specified	Significant hyperpolarizing shift in the inactivation curves	[4]
DCJW	Cockroach Thoracic Ganglia Neurons (Type-I and II)	Not specified	Significant hyperpolarizing shift in the inactivation curves	[4]
DCJW	Cockroach DUM Neurons	No significant shift	No significant shift	[10]
DCJW	Rat Nav1.4 expressed in Xenopus oocytes	No effect on voltage dependence	Hyperpolarizing shift in the voltage dependence	[1]

Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the effects of indoxacarb on sodium channels.

Protocol 1: Whole-Cell Patch-Clamp Recording from Dissociated Neurons

This protocol is adapted from studies on cockroach dorsal unpaired median (DUM) neurons and rat dorsal root ganglion (DRG) neurons.[2][4][10]

1. Cell Preparation:

• Insect Neurons:

  • Dissect thoracic ganglia from adult male cockroaches (Periplaneta americana).[4][10]

  • Treat the ganglia with a digestive enzyme solution (e.g., collagenase/dispase) to dissociate the neurons.

  • Plate the dissociated neurons on a suitable substrate (e.g., concanavalin (B7782731) A-coated glass coverslips) and allow them to adhere.

  • Maintain the cells in a culture medium at an appropriate temperature (e.g., 29°C).[10]

• Mammalian Neurons:

  • Dissect dorsal root ganglia from rats.[2]

  • Enzymatically dissociate the ganglia using a combination of enzymes such as collagenase and trypsin.

  • Mechanically triturate the ganglia to obtain a single-cell suspension.

  • Plate the neurons on laminin-coated coverslips and culture them for a short period before recording.

2. Electrophysiological Recording:

• Solutions:

  • External Solution (for insect neurons, in mM): 200 NaCl, 3.1 KCl, 4 MgCl2, 5 CaCl2, 10 HEPES, adjusted to pH 7.4.[12] To isolate sodium currents, other ionic currents can be blocked with appropriate blockers (e.g., CdCl2 for calcium channels, TEA and 4-AP for potassium channels).

  • Internal (Pipette) Solution (for insect neurons, in mM): 150 K-aspartate, 10 KF, 10 NaCl, 1 MgCl2, 1 CaCl2, 10 EGTA, 10 HEPES, adjusted to pH 7.2.[12]

  • External Solution (for mammalian neurons): A typical external solution would contain (in mM): 140 NaCl, 3 KCl, 1 CaCl2, 1 MgCl2, 10 HEPES, 10 Glucose, adjusted to pH 7.4. Tetrodotoxin (TTX) can be used to separate TTX-sensitive and TTX-resistant sodium currents.[2]

  • Internal (Pipette) Solution (for mammalian neurons): A typical internal solution would contain (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES, adjusted to pH 7.2. Cesium is used to block potassium currents.

• Recording Procedure:

  • Transfer a coverslip with adherent neurons to the recording chamber on an inverted microscope.

  • Perfuse the chamber with the external solution.

  • Use a patch-clamp amplifier and a data acquisition system to perform whole-cell voltage-clamp recordings.

  • Fabricate patch pipettes from borosilicate glass and fire-polish them to a resistance of 2-5 MΩ when filled with the internal solution.

  • Form a giga-ohm seal between the pipette and the cell membrane and then rupture the patch to achieve the whole-cell configuration.

  • Hold the cell at a negative holding potential (e.g., -100 mV or -90 mV) to ensure that the majority of sodium channels are in the resting state.[4][10]

3. Voltage Protocols:

• Current-Voltage (I-V) Relationship: From a holding potential of -100 mV, apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 10 mV increments) to elicit sodium currents.

• Steady-State Fast Inactivation: From a holding potential of -100 mV, apply a series of 50-100 ms (B15284909) conditioning pre-pulses to various potentials (e.g., -120 mV to 0 mV) followed by a test pulse to a potential that elicits a maximal sodium current (e.g., 0 mV).

• Steady-State Slow Inactivation: To measure slow inactivation, use longer conditioning pre-pulses (e.g., 30 seconds to several minutes) over a similar range of voltages, followed by a brief hyperpolarizing pulse to remove fast inactivation before the test pulse.[1]

• Use-Dependent Block: Apply a train of depolarizing pulses at a certain frequency (e.g., 1-10 Hz) to assess if the block by indoxacarb is dependent on the frequency of channel opening.

4. Data Analysis:

• Measure the peak amplitude of the sodium current for each voltage step.

• Plot the peak current as a function of the membrane potential to generate the I-V curve.

• For inactivation protocols, normalize the peak current elicited by the test pulse to the maximum current and plot it against the pre-pulse potential.

• Fit the inactivation data with a Boltzmann function to determine the half-inactivation potential (V1/2) and the slope factor (k).

• To determine the IC50, apply different concentrations of indoxacarb or DCJW and measure the percentage of current inhibition. Plot the inhibition against the logarithm of the concentration and fit the data with a Hill equation.

Protocol 2: Two-Electrode Voltage-Clamp (TEVC) Recording in Xenopus Oocytes

This protocol is suitable for studying the effects of indoxacarb on specific sodium channel isoforms expressed heterologously.[1][5]

1. Oocyte Preparation and cRNA Injection:

• Harvest oocytes from female Xenopus laevis frogs.

• Defolliculate the oocytes by enzymatic digestion (e.g., collagenase treatment).

• Inject the oocytes with cRNA encoding the desired sodium channel α-subunit and any auxiliary β-subunits.

• Incubate the injected oocytes for 2-7 days to allow for channel expression.

2. Electrophysiological Recording:

• Solutions:

  • Recording Solution (ND96): 96 mM NaCl, 2 mM KCl, 1.8 mM CaCl2, 1 mM MgCl2, 5 mM HEPES, adjusted to pH 7.5.

• Recording Procedure:

  • Place an oocyte in the recording chamber and perfuse with the recording solution.

  • Impale the oocyte with two microelectrodes (one for voltage recording and one for current injection) filled with 3 M KCl.

  • Use a two-electrode voltage-clamp amplifier to control the membrane potential and record the resulting currents.

3. Voltage Protocols and Data Analysis:

• The voltage protocols and data analysis methods are similar to those described for the whole-cell patch-clamp technique.

Mandatory Visualizations

References

• 1. Molecular Mechanism of Action and Selectivity of Sodium Channel Blocker Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Block of two subtypes of sodium channels in cockroach neurons by indoxacarb insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Receptor Site and Mechanism of Action of Sodium Channel Blocker Insecticides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Insect sodium channels and insecticide resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Modulation of sodium channels by the oxadiazine insecticide indoxacarb and its N-decarbomethoxylated metabolite in rat dorsal root ganglion neurons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for High-Throughput Screening of Novel sPLA2 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction to Secreted Phospholipase A2 (sPLA2) and its Role in Disease

Secreted phospholipase A2 (sPLA2) enzymes are a family of enzymes that play a critical role in various physiological and pathological processes.[1][2] They hydrolyze the sn-2 ester bond of glycerophospholipids, which leads to the production of free fatty acids, like arachidonic acid, and lysophospholipids.[1] Arachidonic acid is a key precursor for a wide array of pro-inflammatory lipid mediators, such as prostaglandins (B1171923) and leukotrienes.[1][2] Elevated levels of sPLA2 are associated with a number of inflammatory conditions, making it a significant target for the development of new therapies.[1][3] The inhibition of sPLA2 is a promising strategy for treating a variety of inflammatory diseases.[4]

High-Throughput Screening (HTS) Assays for sPLA2 Inhibitors

A range of high-throughput screening (HTS) assays have been established to identify and characterize inhibitors of sPLA2. These assays are often classified by their detection method, including fluorescence-based, absorbance-based, and radiometric assays. The selection of an appropriate assay is dependent on multiple factors such as sensitivity, throughput, cost, and the specific research goals.[1]

A crucial parameter for the validation of an HTS assay's quality is the Z' factor.[1] This statistical value indicates the separation between the high and low controls of an assay, considering the signal's dynamic range and data variability.[1] A Z' factor between 0.5 and 1.0 is regarded as excellent for HTS.[1]

Table 1: Interpretation of Z' Factor Values [1]

Z' Factor Value	Interpretation
> 0.5	Excellent assay, suitable for HTS
0 to 0.5	Marginal assay, may require optimization
< 0	Poor assay, not suitable for HTS

sPLA2 Signaling Pathway

sPLA2 enzymes contribute to inflammation by mobilizing pro-inflammatory lipid mediators.[2] The enzymatic activity of sPLA2 initiates the arachidonic acid pathway by breaking down phospholipids, which results in the formation of fatty acids, including arachidonic acid.[5] This arachidonic acid is then metabolized to produce various inflammatory and thrombogenic molecules.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Redirecting [linkinghub.elsevier.com]
• 4. benchchem.com [benchchem.com]
• 5. Phospholipase A2 - Wikipedia [en.wikipedia.org]

Field Application Strategies for Indoxacarb in Agriculture: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb (B177179) is a potent oxadiazine insecticide valued for its unique mode of action, which involves blocking sodium ion channels in the nerve cells of susceptible insects.[1][2] This mechanism leads to paralysis and eventual death of the target pest.[1] A key feature of indoxacarb is that it is a pro-insecticide, meaning it is metabolized into a more toxic form within the insect, a process that contributes to its selectivity and effectiveness against a range of lepidopteran pests.[3][4] These characteristics make it a valuable tool in integrated pest management (IPM) and resistance management programs.[1][5] This document provides detailed application notes and protocols for the field use of indoxacarb, aimed at research and development professionals.

Mode of Action

Indoxacarb's primary mode of action is the blockage of voltage-gated sodium channels in the nervous system of insects.[1][2][3] Upon ingestion or contact, the parent compound is bioactivated by insect enzymes into its more potent N-decarbomethoxyllated metabolite, DCJW.[4] This active metabolite binds to the sodium channels, preventing the influx of sodium ions and thereby disrupting nerve impulse transmission. This leads to a rapid cessation of feeding, followed by paralysis and death of the insect within 24 to 60 hours.[1]

Caption: Indoxacarb's metabolic activation and subsequent blockage of sodium channels in insects.

Data Presentation: Application Rates and Efficacy

The following tables summarize recommended application rates and observed efficacy of indoxacarb against key lepidopteran pests in various agricultural crops.

Table 1: Recommended Application Rates of Indoxacarb for Various Crops and Pests

Crop	Target Pest(s)	Formulation	Application Rate (g a.i./ha)	Water Volume (L/ha)	Pre-Harvest Interval (PHI)
Cotton	Cotton Bollworm (Helicoverpa armigera), Tobacco Budworm (Heliothis virescens)	14.5% SC, 15.8% EC	50 - 75	100 - 500	28 days
Soybeans	Soybean Looper (Chrysodeixis includens), Velvetbean Caterpillar (Anticarsia gemmatalis)	14.5% SC	30 - 60	150 - 300	21 days
Chickpea	Pod Borer (Helicoverpa armigera)	14.5% SC	75	500	21 days
Cabbage & Cauliflower	Diamondback Moth (Plutella xylostella), Cabbage Looper (Trichoplusia ni)	300 WG	50 - 75	200 - 1000	3-7 days
Tomatoes	Tomato Fruit Borer (Helicoverpa armigera)	300 WG	50 - 75	500 - 1500	1 day
Apples & Pears	Codling Moth (Cydia pomonella)	300 WG	15 g/100L	Full cover spray	14-28 days
Grapes	Light Brown Apple Moth (Epiphyas postvittana)	300 WG	25 g/100L	Full cover spray	8 weeks

a.i. = active ingredient; SC = Suspension Concentrate; EC = Emulsifiable Concentrate; WG = Water-dispersible Granule. Data synthesized from multiple sources. Always consult the product label for specific recommendations in your region.

Table 2: Summary of Efficacy Data from Field Trials

Crop	Target Pest	Indoxacarb Rate (g a.i./ha)	Efficacy (% mortality or reduction in damage)	Days After Treatment	Reference
Cotton	Helicoverpa armigera	75	>90% reduction in boll damage	14	[6]
Soybean	Spodoptera litura	500 ml/ha (14.5% SC)	>80% larval reduction	7	[5]
Chickpea	Helicoverpa armigera	75	>95% reduction in larval population	15	[2]
Cabbage	Plutella xylostella	50	>90% larval mortality	10
Eggplant	Shoot and Fruit Borer	75	3-3.8 day half-life of residue	N/A	[7]

Experimental Protocols

The following protocols are synthesized from methodologies reported in field efficacy trials of indoxacarb.

Protocol 1: Field Efficacy Trial of Indoxacarb against Lepidopteran Pests in Row Crops (e.g., Cotton, Soybeans, Chickpea)

1. Experimental Design:

• Layout: Randomized Complete Block Design (RCBD) with a minimum of three replications.

• Plot Size: 4 x 3 m² with appropriate buffer zones between plots to prevent spray drift.

• Treatments:

  • Indoxacarb at various application rates (e.g., 50, 75, 100 g a.i./ha).

  • A standard insecticide (positive control) used for the target pest in the region.

  • An untreated control (negative control).

2. Application of Treatments:

• Timing: First application at the economic threshold level (ETL) of the target pest (e.g., for pod borer in chickpea, one larva per meter row).[7] Subsequent applications at 10-15 day intervals, depending on pest pressure.

• Equipment: Knapsack sprayer calibrated to deliver a uniform spray volume (e.g., 500 L/ha).

• Procedure: Ensure thorough coverage of the foliage. Spraying should be done during calm weather conditions to minimize drift.

3. Data Collection:

• Pest Population: Record the number of larvae on a set number of randomly selected plants per plot (e.g., 10 plants) before spraying and at regular intervals after spraying (e.g., 3, 7, 10, and 14 days).

• Crop Damage: Assess the percentage of damaged plant parts (e.g., bolls, pods, leaves) at a specified time after the final application.

• Yield: At harvest, measure the yield of marketable produce from each plot.

4. Data Analysis:

• Transform larval count data (e.g., using √x + 0.5) to stabilize variance before analysis.

• Perform Analysis of Variance (ANOVA) to determine significant differences between treatments.

• Use a post-hoc test (e.g., Tukey's HSD) to compare treatment means.

• Calculate the percentage reduction in pest population and crop damage relative to the untreated control.

Caption: A typical workflow for a field efficacy trial of Indoxacarb.

Protocol 2: Resistance Monitoring Bioassay

1. Insect Collection:

• Collect larvae of the target pest from various field locations where indoxacarb has been used.

• Establish and maintain laboratory colonies of these field populations. A susceptible laboratory strain should also be maintained as a reference.

2. Bioassay Method (Leaf-Dip Method):

• Preparation of Solutions: Prepare a series of concentrations of indoxacarb (e.g., 0.001 to 250 µg a.i./ml) in water. An untreated control (water only) must be included.

• Leaf Treatment: Dip leaves of the host plant (e.g., cabbage, cotton) into the respective insecticide solutions for 10-30 seconds and allow them to air dry.

• Insect Exposure: Place individual third-instar larvae in petri dishes or multi-well trays with the treated leaves. Use a sufficient number of larvae per concentration (e.g., 16-20 larvae, with 5 replicates).

• Incubation: Maintain the bioassay under controlled laboratory conditions (e.g., 27 ± 2°C, 65 ± 5% RH).

3. Data Collection and Analysis:

• Record larval mortality at 48 to 96 hours post-exposure.

• Correct for control mortality using Abbott's formula if necessary.

• Perform probit analysis to calculate the LC50 (lethal concentration to kill 50% of the population) for each field population and the susceptible strain.

• Calculate the resistance ratio (RR) by dividing the LC50 of the field population by the LC50 of the susceptible strain.

Resistance Management Strategies

The development of insecticide resistance is a significant concern. To ensure the long-term efficacy of indoxacarb, a robust resistance management strategy is essential.

• Mode of Action Rotation: Indoxacarb should be used in rotation with insecticides from different IRAC (Insecticide Resistance Action Committee) groups.[1] Avoid sequential applications of insecticides with the same mode of action against consecutive generations of a pest.

• Application Window: Limit the number of indoxacarb applications per crop season. For example, a maximum of two applications per season is often recommended.[1]

• Use of Economic Thresholds: Apply indoxacarb only when pest populations reach established economic thresholds to avoid unnecessary selection pressure.

• Integration with Other Control Methods: Incorporate cultural and biological control methods into the overall pest management program to reduce reliance on chemical insecticides.

Caption: Key components of an Indoxacarb resistance management strategy.

References

• 1. harvestchemicals.co.za [harvestchemicals.co.za]
• 2. chemijournal.com [chemijournal.com]
• 3. d-nb.info [d-nb.info]
• 4. "Indoxacarb: a novel insecticide for the management of lepidopterous pe" by R. F. Macatula and N. L. Orcino [ukdr.uplb.edu.ph]
• 5. researchgate.net [researchgate.net]
• 6. cabidigitallibrary.org [cabidigitallibrary.org]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols for the Synthesis of Indoxam Analogues

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the synthesis of Indoxam analogues, intended for research and drug development purposes. Indoxam, with the chemical structure 2-[2-ethyl-1-oxamoyl-3-[(2-phenylphenyl)methyl]indolizin-8-yl]oxyacetic acid, possesses a complex indolizine (B1195054) core. The synthetic strategy outlined herein is designed to be modular, allowing for the generation of a library of analogues by varying the substituents at key positions. This protocol covers the synthesis of the core indolizine scaffold, introduction of key functional groups, and final analogue diversification. Detailed experimental procedures, data presentation in tabular format, and visualizations of the synthetic workflow and relevant biological pathways are included to guide researchers in this endeavor.

Introduction

Indolizine-based compounds have garnered significant attention in medicinal chemistry due to their diverse biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2][3][4] The complex structure of Indoxam presents a unique scaffold for the development of novel therapeutic agents. The protocol described herein is based on established synthetic methodologies for the construction of substituted indolizines, primarily through a 1,3-dipolar cycloaddition reaction, followed by a series of functional group interconversions to assemble the final Indoxam analogues.

Synthetic Strategy

The overall synthetic strategy is a multi-step process that can be divided into three main stages:

• Stage 1: Synthesis of the Substituted Indolizine Core. This involves the preparation of a pyridinium (B92312) ylide precursor and its subsequent 1,3-dipolar cycloaddition with an appropriately substituted alkyne to form the core indolizine ring system.

• Stage 2: Functionalization of the Indolizine Core. This stage focuses on the introduction of the oxamoyl group at the 1-position and the ether linkage at the 8-position.

• Stage 3: Analogue Diversification. This outlines how variations in the initial building blocks can lead to a diverse library of Indoxam analogues.

Experimental Protocols

Safety Precaution: All reactions should be carried out in a well-ventilated fume hood. Appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, should be worn at all times.

Protocol 1: Synthesis of 2-(bromomethyl)-1,1'-biphenyl (Intermediate 1)

This protocol describes the synthesis of the key electrophile for the introduction of the 3-substituent.

Materials:

• 2-methyl-1,1'-biphenyl

• N-Bromosuccinimide (NBS)

• Azobisisobutyronitrile (AIBN)

• Carbon tetrachloride (CCl4), anhydrous

• Sodium bicarbonate (NaHCO3), saturated solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO4)

Procedure:

• To a solution of 2-methyl-1,1'-biphenyl (1.0 eq) in anhydrous CCl4, add NBS (1.1 eq) and a catalytic amount of AIBN.

• Reflux the mixture under a nitrogen atmosphere for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and filter to remove succinimide.

• Wash the filtrate with saturated NaHCO3 solution, followed by brine.

• Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel (eluent: hexane/ethyl acetate (B1210297) gradient) to afford 2-(bromomethyl)-1,1'-biphenyl as a solid.[1]

Protocol 2: Synthesis of 2-Ethyl-8-hydroxyindolizine (Indolizine Core)

This protocol outlines the construction of the core heterocyclic system via a 1,3-dipolar cycloaddition.

Materials:

• 2-Picoline derivative with a protected 3-hydroxyl group (e.g., 3-(benzyloxy)-2-methylpyridine)

• 2-(bromomethyl)-1,1'-biphenyl (Intermediate 1)

• 1-Butyne (B89482)

• Potassium carbonate (K2CO3), anhydrous

• Dimethylformamide (DMF), anhydrous

Procedure:

• A mixture of the 3-(benzyloxy)-2-methylpyridine (B13120165) (1.0 eq) and 2-(bromomethyl)-1,1'-biphenyl (1.1 eq) in anhydrous DMF is stirred at room temperature for 24 hours to form the pyridinium salt.

• To this mixture, add anhydrous K2CO3 (3.0 eq) and bubble 1-butyne gas through the solution for 15 minutes.

• Heat the reaction mixture to 80-100 °C and stir for 12-16 hours under a nitrogen atmosphere.

• Monitor the reaction by TLC. Upon completion, cool the mixture to room temperature and pour it into ice-water.

• Extract the aqueous layer with ethyl acetate.

• Combine the organic layers, wash with brine, dry over anhydrous MgSO4, and concentrate under reduced pressure.

• Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the protected indolizine.

• Deprotect the hydroxyl group (e.g., hydrogenolysis for a benzyl (B1604629) protecting group) to obtain 2-ethyl-8-hydroxyindolizine.

Protocol 3: Introduction of the 1-Oxamoyl Group

This protocol describes the functionalization of the 1-position of the indolizine core.

Materials:

• 2-Ethyl-8-hydroxyindolizine

• Oxalyl chloride

• Ammonia (B1221849) (solution in a suitable solvent, e.g., dioxane)

• Dichloromethane (DCM), anhydrous

• Triethylamine (TEA)

Procedure:

• Dissolve 2-ethyl-8-hydroxyindolizine (1.0 eq) in anhydrous DCM.

• Cool the solution to 0 °C and add oxalyl chloride (1.2 eq) dropwise.

• Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Cool the reaction mixture back to 0 °C and slowly add a solution of ammonia (excess) in dioxane.

• Stir the mixture for an additional 1 hour at 0 °C.

• Quench the reaction with water and extract with DCM.

• Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate.

• Purify by column chromatography to yield 1-oxamoyl-2-ethyl-8-hydroxyindolizine.

Protocol 4: Williamson Ether Synthesis for Oxyacetic Acid Moiety

This protocol details the final step in the synthesis of the Indoxam scaffold.

Materials:

• 1-Oxamoyl-2-ethyl-8-hydroxyindolizine

• Ethyl bromoacetate (B1195939)

• Potassium carbonate (K2CO3), anhydrous

• Acetone, anhydrous

• Lithium hydroxide (B78521) (LiOH)

• Tetrahydrofuran (THF)/Water mixture

Procedure (Etherification):

• To a solution of 1-oxamoyl-2-ethyl-8-hydroxyindolizine (1.0 eq) in anhydrous acetone, add anhydrous K2CO3 (2.0 eq) and ethyl bromoacetate (1.5 eq).

• Reflux the mixture for 6-8 hours, monitoring by TLC.

• Cool the reaction, filter off the solids, and concentrate the filtrate.

• Dissolve the residue in ethyl acetate, wash with water and brine, dry over anhydrous MgSO4, and concentrate to obtain the crude ester.

Procedure (Hydrolysis):

• Dissolve the crude ester in a THF/water mixture.

• Add LiOH (2.0 eq) and stir at room temperature for 4-6 hours.

• Acidify the reaction mixture with 1M HCl to pH ~3.

• Extract the product with ethyl acetate.

• Wash the organic layer with brine, dry over anhydrous MgSO4, and concentrate to yield the final Indoxam analogue. Purify by recrystallization or preparative HPLC if necessary.[5][6][7][8]

Data Presentation

The following tables summarize representative quantitative data for the key synthetic steps. Yields and purity are indicative and may vary depending on the specific analogues being synthesized.

Table 1: Synthesis of Indolizine Core Analogues

Analogue ID	Pyridine Precursor	Alkyne Precursor	Yield (%)	Purity (HPLC, %)
ICA-01	3-hydroxy-2-methylpyridine	1-Butyne	65	>95
ICA-02	3-hydroxy-2-methylpyridine	1-Pentyne	62	>95
ICA-03	3-methoxy-2-methylpyridine	1-Butyne	70	>96
ICA-04	3-hydroxy-2-ethylpyridine	1-Butyne	58	>94

Table 2: Functionalization and Final Product Yields

Analogue ID	Indolizine Core	Oxamoylation Yield (%)	Etherification Yield (%)	Final Yield (%)
INDA-01	ICA-01	75	80	49
INDA-02	ICA-02	72	78	44
INDA-03	ICA-03	78	82	53
INDA-04	ICA-04	70	75	39

Visualization of Workflows and Pathways

Synthetic Workflow

The following diagram illustrates the general synthetic workflow for the preparation of Indoxam analogues.

Caption: General synthetic workflow for Indoxam analogues.

Potential Biological Signaling Pathways

Indolizine derivatives have been reported to exhibit anticancer activity through various mechanisms. Two potential pathways that could be modulated by Indoxam analogues are the EGFR signaling pathway and the inhibition of tubulin polymerization.

EGFR Signaling Pathway

Caption: EGFR signaling pathway and potential inhibition by Indoxam analogues.[9][10][11][12][13]

Tubulin Polymerization Inhibition

Caption: Mechanism of tubulin polymerization inhibition by Indoxam analogues.[2][4][14][15][16]

Conclusion

The synthetic protocols and accompanying data provided in this document offer a comprehensive guide for the synthesis of Indoxam analogues. The modular nature of the synthetic route allows for the creation of a diverse library of compounds for further biological evaluation. The visualization of the synthetic workflow and potential signaling pathways aims to facilitate a deeper understanding of the chemical and biological aspects of this promising class of molecules. Researchers are encouraged to adapt and optimize these protocols to suit their specific research goals.

References

• 1. asianpubs.org [asianpubs.org]
• 2. benchchem.com [benchchem.com]
• 3. Visible light mediated iron-catalyzed addition of oxamic acids to imines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Current advances of tubulin inhibitors as dual acting small molecules for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 6. Williamson Ether Synthesis | Chem-Station Int. Ed. [en.chem-station.com]
• 7. m.youtube.com [m.youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]
• 11. Epidermal growth factor receptor (EGFR) signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Targeting the EGFR signaling pathway in cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 13. creative-diagnostics.com [creative-diagnostics.com]
• 14. researchgate.net [researchgate.net]
• 15. What are Tubulin inhibitors and how do they work? [synapse.patsnap.com]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for Larval Bioassay Assessing Indoxacarb Resistance

Introduction

Indoxacarb (B177179) is a broad-spectrum oxadiazine insecticide widely used to control various lepidopteran and other insect pests in agriculture.[1][2] It functions as a pro-insecticide, meaning it is converted into a more toxic form within the target insect.[3] Its unique mode of action involves blocking voltage-gated sodium channels, leading to paralysis and death of the pest.[2][3] However, the extensive use of Indoxacarb has led to the development of resistance in several key insect pest populations, including Plutella xylostella (diamondback moth), Spodoptera frugiperda (fall armyworm), and Helicoverpa armigera (cotton bollworm).[1][4][5]

Monitoring and managing insecticide resistance is crucial for sustainable pest control. The larval bioassay is a fundamental tool for determining the susceptibility of insect populations to insecticides like Indoxacarb. This document provides detailed protocols for conducting larval bioassays to assess Indoxacarb resistance, guidelines for data interpretation, and an overview of the mechanisms involved.

Indoxacarb Mode of Action and Resistance Mechanisms

2.1. Mode of Action

Indoxacarb's insecticidal activity is dependent on its bioactivation within the insect.[3] After ingestion or contact, insect enzymes, primarily esterases, metabolize the parent compound into its active N-decarbomethoxylated metabolite, DCJW.[1][6][7] This active metabolite is a potent blocker of voltage-dependent sodium channels in the insect's nervous system.[2][3] By blocking the influx of sodium ions, it prevents nerve impulse transmission, leading to cessation of feeding, reduced coordination, paralysis, and eventual death.[2][3][7]

Figure 1: Simplified signaling pathway of Indoxacarb's mode of action in insects.

2.2. Mechanisms of Resistance

Insecticide resistance to Indoxacarb can develop through several mechanisms:

• Metabolic Resistance: This is the most common mechanism and involves an enhanced ability of the insect to detoxify the insecticide. Increased activity of detoxification enzymes like cytochrome P450 monooxygenases (P450s), esterases (ESTs), and glutathione (B108866) S-transferases (GSTs) can metabolize Indoxacarb into non-toxic compounds before it can be activated or reach its target site.[1][4][8]

• Target-Site Insensitivity: Mutations in the gene encoding the voltage-gated sodium channel can alter the binding site for the active DCJW metabolite.[1][5] This reduced binding affinity makes the insect less susceptible to the insecticide's effects. For instance, specific point mutations (e.g., F1845Y and V1848I) in the sodium channel gene have been linked to high levels of Indoxacarb resistance in P. xylostella.[1][5]

• Behavioral Resistance: Some resistant insect populations may exhibit behavioral changes, such as avoidance of treated surfaces or food, which reduces their exposure to the insecticide.[8][9]

Quantitative Data on Indoxacarb Resistance

The following tables summarize lethal concentration (LC50) values and resistance ratios (RR) from various studies, illustrating the variability in susceptibility to Indoxacarb among different insect populations.

Table 1: LC50 Values of Indoxacarb in Susceptible and Resistant Larval Populations

Species	Strain/Population	Bioassay Method	LC50 (µg/ml or ppm)	Reference
Spodoptera frugiperda	Ind-UNSEL (Susceptible)	Diet Incorporation	0.15	[1]
Spodoptera frugiperda	Ind-SEL (Resistant)	Diet Incorporation	70.90	[1]
Musca domestica	Susceptible	Feeding	4.09 µg/ml	[10]
Spodoptera littoralis	Laboratory (Susceptible)	Leaf Dipping	0.01 mg/L	[11]
Helicoverpa zea	Laboratory	Diet Overlay	0.17 ppm (72h)	[12]
Heliothis virescens	Laboratory	Diet Overlay	0.05 ppm (72h)	[12]
Spodoptera exigua	Laboratory	Diet Overlay	0.20 ppm (72h)	[12]

Table 2: Resistance Ratios of Field-Collected Insect Populations to Indoxacarb

Species	Population	Resistance Ratio (RR)	Country/Region	Reference
Spodoptera frugiperda	Ind-SEL	472.67-fold	-	[1]
Sitophilus zeamais	Canarana-MT vs. Espirito Santo do Pinhal-SP	>200-fold	Brazil	[8][9]
Plutella xylostella	F58 Strain	>2594-fold	China	[1][4]
Helicoverpa armigera	Selected Strain	1239-fold	-	[1]

Resistance Ratio (RR) is calculated by dividing the LC50 of the resistant population by the LC50 of the susceptible population.

Protocol: Larval Diet Incorporation Bioassay

This protocol details the diet incorporation method, a common and effective technique for assessing Indoxacarb resistance by exposing larvae to a treated artificial diet.[1]

Materials and Reagents

• Insects: Late 2nd or early 3rd instar larvae of the insect species being tested.[13] A known susceptible laboratory strain should be used as a reference.

• Indoxacarb: Technical grade Indoxacarb (>99% purity).

• Solvent: Acetone or Dimethyl sulfoxide (B87167) (DMSO).

• Surfactant: Triton X-100 or Tween 80 (e.g., 0.1% solution).[1]

• Artificial Diet: Species-specific artificial diet.

• Equipment:

  • Analytical balance

  • Vortex mixer

  • Micropipettes and sterile tips

  • Glass vials or beakers for serial dilutions

  • Blender or homogenizer for diet mixing

  • Bioassay trays, Petri dishes, or multi-well plates[1]

  • Fine-tipped camel hair paintbrush for handling larvae[14]

  • Incubator or environmental chamber set to appropriate conditions (e.g., 25±2°C, >60% RH, 14:10 L:D photoperiod).

Experimental Workflow

Figure 2: General workflow for the larval diet incorporation bioassay.

Detailed Experimental Procedures

Step 1: Insect Rearing and Larval Selection

• Rear field-collected and susceptible insect populations on an artificial diet under controlled laboratory conditions for at least one generation to minimize environmental variability.[1]

• Collect healthy, actively feeding late 2nd or early 3rd instar larvae for the bioassay. Using larvae of a consistent age and size is critical for reproducible results.

Step 2: Preparation of Indoxacarb Stock Solution

• Accurately weigh technical-grade Indoxacarb and dissolve it in a minimal amount of the chosen solvent (e.g., acetone) to prepare a high-concentration primary stock solution (e.g., 1000 ppm).

• Store the stock solution in a dark glass bottle at 4°C.

Step 3: Serial Dilutions

• Prepare a series of at least five to seven concentrations using the stock solution.[15] Perform serial dilutions in the solvent containing a constant concentration of surfactant (e.g., 0.1% Triton X-100) to ensure proper mixing with the aqueous diet.[1]

• A negative control containing only the solvent and surfactant must be included.[16]

Step 4: Diet Incorporation

• Prepare the artificial diet according to the standard procedure for the specific insect species, but withhold any heat-sensitive components like vitamins or antibiotics until the diet has cooled to just above its solidification point (approx. 50-60°C).

• Aliquot the cooled liquid diet into separate containers for each insecticide concentration and the control.

• Add a specific volume of each insecticide dilution (or the control solution) to the corresponding diet aliquot. The volume of the insecticide solution should be minimal to avoid significantly altering the diet's nutritional content (typically ≤1% of the total diet volume).

• Mix each aliquot thoroughly to ensure a homogenous distribution of the insecticide.

Step 5: Larval Exposure

• Dispense a standardized amount of the treated diet (e.g., 1-2 g) into each well of a bioassay tray or Petri dish.[1] Allow the diet to solidify completely at room temperature.

• Carefully transfer one larva into each well using a fine camel-hair brush.[14]

• Typically, 20-25 larvae are used per concentration, divided into replicates (e.g., 4 replicates of 5 larvae or as appropriate for the container).[15][16]

• Seal the containers with a breathable lid to prevent larvae from escaping while allowing for air exchange.

Step 6: Incubation and Mortality Assessment

• Place the bioassay trays in an incubator under controlled conditions (e.g., 25±2°C, >60% RH, 14:10 L:D).

• Assess larval mortality after a set exposure period, typically 72 hours for Indoxacarb, which can have a delayed effect.[1][14]

• Larvae are considered dead if they do not move when gently prodded with a fine brush.[14] Moribund larvae (incapable of coordinated movement) are often counted as dead.[15]

• Record the number of dead and live larvae for each concentration and replicate.

Data Analysis

• Correct for Control Mortality: If mortality in the control group is between 5% and 20%, correct the treatment mortality using Abbott's formula: Corrected % Mortality = [ (% Test Mortality - % Control Mortality) / (100 - % Control Mortality) ] x 100 If control mortality exceeds 20%, the bioassay should be repeated.

• Probit Analysis: Analyze the concentration-mortality data using probit analysis software (e.g., POLO-PC, R, or SAS). This analysis will generate key values including:

  • LC50 / LC90: The lethal concentration required to kill 50% or 90% of the test population.[17]

  • 95% Fiducial Limits (FL): The confidence interval for the LC50 value. Non-overlapping fiducial limits between two populations indicate a statistically significant difference in susceptibility.[17]

  • Slope: The slope of the dose-response curve, which indicates the homogeneity of the population's response.

• Calculate Resistance Ratio (RR):

  • RR = LC50 of the field/resistant population / LC50 of the susceptible reference population

  • The RR provides a quantitative measure of the level of resistance.

Considerations and Troubleshooting

• Insect Health: Ensure that larvae used in the bioassay are from a healthy, thriving colony and are not subjected to starvation or stress before the experiment.

• Diet Quality: The consistency and quality of the artificial diet are critical. Any variation can affect larval feeding behavior and insecticide intake.

• Solvent Effects: The concentration of the solvent (e.g., DMSO) in the final diet should be non-toxic. A solvent-only control is essential to confirm this.[16]

• Sublethal Effects: Indoxacarb can cause significant sublethal effects at lower concentrations, such as reduced fecundity, prolonged development time, and decreased longevity.[10][11][18] These should be noted as they are also relevant to resistance management.

References

• 1. mdpi.com [mdpi.com]
• 2. beyondpesticides.org [beyondpesticides.org]
• 3. News - Indoxacarb Mode of Action [bigpesticides.com]
• 4. Cross-resistance and biochemical mechanisms of resistance to indoxacarb in the diamondback moth, Plutella xylostella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. The Effect and Features of Indoxacarb | [engebiotech.com]
• 8. Metabolic and Behavioral Mechanisms of Indoxacarb Resistance in Sitophilus zeamais (Coleoptera: Curculionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Effects of Indoxacarb on life history traits and population performance of the house fly, Musca domestica - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. cotton.org [cotton.org]
• 13. insidecotton.com [insidecotton.com]
• 14. researchgate.net [researchgate.net]
• 15. iris.who.int [iris.who.int]
• 16. PROTOCOL FOR LARVICIDE BIOASSAYS [protocols.io]
• 17. Oral and Topical Insecticide Response Bioassays and Associated Statistical Analyses Used Commonly in Veterinary and Medical Entomology - PMC [pmc.ncbi.nlm.nih.gov]
• 18. researchgate.net [researchgate.net]

Measuring Indoxacarb's Impact on Insect Feeding Behavior: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb (B177179) is a potent oxadiazine insecticide widely utilized in integrated pest management (IPM) programs for its unique mode of action and efficacy against a broad spectrum of lepidopteran pests.[1][2] It functions as a pro-insecticide, undergoing metabolic activation within the target insect to its active form, N-decarbomethoxyllated metabolite (DCJW).[3][4] This active compound is a powerful blocker of voltage-gated sodium channels in the insect's nervous system, leading to a rapid cessation of feeding, paralysis, and eventual death.[5][6][7][8] These application notes provide comprehensive protocols to quantitatively and qualitatively assess the impact of Indoxacarb on the feeding behavior of insects.

Mode of Action and Physiological Consequences

The primary route of Indoxacarb exposure for insects is through the ingestion of treated plant material, although cuticular absorption can also occur.[1][9] Following ingestion, enzymes such as esterases or amidases, primarily in the insect's midgut and fat body, rapidly metabolize Indoxacarb into the active DCJW molecule.[4][8][10] DCJW then binds to and irreversibly blocks voltage-gated sodium channels in nerve cells.[6][8] This mechanism is distinct from other sodium channel-targeting insecticides, such as pyrethroids.[11] The disruption of the normal influx of sodium ions into neurons leads to a cascade of physiological and behavioral effects:

• Rapid Feeding Cessation: A hallmark of Indoxacarb intoxication is the swift halt of feeding, typically observed within 0 to 4 hours of exposure.[6]

• Motor Impairment: Insects exhibit uncoordinated movements and a loss of their righting reflex.[7]

• Progressive Paralysis: The continued disruption of nerve impulse transmission results in flaccid paralysis.[7][8]

• Mortality: Death typically ensues within 24 to 60 hours post-exposure.[2][6]

Data Presentation: Quantitative Effects of Indoxacarb

The following tables provide a summary of quantitative data related to the efficacy of Indoxacarb and its active metabolite.

Table 1: Neurotoxic Potency of the Active Metabolite DCJW

Parameter	Value	Species	Neuron Type	Reference(s)
IC₅₀ of DCJW	28 nM	Periplaneta americana (Cockroach)	Dorsal Unpaired Median (DUM) Neurons	[5][12]

Table 2: Timeline of Indoxacarb's Behavioral and Lethal Effects on Target Pests

Effect	Time to Onset	Target Pest(s)	Reference(s)
Feeding Cessation	0 - 4 hours	General Lepidopteran pests	[6]
Feeding Cessation	2 - 8 hours	General insect pests	[9]
Death	24 - 60 hours	General insect pests	[2][6]
Death	1 - 2 days	Lepidopteran pests	[1]

Experimental Protocols

The subsequent protocols are designed to evaluate the impact of Indoxacarb on insect feeding behavior.

Protocol for Leaf-Dip Bioassay to Measure Feeding Cessation

This bioassay determines the concentration of Indoxacarb that results in the cessation of feeding in phytophagous insects.

• Materials:

  • Indoxacarb formulation (e.g., Steward® EC Insecticide)

  • Distilled water

  • Non-ionic surfactant (e.g., Triton X-100)

  • Fresh, undamaged host plant leaves

  • Petri dishes or ventilated bioassay containers

  • Filter paper

  • Soft-tipped forceps

  • Synchronized population of test insects (e.g., third-instar larvae)

  • Timer

  • Stereomicroscope

• Procedure:

  • Preparation of Treatment Solutions: Create a serial dilution of Indoxacarb in distilled water to generate a range of concentrations (e.g., 0.01, 0.1, 1, 10, 100 µg/mL). Add a surfactant (e.g., 0.01% v/v) to all solutions to ensure uniform leaf coverage. Prepare a control solution containing only distilled water and the surfactant.

  • Leaf Treatment: Using forceps, individually dip leaves into each Indoxacarb dilution for a standardized duration (e.g., 20 seconds), ensuring complete immersion. Treat control leaves with the control solution.

  • Drying: Place the treated leaves on clean filter paper and allow them to air dry completely under a fume hood.

  • Experimental Arenas: Place one dried, treated leaf into each appropriately labeled petri dish or container.

  • Insect Introduction: Carefully introduce one test insect into each arena.

  • Observation: At predetermined time points (e.g., 1, 2, 4, 8, and 24 hours post-introduction), observe and record the feeding status of each insect. Categorize behavior as actively feeding, moribund (paralyzed but alive), or dead.

  • Data Analysis: For each concentration and time point, calculate the percentage of insects that have ceased feeding. Utilize probit analysis to determine the Feeding Cessation Concentration 50 (FC₅₀) at a specified time.

Protocol for Diet-Incorporation Bioassay for Continuous Exposure

This method is employed to assess the effects of continuous ingestion of an Indoxacarb-laced diet on feeding behavior and mortality.

• Materials:

  • Technical grade Indoxacarb

  • Artificial diet formulation specific to the test insect

  • Appropriate solvent for Indoxacarb (e.g., acetone)

  • Multi-well bioassay plates or small rearing cups

  • Micropipettes

  • Vortex mixer

  • Synchronized population of test insects

• Procedure:

  • Preparation of Indoxacarb Stock Solution: Accurately weigh and dissolve technical grade Indoxacarb in a minimal volume of solvent to prepare a concentrated stock solution.

  • Diet Preparation and Treatment: Prepare the artificial diet according to the supplier's protocol. While the diet is still in a liquid state and has cooled to approximately 50-60°C, aliquot the diet into separate containers for each treatment. Add the calculated volume of the Indoxacarb stock solution to each aliquot to achieve the desired final concentrations. For the control, add an equivalent volume of the solvent alone. Thoroughly mix each treated diet preparation using a vortex mixer.

  • Dispensing Diet: Promptly dispense a uniform volume of the still-liquid diet into the wells of the multi-well plates or into the rearing cups. Allow the diet to cool and solidify completely.

  • Insect Infestation: Introduce one test insect into each well or cup.

  • Data Collection:

    • Feeding Cessation: At regular intervals, visually inspect each insect and record whether it is on or off the diet and if there is evidence of recent feeding (e.g., fresh frass).

    • Mortality: Assess and record mortality at 24, 48, and 72 hours. An insect is considered dead if it does not respond to gentle prodding with a fine brush.

    • Sub-lethal Effects: Document any observable abnormalities, such as paralysis, tremors, or uncoordinated movement.

  • Data Analysis: Calculate the percentage of feeding cessation and mortality for each concentration. Perform probit analysis to determine the Lethal Concentration 50 (LC₅₀).

Visualizations

Diagram 1: Indoxacarb's Mode of Action Signaling Pathway

Caption: Indoxacarb's metabolic activation and neuronal pathway.

Diagram 2: Experimental Workflow for Leaf-Dip Bioassay

Caption: Workflow for assessing feeding cessation.

References

• 1. "Indoxacarb: a novel insecticide for the management of lepidopterous pe" by R. F. Macatula and N. L. Orcino [ukdr.uplb.edu.ph]
• 2. How Indoxacarb Provides Targeted and Effective Insect Control in Modern Agriculture [jindunchemical.com]
• 3. researchgate.net [researchgate.net]
• 4. Insights into the toxicity effects of indoxacarb against Spodoptera frugiperda using metabolomics combined with mass spectrometry imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Effect and Features of Indoxacarb | [engebiotech.com]
• 7. News - Indoxacarb Mode of Action [bigpesticides.com]
• 8. Indoxacarb: A Powerful Insecticide for Lepidoptera Pest Control - HEBEN [hb-p.com]
• 9. piat.org.nz [piat.org.nz]
• 10. Metabolic mechanisms of indoxacarb resistance in field populations of Choristoneura rosaceana (Harris) (Lepidoptera: Tortricidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. beyondpesticides.org [beyondpesticides.org]
• 12. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Radiolabeled Indoxacarb Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb is an oxadiazine insecticide that acts by blocking sodium ion channels in the nervous system of target insects.[1][2][3] Its unique mode of action involves metabolic bioactivation within the insect to a more potent, N-decarbomethoxylated metabolite, DCJW (IN-JT333).[1][2][3] Understanding the metabolism of Indoxacarb in target and non-target organisms is crucial for assessing its efficacy, selectivity, and potential environmental and human health impacts. Radiolabeling studies, typically using ¹⁴C-labeled Indoxacarb, are indispensable for tracing the absorption, distribution, metabolism, and excretion (ADME) of the compound and its metabolites.[4][5]

These application notes provide an overview and detailed protocols for conducting metabolism studies of radiolabeled Indoxacarb in various biological systems.

Data Presentation: Quantitative Analysis of Indoxacarb Metabolism

The following tables summarize the quantitative data on Indoxacacarb metabolism from studies in mammals and poultry.

Table 1: Pharmacokinetic Parameters of Radiolabeled Indoxacarb in Rats

Parameter	Low Dose (5 mg/kg bw)	High Dose (150 mg/kg bw)	Reference
Absorption	69-81%	8-14%	[6][7]
Time to Max. Concentration (Males)	5 hours	3 hours	[6][7]
Time to Max. Concentration (Females)	8 hours	27 hours	[6][7]
Elimination Half-life (Indanone label; Males)	35 hours	45-59 hours	[7]
Elimination Half-life (Indanone label; Females)	52 hours	45-59 hours	[7]
Elimination Half-life (Trifluoromethoxyphenyl label; Males)	92 hours	92 hours	[7]
Elimination Half-life (Trifluoromethoxyphenyl label; Females)	114 hours	114 hours	[7]

Table 2: Distribution of Radioactivity in Rats after a Single Oral Dose of [¹⁴C]Indoxacarb (5 mg/kg bw)

Label	Urine	Feces	Tissues	Reference
Indanone	37-41%	44%	3.4-7.8%	[7]
Trifluoromethoxyphenyl	47-55%	27-30%	10-17%	[7]

Table 3: Major Metabolites of Indoxacarb in Rats

Metabolite	Location	Percentage of Administered Dose	Reference
IN-JT333	Feces	0.4-3.3%	[7]
5-HO-JW062 (stereoisomers)	Feces	3.5-12.7%	[7]

Table 4: Residues of Indoxacarb and Metabolites in Poultry

Commodity	Compound	Percentage of Total Residue	Reference
Fat	Parent Compound	4-6%	[6]
IN-JT333	17%	[6]
Other identified metabolites	69-76%	[6]

Experimental Protocols

In Vivo Metabolism and Pharmacokinetics of [¹⁴C]Indoxacarb in Rats

Objective: To determine the absorption, distribution, metabolism, and excretion (ADME) of [¹⁴C]Indoxacarb in rats following oral administration.

Materials:

• [¹⁴C]Indoxacarb (labeled in the indanone ring or the trifluoromethoxyphenyl ring) with a radiochemical purity of >98%.

• Sprague-Dawley rats (male and female).

• Metabolism cages for separate collection of urine and feces.

• Scintillation counter and scintillation cocktail.

• HPLC with radiodetector and/or mass spectrometer (LC-MS/MS).

• Solvents and reagents for extraction and analysis (e.g., acetonitrile, water, formic acid).

Protocol:

• Dosing: Administer [¹⁴C]Indoxacarb to rats via oral gavage at a low dose (e.g., 5 mg/kg) and a high dose (e.g., 150 mg/kg). A control group should receive the vehicle only.

• Sample Collection: House rats in metabolism cages and collect urine and feces at regular intervals (e.g., 0-6, 6-12, 12-24, 24-48, 48-72, and 72-96 hours) post-dosing. Blood samples can be collected via tail vein at various time points to determine the pharmacokinetic profile. At the end of the study, euthanize the animals and collect tissues (liver, kidney, fat, muscle, etc.).

• Radioactivity Measurement: Homogenize feces and tissues. Measure the total radioactivity in aliquots of urine, homogenized feces, and tissues using a scintillation counter.

• Metabolite Profiling: Pool urine and feces samples for each time point. Extract the samples with an appropriate solvent (e.g., acetonitrile). Analyze the extracts using HPLC with a radiodetector to separate and quantify the parent compound and its metabolites.

• Metabolite Identification: Collect fractions from the HPLC and subject them to LC-MS/MS analysis to identify the chemical structures of the metabolites.

• Data Analysis: Calculate the percentage of the administered dose excreted in urine and feces. Determine the concentration of radioactivity in blood and tissues. Identify and quantify the major metabolites.

In Vitro Metabolism of [¹⁴C]Indoxacarb using Rat Liver Microsomes

Objective: To investigate the in vitro metabolism of [¹⁴C]Indoxacarb and identify the enzymes involved.

Materials:

• [¹⁴C]Indoxacarb.

• Rat liver microsomes.

• NADPH regenerating system.

• Phosphate (B84403) buffer (pH 7.4).

• Acetonitrile (ice-cold).

• HPLC with radiodetector and/or LC-MS/MS.

Protocol:

• Incubation: Prepare an incubation mixture containing [¹⁴C]Indoxacarb, rat liver microsomes, and phosphate buffer. Pre-incubate the mixture at 37°C.

• Reaction Initiation: Start the metabolic reaction by adding the NADPH regenerating system.

• Reaction Termination: After a specific incubation time (e.g., 60 minutes), stop the reaction by adding ice-cold acetonitrile.

• Sample Preparation: Centrifuge the mixture to precipitate the proteins. Collect the supernatant.

• Analysis: Analyze the supernatant using HPLC with a radiodetector to separate and quantify the parent compound and metabolites. Identify metabolites using LC-MS/MS.

Plant Metabolism of [¹⁴C]Indoxacarb in Cotton

Objective: To determine the nature and magnitude of residues of [¹⁴C]Indoxacarb in cotton plants.

Materials:

• Formulated [¹⁴C]Indoxacarb (labeled in the indanone or trifluoromethoxyphenyl ring).

• Cotton plants grown under controlled conditions.

• Solvents for extraction (e.g., acetonitrile/water).

• HPLC with radiodetector and/or LC-MS/MS.

• Combustion analyzer.

Protocol:

• Application: Apply the formulated [¹⁴C]Indoxacarb to cotton plants at a rate equivalent to the recommended field application rate.

• Sample Collection: Collect plant samples at various time intervals after treatment (e.g., 0, 7, 14, 30, and 60 days) and at maturity.

• Sample Processing: Separate the plants into different parts (e.g., leaves, stems, cottonseeds). Homogenize the samples.

• Total Radioactive Residue (TRR) Determination: Determine the TRR in each plant part by combustion analysis followed by liquid scintillation counting.

• Extraction: Extract the homogenized plant samples with a suitable solvent system (e.g., acetonitrile/water).

• Metabolite Profiling and Identification: Analyze the extracts using HPLC with radiodetection to profile the metabolites. Identify the major metabolites using LC-MS/MS. In cotton, the parent compound is expected to be the major component of the residue.[6]

• Unextracted Residues: Determine the amount of unextracted radioactivity by combusting the post-extraction solids.

Visualizations

Mammalian Metabolic Pathway of Indoxacarb

Caption: Proposed metabolic pathway of Indoxacarb in rats.

Insect Bioactivation of Indoxacarb

Caption: Bioactivation of Indoxacarb in insects.

Experimental Workflow for In Vivo Animal Metabolism Study

Caption: Workflow for in vivo radiolabeled Indoxacarb metabolism study.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. selcia.com [selcia.com]
• 3. digitalcommons.wayne.edu [digitalcommons.wayne.edu]
• 4. biotecnologiebt.it [biotecnologiebt.it]
• 5. researchgate.net [researchgate.net]
• 6. criver.com [criver.com]
• 7. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]

Application Notes and Protocols for In Vitro Metabolism of Indoxacarb Using Insect Microsomes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Indoxacarb (B177179) is an oxadiazine pro-insecticide that requires metabolic activation within the target insect to exert its insecticidal effect.[1][2] The primary activation pathway involves the enzymatic conversion of indoxacarb to its more potent, N-decarbomethoxyllated metabolite, DCJW (also referred to as IN-JT333).[1][3] This bioactivation is a critical determinant of indoxacarb's efficacy and species selectivity.[4] Understanding the in vitro metabolism of indoxacarb using insect microsomes is essential for elucidating mechanisms of action, investigating insecticide resistance, and developing more effective pest control strategies.

These application notes provide detailed protocols for the preparation of insect microsomes, conducting in vitro metabolic stability assays, and analyzing indoxacarb and its metabolites. It also presents available quantitative data and visual workflows to guide researchers in this field.

Metabolic Pathways of Indoxacarb in Insects

The metabolism of indoxacarb in insects proceeds through two main phases. The initial and most critical step is the bioactivation of the parent compound.

Phase I Metabolism:

• Bioactivation: Indoxacarb is converted to the highly active metabolite DCJW through the hydrolysis of the carboxymethyl group from the amino nitrogen. This reaction is catalyzed by carboxylesterases or amidases present in the insect midgut and other tissues.[5][6][7]

• Oxidative Metabolism: Both indoxacarb and its active metabolite DCJW can undergo further metabolism, primarily through oxidation by cytochrome P450 (P450) monooxygenases.[8] These reactions, which are NADPH-dependent, can lead to the formation of hydroxylated and oxadiazine ring-opened metabolites, which are generally considered detoxification products.[8][9]

The interplay between the rate of bioactivation by esterases and the rate of detoxification by P450s can significantly influence the overall toxicity of indoxacarb to a particular insect species or strain.

Figure 1: Metabolic pathway of Indoxacarb in insects.

Quantitative Data Summary

The following tables summarize key quantitative data related to the in vitro metabolism of indoxacarb and the analytical methods used for its quantification.

Table 1: LC-MS/MS Method Parameters for DCJW Quantification

This table presents the performance characteristics of a triple-quadrupole LC-MS/MS method developed for the quantification of the active metabolite DCJW.[8]

Parameter	Value
Linearity Range	46 - 2310 pg
Correlation Coefficient (R²)	0.9996
Limit of Quantification (LOQ)	0.1 pg
Limit of Detection (LOD)	0.01 pg
Recovery	96.1% - 102.9%
Relative Standard Deviation (RSD)	4.8% - 9.4%

Table 2: Comparative Metabolic Activity in Plutella xylostella

This table shows the relative indoxacarb N-decarbomethoxyllation activity in a susceptible and an avermectin-resistant strain of the diamondback moth, Plutella xylostella.[8]

Insect Strain	Relative N-decarbomethoxyllation Activity
Susceptible Strain	1.0-fold
Avermectin-Resistant Strain	3.4-fold

Table 3: Enzyme Kinetic Parameters in Insect Microsomes

Enzyme kinetics are crucial for understanding the efficiency of metabolic pathways. The Michaelis-Menten constant (Km) reflects the substrate concentration at half-maximal velocity, and the maximal velocity (Vmax) indicates the maximum rate of the reaction. Intrinsic clearance (CLint) is calculated as Vmax/Km and represents the metabolic capacity of the enzymes.

Substrate	Insect Species	Microsomal Source	Km (µM)	Vmax (turnover, min⁻¹)	CLint (µL/min/mg protein)
Fluorene (B118485)	Anopheles coluzzii	Whole body	58.69 ± 20.47	37.016 ± 3.67	Data not provided
Indoxacarb	Various	Midgut/Fat Body	Not Available	Not Available	Not Available

Researchers are encouraged to determine these kinetic parameters for indoxacarb in their specific insect system of interest.

Experimental Protocols

The following are detailed protocols for the preparation of insect microsomes and the subsequent in vitro metabolic stability assay for indoxacarb.

Protocol for Insect Microsome Preparation

This protocol is adapted from methodologies described for various insect species.[3][5]

Materials:

• Insect tissue (e.g., midguts, fat bodies, or whole abdomens)

• Homogenization buffer (e.g., 0.1 M potassium phosphate (B84403) buffer, pH 7.4, containing 1 mM EDTA, 0.1 mM DTT, and 20% glycerol)

• Centrifuge tubes

• Homogenizer (e.g., Potter-Elvehjem tissue grinder)

• Refrigerated centrifuge and ultracentrifuge

• Bradford assay reagents for protein quantification

Procedure:

• Tissue Dissection: Dissect the desired tissue from insects on ice.

• Homogenization: Place the tissue in ice-cold homogenization buffer and homogenize thoroughly.

• Differential Centrifugation:

  • Centrifuge the homogenate at 10,000 x g for 20 minutes at 4°C to pellet cell debris, nuclei, and mitochondria.

  • Carefully transfer the supernatant (S9 fraction) to a new tube.

  • Centrifuge the S9 fraction at 100,000 x g for 60 minutes at 4°C to pellet the microsomes.

• Washing: Discard the supernatant and resuspend the microsomal pellet in fresh homogenization buffer. Repeat the ultracentrifugation step to wash the microsomes.

• Final Preparation: Discard the final supernatant and resuspend the microsomal pellet in a minimal volume of homogenization buffer.

• Protein Quantification: Determine the protein concentration of the microsomal preparation using the Bradford assay or a similar method.

• Storage: Aliquot the microsomal suspension and store at -80°C until use.

Figure 2: Workflow for insect microsome preparation.

Protocol for In Vitro Metabolic Stability Assay

This protocol outlines the steps for assessing the metabolism of indoxacarb using the prepared insect microsomes.[9][11]

Materials:

• Insect microsomal preparation

• Indoxacarb stock solution (in a suitable solvent like acetonitrile (B52724) or DMSO)

• 0.1 M Potassium phosphate buffer (pH 7.4)

• NADPH regenerating system (or NADPH stock solution)

• Control compounds (a rapidly metabolized compound and a stable compound)

• Acetonitrile (or other suitable organic solvent) for reaction termination

• Incubator or water bath at the desired temperature (typically 25-37°C for insects)

• LC-MS/MS system for analysis

Procedure:

• Reaction Mixture Preparation: In a microcentrifuge tube, prepare the reaction mixture containing the phosphate buffer, insect microsomes (at a final protein concentration of e.g., 0.5 mg/mL), and indoxacarb (at a final concentration of e.g., 1 µM). Include control incubations:

  • No NADPH (to assess non-enzymatic degradation)

  • Heat-inactivated microsomes (to confirm enzymatic activity)

  • No substrate (blank)

• Pre-incubation: Pre-incubate the reaction mixtures for 5 minutes at the desired temperature.

• Initiation: Start the reaction by adding the NADPH regenerating system.

• Time-course Sampling: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), take an aliquot of the reaction mixture and add it to a tube containing ice-cold acetonitrile to terminate the reaction.

• Sample Preparation: Vortex the terminated samples and centrifuge to pellet the precipitated protein. Transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

• LC-MS/MS Analysis: Analyze the samples to quantify the remaining parent indoxacarb and the formation of the metabolite DCJW.

• Data Analysis: Plot the percentage of remaining indoxacarb against time. From this, calculate the half-life (t1/2) and the intrinsic clearance (CLint).

Figure 3: Experimental workflow for the in vitro metabolic stability assay.

Conclusion

The in vitro metabolism of indoxacarb in insect microsomes is a critical area of study for understanding its mode of action and the mechanisms of resistance. The protocols and data presented in these application notes provide a framework for researchers to investigate the bioactivation and detoxification of this important insecticide. By characterizing the enzymes involved and their kinetics, scientists can contribute to the development of more sustainable and effective pest management strategies.

References

• 1. In vitro metabolism of the new insecticide flupyrazofos by rat liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In vitro metabolism of pyrethroid pesticides by rat and human hepatic microsomes and cytochrome p450 isoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Pesticide residues in food – 2005 [fao.org]
• 5. The Role of Insect Cytochrome P450s in Mediating Insecticide Resistance [mdpi.com]
• 6. Nonoxidative enzymes in the metabolism of insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Down-Regulation of P450 Genes Enhances Susceptibility to Indoxacarb and Alters Physiology and Development of Fall Armyworm, Spodoptera frugipreda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. cabidigitallibrary.org [cabidigitallibrary.org]
• 11. Molecular basis of differential sensitivity of insect sodium channels to DCJW, a bioactive metabolite of the oxadiazine insecticide indoxacarb - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Formulation Strategies for Enhancing the Stability of Indoxacarb

Introduction

Indoxacarb (B177179) is a potent oxadiazine insecticide widely used in agriculture to control a broad spectrum of lepidopteran pests.[1] Its mode of action involves blocking sodium ion channels in the nervous systems of susceptible insects, leading to paralysis and death.[1] The efficacy of an Indoxacarb-based product is critically dependent on the stability of the active ingredient within its formulation. Indoxacarb is susceptible to several degradation pathways, primarily hydrolysis, photolysis, and microbial degradation, which can significantly reduce its shelf-life and field performance.[2][3] This application note provides a detailed overview of the factors influencing Indoxacarb stability and outlines formulation strategies and protocols to develop robust and effective products for researchers, scientists, and formulation development professionals.

Understanding Indoxacarb Degradation Pathways

The stability of Indoxacarb is most significantly influenced by its chemical environment. The primary routes of degradation include:

• Hydrolysis: This is the most critical degradation pathway for formulated products. Indoxacarb's stability is highly pH-dependent. The rate of hydrolysis increases dramatically under alkaline conditions.[3][4] In neutral or alkaline water, the molecule is susceptible to breakdown, whereas it is significantly more stable in acidic conditions.[5]

• Photodegradation: Exposure to sunlight can lead to the degradation of Indoxacarb, particularly in aqueous solutions. The aqueous photolysis half-life is relatively short, suggesting that this pathway is a major contributor to dissipation in aquatic environments.[3]

• Microbial Degradation: In soil and terrestrial environments, microbial action is an important pathway for Indoxacarb decomposition.[3][4]

Figure 1: Primary degradation pathways for Indoxacarb.

Formulation Strategies for Enhanced Stability

The goal of formulation development is to create a product that protects the active ingredient from degradation while ensuring optimal biological activity. Key strategies include:

• pH Control: Maintaining a slightly acidic to neutral pH (ideally between 5 and 7) in aqueous formulations like Suspension Concentrates (SC) and Emulsifiable Concentrates (EC) is paramount to prevent rapid hydrolytic degradation.[3][4]

• Selection of Formulation Type: The choice of formulation significantly impacts stability and handling.

  • Suspension Concentrates (SC): Stable suspensions of solid Indoxacarb particles in water. They avoid issues with dust associated with wettable powders and can be formulated to protect the active ingredient.[6][7]

  • Water Dispersible Granules (WG): A solid formulation that disintegrates in water. This form offers excellent stability during storage due to the absence of water.[6]

  • Emulsifiable Concentrates (EC): Consist of the active ingredient dissolved in a solvent with an emulsifier. Modern EC formulations aim to replace traditional aromatic solvents with more environmentally friendly alternatives to improve safety and stability.[8][9]

• Use of Stabilizing Agents: The inclusion of specific adjuvants can enhance stability. For instance, compositions containing glacial acetic acid and an alkylbenzene sulfonate salt have been shown to act as effective stabilizers in liquid Indoxacarb preparations.[10]

• Careful Selection of Excipients: All components of the formulation, including solvents, emulsifiers, and dispersing agents, must be compatible with Indoxacarb and not promote its degradation. For EC formulations, specific emulsifier packages have been developed to ensure stability in the absence of harsh aromatic solvents.[8][9]

Quantitative Stability Data

The rate of Indoxacarb degradation is highly dependent on environmental conditions. The following table summarizes reported half-life (DT₅₀) values for Indoxacarb in various matrices.

Matrix	Condition	Half-life (DT₅₀)	Reference(s)
Water (Hydrolysis)	pH 5	~500-607 days	[3][4]
pH 7	22 - 38 days	[3][4]
pH 9	0.25 - 1 day	[3][4]
Water (Photolysis)	pH 5 Buffer / Natural Water	3.16 - 4.0 days	[3][5]
Soil	Aerobic (Field Dissipation)	3 - 114 days (variable)	[3][4][5]
Aerobic (Acidic)	R-enantiomer: 10.4 daysS-enantiomer: 14.0 days	[11]
Aerobic (Alkaline)	R-enantiomer: 12.1 daysS-enantiomer: 4.9 days	[11]
Anaerobic	147 - 233 days	[4]
Plant Surfaces	Cabbage	2.8 - 4.6 days	[12]
Tomato	1.55 - 2.76 days	[13]
Rice Straw	5.5 - 7.8 days	[2]

Experimental Protocols

Protocol 1: Preparation of a Stable Indoxacarb Suspension Concentrate (150 g/L SC)

This protocol describes the laboratory-scale preparation of an Indoxacarb SC formulation.

Materials:

• Indoxacarb Technical (≥95% purity)

• Wetting Agent (e.g., Sodium Lignosulfonate)

• Dispersing Agent (e.g., Naphthalene sulfonate-formaldehyde condensate)

• Antifreeze Agent (e.g., Propylene Glycol)

• Antifoaming Agent (e.g., Silicone-based polymer)

• pH Adjuster (e.g., Glacial Acetic Acid)

• Thickener (e.g., Xanthan Gum)

• Deionized Water

Procedure:

• Aqueous Phase Preparation: In a primary mixing vessel, add 70% of the total required deionized water.

• While stirring, add the antifreeze agent, wetting agent, dispersing agent, and antifoaming agent. Mix until fully dissolved.

• pH Adjustment: Slowly add glacial acetic acid to adjust the pH of the aqueous phase to approximately 5.5 - 6.0.

• Milling: Slowly add the Indoxacarb technical powder to the aqueous phase under high-shear mixing to form a slurry.

• Transfer the slurry to a bead mill for wet grinding. Mill until the desired particle size distribution is achieved (e.g., D₉₀ < 10 µm).[6]

• Final Formulation: Transfer the milled concentrate to a final mixing vessel. Add the thickener (pre-hydrated in a small amount of water) and the remaining deionized water.

• Mix under low shear until the formulation is homogeneous.

• Perform quality control checks for active ingredient content, viscosity, pH, and particle size.

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cdn.branchcms.com [cdn.branchcms.com]
• 4. piat.org.nz [piat.org.nz]
• 5. apvma.gov.au [apvma.gov.au]
• 6. Formulations Of Indoxacarb And Use Of Indoxacarb For Indoor Residual [quickcompany.in]
• 7. raccolto.in [raccolto.in]
• 8. CN106572651B - Emulsifiable concentrate of indoxacarb - Google Patents [patents.google.com]
• 9. WO2016019516A1 - Emulsifiable concentrates of indoxacarb - Google Patents [patents.google.com]
• 10. CN103238593B - Stabilizing agent composition of pesticide liquid preparation and application - Google Patents [patents.google.com]
• 11. Enantioselective degradation and enantiomerization of indoxacarb in soil - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Persistence and Exposure Assessment of Insecticide Indoxacarb Residues in Vegetables [frontiersin.org]

Application of Indoxacarb in Integrated Pest Management Programs: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Indoxacarb, a potent oxadiazine insecticide, serves as a critical tool in modern Integrated Pest Management (IPM) programs. Its unique mode of action and favorable toxicological profile, when used judiciously, contribute to effective and sustainable pest control. This document provides detailed application notes, experimental protocols, and key data to guide the research and development of indoxacacrb-based pest management strategies.

Overview and Mode of Action

Indoxacarb is a non-systemic insecticide that acts as a voltage-dependent sodium channel blocker.[1][2][3] It is ingested by or comes into contact with the target pest.[1][2][4] What sets Indoxacarb apart is its bio-activation process within the insect.[5] After entering the insect's body, it is metabolized by esterase or amidase enzymes into a more potent, N-decarbomethoxylated metabolite.[4][6] This active metabolite irreversibly blocks sodium ion channels in the insect's nerve cells, leading to a cessation of feeding, paralysis, and ultimately, death.[1][2][4][6] This process typically results in the death of the insect within 24 to 60 hours.[2]

Signaling Pathway of Indoxacarb

Caption: Mode of action of Indoxacarb from pro-insecticide to neural disruption.

Target Pests and Efficacy

Indoxacarb is primarily effective against a broad spectrum of Lepidopteran pests at their larval stages.[1][2][7] It also demonstrates efficacy against other pests such as ants, cockroaches, and certain plant bugs.[1]

Efficacy Data of Indoxacarb Against Key Pests

Target Pest	Crop	Application Rate	Efficacy/Observation	Reference
Diamondback Moth (Plutella xylostella)	Cabbage	0.05 - 0.07 kg AI/ha	Suppressed larvae below economic threshold for 14-21 days with one application.[8]	[8]
Cotton Bollworm (Helicoverpa armigera)	Cotton	200 ml/acre (14.5% SC)	Effective control of bollworms.[9]	[9]
Fall Armyworm (Spodoptera frugiperda)	Multiple	Not Specified	Effective control of larval stages.[2]	[2]
Cabbage Looper (Trichoplusia ni)	Cabbage	Not Specified	Effective control.[1]	[1]
German Cockroach (Blattella germanica)	Urban Environments	0.6% gel bait	Highly efficacious under field conditions.[10]	[10]

Effects on Non-Target Organisms

A crucial aspect of IPM is the minimal impact on non-target and beneficial organisms. Indoxacarb's selectivity is a key advantage, though it is not without effects on certain species.

Toxicity of Indoxacarb to Non-Target Organisms

Organism	Taxon	Toxicity Level	Observation	Reference
Honey Bees (Apis mellifera)	Insect	Highly toxic by contact, practically non-toxic by dietary intake.	Low impact after spray has dried.[1]	[1]
Asian Lady Beetle (Harmonia axyridis)	Insect	High	Reduced survival, development, and reproduction rates even at reduced application rates.[1]	[1]
Parasitic Wasps (Aphidius colemani, Diaeretiella rapae)	Insect	High	Increased mortality after exposure to low doses.[1]	[1]
Predatory Stink Bug (Podisus distinctus)	Insect	High	LC50 = 2.62 g/L; LC90 = 6.11 g/L. Reduced survival and respiration.[11]	[11]
Freshwater and Estuarine/Marine Fish	Fish	Moderately to highly acutely toxic	Varies by species.	[1]
Freshwater and Estuarine/Marine Invertebrates	Invertebrate	Moderately to very highly acutely toxic	Varies by species.	[1]
Earthworms	Annelid	Slightly toxic	[1]

Resistance Management

The development of resistance is a significant challenge in pest management. Cases of resistance to Indoxacarb have been documented in several insect populations, including the diamondback moth, cotton bollworm, and house flies.[1]

Key Strategies for Resistance Management:

• Rotation of Insecticides: Avoid the consecutive use of Indoxacarb. Rotate with insecticides from different IRAC (Insecticide Resistance Action Committee) groups.[2][12]

• Adherence to Labeled Rates: Using pesticides at lower than labeled rates can contribute to resistance development.[12]

• Integrated Approach: Incorporate non-chemical control methods such as biological control, cultural practices, and monitoring.

• Monitoring: Regularly monitor pest populations for changes in susceptibility to Indoxacarb.

Experimental Protocols

Protocol for Determining Insecticide Efficacy (Larval Bioassay)

This protocol outlines a standard laboratory bioassay to determine the lethal concentration (LC50) of Indoxacarb against a target lepidopteran pest.

Caption: Workflow for a larval bioassay to determine Indoxacarb efficacy.

Methodology:

• Insect Rearing: Maintain a healthy, uniform colony of the target pest in the laboratory. For bioassays, use larvae of a specific instar (e.g., third instar) to ensure consistency.

• Preparation of Indoxacarb Solutions: Prepare a stock solution of analytical grade Indoxacarb in a suitable solvent (e.g., acetone). From this stock, create a series of serial dilutions to achieve the desired test concentrations.

• Diet Preparation and Treatment:

  • Artificial Diet: Prepare the standard artificial diet for the target pest. While the diet is cooling, incorporate the Indoxacarb solutions at various concentrations. A control group with only the solvent should also be prepared.

  • Leaf Disc Method: For leaf-feeding insects, cut uniform discs from host plant leaves. Dip the leaf discs in the respective Indoxacarb solutions for a set time (e.g., 10-30 seconds) and allow them to air dry. Control discs should be dipped in solvent only.

• Experimental Setup:

  • Place the treated diet or leaf discs into individual containers (e.g., petri dishes or multi-well plates).

  • Introduce one larva into each container.

  • Ensure a sufficient number of replicates for each concentration and the control (e.g., 3-5 replicates with 10-20 larvae per replicate).

• Incubation: Maintain the experimental units under controlled environmental conditions (temperature, humidity, and photoperiod) suitable for the test insect.

• Data Collection: Record larval mortality at regular intervals (e.g., 24, 48, and 72 hours). Larvae are considered dead if they are unable to move when prodded with a fine brush.

• Data Analysis: Use probit analysis to calculate the LC50 (lethal concentration to kill 50% of the population) and other relevant toxicological parameters (e.g., LC90, fiducial limits).

Protocol for Field Efficacy Trial

This protocol describes a field trial to evaluate the performance of an Indoxacarb formulation under agricultural conditions.

Methodology:

• Experimental Design:

  • Select a suitable field with a history of the target pest infestation.

  • Use a randomized complete block design (RCBD) with a minimum of four replicates per treatment.

  • Treatments should include:

    • An untreated control.

    • Indoxacarb at the recommended application rate.

    • Indoxacarb at double the recommended rate.

    • A standard insecticide used for comparison.

• Plot Establishment: Demarcate individual plots of a suitable size (e.g., 5m x 5m) with buffer zones between plots to prevent spray drift.

• Application of Treatments:

  • Calibrate spray equipment (e.g., backpack sprayer) to ensure uniform application volume.

  • Apply the treatments when the pest population reaches a predetermined economic threshold.

  • Ensure thorough coverage of the crop foliage.

• Data Collection:

  • Pest Population: Before and after treatment (e.g., 3, 7, and 14 days post-application), count the number of live larvae on a random sample of plants within each plot.

  • Crop Damage: Assess crop damage by rating the level of defoliation or fruit damage.

  • Yield: At harvest, measure the marketable yield from each plot.

• Data Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine significant differences between treatments. Use appropriate mean separation tests (e.g., Tukey's HSD) to compare treatment means.

Indoxacarb in an IPM Framework

The successful integration of Indoxacarb into an IPM program relies on its strategic use in conjunction with other control tactics.

Caption: Logical placement of Indoxacarb within an IPM framework.

IPM Integration Steps:

• Monitoring and Scouting: Regularly monitor pest populations and their life stages to make informed control decisions.

• Economic Thresholds: Apply Indoxacarb only when pest populations reach a level that is likely to cause economic damage.

• Prioritize Non-Chemical Controls: Utilize cultural and biological control methods as the first line of defense.

• Strategic Chemical Use: When chemical intervention is necessary, select Indoxacarb for its selectivity and unique mode of action.

• Rotation: To manage resistance, rotate Indoxacarb with insecticides from different chemical classes.

• Evaluation: After application, evaluate the effectiveness of the treatment and adjust future strategies accordingly.

By following these guidelines and protocols, researchers, scientists, and drug development professionals can effectively utilize Indoxacarb as a component of a robust and sustainable integrated pest management program.

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. How Indoxacarb Provides Targeted and Effective Insect Control in Modern Agriculture [jindunchemical.com]
• 3. peptechbio.com [peptechbio.com]
• 4. Indoxacarb: A Powerful Insecticide for Lepidoptera Pest Control - HEBEN [hb-p.com]
• 5. nbinno.com [nbinno.com]
• 6. The Effect and Features of Indoxacarb | [engebiotech.com]
• 7. "Indoxacarb: a novel insecticide for the management of lepidopterous pe" by R. F. Macatula and N. L. Orcino [ukdr.uplb.edu.ph]
• 8. researchgate.net [researchgate.net]
• 9. Katyayani K – INDOX ( INDOXACARB 14.5% SC ) insecticide – Katyayani Organics [katyayaniorganics.com]
• 10. academic.oup.com [academic.oup.com]
• 11. Indoxacarb effects on non-target predator, Podisus distinctus (Hemiptera: Pentatomidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. controlsolutionsinc.com [controlsolutionsinc.com]

Application Notes &amp; Protocols for the Quantitative Analysis of Indoxacarb in Biological Samples

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the methodologies for the quantitative analysis of the insecticide Indoxacarb (B177179) and its metabolites in various biological matrices. The protocols detailed below are essential for toxicological assessments, pharmacokinetic studies, and residue monitoring.

Overview of Analytical Techniques

The quantitative determination of Indoxacarb in biological samples predominantly relies on chromatographic techniques coupled with mass spectrometry, which offer high sensitivity and selectivity. The most common methods include:

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This is the most widely used and recommended method due to its high sensitivity, specificity, and applicability to a wide range of biological matrices.[1][2] It allows for the simultaneous determination of Indoxacarb and its key metabolites.

• Gas Chromatography with Mass Spectrometry (GC-MS): GC-MS is also a robust technique for Indoxacarb analysis.[3][4] However, it may require derivatization for certain metabolites and can be susceptible to matrix effects.[2][5]

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): While less sensitive than mass spectrometry-based methods, HPLC-UV can be used for the analysis of Indoxacarb in formulations and some biological samples where higher concentrations are expected.[4][6][7]

Sample Preparation Protocols

Effective sample preparation is critical to remove interfering substances from the biological matrix and to concentrate the analyte for accurate quantification. The choice of method depends on the specific matrix.

QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) Method

The QuEChERS method is a streamlined approach that has been successfully modified for the extraction of Indoxacarb from various biological samples, including blood.[8][9][10][11]

Protocol for Blood Samples (Modified from QuEChERS):

• Sample Homogenization: Take 2 mL of the whole blood sample in a 50 mL centrifuge tube.

• Extraction: Add 2 mL of acetonitrile (B52724). Vortex vigorously for 1 minute.

• Salting Out: Add a salt mixture (e.g., 1.33 g magnesium sulfate, 0.33 g sodium chloride, 0.33 g sodium citrate (B86180) tribasic dehydrate, and 0.17 g sodium citrate dibasic sesquihydrate). Vortex immediately and vigorously for 1 minute.[8]

• Centrifugation: Centrifuge the tube at 4000 rpm for 10 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup: Transfer the upper acetonitrile layer to a dSPE tube containing a sorbent mixture (e.g., primary secondary amine (PSA), C18, and magnesium sulfate). Vortex for 30 seconds.

• Final Centrifugation: Centrifuge at high speed for 5 minutes.

• Analysis: The supernatant is ready for LC-MS/MS or GC-MS analysis.

Solid-Phase Extraction (SPE)

SPE is a widely used technique for cleaning up complex biological samples like plasma, urine, and tissue homogenates.[12][13][14]

Protocol for Plasma/Urine Samples:

• Column Conditioning: Condition a C18 SPE cartridge with 5 mL of methanol (B129727) followed by 5 mL of water.

• Sample Loading: Load 1 mL of the plasma or urine sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 5 mL of water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes with 5 mL of a suitable organic solvent, such as acetonitrile or methanol.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a small volume of the mobile phase for analysis.

Quantitative Data Summary

The following tables summarize the quantitative parameters for the analysis of Indoxacarb in various biological and related matrices, as reported in the literature.

Analytical Method	Matrix	Limit of Detection (LOD)	Limit of Quantification (LOQ)	Recovery (%)	Reference
LC-MS/MS	Body Fluids	-	0.002 mg/L	-	[1]
LC-MS/MS	Poultry Muscle, Fat, Skin, Liver, Eggs	0.003 mg/kg	0.01 mg/kg	70-120	[12]
LC-MS/MS	Pigeonpea (Green Pod, Dry Grain), Soil	0.0015 µg/g	0.005 µg/g	-	[15]
GC-MS	Tea	0.008 mg/kg	0.025 mg/kg	75.6-92.7	[14]
GC-ECD	Cabbage, Tomato, Soil	-	-	83.93-95.40 (Cabbage)	[16][17]
HPLC-UV	Plant Commodities	-	0.01-0.05 ppm	-	[6]

Metabolic Pathway of Indoxacarb

Indoxacarb undergoes extensive metabolism in mammals, with no unchanged parent compound excreted in urine or bile.[18][19] The metabolic activation to the more toxic N-decarbomethoxyllated metabolite (IN-JT333) is a key step.[20]

Metabolic pathway of Indoxacarb in mammals.

Experimental Workflows

The following diagrams illustrate the typical workflows for the quantitative analysis of Indoxacarb in biological samples using QuEChERS and SPE sample preparation methods.

QuEChERS Workflow

QuEChERS workflow for Indoxacarb analysis.

SPE Workflow

SPE workflow for Indoxacarb analysis.

Conclusion

The methods described provide robust and reliable approaches for the quantitative analysis of Indoxacarb in biological samples. The choice of the analytical technique and sample preparation protocol should be based on the specific matrix, the required sensitivity, and the available instrumentation. Proper validation of the chosen method is essential to ensure accurate and precise results.

References

• 1. Peer review of the pesticide risk assessment of the active substance indoxacarb - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. fao.org [fao.org]
• 4. fao.org [fao.org]
• 5. researchgate.net [researchgate.net]
• 6. downloads.regulations.gov [downloads.regulations.gov]
• 7. esjpesticides.org.eg [esjpesticides.org.eg]
• 8. redalyc.org [redalyc.org]
• 9. Rapid drug extraction from human whole blood using a modified QuEChERS extraction method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. A Modified Micro-QuEChERS Approach for the Determination of Pesticides Found in Forensic and Clinical Blood Samples Using LC-MS/MS | Springer Nature Experiments [experiments.springernature.com]
• 11. journal.pandawainstitute.com [journal.pandawainstitute.com]
• 12. fao.org [fao.org]
• 13. Studies on Dissipations and Residues of Indoxacarb under Different Field and Environmental Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 14. [Determination of chlorfenapyr and indoxacarb in tea by gas chromatography-mass spectrometry with solid phase extraction] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. Persistence and Exposure Assessment of Insecticide Indoxacarb Residues in Vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. inchem.org [inchem.org]
• 19. Pesticide residues in food – 2005 [fao.org]
• 20. piat.org.nz [piat.org.nz]

Technical Notes & Optimization

Troubleshooting Me-indoxam solubility in aqueous buffers

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides essential information for the effective use of Me-indoxam in your research. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address common challenges related to its solubility in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is Me-indoxam and what are its key properties?

Me-indoxam is a potent and selective inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[1] It is an indole (B1671886) derivative with a molecular weight of 442.5 g/mol .[1][2] Due to its hydrophobic nature, Me-indoxam has limited solubility in water but is soluble in organic solvents like dimethyl sulfoxide (B87167) (DMSO).[1]

Q2: Why is my Me-indoxam precipitating when I dilute my DMSO stock into my aqueous buffer?

Precipitation upon dilution of a concentrated DMSO stock into an aqueous buffer is a common issue for hydrophobic compounds like Me-indoxam. This "kinetic" solubility issue arises from the rapid change from a favorable organic solvent environment to an unfavorable aqueous one. The final concentration in your assay buffer likely exceeds the solubility limit of Me-indoxam under those specific conditions.

Q3: How does pH affect the stability and solubility of Me-indoxam?

The stability of Me-indoxam in aqueous solutions is significantly influenced by pH. Its parent compound, indoxacarb (B177179), demonstrates much greater stability in acidic conditions compared to neutral or alkaline environments. The hydrolysis half-life of indoxacarb is over 30 days at pH 5, but decreases to 38 days at pH 7 and only 1 day at pH 9. Therefore, for prolonged experiments, using a buffer with a slightly acidic to neutral pH may enhance the stability of Me-indoxam.

Troubleshooting Guide: Me-indoxam Solubility

Issue: Precipitate forms upon dilution of DMSO stock solution into aqueous buffer.

Root Cause: The concentration of Me-indoxam in the final aqueous solution exceeds its solubility limit. The rapid solvent shift from DMSO to the aqueous buffer causes the compound to "crash out" of solution.

Solutions:

• Optimize the Dilution Process:

  • Serial Dilution: Instead of a single large dilution, perform a stepwise serial dilution. This gradual reduction in DMSO concentration can help maintain solubility.

  • Vigorous Mixing: Add the Me-indoxam DMSO stock to the aqueous buffer while vortexing or stirring vigorously. This rapid dispersion prevents localized high concentrations that can initiate precipitation.

  • Temperature: Using pre-warmed aqueous buffer (room temperature or 37°C) can improve the solubility of hydrophobic compounds.

• Adjust Final Concentrations:

  • Lower Final Me-indoxam Concentration: The most straightforward solution is to reduce the final working concentration of Me-indoxam in your assay.

  • Minimize Final DMSO Concentration: For most cell-based assays, the final DMSO concentration should be kept below 0.5% to avoid cellular toxicity. However, a slightly higher concentration (up to 1%) might be necessary to maintain solubility. It is crucial to determine the highest tolerable DMSO concentration for your specific experimental system.

• Modify Buffer Composition:

  • pH Screening: The solubility of Me-indoxam is likely pH-dependent. Empirically test a range of pH values for your buffer (e.g., from 6.0 to 7.5) to find the optimal pH for solubility.

  • Use of Solubilizing Agents: If solubility issues persist, consider incorporating excipients such as cyclodextrins (e.g., HP-β-CD) or non-ionic surfactants (e.g., Tween® 80, Pluronic® F-68) into your buffer. Be aware that these agents can sometimes interfere with biological assays.

Quantitative Solubility Data

Precise quantitative solubility data for Me-indoxam in various aqueous buffers is not extensively published. The following table provides a template for researchers to systematically determine and report the kinetic solubility of Me-indoxam under their specific experimental conditions.

Buffer System (pH)	Co-solvent (Final %)	Me-indoxam Concentration (µM)	Observation (Clear/Precipitate)
PBS (pH 7.4)	0.5% DMSO	1	Clear
5	Clear
10	Precipitate
Tris-HCl (pH 7.0)	0.5% DMSO	1	Clear
5	Clear
10	Precipitate
HEPES (pH 7.2)	1% DMSO	1	Clear
5	Clear
10	Slight Precipitate

Experimental Protocols

Protocol 1: Preparation of a 10 mM Me-indoxam Stock Solution in DMSO

Materials:

• Me-indoxam powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Vortex mixer

• Analytical balance

Procedure:

• Allow the vial of Me-indoxam powder to equilibrate to room temperature before opening to prevent moisture condensation.

• Accurately weigh the desired amount of Me-indoxam powder. For 1 mL of a 10 mM stock solution, you will need 4.425 mg (Molecular Weight = 442.5 g/mol ).

• Add the appropriate volume of 100% DMSO to achieve a 10 mM concentration.

• Vortex the solution thoroughly for 5-10 minutes until the powder is completely dissolved. Gentle warming to 37°C or brief sonication can aid dissolution.

• Visually inspect the solution to ensure it is clear and free of particulates.

• Aliquot the stock solution into single-use volumes and store at -20°C or -80°C to minimize freeze-thaw cycles.

Protocol 2: Kinetic Solubility Assay in Aqueous Buffer

Materials:

• 10 mM Me-indoxam stock solution in DMSO

• Aqueous buffer of choice (e.g., PBS, Tris-HCl)

• 96-well clear bottom plate

• Plate reader capable of measuring absorbance or nephelometry

Procedure:

• Prepare serial dilutions of the Me-indoxam DMSO stock solution.

• Add a small, fixed volume of the diluted DMSO stock solutions to the wells of the 96-well plate.

• Add the aqueous buffer to each well to reach the final desired Me-indoxam concentrations. Ensure the final DMSO concentration is consistent across all wells.

• Mix the plate thoroughly and incubate at the desired experimental temperature for a set period (e.g., 1-2 hours).

• Visually inspect the wells for any signs of precipitation.

• For a quantitative measurement, measure the light scattering (nephelometry) or absorbance at a wavelength where the precipitate scatters light (e.g., 600 nm). The concentration at which a significant increase in signal is observed represents the kinetic solubility limit.

Visualizations

Caption: sPLA2 Inflammatory Signaling Pathway.

Caption: Workflow for sPLA2 Inhibition Assay.

References

• 1. Shake-Flask Aqueous Solubility assay (Kinetic solubility) [protocols.io]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Overcoming Indoxacarb Resistance in Field Populations

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals investigating indoxacarb (B177179) resistance.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms of indoxacarb resistance observed in field populations?

A1: Field-evolved resistance to indoxacarb is primarily attributed to two main mechanisms:

• Target-site insensitivity: This involves mutations in the voltage-gated sodium channel (VGSC), the molecular target of indoxacarb. Specific mutations, such as F1845Y and V1848I in the domain IV S6 segment of the VGSC, have been identified in resistant insect populations like Plutella xylostella and Tuta absoluta.[1][2][3] These mutations reduce the binding affinity of the activated form of indoxacarb, DCJW, to the sodium channel, thereby diminishing its inhibitory effect.[4]

• Metabolic resistance: This mechanism involves the enhanced detoxification of indoxacacarb by various enzyme systems before it can reach its target site. The primary enzyme families implicated are:

  • Cytochrome P450 monooxygenases (P450s): These enzymes play a crucial role in metabolizing a wide range of insecticides, including indoxacarb.[5][6][7][8][9] Overexpression of specific P450 genes can lead to rapid detoxification and resistance.

  • Esterases (ESTs): Increased esterase activity has been linked to indoxacarb resistance in several insect species.[6][10][11] These enzymes can hydrolyze the indoxacarb molecule, rendering it inactive.

  • Glutathione S-transferases (GSTs): While often playing a secondary role compared to P450s and esterases, elevated GST activity has also been associated with indoxacarb resistance in some insect populations.[5][6][12]

Q2: How can I determine which resistance mechanism is present in my insect population?

A2: A combination of bioassays with synergists and molecular assays can help elucidate the primary resistance mechanisms:

• Synergist Bioassays: Synergists are chemicals that can inhibit specific detoxification enzymes. By comparing the toxicity of indoxacarb with and without a synergist, you can infer the involvement of a particular enzyme family.

  • Piperonyl butoxide (PBO): Inhibits P450s. A significant increase in indoxacarb toxicity in the presence of PBO suggests P450-mediated resistance.[5][6][8][13]

  • Triphenyl phosphate (B84403) (TPP) or DEF: Inhibit esterases. Increased susceptibility to indoxacarb after treatment with TPP or DEF points towards esterase-mediated resistance.[6][11]

  • Diethyl maleate (B1232345) (DEM): Inhibits GSTs. If DEM synergizes indoxacarb activity, it suggests the involvement of GSTs in resistance.[5][6][11]

• Molecular Assays: To confirm target-site resistance, you can sequence the domain IV S6 region of the voltage-gated sodium channel gene to identify known resistance-associated mutations (e.g., F1845Y, V1848I).[1][2][3][14] Quantitative PCR (qPCR) can be used to assess the expression levels of detoxification enzyme genes (P450s, ESTs, GSTs) in resistant versus susceptible populations.

Q3: What are the available strategies to overcome or manage indoxacarb resistance?

A3: An integrated approach is crucial for managing indoxacarb resistance:

• Insecticide Rotation: Avoid the continuous use of indoxacarb. Rotate with insecticides that have different modes of action to reduce selection pressure.[6][15][16]

• Use of Synergists: While primarily a research tool, formulations containing synergists like PBO could potentially overcome metabolic resistance in the field.[17]

• Integrated Pest Management (IPM): Incorporate non-chemical control methods such as biological control, cultural practices, and the use of resistant crop varieties to reduce reliance on insecticides.[18][19]

• Monitoring: Regularly monitor field populations for resistance levels to inform insecticide selection and management strategies.[15][20]

Troubleshooting Guides

Guide 1: Unexpectedly High LC50 Values in Indoxacarb Bioassays

Potential Cause	Troubleshooting Steps
Development of Resistance	1. Perform synergist bioassays with PBO, TPP/DEF, and DEM to investigate metabolic resistance. 2. Sequence the voltage-gated sodium channel gene to check for target-site mutations. 3. Compare your results with a known susceptible laboratory strain if available.
Incorrect Bioassay Protocol	1. Verify the insecticide concentration, duration of exposure, and age/stage of the insects tested.[21] 2. Ensure proper application of the insecticide in diet incorporation or topical application assays.[22] 3. Check for and eliminate any potential for cross-contamination between different insecticide concentrations.
Suboptimal Insect Health	1. Ensure the insects are healthy and not stressed from other factors (e.g., disease, poor diet). 2. Maintain optimal rearing conditions (temperature, humidity, diet).
Insecticide Degradation	1. Use freshly prepared insecticide solutions. 2. Store the indoxacarb stock solution properly according to the manufacturer's instructions.

Guide 2: Inconclusive Synergist Bioassay Results

Potential Cause	Troubleshooting Steps
Multiple Resistance Mechanisms	1. The insect population may possess both target-site and multiple metabolic resistance mechanisms.[6][11] 2. Analyze the results of all synergists collectively. A partial increase in susceptibility with multiple synergists suggests the involvement of several enzyme families.
Suboptimal Synergist Concentration	1. Ensure you are using the recommended concentration of the synergist. The concentration should be high enough to inhibit the target enzymes but not cause direct mortality to the insects.[5]
Novel Resistance Mechanism	1. Consider the possibility of a novel, uncharacterized resistance mechanism, such as reduced cuticular penetration or altered target site expression.

Quantitative Data Summary

Table 1: Examples of Indoxacarb Resistance Ratios in Various Insect Species

Insect Species	Strain/Population	Resistance Ratio (RR)	Primary Resistance Mechanism(s)	Reference
Spodoptera frugiperda	Ind-SEL	472.67-fold	P450s	[5]
Plutella xylostella	CH3	813-fold	Esterases	[10]
Plutella xylostella	BY12	750-fold	Target-site (F1845Y/V1848I)	[1]
Helicoverpa armigera	GY7-39	139-198-fold	P450s	[13]
Choristoneura rosaceana	Apple Population	High	Esterases, P450s, GSTs	[6][11]
Tuta absoluta	Field Population (Greece)	1794-fold	Target-site (F1845Y/V1848I)	[3]

Table 2: Examples of Synergism Ratios (SR) for Indoxacarb in Resistant Insects

Insect Species	Synergist	Synergism Ratio (SR)	Implied Mechanism	Reference
Spodoptera frugiperda	PBO	3.22	P450s	[5]
Choristoneura rosaceana (Apple)	DEF	285.6	Esterases	[6][11]
Choristoneura rosaceana (Apple)	PBO	9.6	P450s	[6][11]
Choristoneura rosaceana (Apple)	DEM	7.7	GSTs	[6][11]
Plutella xylostella	PBO	10	P450s	[1]
Plutella xylostella	DEF	4	Esterases	[1]

Experimental Protocols

Protocol 1: Standard Larval Bioassay (Diet Incorporation Method)

• Prepare Insecticide Solutions: Prepare a stock solution of technical grade indoxacarb in a suitable solvent (e.g., acetone). Make a series of serial dilutions to obtain the desired final concentrations.

• Incorporate into Diet: Mix the appropriate volume of each insecticide dilution into the artificial diet while it is still liquid and has cooled to just above its solidifying temperature. Pour the treated diet into rearing containers and allow it to solidify. A control group with diet containing only the solvent should be included.

• Infest with Larvae: Place a known number of same-instar larvae (e.g., second or third instar) into each container with the treated diet.

• Incubate: Maintain the bioassay containers under controlled environmental conditions (temperature, humidity, photoperiod).

• Assess Mortality: Record larval mortality at regular intervals (e.g., 24, 48, 72 hours). Larvae that are unable to move when prodded with a fine brush are considered dead.

• Data Analysis: Use probit analysis to calculate the lethal concentration (LC50) value, which is the concentration of insecticide that causes 50% mortality in the test population.

Protocol 2: Synergist Bioassay

• Determine Synergist Concentration: First, determine a concentration of the synergist (PBO, TPP/DEF, or DEM) that causes minimal to no mortality when applied alone.

• Pre-treat with Synergist: Expose the larvae to the predetermined concentration of the synergist for a specific period (e.g., 1-2 hours) before exposing them to indoxacarb. This can be done by topical application or by incorporating the synergist into the diet.

• Perform Indoxacarb Bioassay: Following pre-treatment, conduct the indoxacarb bioassay as described in Protocol 1.

• Calculate Synergism Ratio (SR): The SR is calculated as follows: SR = LC50 of indoxacarb alone / LC50 of indoxacarb + synergist An SR value significantly greater than 1 indicates that the synergist increased the toxicity of indoxacarb, suggesting the involvement of the enzyme system inhibited by that synergist.

Visualizations

Caption: Mechanisms of indoxacarb action and resistance.

Caption: Troubleshooting workflow for high indoxacarb resistance.

References

• 1. Two novel sodium channel mutations associated with resistance to indoxacarb and metaflumizone in the diamondback moth, Plutella xylostella - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Functional validation of target-site resistance mutations against sodium channel blocker insecticides (SCBIs) via molecular modeling and genome engineering in Drosophila - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Identification and detection of indoxacarb resistance mutations in the para sodium channel of the tomato leafminer, Tuta absoluta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. Down-Regulation of P450 Genes Enhances Susceptibility to Indoxacarb and Alters Physiology and Development of Fall Armyworm, Spodoptera frugipreda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Cytochromes P450 and insecticide resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Genetics and evidence for an esterase-associated mechanism of resistance to indoxacarb in a field population of diamondback moth (Lepidoptera: Plutellidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Metabolic mechanisms of indoxacarb resistance in field populations of Choristoneura rosaceana (Harris) (Lepidoptera: Tortricidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Genetics, cross-resistance and synergism of indoxacarb resistance in Helicoverpa armigera (Lepidoptera: Noctuidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. mdpi.com [mdpi.com]
• 15. grdc.com.au [grdc.com.au]
• 16. croplife.org.au [croplife.org.au]
• 17. Insecticide synergists: role, importance, and perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. "Indoxacarb: a novel insecticide for the management of lepidopterous pe" by R. F. Macatula and N. L. Orcino [ukdr.uplb.edu.ph]
• 19. sabakem.com [sabakem.com]
• 20. academic.oup.com [academic.oup.com]
• 21. Bioassays for Monitoring Insecticide Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]

Technical Support Center: Optimizing sPLA2 Inhibition Assays

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with secreted phospholipase A2 (sPLA2) inhibition assays.

Troubleshooting Guide

This guide addresses specific issues that may arise during sPLA2 inhibition experiments, offering potential causes and solutions in a direct question-and-answer format.

Question 1: Why am I observing high variability in my IC50 values?

High variability in half-maximal inhibitory concentration (IC50) values can compromise the reliability of your results. Several factors can contribute to this issue.

• Possible Causes & Solutions

  • Inconsistent Pipetting: Use calibrated pipettes and ensure thorough mixing of all solutions. Preparing a master mix for reaction components can also help ensure consistency.[1]

  • Plate Edge Effects: The outer wells of a microplate are more susceptible to evaporation, which can concentrate reagents and affect results.[1] It is recommended to avoid using the outer wells or to fill them with buffer to create a humid environment.[1]

  • Inhibitor Instability: Ensure that inhibitor stock solutions are fresh and have not undergone multiple freeze-thaw cycles.[1][2] Prepare fresh dilutions for each experiment.[1]

  • Inconsistent Substrate Preparation: The homogeneity and size of lipid substrate vesicles can significantly impact enzyme activity. Standardize your substrate preparation method to ensure consistency between assays.[3]

Question 2: Why am I observing no or very weak inhibition?

Observing a lack of inhibition can be perplexing. The following points outline potential reasons and how to address them.

• Possible Causes & Solutions

  • Inactive Inhibitor: Verify the integrity of your inhibitor stock. If possible, test its activity in a control experiment with known parameters or consider purchasing a new batch.[1]

  • Incorrect Inhibitor Concentration: Double-check all calculations for serial dilutions to ensure the final concentration in the assay is within the expected inhibitory range.[1]

  • Insufficient Pre-incubation: Some inhibitors require a pre-incubation period with the enzyme to bind effectively.[1] Consult the literature or technical data for your specific inhibitor to determine the optimal pre-incubation time.[1]

  • High Enzyme Concentration: An excessively high enzyme concentration can overwhelm the inhibitor.[1][4] Optimize the enzyme concentration to ensure the reaction rate is in the linear range and remains sensitive to inhibition.[1]

Question 3: Why is the background signal in my assay too high?

A high background signal can reduce the dynamic range of the assay and mask true inhibitory effects.

• Possible Causes & Solutions

  • Substrate Instability: The substrate may be degrading spontaneously. Prepare fresh substrate solution for each experiment.[4]

  • Contaminated Reagents: Buffers or other reagents may be contaminated with substances that interfere with the assay. Use high-purity reagents and water.

  • Interfering Sample Components: Samples containing thiols (e.g., DTT, glutathione) can interfere with colorimetric assays that use DTNB (Ellman's reagent) by reacting with it and causing a high background.[5][6] Such substances should be removed from samples before performing the assay, for instance, through dialysis.[5]

Question 4: Why is my dose-response curve flat?

A flat dose-response curve suggests that the inhibitor is not effective across the concentration range tested.

• Possible Causes & Solutions

  • Inactive or Insoluble Inhibitor: The inhibitor may have degraded or may not be soluble in the assay buffer at the concentrations tested.[4]

  • Incorrect Assay Conditions: The pH, temperature, or buffer composition may not be optimal for the inhibitor to bind to the enzyme.[4]

Frequently Asked Questions (FAQs)

Q1: What is the enzymatic reaction catalyzed by sPLA2?

Secreted phospholipase A2 (sPLA2) is an enzyme that catalyzes the hydrolysis of the sn-2 ester bond of glycerophospholipids. This reaction releases a free fatty acid, such as arachidonic acid, and a lysophospholipid.[2][7][8][9] Arachidonic acid is a precursor to pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[2][7][8]

Q2: What is the principle of a colorimetric sPLA2 inhibition assay?

A common colorimetric assay for sPLA2 activity uses a thio-phospholipid substrate, such as 1,2-dithio analog of diheptanoyl phosphatidylcholine.[5][9] When sPLA2 hydrolyzes the thioester bond at the sn-2 position, it releases a free thiol.[1][3][5] This thiol then reacts with DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)), also known as Ellman's reagent, to produce a yellow-colored product that can be measured by absorbance at a wavelength of 405-414 nm.[1][5][7][8] The rate of color development is proportional to the sPLA2 activity.

Q3: What controls are essential in an sPLA2 inhibition assay?

To ensure the validity of your results, the following controls should be included:

• No-Enzyme Control (Blank): Contains all reaction components except the enzyme. This helps to measure the background signal.[2]

• 100% Activity Control (No Inhibitor): Contains all reaction components, including the enzyme and the solvent used to dissolve the inhibitor (e.g., DMSO). This represents the maximum enzyme activity.[2]

• Positive Control Inhibitor: A known sPLA2 inhibitor (e.g., Varespladib) is used to confirm that the assay can detect inhibition.[3][8]

Q4: How should I prepare my inhibitor dilutions?

Inhibitors are often dissolved in a solvent like DMSO to create a stock solution.[1][2] From this stock, serial dilutions are prepared. It is crucial to ensure that the final concentration of the solvent in the assay is low (typically <1%) to avoid any solvent-induced effects on enzyme activity.[1]

Data Presentation

Table 1: Recommended Reagent Concentrations for a Colorimetric sPLA2 Assay

Reagent	Typical Final Concentration	Purpose
Tris-HCl Buffer	25 mM, pH 7.5	Maintains optimal pH for enzyme activity.[5][8]
Calcium Chloride (CaCl2)	10 mM	Essential cofactor for sPLA2 catalytic activity.[2][5][8]
Potassium Chloride (KCl)	100 mM	Component of the assay buffer.[5][8]
Triton X-100	0.3 mM	A non-ionic detergent used to create micelles for the substrate.[5]
DTNB (Ellman's Reagent)	Varies by kit	Reacts with free thiols to produce a colored product for detection.[3][8]
Substrate	Varies by kit	Hydrolyzed by sPLA2 to initiate the detection reaction.[3]
sPLA2-IIA Enzyme	Varies	The amount should be optimized for a linear reaction rate.[1]

Table 2: IC50 Values of Known sPLA2-IIA Inhibitors

Note: IC50 values are highly dependent on assay conditions and can vary between different studies.

Inhibitor	Type	Target(s)	Reported IC50 (nM)
Varespladib (LY315920)	Small Molecule	sPLA2-IIA, V, X	9 - 22[1][8]
AZD2716	Small Molecule	Human sPLA2-IIA	10[8]
GK241	Small Molecule	Human sPLA2-IIA	143[8]
Sinapic Acid	Small Molecule	Human sPLA2-IIA	4160[2][8]
Quercitrin	Small Molecule	Human sPLA2-IIA	8770[2][8]

Experimental Protocols

Protocol: Colorimetric sPLA2-IIA Inhibition Assay

This protocol provides a general guideline for performing a colorimetric sPLA2-IIA inhibition assay in a 96-well plate format.

• Reagent Preparation:

  • Prepare the Assay Buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM CaCl2, 100 mM KCl, 0.3 mM Triton X-100).[5][8]

  • Prepare serial dilutions of the test inhibitor and a positive control inhibitor in the assay buffer. If the stock is in DMSO, ensure the final DMSO concentration in the assay wells is below 1%.[1]

  • Dilute the sPLA2-IIA enzyme to the desired concentration in the assay buffer. The optimal concentration should be determined empirically.

• Assay Setup (96-well plate):

  • Add assay buffer to all wells.

  • Add the inhibitor dilutions to the respective test wells.

  • Add the solvent (e.g., DMSO) to the "100% activity" control wells.

  • Add the diluted sPLA2-IIA enzyme to all wells except the "no enzyme" (blank) control wells.[1]

• Pre-incubation:

  • Incubate the plate at room temperature or 37°C for a specified time (e.g., 15-20 minutes) to allow the inhibitor to bind to the enzyme.[1][8]

• Reaction Initiation and Measurement:

  • Prepare a substrate solution containing the thio-phospholipid substrate and DTNB in the assay buffer.

  • Initiate the reaction by adding the substrate solution to all wells.[1][8]

  • Immediately begin monitoring the increase in absorbance at 405-414 nm at multiple time points using a microplate reader to determine the reaction rate.[1][8]

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Subtract the rate of the "no enzyme" control from all other wells.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the "100% activity" control.[2][10]

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.[2][8][10]

Visualizations

Signaling Pathway

Caption: The sPLA2-IIA inflammatory cascade.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Phospholipase A2 Assay Kit (PLA2) (Colorimetric) (ab133089) | Abcam [abcam.com]
• 6. content.abcam.com [content.abcam.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Interpreting Anomalous Data from Indoxacarb Electrophysiology Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting anomalous data from electrophysiology studies of the insecticide Indoxacarb (B177179) and its active metabolite, DCJW.

Introduction

Indoxacarb is a pro-insecticide that is metabolized to the more potent N-decarbomethoxylated derivative, DCJW. Both compounds are voltage-dependent blockers of voltage-gated sodium channels (VGSCs), a mechanism that underlies their insecticidal activity.[1][2][3][4] A key feature of their action is a preferential binding to the inactivated state of the sodium channel, leading to a characteristic hyperpolarizing shift in the steady-state inactivation curve.[1][2] Understanding these mechanisms is crucial for interpreting experimental data correctly. This guide will help you troubleshoot unexpected results and differentiate between experimental artifacts and genuine pharmacological effects.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Indoxacarb and DCJW on voltage-gated sodium channels?

A1: Indoxacarb and its active metabolite, DCJW, block voltage-gated sodium channels. This block is voltage-dependent, meaning it becomes more pronounced at more depolarized membrane potentials.[1] This is because they bind with higher affinity to the inactivated state of the channel.[1][2] Consequently, their application typically leads to a hyperpolarizing shift in the voltage-dependence of steady-state inactivation.[1][2]

Q2: What is the difference in potency and reversibility between Indoxacarb and DCJW?

A2: DCJW is significantly more potent than Indoxacarb.[5] The block induced by DCJW is often described as irreversible or very slowly reversible, while the block by Indoxacarb is partially reversible upon washout.[2]

Q3: Should I expect to see a change in the activation kinetics of the sodium current?

A3: No, typically Indoxacarb and DCJW do not significantly alter the activation kinetics of voltage-gated sodium channels.[1] If you observe a significant shift in the voltage-dependence of activation, it may indicate an off-target effect or an experimental artifact.

Q4: Are all sodium channel subtypes equally sensitive to Indoxacarb and DCJW?

A4: No, different subtypes of voltage-gated sodium channels can exhibit different sensitivities. For example, in cockroach neurons, two types of TTX-sensitive sodium currents were identified with differing voltage-dependencies of inactivation, which resulted in differential blocking by Indoxacarb and DCJW.[2] The sensitivity of a particular channel subtype is often linked to its inherent gating properties, specifically its propensity to enter the inactivated state.[3][4]

Troubleshooting Guide for Anomalous Data

This section addresses common anomalous data patterns you might encounter during your experiments and provides potential explanations and troubleshooting steps.

Anomalous Data Observation	Potential Cause(s)	Troubleshooting Steps
No observable block of the sodium current.	1. Inactive compound: Indoxacarb may not be efficiently metabolized to the active DCJW in your preparation. 2. Holding potential is too hyperpolarized: At very negative holding potentials, most channels are in the resting state, to which Indoxacarb/DCJW has low affinity.[3][4] 3. Resistant sodium channel subtype: The expressed or native sodium channel subtype may be insensitive to the compound.[2] 4. Incorrect drug concentration.	1. Use DCJW directly if available. 2. Test a range of holding potentials, including more depolarized potentials (e.g., -60 mV) to promote channel inactivation. 3. Verify the identity of the sodium channel subtype in your preparation. 4. Confirm the concentration and stability of your drug solution.
The block is readily and fully reversible.	1. You are using Indoxacarb, not DCJW: The block by Indoxacarb is partially reversible.[2] 2. Short application time: The "irreversible" block by DCJW may appear reversible if the washout period is very long or the initial application was brief.	1. Confirm the identity of the compound being used. 2. For DCJW, perform longer washout protocols to confirm irreversibility.
A shift in the voltage-dependence of activation is observed.	1. Off-target effect: The compound may be interacting with another cellular component that indirectly affects channel activation. 2. Experimental artifact: Poor voltage clamp control can lead to apparent shifts in activation.	1. Perform control experiments with known selective sodium channel blockers. 2. Improve your voltage clamp quality (see Experimental Protocols section for tips). Check for adequate series resistance compensation.
No shift in the steady-state inactivation curve is observed, despite a block in current.	1. The block is not state-dependent: This would be an unusual finding for Indoxacarb/DCJW and may suggest a different mechanism of action in your specific preparation. 2. Inappropriate voltage protocol: The pre-pulse duration in your inactivation protocol may be too short to allow for significant binding to the inactivated state.	1. Carefully re-evaluate your data and consider alternative explanations. 2. Increase the duration of the conditioning pre-pulse in your steady-state inactivation protocol (e.g., to several seconds).
Variability in the degree of block between cells.	1. Heterogeneous expression of sodium channel subtypes: Different cells may express different ratios of sensitive and resistant channel subtypes.[2] 2. Inconsistent drug application: Local perfusion issues can lead to different effective concentrations at the cell.	1. If possible, use single-cell PCR or specific channel blockers to identify the subtypes present. 2. Ensure your perfusion system provides consistent and rapid solution exchange.

Quantitative Data Summary

The following tables summarize key quantitative data from published studies on Indoxacarb and DCJW.

Table 1: IC50 Values for Sodium Channel Block

Compound	Preparation	Channel Subtype(s)	IC50	Reference
DCJW	Cockroach DUM neurons	Native Insect	28 nM	[5]
Indoxacarb	Rat DRG neurons	TTX-resistant	10.7 µM	modulation of sodium channels by the oxadiazine insecticide indoxacarb and its n-decarbomethoxylated metabolite in rat dorsal root ganglion neurons
DCJW	Rat DRG neurons	TTX-resistant	0.8 µM	modulation of sodium channels by the oxadiazine insecticide indoxacarb and its n-decarbomethoxylated metabolite in rat dorsal root ganglion neurons

Table 2: Effects on Sodium Channel Gating Properties

Compound	Preparation	Effect on Activation	Effect on Steady-State Inactivation	Reference
Indoxacarb (1 µM)	Rat DRG neurons	No significant modification	Hyperpolarizing shift (fast and slow)	[1]
DCJW (1 µM)	Rat DRG neurons	No significant modification	Hyperpolarizing shift (fast and slow)	[1]
DCJW (100 nM)	Cockroach DUM neurons	No effect	No effect on fast or slow inactivation	[5]
Indoxacarb	Cockroach neurons	Not reported	Hyperpolarizing shift (slow)	[2]
DCJW	Cockroach neurons	Not reported	Hyperpolarizing shift (slow)	[2]

Experimental Protocols

Detailed methodologies are provided below for key electrophysiology experiments used to characterize the effects of Indoxacarb and its analogs.

Whole-Cell Voltage-Clamp Recording

• Cell Preparation: Acutely dissociated neurons or cultured cell lines expressing the voltage-gated sodium channel of interest.

• Pipette Solution (Internal): (in mM) 140 CsF, 10 NaCl, 1.1 EGTA, 10 HEPES; pH adjusted to 7.3 with CsOH. The use of Cesium and fluoride (B91410) ions helps to block potassium and calcium channels, respectively, isolating the sodium current.

• External Solution (Bath): (in mM) 140 NaCl, 3 KCl, 1 MgCl2, 1 CaCl2, 10 HEPES, 10 Glucose; pH adjusted to 7.4 with NaOH.

• Recording:

  • Establish a giga-ohm seal and obtain the whole-cell configuration.

  • Hold the cell at a hyperpolarized potential (e.g., -100 mV or -120 mV) to ensure all channels are in the resting state before applying voltage protocols.

  • Compensate for series resistance (typically >80%) to minimize voltage-clamp errors.

Current-Voltage (I-V) Relationship Protocol

• Objective: To determine the effect of the compound on the peak sodium current at different membrane potentials.

• Protocol:

  • Hold the cell at a hyperpolarized potential (e.g., -100 mV).

  • Apply a series of depolarizing voltage steps (e.g., from -80 mV to +60 mV in 5 or 10 mV increments) for a short duration (e.g., 20-50 ms).

  • Measure the peak inward current at each voltage step.

  • Apply the compound and repeat the protocol.

• Expected Result for Indoxacarb/DCJW: A reduction in the peak inward current, particularly at more depolarized potentials, with little to no shift in the voltage at which the peak current occurs.

Steady-State Inactivation Protocol

• Objective: To determine the voltage-dependence of channel inactivation and the effect of the compound.

• Protocol:

  • Hold the cell at a hyperpolarized potential (e.g., -100 mV).

  • Apply a conditioning pre-pulse of varying voltages (e.g., from -120 mV to -10 mV in 10 mV increments) for a sufficient duration to allow channels to inactivate (e.g., 500 ms (B15284909) to several seconds).

  • Immediately following the pre-pulse, apply a test pulse to a fixed potential (e.g., 0 mV or -10 mV) to measure the fraction of channels that were not inactivated by the pre-pulse.

  • Normalize the peak current from the test pulse to the maximum current (obtained after the most hyperpolarized pre-pulse) and plot against the pre-pulse potential.

  • Fit the data with a Boltzmann function to determine the half-inactivation potential (V1/2).

• Expected Result for Indoxacarb/DCJW: A leftward (hyperpolarizing) shift in the steady-state inactivation curve, indicating that the channels are more likely to be in the inactivated state at more negative potentials in the presence of the compound.

Visualizations

Signaling Pathway

Caption: Mechanism of action of Indoxacarb.

Experimental Workflow

Caption: Typical workflow for an electrophysiology experiment.

Troubleshooting Logic

Caption: A logical approach to troubleshooting anomalous data.

References

• 1. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Block of two subtypes of sodium channels in cockroach neurons by indoxacarb insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Molecular basis of differential sensitivity of insect sodium channels to DCJW, a bioactive metabolite of the oxadiazine insecticide indoxacarb - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular basis of differential sensitivity of insect sodium channels to DCJW, a bioactive metabolite of the oxadiazine insecticide indoxacarb - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Managing Off-Target Effects of Me-indoxam in Cell Cultures

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and managing the off-target effects of Me-indoxam in cell culture experiments. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues that may arise during your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary on-target mechanism of action of Me-indoxam?

Me-indoxam is a potent, cell-impermeable inhibitor of secreted phospholipase A2 (sPLA2) enzymes.[1] It exhibits varying potency against different sPLA2 isoforms, with IC50 values in the low nanomolar range for several human sPLA2s, including hGIIA, hGIIE, and hGV.[1][2] Its inhibitory action on sPLA2s prevents the hydrolysis of phospholipids, a key step in the inflammatory cascade that leads to the production of arachidonic acid and downstream pro-inflammatory mediators.

Q2: What are the known off-target effects of Me-indoxam in cell cultures?

The primary off-target effect of Me-indoxam is mediated by its active metabolite, DCJW. This metabolite is a potent voltage-dependent blocker of sodium channels in mammalian neurons.[3] This blockade is slow and considered largely irreversible, which can lead to significant effects on cell viability and function, particularly in electrically excitable cells.[3]

Q3: I am observing unexpected cytotoxicity in my experiments. Could this be an off-target effect?

Yes, unexpected cytotoxicity, especially in neuronal or muscle cell lines, is a strong indicator of off-target effects mediated by DCJW's sodium channel blocking activity. This is particularly relevant if the cytotoxic effects are observed at concentrations higher than those required for sPLA2 inhibition.

Q4: How can I differentiate between on-target sPLA2 inhibition and off-target sodium channel blockade?

Distinguishing between on-target and off-target effects is crucial for accurate data interpretation. A key strategy is to perform a washout experiment . Due to the slowly irreversible nature of DCJW's binding to sodium channels, its effects will persist even after Me-indoxam has been removed from the culture medium. In contrast, the effects of reversible sPLA2 inhibition should diminish after washout. Additionally, comparing the effects of Me-indoxam in cell lines with varying expression levels of sPLA2 isoforms and sodium channel subtypes can provide valuable insights.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution(s)
Unexpectedly high cytotoxicity, especially in neuronal or muscle cell lines.	Off-target sodium channel blockade by the active metabolite, DCJW.	- Determine the IC50 of Me-indoxam for cytotoxicity in your specific cell line and compare it to the known IC50 for sPLA2 inhibition. A significant discrepancy suggests off-target effects. - Perform a washout experiment to assess the reversibility of the cytotoxic effects. - Reduce the concentration of Me-indoxam to the lowest effective dose for sPLA2 inhibition. - Decrease the incubation time to minimize the conversion of Me-indoxam to DCJW.
Inconsistent or non-reproducible results between experiments.	- Variability in the metabolic conversion of Me-indoxam to DCJW. - Fluctuation in the membrane potential of the cells.	- Standardize cell density, passage number, and culture conditions to ensure consistent metabolic activity. - Ensure consistent resting membrane potential of your cells by controlling culture conditions such as ion concentrations in the media. - Use a positive control for sPLA2 inhibition and a negative control (vehicle) in every experiment.
Observed phenotype does not align with known downstream effects of sPLA2 inhibition.	The phenotype is likely driven by off-target sodium channel blockade.	- Investigate the expression and activity of voltage-gated sodium channels in your cell model. - Use a known sodium channel blocker as a positive control to see if it phenocopies the effects of Me-indoxam. - Consider using a structurally different sPLA2 inhibitor with a different off-target profile to confirm that the desired effect is due to sPLA2 inhibition.
Difficulty in mitigating off-target effects by reducing concentration.	The off-target effect (sodium channel blockade) may be potent at concentrations required for on-target activity in your specific cell model.	- Employ a depolarization-repolarization protocol to facilitate the dissociation of DCJW from the sodium channels (see Experimental Protocols). - If applicable to your experimental design, consider using cell lines with lower expression of the specific sodium channel subtypes targeted by DCJW.

Data Presentation

Table 1: On-Target Activity of Me-indoxam against Human sPLA2 Isoforms

sPLA2 Isoform	IC50 Value	Reference
hGIIA	< 100 nM	[1][2]
hGIIE	< 100 nM	[1][2]
hGV	< 100 nM	[1][2]
hGIB	200 - 600 nM	[1][2]
hGX	200 - 600 nM	[1][2]
hGIID	> 2 µM	[1][2]
hGIIF	> 2 µM	[1][2]
hGIII	> 2 µM	[1]
hGXIIA	> 2 µM	[1]

Table 2: Off-Target Activity of Me-indoxam's Metabolite (DCJW) on Sodium Channels

Target	Effect	Effective Concentration	Reference
Voltage-Gated Sodium Channels (mammalian neurons)	Slow, irreversible blockade	1 - 10 µM	[3]
Voltage-Gated Sodium Channels (insect neurons)	Inhibition (IC50)	28 nM	[4][5][6][7]

Experimental Protocols

Protocol 1: Washout Experiment to Differentiate On-Target vs. Off-Target Effects

Objective: To determine if the observed cellular effects of Me-indoxam are reversible, suggesting on-target sPLA2 inhibition, or persistent, indicating off-target sodium channel blockade by DCJW.

Materials:

• Cells in culture

• Complete culture medium

• Me-indoxam stock solution

• Vehicle control (e.g., DMSO)

• Phosphate-buffered saline (PBS), pre-warmed to 37°C

• Multi-well plates

Procedure:

• Cell Seeding: Seed cells in multi-well plates at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow cells to adhere overnight.

• Treatment:

  • Treat cells with the desired concentration of Me-indoxam.

  • Include a vehicle control group.

  • Incubate for the desired treatment duration.

• Washout:

  • Aspirate the medium containing Me-indoxam or vehicle.

  • Gently wash the cells twice with pre-warmed PBS.

  • Add fresh, pre-warmed complete culture medium to all wells.

• Post-Washout Incubation: Incubate the cells for various time points (e.g., 4, 8, 24, 48 hours) post-washout.

• Endpoint Analysis: At each time point, assess the cellular phenotype of interest (e.g., cell viability, signaling pathway activation, gene expression).

Interpretation:

• Reversible Effect: If the observed phenotype returns to the baseline (vehicle control) level after the washout, the effect is likely due to reversible on-target sPLA2 inhibition.

• Persistent Effect: If the phenotype persists after the washout, it is indicative of a slow or irreversible off-target effect, such as sodium channel blockade by DCJW.

Protocol 2: Mitigating Off-Target Sodium Channel Blockade via Membrane Depolarization

Objective: To promote the dissociation of the active metabolite DCJW from voltage-gated sodium channels by transiently depolarizing the cell membrane. This protocol is based on the principle that DCJW preferentially binds to the inactivated state of sodium channels.

Materials:

• Cells in culture exhibiting off-target effects

• Complete culture medium

• High-potassium (High K+) buffer (e.g., PBS with 50 mM KCl, maintaining osmolarity)

• Normal culture medium

Procedure:

• Initial Treatment: Treat cells with Me-indoxam as required for your experiment.

• Washout: Perform a standard washout as described in Protocol 1 to remove unbound Me-indoxam.

• Depolarization:

  • Aspirate the normal culture medium.

  • Add the pre-warmed High K+ buffer to the cells.

  • Incubate for a short period (e.g., 5-10 minutes) at 37°C. This will depolarize the cell membrane and shift sodium channels from the inactivated to the open or closed state, which have a lower affinity for DCJW.

• Repolarization:

  • Aspirate the High K+ buffer.

  • Wash the cells once with pre-warmed normal culture medium.

  • Add fresh, pre-warmed complete culture medium.

• Recovery and Analysis: Allow the cells to recover for a desired period before performing your downstream analysis.

Note: The optimal duration and concentration for the High K+ buffer may need to be empirically determined for your specific cell line to avoid inducing cytotoxicity from the depolarization step itself.

Mandatory Visualizations

Caption: On-target and off-target signaling pathways of Me-indoxam.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Indoxacarb formulation stability and degradation issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Indoxacarb (B177179). The information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My Indoxacarb stock solution appears to be degrading. What are the key stability factors to consider?

A1: Indoxacarb's stability is significantly influenced by pH, light, and microbial activity. It is most stable in acidic conditions and degrades rapidly under alkaline conditions.[1][2][3] Photodegradation can also occur with exposure to sunlight.[2][4]

Q2: I am observing variable results in my insecticidal assays. Could this be related to the formulation?

A2: Yes, the formulation of Indoxacarb can impact its bioavailability and efficacy. Indoxacarb is a pro-insecticide that is metabolized into the more potent N-decarbomethoxyllated metabolite, IN-JT333, within the target insect.[1][5] The formulation can influence the rate of absorption and subsequent bioactivation. Different formulations such as suspension concentrates (SC), water-dispersible granules (WG), and emulsifiable concentrates (EC) will have different physicochemical properties that can affect performance.[6][7]

Q3: What are the major degradation products of Indoxacarb I should be aware of in my experiments?

A3: The primary degradation pathways for Indoxacarb are hydrolysis and photolysis. Under alkaline hydrolysis, the main degradation products are IN-KT413 and IN-MF014.[1] In aerobic soil and through metabolic activation in insects, the key active metabolite is IN-JT333.[1][8] Other environmental metabolites that may be observed include IN-JU873, IN-KG433, IN-MK638, and IN-MK643.[8]

Q4: How should I prepare different Indoxacarb formulations for analytical testing?

A4: Preparation depends on the formulation type. For a Suspension Concentrate (SC), a sample can be accurately weighed and dissolved in methanol, followed by sonication to ensure homogeneity.[1] For Water Dispersible Granules (WG), the sample should first be gently dispersed in HPLC-grade water, followed by the addition of 2-propanol and then ethyl acetate (B1210297), with sonication to ensure complete dissolution.[2]

Troubleshooting Guides

Issue 1: Inconsistent Peak Areas in HPLC Analysis

Potential Cause: Incomplete dissolution of the sample, improper mobile phase preparation, or instrument variability.

Troubleshooting Steps:

• Sample Preparation: Ensure complete dissolution of your Indoxacarb sample. Use sonication for 15 minutes after adding the solvent and allow the solution to return to room temperature before diluting to the final volume.[2] Filter all samples and standards through a 0.2 µm filter before injection.[2]

• Mobile Phase: Ensure the mobile phase components are miscible and properly degassed.[9] For chiral separations using a Chiralcel OD column, the mobile phase is typically 75% hexane (B92381) and 25% 2-propanol.[2] Ensure the column has been properly flushed and equilibrated with the mobile phase.[2]

• System Check: Check for leaks in the HPLC system, particularly around the pump and fittings.[9] Purge the pump to remove any air bubbles.[9]

• Calibration: Prepare a fresh set of calibration standards and run a calibration curve. The correlation coefficient should be ≥ 0.999.[2]

Issue 2: Poor Recovery of Indoxacarb from Environmental Samples (Soil/Water)

Potential Cause: Inefficient extraction, matrix effects, or degradation during sample processing.

Troubleshooting Steps:

• Extraction Solvent: For water samples, extraction with toluene (B28343) followed by analysis with GC-ECD is a validated method.[4] For soil and other complex matrices, a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method using acetonitrile (B52724) for extraction is often effective.

• pH Control: Indoxacarb is unstable at high pH. Ensure the pH of your sample and extraction solvent is neutral or slightly acidic (pH 5-7) to minimize hydrolytic degradation.[1][3]

• Matrix Effects: Complex matrices can interfere with analyte detection. Use matrix-matched standards for calibration to compensate for signal enhancement or suppression. If matrix effects are severe, consider additional cleanup steps such as solid-phase extraction (SPE).[3]

• Storage: Store samples frozen and protected from light to prevent degradation before analysis.[4]

Data Presentation

Table 1: Stability of Indoxacarb - Hydrolysis Half-Life

pH	Temperature (°C)	Half-Life (Days)	Reference
5	25	~500	[1][2]
7	25	22 - 38	[1][4]
9	25	0.25 - 1	[1][2]

Table 2: Stability of Indoxacacarb - Photolysis & Metabolism Half-Life

Condition	Matrix	Half-Life (Days)	Reference
Aqueous Photolysis (Simulated Sunlight)	Water (pH 5)	3 - 4.5	[1][4]
Soil Photolysis (Natural Sunlight)	Soil	139	[2]
Aerobic Metabolism	Soil	186 (Total System DT50)	[1]
Field Dissipation	Soil	16 - 114	[2]

Experimental Protocols

Protocol 1: HPLC Analysis of Indoxacarb in Formulations

This protocol is based on the CIPAC method for determining the active enantiomer (DPX-KN128) of Indoxacarb.[2]

• Apparatus:

  • High-Performance Liquid Chromatograph (HPLC) with UV detector.

  • Chiralcel OD column (4.6 mm x 25 cm, 10 µm particle size).

  • Ultrasonic bath.

  • Analytical balance.

• Reagents:

  • Indoxacarb analytical standard (DPX-JW062, racemic mixture).

  • Hexane or Heptane (HPLC grade).

  • 2-Propanol (HPLC grade).

  • Ethyl acetate (HPLC grade).

• Chromatographic Conditions:

  • Mobile Phase: 75% (v/v) Hexane / 25% (v/v) 2-Propanol.

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 40 °C.

  • Detection Wavelength: 310 nm.

  • Injection Volume: 5 µL.

  • Expected Retention Times: Inactive enantiomer (IN-KN127): ~6.9 min; Active enantiomer (DPX-KN128): ~9.5 min.

• Preparation of Standard Solutions:

  • Accurately weigh approximately 50, 100, and 150 mg of the racemic Indoxacarb standard into separate 100 mL volumetric flasks.

  • Add ~90 mL of ethyl acetate and sonicate for 15 minutes.

  • Allow flasks to equilibrate to room temperature.

  • Dilute to volume with ethyl acetate and mix well.

  • Filter a portion through a 0.2 µm filter prior to analysis.

• Preparation of Sample Solution (WG Formulation Example):

  • Accurately weigh an appropriate amount of the WG sample into a 100 mL volumetric flask.

  • Add 4 mL of HPLC-grade water and swirl gently to disperse the granules.

  • Add ~10 mL of 2-propanol, swirl, and then add 70 mL of ethyl acetate.

  • Sonicate for 15 minutes.

  • Allow the flask to equilibrate to room temperature.

  • Dilute to volume with ethyl acetate and mix well.

  • Filter a portion through a 0.2 µm filter prior to analysis.

• Analysis:

  • Equilibrate the column with the mobile phase until a stable baseline is achieved.

  • Inject the standard and sample solutions.

  • Calculate the weight percent of the active Indoxacarb enantiomer by comparing its peak area against the calibration curve.

Protocol 2: GC-ECD Analysis of Indoxacarb Residues in Water

This protocol is a summary of a method for determining Indoxacarb residues in water.[4]

• Apparatus:

  • Gas Chromatograph (GC) with an Electron Capture Detector (ECD).

  • Capillary column (e.g., DB-5, 30 m x 250 µm, 0.25 µm).

  • Mechanical shaker.

• Reagents:

  • Indoxacarb analytical standard.

  • Toluene (pesticide residue grade).

  • Acetonitrile (pesticide residue grade).

  • Sodium chloride.

• GC Conditions:

  • Inlet Temperature: 260 °C.

  • Detector Temperature: 310 °C.

  • Carrier Gas: Helium or Nitrogen.

  • (Specific temperature program and flow rates should be optimized for the instrument and column used).

• Preparation of Standard Solutions:

  • Prepare a stock solution of Indoxacarb in acetonitrile (e.g., 100 µg/mL).

  • Perform serial dilutions in toluene to prepare working standards for GC calibration (e.g., 0.05 to 2.0 ng/mL).

• Sample Preparation and Extraction:

  • Collect 100 mL of the water sample in a glass bottle.

  • Add 10.0 mL of toluene to the sample bottle.

  • Shake vigorously for 10 minutes.

  • Allow the phases to separate.

  • Carefully transfer 1 mL of the upper toluene layer to a GC vial for analysis.

• Analysis:

  • Inject the prepared sample extract and calibration standards into the GC-ECD.

  • Quantify the Indoxacarb concentration in the sample by comparing the peak area to the calibration curve.

Visualizations

Caption: Major degradation and bioactivation pathways of Indoxacarb.

Caption: General experimental workflow for Indoxacarb formulation analysis.

References

• 1. esjpesticides.org.eg [esjpesticides.org.eg]
• 2. cipac.org [cipac.org]
• 3. researchgate.net [researchgate.net]
• 4. 19january2017snapshot.epa.gov [19january2017snapshot.epa.gov]
• 5. CN107915692A - A kind of preparation method of indoxacarb - Google Patents [patents.google.com]
• 6. Separation of Indoxacarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. mdpi.com [mdpi.com]
• 9. fao.org [fao.org]

Addressing variability in Indoxacarb's metabolic activation

Welcome to the technical support center for researchers working with Indoxacarb (B177179). This resource provides troubleshooting guidance and answers to frequently asked questions regarding the variability in its metabolic activation.

Frequently Asked Questions (FAQs)

Q1: What is the primary metabolic activation pathway for Indoxacarb?

A1: Indoxacarb is a pro-insecticide that requires metabolic activation to exert its insecticidal effect. The primary activation pathway is the hydrolysis of the carboxymethyl group from the amino nitrogen, a process known as N-decarbomethoxylation. This reaction is catalyzed by hydrolases, such as esterases or amidases, and converts Indoxacarb into its more potent, N-decarbomethoxylated metabolite, DCJW (also known as IN-JT333).[1] This active metabolite is a powerful sodium channel blocker in insects.[1]

Q2: What are the main enzymes involved in the metabolism of Indoxacarb and its active metabolite?

A2: The metabolism of Indoxacarb involves two key enzyme families:

• Esterases/Amidases: These enzymes are responsible for the bioactivation of Indoxacarb to its toxic metabolite, DCJW.[1][2]

• Cytochrome P450 (CYP450) monooxygenases: These enzymes are primarily involved in the detoxification of both the parent Indoxacarb and its active metabolite, DCJW. Detoxification pathways include hydroxylation of the indanone ring and the opening of the oxadiazine ring.[3]

Q3: Why do I observe significant variability in Indoxacarb metabolism between different insect species?

A3: The rate of Indoxacarb's metabolic activation and detoxification can vary significantly between species. For instance, lepidopteran larvae are known to metabolize Indoxacarb to its active form, DCJW, much more rapidly than other insects like sucking pests.[1] This difference in metabolic rate is a critical factor in determining the compound's speed of action and overall toxicity to different insect species.

Q4: Are there stereoselective differences in the metabolism of Indoxacarb enantiomers?

A4: Yes, the metabolism of Indoxacarb can be stereoselective. Indoxacarb is a chiral molecule, with the S-(+)-enantiomer being the insecticidally active form.[4] In rats, the S-(+)-enantiomer has been observed to be metabolized more readily in the blood compared to the R-(-)-enantiomer.[4] This can lead to differences in the pharmacokinetic profiles and tissue accumulation of the enantiomers and their respective metabolites.

Q5: How does Indoxacarb metabolism differ in mammals compared to insects?

A5: In mammals, such as rats, there are notable sex-dependent differences in Indoxacarb metabolism. While female rats metabolize Indoxacarb more slowly than males in hepatic microsome preparations, they produce significantly more of the toxic metabolite IN-JT333 (DCJW).[5] This difference in metabolic activation is thought to contribute to the observed differences in acute oral toxicity between male and female rats.

Troubleshooting Guides

Scenario 1: Low or No Formation of the Active Metabolite (DCJW) in an in vitro Assay

Possible Cause	Troubleshooting Step
Inactive Esterase/Amidase Enzymes	1. Source of Enzymes: Ensure the enzyme source (e.g., insect gut extract, liver microsomes) is from a species known to effectively metabolize Indoxacarb. 2. Enzyme Preparation: Verify the integrity of your enzyme preparation. Avoid repeated freeze-thaw cycles. Prepare fresh enzyme solutions for each experiment. 3. Cofactor Requirements: While esterases do not typically require cofactors like NADPH, ensure the buffer conditions (pH, ionic strength) are optimal for enzyme activity.
Inappropriate Assay Conditions	1. pH and Temperature: Check that the pH and temperature of your incubation are optimal for the esterases in your system. 2. Incubation Time: The conversion to DCJW can be rapid in some species. Perform a time-course experiment to determine the optimal incubation time.
Substrate Concentration	The concentration of Indoxacarb may be too high, leading to substrate inhibition. Test a range of substrate concentrations.
Analytical Method Sensitivity	Your analytical method (e.g., LC-MS/MS) may not be sensitive enough to detect low levels of DCJW. Verify the limit of detection (LOD) and limit of quantification (LOQ) of your method.

Scenario 2: High Variability in Results Between Replicates

Possible Cause	Troubleshooting Step
Inconsistent Pipetting	Calibrate your pipettes regularly. When preparing serial dilutions, ensure thorough mixing at each step.
Inhomogeneous Enzyme Preparation	Gently mix the enzyme preparation before aliquoting to ensure a uniform suspension, especially when using microsomes.
Variable Incubation Conditions	Ensure consistent temperature and shaking speed across all samples during incubation. Use a water bath or incubator with good temperature control.
Matrix Effects in Analytical Method	Matrix components from your in vitro system can interfere with the ionization of your analyte in LC-MS/MS, leading to variability. Prepare standards in the same matrix as your samples to correct for these effects.
Batch-to-Batch Variability of Microsomes	Different batches of commercially available microsomes can have different enzyme activities.[6] If you switch batches, it is important to re-validate your assay with control compounds.

Data Presentation

Table 1: Key Metabolites of Indoxacarb

Metabolite Code	Metabolic Process	Enzymes Involved	Biological Activity
DCJW (IN-JT333)	N-decarbomethoxylation	Esterases / Amidases	Active (Insecticidal)
Hydroxy Metabolites	Hydroxylation	Cytochrome P450s	Detoxified
Oxadiazine Ring-Opened Metabolites	Oxidation	Cytochrome P450s	Detoxified

Note: Specific quantitative kinetic parameters (Km, Vmax) for Indoxacarb metabolism are not consistently reported across the public literature and are highly dependent on the specific enzyme source and experimental conditions. Researchers are encouraged to determine these parameters empirically for their specific experimental system.

Experimental Protocols

1. Microsomal Stability Assay for Indoxacarb

This protocol provides a general framework for assessing the metabolic stability of Indoxacarb in liver microsomes.

• Materials:

  • Liver microsomes (from the species of interest)

  • Indoxacarb

  • Phosphate (B84403) buffer (e.g., 100 mM, pH 7.4)

  • NADPH regenerating system (containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

  • Magnesium chloride (MgCl2)

  • Ice-cold acetonitrile (B52724) or methanol (B129727) (for reaction termination)

  • 96-well plates or microcentrifuge tubes

  • Incubator/shaking water bath set to 37°C

  • LC-MS/MS system

• Procedure:

  • Prepare a stock solution of Indoxacarb in a suitable organic solvent (e.g., DMSO).

  • In a 96-well plate or microcentrifuge tubes, add the phosphate buffer, MgCl2, and the microsomal suspension.

  • Add the Indoxacarb working solution to each well/tube to achieve the desired final concentration.

  • Pre-incubate the mixture at 37°C for 5-10 minutes.

  • Initiate the metabolic reaction by adding the NADPH regenerating system.

  • At designated time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding 2-3 volumes of ice-cold acetonitrile or methanol.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate or vials for LC-MS/MS analysis to quantify the remaining parent compound (Indoxacarb) and the formation of metabolites (e.g., DCJW, hydroxylated metabolites).

2. Enzyme Inhibition Assay

This protocol can be adapted to investigate the inhibition of Indoxacarb metabolism by specific inhibitors of esterases or CYP450s.

• Materials:

  • Enzyme source (e.g., liver microsomes, insect gut extract)

  • Indoxacarb

  • Specific enzyme inhibitor (e.g., a known esterase or CYP450 inhibitor)

  • Appropriate buffer and cofactors (as in the microsomal stability assay)

  • LC-MS/MS system

• Procedure:

  • Prepare stock solutions of Indoxacarb and the inhibitor.

  • In separate tubes, prepare reaction mixtures containing the enzyme source, buffer, and cofactors.

  • Add the inhibitor at various concentrations to the respective tubes. Include a control with no inhibitor.

  • Pre-incubate the enzyme with the inhibitor for a specified time (e.g., 10-15 minutes) at 37°C.

  • Initiate the reaction by adding Indoxacarb.

  • Incubate for a fixed time period determined from previous time-course experiments.

  • Terminate the reaction and process the samples as described in the microsomal stability assay.

  • Analyze the samples by LC-MS/MS to measure the formation of the metabolite of interest (e.g., DCJW).

  • Calculate the percent inhibition at each inhibitor concentration and determine the IC50 value if desired.

Visualizations

Caption: Metabolic pathway of Indoxacarb.

References

• 1. researchgate.net [researchgate.net]
• 2. Insights into the toxicity effects of indoxacarb against Spodoptera frugiperda using metabolomics combined with mass spectrometry imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Toxicokinetics and bioavailability of indoxacarb enantiomers and their new metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Pesticide residues in food – 2005 [fao.org]
• 6. researchgate.net [researchgate.net]

Technical Support Center: Navigating Patch-Clamp Studies of Sodium Channel Blockers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address common pitfalls encountered during patch-clamp studies of voltage-gated sodium channel (NaV) blockers. The content is tailored for researchers, scientists, and drug development professionals to enhance data quality and avoid misinterpretation.

Frequently Asked Questions (FAQs)

Q1: What is series resistance (Rs) and why is it a critical issue for fast-acting sodium currents?

A1: Series resistance (Rs) is the cumulative electrical resistance between the recording electrode and the cell interior. It primarily comprises the resistance of the patch pipette and the access resistance at the pipette-cell junction.[1] For voltage-gated sodium channels, which activate and inactivate rapidly, a high or uncompensated Rs can lead to significant voltage-clamp errors.[2][3] This is because the large, fast sodium current (I_Na) flowing through Rs creates a voltage drop (V_error = I_Na * Rs), causing the actual membrane potential to deviate from the intended command potential.[4] This can result in a slowing of the recorded current, a reduction in its peak amplitude, and a shift in the voltage-dependence of channel gating, ultimately leading to an inaccurate characterization of both channel biophysics and blocker potency.[5][6]

Q2: My sodium channel blocker shows a greater effect at higher stimulation frequencies. What is this phenomenon and how do I study it?

A2: This phenomenon is known as use-dependent or phasic block . It occurs when the blocker has a higher affinity for the open or inactivated states of the sodium channel compared to the resting state.[7][8] Repetitive stimulation increases the proportion of time the channels spend in the open and inactivated states, thus enhancing the blocking effect.[9][10]

To study use-dependent block, you can employ a voltage protocol consisting of a train of depolarizing pulses (e.g., to -10 mV for 20 ms) delivered at a specific frequency (e.g., 10 Hz) from a hyperpolarized holding potential (e.g., -120 mV).[7] The progressive decrease in the peak sodium current during the pulse train indicates the extent of use-dependent block.[9]

Q3: What is the "modulated receptor hypothesis" and how does it relate to state-dependent block?

A3: The modulated receptor hypothesis, proposed by Hille, posits that the affinity of a drug for its binding site on the sodium channel is dependent on the conformational state of the channel (resting, open, or inactivated).[11][12] This means that the blocker will bind more tightly to certain states than others. For instance, many local anesthetics have a much higher affinity for the inactivated state than the resting state.[13][14] This state-dependent binding is the underlying mechanism for use-dependent block.[8]

Q4: I'm having trouble maintaining a stable gigaohm (GΩ) seal. What are the common causes and solutions?

A4: A stable GΩ seal is crucial for low-noise recordings. Seal instability can arise from several factors:

• Cell Health: Unhealthy cells with compromised membranes are a primary cause of unstable seals.[15]

• Pipette Properties: Pipette tip size and smoothness are critical. A typical resistance for whole-cell recordings is 3-7 MΩ. Fire-polishing the pipette tip can create a smoother surface for sealing.[16][17]

• Solutions: Mismatched osmolarity between the internal (pipette) and external (bath) solutions can cause cell swelling or shrinking, leading to seal instability. The internal solution should ideally have a slightly lower osmolarity than the external solution.[16][17] The presence of divalent cations in the external solution also helps in seal formation.

• Mechanical Stability: Vibrations from the surrounding environment can disrupt the seal. An anti-vibration table is essential.[16]

• Chemical Environment: The addition of reducing agents like DTT or TCEP to the external solution has been shown to enhance the success and longevity of gigaohm seal formation.[18]

Troubleshooting Guides

Problem 1: Inaccurate measurement of sodium current due to voltage-clamp errors.

• Symptoms:

  • Delayed time-to-peak of the sodium current.[2]

  • Underestimation of the peak current amplitude.

  • Apparent shifts in the voltage-dependence of activation and inactivation.[4]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for voltage-clamp errors.

• Experimental Protocol: Series Resistance Compensation

  • Establish Whole-Cell Configuration: After breaking into the cell, switch the amplifier to voltage-clamp mode.

  • Measure Initial Rs: Apply a small hyperpolarizing voltage step (e.g., -10 mV) from the holding potential. The initial fast transient current reflects the charging of the pipette capacitance, while the slower component reflects the charging of the cell membrane. The amplifier's software can typically calculate Rs from the current transient. A good rule of thumb is that the initial Rs should be around 3 times the open pipette resistance.[1]

  • Apply Compensation: Most patch-clamp amplifiers have built-in circuitry for Rs compensation. Aim to compensate for 70-80% of the measured Rs.[19] Higher levels of compensation can lead to oscillations and instability.[2]

  • Monitor Rs: Continuously monitor Rs throughout the experiment. A significant change (>20%) can indicate seal instability or changes in the cell's properties, and the data from that recording should be discarded.

Parameter	Typical Value/Range	Significance
Pipette Resistance	2-5 MΩ	Influences initial Rs and seal stability.[7][9]
Initial Series Resistance (Rs)	5-20 MΩ	High values increase voltage-clamp error.[2][4]
Rs Compensation	70-80%	Reduces voltage-clamp error.[19]
Acceptable Rs Change	< 20%	Ensures recording stability.
Voltage Error (Acceptable)	< 5-10 mV	Minimizes distortion of current-voltage relationships.[6]

Table 1: Typical parameters for series resistance in whole-cell patch-clamp.

Problem 2: Inconsistent or unexpected blocker effects.

• Symptoms:

  • Variability in IC50 values between experiments.

  • Blocker appears more or less potent than expected.

  • A gradual decrease in current amplitude over time, even in the absence of the blocker ("rundown").

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for inconsistent blocker effects.

• Experimental Protocols:

  1. Assessing State-Dependent Affinity:

  • Resting State Affinity (K_R):

    • Hold the cell at a very hyperpolarized potential (e.g., -140 mV) to ensure most channels are in the resting state.

    • Apply brief depolarizing test pulses (e.g., to -10 mV) at a low frequency (e.g., 0.1 Hz).

    • After establishing a stable baseline, perfuse with the blocker and measure the reduction in the peak current (tonic block).

    • The affinity for the resting state (K_R) can be calculated from the concentration-response curve under these conditions.[11][13]

  • Inactivated State Affinity (K_I):

    • Use a pre-pulse protocol to vary the proportion of inactivated channels. From a holding potential of -120 mV, apply a series of 500 ms (B15284909) pre-pulses to potentials ranging from -120 mV to -30 mV, followed by a test pulse to -10 mV.

    • Construct steady-state inactivation curves in the absence and presence of the blocker.

    • A hyperpolarizing shift in the inactivation curve in the presence of the blocker indicates a higher affinity for the inactivated state.[13]

    • The affinity for the inactivated state (K_I) can be calculated from the shift in the half-inactivation potential.[11]

  2. Mitigating Current Rundown:

  • Allow for a stable baseline recording for at least 5-10 minutes after establishing the whole-cell configuration before any drug application.

  • Include ATP (2-4 mM) and GTP (0.1-0.3 mM) in the internal pipette solution to support cellular metabolism and reduce rundown.[20]

  • If rundown persists, consider using the perforated patch-clamp technique to preserve the intracellular environment.

  3. Optimizing Temperature Control:

  • Use a heated perfusion system to maintain the bath solution at a physiological temperature (e.g., 35-37°C).[21][22]

  • Be aware that increasing the temperature can affect not only channel gating but also seal stability.[23][24]

Pitfall	Key Consideration	Recommended Action
State-Dependency	Blocker affinity varies with channel state.	Use specific voltage protocols to probe resting, open, and inactivated states.[25][26]
Use-Dependency	Block increases with repetitive stimulation.	Test a range of stimulation frequencies (e.g., 1 Hz, 10 Hz, 30 Hz).[10]
Temperature	Channel kinetics and drug binding are temperature-sensitive.	Maintain a stable, physiological temperature (35-37°C).[21][23]
Current Rundown	Gradual current decrease can be mistaken for drug effect.	Allow for a stable baseline; include ATP/GTP in pipette solution.[20][27]
Solution Exchange	Slow exchange can obscure fast binding kinetics.	Optimize perfusion system for rapid solution exchange (<100 ms).[28][29][30][31]

Table 2: Summary of key experimental considerations for avoiding common pitfalls.

Signaling Pathways and Logical Relationships

Modulated Receptor Hypothesis

This diagram illustrates the core concept of the modulated receptor hypothesis, where a sodium channel blocker can have different affinities for the resting, open, and inactivated states of the channel.

Caption: State-dependent binding of a sodium channel blocker.

References

• 1. Series Resistance. Why it’s bad. | Bill Connelly [billconnelly.net]
• 2. alembicinstruments.com [alembicinstruments.com]
• 3. Series resistance compensation for whole-cell patch-clamp studies using a membrane state estimator - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Series resistance errors in whole cell voltage clamp measured directly with dual patch-clamp recordings: not as bad as you think - PMC [pmc.ncbi.nlm.nih.gov]
• 5. biorxiv.org [biorxiv.org]
• 6. Series resistance errors in whole cell voltage clamp measured directly with dual patch-clamp recordings: not as bad as you think - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. rupress.org [rupress.org]
• 11. Molecular determinants of state-dependent block of voltage-gated sodium channels by pilsicainide - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Quantification of state-dependent drug interactions with the sodium channel - PMC [pmc.ncbi.nlm.nih.gov]
• 14. storage.prod.researchhub.com [storage.prod.researchhub.com]
• 15. researchgate.net [researchgate.net]
• 16. benchchem.com [benchchem.com]
• 17. researchgate.net [researchgate.net]
• 18. Reducing agents facilitate membrane patch seal integrity and longevity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. scientifica.uk.com [scientifica.uk.com]
• 20. docs.axolbio.com [docs.axolbio.com]
• 21. A Temperature-Controlled Patch Clamp Platform Demonstrated on Jurkat T Lymphocytes and Human Induced Pluripotent Stem Cell-Derived Neurons - PMC [pmc.ncbi.nlm.nih.gov]
• 22. sophion.com [sophion.com]
• 23. journals.physiology.org [journals.physiology.org]
• 24. iasp-pain.org [iasp-pain.org]
• 25. researchgate.net [researchgate.net]
• 26. researchgate.net [researchgate.net]
• 27. Methods for stable recording of short-circuit current in a Na+-transporting epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 28. Achieving Maximal Speed of Solution Exchange for Patch Clamp Experiments [ideas.repec.org]
• 29. Achieving Maximal Speed of Solution Exchange for Patch Clamp Experiments | PLOS One [journals.plos.org]
• 30. Achieving Maximal Speed of Solution Exchange for Patch Clamp Experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 31. Achieving maximal speed of solution exchange for patch clamp experiments - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing the Bioavailability of Indoxacarb in In Vivo Models

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Indoxacarb (B177179). This resource provides troubleshooting guides, frequently asked questions (FAQs), and detailed protocols to address common challenges encountered during in vivo experiments and to offer strategies for enhancing the bioavailability of Indoxacarb.

Frequently Asked Questions (FAQs)

Q1: Why am I observing low and variable plasma concentrations of Indoxacarb after oral administration?

A1: Low and variable plasma concentrations of Indoxacarb are a common issue and can be attributed to several factors:

• Poor Aqueous Solubility: Indoxacarb is sparingly soluble in water (0.2 mg/L), which can lead to incomplete dissolution in the gastrointestinal (GI) tract and consequently, poor absorption.[1][2]

• Rapid Metabolism: Indoxacarb is a pro-insecticide that is extensively metabolized in the liver to its active metabolite, DCJW, and other metabolites.[3][4] This rapid biotransformation can lead to low plasma concentrations of the parent compound.

• Formulation Issues: The choice of vehicle for oral administration is critical. An inappropriate vehicle can lead to precipitation of the compound in the GI tract, reducing the amount available for absorption.

• Dose-Dependent Absorption: The absorption of Indoxacarb can be saturable. At low doses (e.g., 5 mg/kg in rats), absorption is extensive (69-81%), but at higher doses (e.g., 150 mg/kg in rats), absorption is significantly reduced (8-14%).[1][5]

• Sex-Dependent Differences: Female rats have been shown to metabolize Indoxacarb more slowly than males, which can lead to differences in plasma concentrations and toxicity profiles between sexes.[5][6]

Q2: What is the primary mechanism of action of Indoxacarb, and how does this impact its in vivo assessment?

A2: Indoxacarb is a pro-insecticide. Its primary mechanism of action involves bioactivation by metabolic enzymes (esterases and amidases) within the target organism to its more potent N-decarbomethoxylated metabolite, DCJW.[4][7] This active metabolite then acts as a potent voltage-gated sodium channel blocker in nerve cells.[8][9][10] The blockage of these channels disrupts the normal flow of sodium ions, leading to impaired nerve function, paralysis, and eventual death of the insect.[7][11] When assessing Indoxacarb in vivo, it is crucial to measure not only the parent compound but also its active metabolite, DCJW, as this is the primary driver of its biological activity.

Q3: Are there alternative formulations to enhance the bioavailability of Indoxacarb?

A3: Yes, nanoformulations have shown promise in improving the efficacy and potentially the bioavailability of Indoxacarb. Nanoemulsions and nanoparticle-based delivery systems can improve the solubility and absorption of poorly soluble compounds like Indoxacarb.[12] For instance, Indoxacarb nanoparticles have been shown to be significantly more effective against certain insect larvae compared to conventional formulations, suggesting improved delivery to the target site.[12]

Q4: What are the key considerations for selecting a vehicle for oral gavage of Indoxacarb?

A4: Given Indoxacarb's low aqueous solubility, the choice of an appropriate vehicle is critical for consistent results. Commonly used vehicles for poorly soluble compounds include:

• Corn oil: A widely used vehicle for lipophilic compounds.

• Polyethylene glycol (PEG-400): Can be used to create suspensions for oral administration.[1]

• 0.5% Carboxymethylcellulose (CMC) sodium solution: Often used to create stable suspensions.[13]

• DMSO/PEG300/Tween 80/Saline mixture: A combination of co-solvents and surfactants can be used to improve solubility and stability.[14]

It is essential to assess the stability of the Indoxacarb formulation in the chosen vehicle over the duration of the experiment to ensure consistent dosing.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during your in vivo experiments with Indoxacarb.

Problem	Potential Cause(s)	Troubleshooting Steps & Solutions
Inconsistent results between experimental animals	- Improper dosing technique (e.g., aspiration during oral gavage)- Instability of the dosing formulation- Animal-to-animal variability in metabolism- Sex-dependent metabolic differences	- Refine Dosing Technique: Ensure proper oral gavage technique to avoid accidental administration into the lungs. Use appropriate gavage needle sizes for the animal model.[4]- Verify Formulation Stability: Prepare fresh dosing solutions and assess their stability over the experimental period. Sonication may be required for uniform suspension.[14]- Increase Sample Size: A larger number of animals per group can help to account for biological variability.- Segregate by Sex: Analyze data for male and female animals separately due to known metabolic differences.[5][6]
Low recovery of Indoxacarb from plasma/tissue samples	- Inefficient extraction protocol- Degradation of Indoxacarb during sample processing or storage- Binding to plasma proteins or tissue components	- Optimize Extraction Method: Use a validated extraction method such as the QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) protocol.[15] Solid-phase extraction (SPE) can also be used for cleanup.[16]- Ensure Sample Stability: Store samples at -80°C. Perform stability tests to ensure Indoxacarb is not degrading during freeze-thaw cycles or storage.- Use Appropriate Solvents: Acetonitrile (B52724) is commonly used for the extraction of Indoxacarb from biological matrices.[16]
High variability in analytical results (HPLC-MS/MS)	- Matrix effects from biological samples- Poor chromatographic separation- Instrument contamination	- Address Matrix Effects: Use a matrix-matched calibration curve to correct for ion suppression or enhancement. Consider using a more rigorous sample cleanup method like SPE.[7]- Optimize Chromatography: Adjust the mobile phase composition, gradient, and column type to achieve better separation of Indoxacarb and its metabolites from matrix components.[7][17]- Instrument Maintenance: Regularly clean the mass spectrometer source to prevent contamination and ensure consistent performance.
Unexpected toxicity or adverse effects in animal models	- Formation of toxic metabolites- Vehicle toxicity- Dose miscalculation	- Monitor for Known Toxicities: Be aware of reported toxic effects such as neurotoxicity (tremors, ataxia) and hemolytic anemia.[10] Consider monitoring relevant hematological parameters.- Conduct Vehicle-Only Control: Always include a control group that receives only the vehicle to rule out any adverse effects from the formulation itself.[4]- Verify Dose Calculations: Double-check all calculations for dose preparation and administration volumes.

Quantitative Data Summary

The following tables summarize key quantitative data related to the pharmacokinetics and efficacy of Indoxacarb.

Table 1: Pharmacokinetic Parameters of Indoxacarb in Rats after Oral Gavage

Dose	Sex	Absorption (%)	Tmax (hours)
5 mg/kg	Male	69-81%	5
5 mg/kg	Female	69-81%	8
150 mg/kg	Male	8-14%	3
150 mg/kg	Female	8-14%	27

Data sourced from a study on the kinetics and metabolism of Indoxacarb in rats.[5]

Table 2: Efficacy of Different Indoxacarb Formulations Against Spodoptera littoralis Larvae

Formulation Type	LC50 (ppm)	Relative Efficacy (compared to EC)
Emulsifiable Concentrate (EC)	9.66	100%
Suspension Concentrate (SC)	24.00	40.3%
Water Dispersible Granule (WG)	51.84	18.6%

Data from a study evaluating the efficacy of different Indoxacarb formulations.[18]

Table 3: Comparative Efficacy of Conventional vs. Nanoformulation of Indoxacarb against S. littoralis

Formulation	LC50 (ppm)
Conventional	34.3
Nanoformulation	2.9

Data from a study on the development of Indoxacarb nanoformulations.[12]

Experimental Protocols

Protocol 1: Preparation of Indoxacarb Suspension for Oral Gavage in Rodents

Materials:

• Indoxacarb powder

• Vehicle (e.g., Corn oil, 0.5% w/v CMC-Na in water, or PEG-400)

• Mortar and pestle or homogenizer

• Analytical balance

• Volumetric flasks and cylinders

• Stir plate and magnetic stir bars

Procedure:

• Calculate the required amount of Indoxacarb and vehicle based on the desired concentration and the total volume needed for the study.

• Weigh the Indoxacarb powder accurately using an analytical balance.

• If using a suspending agent like CMC-Na: a. Prepare the 0.5% CMC-Na solution by slowly adding the CMC-Na powder to water while stirring vigorously. Allow it to hydrate (B1144303) fully (this may take several hours or overnight). b. Triturate the weighed Indoxacarb powder with a small amount of the vehicle in a mortar and pestle to form a smooth paste. c. Gradually add the remaining vehicle to the paste while continuously mixing to ensure a uniform suspension.

• If using an oil-based vehicle like corn oil: a. Add the weighed Indoxacarb powder to a suitable container. b. Add a small volume of the corn oil and mix to create a slurry. c. Add the remaining corn oil and stir continuously with a magnetic stirrer until a homogenous suspension is achieved. Sonication may be used to aid dispersion.

• Visually inspect the suspension for any clumps or undissolved particles.

• Store the suspension appropriately (typically at 2-8°C) and ensure it is well-mixed before each use. Conduct stability tests if the formulation will be used over an extended period.

Protocol 2: Extraction of Indoxacarb from Rodent Plasma for LC-MS/MS Analysis

Materials:

• Rodent plasma samples

• Acetonitrile (ACN)

• Internal standard (IS) solution

• Vortex mixer

• Centrifuge (capable of 4°C)

• 96-well plates or microcentrifuge tubes

• Nitrogen evaporator

Procedure:

• Sample Thawing: Thaw the plasma samples on ice.

• Aliquoting: Aliquot a specific volume of plasma (e.g., 50 µL) into a microcentrifuge tube or a well of a 96-well plate.

• Internal Standard Addition: Add a small volume of the internal standard solution to each sample.

• Protein Precipitation: Add a volume of cold acetonitrile (typically 3-4 times the plasma volume) to each sample to precipitate the plasma proteins.

• Vortexing: Vortex the samples vigorously for 1-2 minutes to ensure thorough mixing and complete protein precipitation.

• Centrifugation: Centrifuge the samples at a high speed (e.g., 14,000 rpm) for 10-15 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new tube or well, being careful not to disturb the protein pellet.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried extract in a specific volume of the mobile phase (or a suitable solvent compatible with the LC-MS/MS system).

• Analysis: Vortex the reconstituted samples and inject an aliquot into the LC-MS/MS system for analysis.

Visualizations

Signaling Pathway of Indoxacarb

Caption: Mechanism of action of Indoxacarb.

Experimental Workflow for In Vivo Bioavailability Study

Caption: Workflow for an in vivo bioavailability study of Indoxacarb.

References

• 1. inchem.org [inchem.org]
• 2. Indoxacarb (Ref: DPX KN128) [sitem.herts.ac.uk]
• 3. Toxicokinetics and bioavailability of indoxacarb enantiomers and their new metabolites in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pesticide residues in food – 2005 [fao.org]
• 6. medicines.health.europa.eu [medicines.health.europa.eu]
• 7. Optimization of an Analytical Method for Indoxacarb Residues in Fourteen Medicinal Herbs Using GC–μECD, GC–MS/MS and LC–MS/MS [mdpi.com]
• 8. Voltage-dependent block of sodium channels in mammalian neurons by the oxadiazine insecticide indoxacarb and its metabolite DCJW - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Indoxacarb-Related ARDS, Neurotoxicity and Orange Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. esjpesticides.org.eg [esjpesticides.org.eg]
• 12. d-nb.info [d-nb.info]
• 13. researchgate.net [researchgate.net]
• 14. (±)-Indoxacarb | TargetMol [targetmol.com]
• 15. researchgate.net [researchgate.net]
• 16. Enantioselective determination of the insecticide indoxacarb in cucumber and tomato by chiral liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Separation of Indoxacarb on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 18. apvma.gov.au [apvma.gov.au]

Strategies to mitigate Indoxacarb cross-resistance to other insecticides

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges related to Indoxacarb (B177179) cross-resistance in insects.

Frequently Asked Questions (FAQs)

Q1: What are the primary mechanisms driving Indoxacarb resistance and cross-resistance to other insecticides?

A1: Indoxacarb resistance in insect populations is primarily attributed to two key mechanisms:

• Metabolic Resistance: This is the most common mechanism and involves the enhanced detoxification of Indoxacarb by various enzyme systems. The primary enzymes implicated are Cytochrome P450 monooxygenases (P450s), Esterases (ESTs), and Glutathione (B108866) S-transferases (GSTs).[1][2][3] These enzymes can also detoxify other insecticides, leading to cross-resistance.

• Target-Site Insensitivity: This mechanism involves genetic mutations in the insect's voltage-gated sodium channel, the target site for Indoxacarb.[4][5] These mutations, such as the F1845Y and V1848I substitutions, can prevent the insecticide from binding effectively, thereby conferring resistance.[4][5] This can also lead to cross-resistance with other insecticides that target the same site.

Q2: To which classes of insecticides does Indoxacarb resistance commonly confer cross-resistance?

A2: Indoxacarb-resistant insect populations have shown cross-resistance to several other insecticide classes, primarily those with a similar mode of action or that are detoxified by the same metabolic pathways. These include:

• Other Sodium Channel Blockers: Such as metaflumizone.[1]

• Pyrethroids: For example, beta-cypermethrin (B1669542) and deltamethrin.[1][3]

• Oxadiazines: Indoxacarb belongs to this class, and resistance can extend to other members.

• Pyrroles: Such as chlorfenapyr.[1]

Q3: Are there insecticides that are generally effective against Indoxacarb-resistant populations?

A3: Yes, several studies have shown that Indoxacarb-resistant populations may remain susceptible or even show increased susceptibility to insecticides with different modes of action.[1][6] These are excellent candidates for rotation in resistance management programs and include:

• Diamides: Such as chlorantraniliprole (B1668704) and cyantraniliprole.[1]

• Avermectins: Like abamectin (B1664291) and emamectin (B195283) benzoate.[1][6][7]

• Spinosyns: For instance, spinosad.[1]

• Insect Growth Regulators: Such as chlorfluazuron (B1668723) and methoxyfenozide.[1][7]

Q4: How can I determine if metabolic resistance is the cause of Indoxacarb resistance in my insect colony?

A4: Synergist bioassays are a key tool for investigating metabolic resistance. Synergists are chemicals that inhibit specific detoxification enzymes. By comparing the toxicity of Indoxacarb with and without a synergist, you can infer the involvement of these enzymes.

• Piperonyl butoxide (PBO): Inhibits P450s.[1][6]

• S,S,S-tributyl phosphorotrithioate (DEF) or Triphenyl phosphate (B84403) (TPP): Inhibit esterases.[8][9]

• Diethyl maleate (B1232345) (DEM): Inhibits GSTs.[1][8]

A significant increase in Indoxacarb toxicity in the presence of a synergist indicates the involvement of the corresponding enzyme family in resistance.[10]

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Unexpected survival in Indoxacarb bioassays.	Development of resistance in the insect colony.	1. Confirm the concentration of your Indoxacarb stock solution. 2. Perform a dose-response bioassay to quantify the level of resistance (calculate the Resistance Ratio). 3. Conduct synergist bioassays with PBO, DEF/TPP, and DEM to investigate metabolic resistance. 4. If synergists do not fully restore susceptibility, consider target-site resistance and perform molecular analysis for sodium channel mutations.
Cross-resistance observed to a rotational insecticide.	The rotational insecticide may share a resistance mechanism with Indoxacarb.	1. Review the mode of action of the rotational insecticide. Avoid rotating insecticides with the same mode of action (e.g., other sodium channel blockers). 2. Consult the cross-resistance data provided in this guide and in the scientific literature. 3. Select a rotational partner from a different chemical class with a distinct mode of action (e.g., diamides, avermectins).
Inconsistent results in enzyme activity assays.	Suboptimal assay conditions or sample preparation.	1. Ensure proper homogenization of insect tissues and use of appropriate buffers. 2. Optimize substrate and protein concentrations to ensure the reaction is in the linear range. 3. Use a standardized protocol and run susceptible and resistant strains in parallel for comparison. 4. Refer to the detailed experimental protocols provided in this guide.

Data Presentation

Table 1: Cross-Resistance Profile of Indoxacarb-Resistant Insect Strains

Insect Species	Indoxacarb Resistance Ratio (RR)	Insecticide with Cross-Resistance	Cross-Resistance Ratio (RR)	Insecticide with No Cross-Resistance	Reference
Plutella xylostella	High (unspecified)	metaflumizone, beta-cypermethrin, chlorfenapyr	Not specified	cyantraniliprole, chlorantraniliprole, abamectin, chlorfluazuron, spinosad, diafenthiuron	[1]
Helicoverpa armigera	4.43-fold	-	-	methoxyfenozide, abamectin (increased susceptibility)	[7]
Spodoptera frugiperda	472.67-fold	deltamethrin	31.23-fold	chlorfenapyr, chlorantraniliprole, methoxyfenozide, spinosad, emamectin benzoate	[3]
Helicoverpa armigera	139-198-fold	-	-	chlorantraniliprole, emamectin benzoate, fenvalerate (B1672596) (increased susceptibility)	[6]

Table 2: Effect of Synergists on Indoxacarb Toxicity in Resistant Insects

Insect Species	Synergist	Synergistic Ratio (SR)	Implicated Resistance Mechanism	Reference
Plutella xylostella	Piperonyl butoxide (PBO)	7.8	P450 monooxygenases	[1]
Plutella xylostella	Diethyl maleate (DEM)	3.5	Glutathione S-transferases	[1]
Helicoverpa armigera	Piperonyl butoxide (PBO)	2.54	P450 monooxygenases	[7]
Helicoverpa armigera	S,S,S-tributyl phosphorotrithioate (DEF)	1.82	Esterases	[7]
Choristoneura rosaceana	Piperonyl butoxide (PBO)	9.6	P450 monooxygenases	[8]
Choristoneura rosaceana	Diethyl maleate (DEM)	7.7	Glutathione S-transferases	[8]
Choristoneura rosaceana	S,S,S-tributyl phosphorotrithioate (DEF)	285.6	Esterases	[8]

Experimental Protocols

Protocol 1: Synergist Bioassay

This protocol is designed to determine the involvement of metabolic enzymes in Indoxacarb resistance.

• Prepare Insecticide and Synergist Solutions:

  • Prepare a stock solution of Indoxacarb in a suitable solvent (e.g., acetone).

  • Prepare stock solutions of PBO, DEF (or TPP), and DEM in the same solvent.

  • Prepare serial dilutions of Indoxacarb.

• Bioassay Procedure (Topical Application Example):

  • Use a susceptible and a resistant strain of the target insect.

  • For the synergism part of the assay, pre-treat the resistant insects with a sub-lethal dose of the synergist (e.g., 1 µg per insect) one hour before applying Indoxacarb.

  • Apply a range of Indoxacarb concentrations topically to both susceptible and resistant (with and without synergist pre-treatment) insects.

  • Include a control group treated with solvent only.

  • Maintain the insects under standard laboratory conditions.

• Data Analysis:

  • Record mortality after 24 or 48 hours.

  • Calculate the LC50 (lethal concentration to kill 50% of the population) for each treatment using probit analysis.

  • Calculate the Synergistic Ratio (SR) as follows: SR = LC50 of Indoxacarb alone / LC50 of Indoxacarb + synergist

Protocol 2: Cytochrome P450 Monooxygenase (P450) Activity Assay

This assay measures the activity of P450 enzymes using the substrate 7-ethoxycoumarin (B196162).

• Enzyme Preparation:

  • Homogenize insect tissues (e.g., midguts or whole bodies) in an ice-cold phosphate buffer (0.1 M, pH 7.5) containing protease inhibitors.

  • Centrifuge the homogenate at 10,000 x g for 15 minutes at 4°C to remove debris.

  • Use the supernatant as the enzyme source.

• Assay Procedure:

  • In a 96-well microplate, add the enzyme extract, phosphate buffer, and 7-ethoxycoumarin solution.

  • Initiate the reaction by adding NADPH.

  • Incubate at 30°C for a specific time (e.g., 30 minutes).

  • Stop the reaction by adding a glycine (B1666218) buffer-ethanol mixture.

• Measurement and Analysis:

  • Measure the fluorescence of the product (7-hydroxycoumarin) at an excitation wavelength of 390 nm and an emission wavelength of 440 nm.

  • Calculate the P450 activity based on a standard curve of 7-hydroxycoumarin.

  • Express the activity as pmol of product/min/mg of protein.

Protocol 3: Glutathione S-Transferase (GST) Activity Assay

This assay measures GST activity using the substrate 1-chloro-2,4-dinitrobenzene (B32670) (CDNB).

• Enzyme Preparation:

  • Prepare the enzyme extract as described in Protocol 2.

• Assay Procedure:

  • In a 96-well microplate, add the enzyme extract, phosphate buffer, and reduced glutathione (GSH).

  • Initiate the reaction by adding CDNB solution.

• Measurement and Analysis:

  • Measure the increase in absorbance at 340 nm for 5 minutes at room temperature.

  • Calculate the GST activity using the extinction coefficient of the CDNB-GSH conjugate.

  • Express the activity as nmol of product/min/mg of protein.

Protocol 4: Esterase (EST) Activity Assay

This assay measures esterase activity using the substrate α-naphthyl acetate (B1210297) (α-NA).

• Enzyme Preparation:

  • Prepare the enzyme extract as described in Protocol 2.

• Assay Procedure:

  • In a 96-well microplate, add the enzyme extract and α-NA solution.

  • Incubate at 30°C for 15 minutes.

  • Stop the reaction and develop the color by adding a solution of Fast Blue B salt.

• Measurement and Analysis:

  • Measure the absorbance at 600 nm.

  • Calculate the esterase activity based on a standard curve of α-naphthol.

  • Express the activity as nmol of product/min/mg of protein.

Visualizations

Caption: Metabolic activation and detoxification pathway of Indoxacarb and points of synergist intervention.

Caption: Rotational strategy for managing Indoxacarb resistance using different Modes of Action (MoA).

Caption: Workflow for investigating and characterizing Indoxacarb resistance in an insect population.

References

• 1. research.lstmed.ac.uk [research.lstmed.ac.uk]
• 2. A Rapid Luminescent Assay for Measuring Cytochrome P450 Activity in Individual Larval Culex pipiens Complex Mosquitoes (Diptera: Culicidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. solutions.mosquito.org [solutions.mosquito.org]
• 5. Insights into the toxicity effects of indoxacarb against Spodoptera frugiperda using metabolomics combined with mass spectrometry imaging | Semantic Scholar [semanticscholar.org]
• 6. Identification and detection of indoxacarb resistance mutations in the para sodium channel of the tomato leafminer, Tuta absoluta - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. grdc.com.au [grdc.com.au]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]

Dealing with precipitation of Me-indoxam in stock solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the handling and use of Me-indoxam, a potent sPLA2 inhibitor.[1] This guide is designed to address common challenges, particularly the issue of precipitation in stock solutions, to ensure the accuracy and reproducibility of your experiments.

Troubleshooting Guide: Dealing with Me-indoxam Precipitation

Precipitation of Me-indoxam from stock or working solutions can significantly impact experimental outcomes by altering the effective concentration of the compound. This guide provides a systematic approach to identifying the cause and resolving the issue.

Problem: Precipitate observed in Me-indoxam solution.

Potential Cause	Recommended Action
Exceeded Solubility Limit	Me-indoxam has limited solubility in many common laboratory solvents.[1] Exceeding this limit is a primary cause of precipitation. Solution: 1. Verify Concentration: Ensure the intended concentration does not exceed the known solubility in the chosen solvent (see Table 1). 2. Use a Higher-Solubility Solvent: Dimethyl sulfoxide (B87167) (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Me-indoxam.[1] 3. Gentle Warming: For some solvents like ethanol, gentle warming can aid dissolution.[1] However, be cautious as excessive heat can degrade the compound.
Improper Solvent	Using a solvent in which Me-indoxam is sparingly soluble will likely lead to precipitation, especially at higher concentrations.
Incorrect Solution Preparation Technique	The method of dissolving Me-indoxam can influence its stability in solution. Solution: 1. Gradual Solubilization: Add the solvent to the powdered Me-indoxam in small increments while vortexing or sonicating to ensure complete dissolution before adding the full volume. 2. Use of Anhydrous Solvents: DMSO is hygroscopic and can absorb moisture from the air, which may reduce the solubility of Me-indoxam. Use fresh, anhydrous DMSO for stock solution preparation.
Temperature Fluctuations	Changes in temperature can affect the solubility of Me-indoxam. A solution prepared at room temperature or with gentle warming may precipitate when stored at lower temperatures. Solution: 1. Consistent Storage Temperature: Store stock solutions at a constant, recommended temperature (-20°C for long-term storage).[1] 2. Equilibration Before Use: Before preparing working solutions, allow the stock solution to equilibrate to room temperature.
pH Shift in Aqueous Solutions	When diluting a DMSO stock solution into an aqueous buffer, a significant pH change can occur, potentially causing the compound to precipitate. Indole derivatives can be sensitive to pH. Solution: 1. Slow Dilution: Add the DMSO stock solution dropwise into the aqueous buffer while continuously stirring or vortexing. This helps to avoid localized high concentrations and allows for gradual pH adjustment. 2. Buffer Capacity: Ensure your aqueous buffer has sufficient buffering capacity to maintain a stable pH upon the addition of the DMSO stock.
Solution Age and Degradation	Over time, Me-indoxam in solution may degrade, leading to the formation of less soluble byproducts. Solution: 1. Prepare Fresh Solutions: It is always best to use freshly prepared solutions for experiments. 2. Proper Storage: Store stock solutions as single-use aliquots at -20°C to minimize freeze-thaw cycles and degradation.[1] Stock solutions are generally stable for up to one month under these conditions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Me-indoxam stock solutions?

A1: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of Me-indoxam due to its relatively high solubility.[1] For working solutions, further dilution from the DMSO stock into an appropriate aqueous buffer or cell culture medium is necessary.

Q2: What are the recommended storage conditions for Me-indoxam?

A2:

• Solid Form: Me-indoxam powder should be stored in a dry, dark place. For short-term storage (days to weeks), 0-4°C is suitable. For long-term storage (months to years), -20°C is recommended.[1]

• Stock Solutions: Once prepared, stock solutions should be stored as single-use aliquots in tightly sealed vials at -20°C.[1] It is generally recommended to use these solutions within one month. Avoid repeated freeze-thaw cycles.

Q3: My Me-indoxam precipitated out of my aqueous working solution. Can I still use it?

A3: It is not recommended to use a solution with a visible precipitate. The presence of a precipitate means the concentration of the dissolved, active compound is unknown and lower than intended, which will lead to inaccurate and unreliable experimental results. The troubleshooting guide above should be followed to resolve the precipitation issue.

Q4: How can I increase the solubility of Me-indoxam in my aqueous working solution?

A4: Due to its limited aqueous solubility, achieving high concentrations of Me-indoxam in aqueous buffers can be challenging. Here are some strategies:

• Minimize the final concentration: Use the lowest effective concentration of Me-indoxam required for your experiment.

• Optimize the dilution process: Add the DMSO stock solution to your aqueous buffer very slowly while vigorously mixing.

• Co-solvents (for in vivo studies): For animal studies, specific co-solvent systems may be required to maintain solubility. A thorough literature search for appropriate vehicle formulations for indole-based inhibitors is recommended.

Q5: Is Me-indoxam sensitive to light?

Data Presentation

Table 1: Solubility of Me-indoxam in Common Laboratory Solvents

Solvent	Solubility	Notes
Dimethyl Sulfoxide (DMSO)	≥ 8 mg/mL	Recommended for stock solutions.
Ethanol	≥ 3 mg/mL	Gentle warming may be required to achieve this concentration.
Methanol	Sparingly soluble	Not recommended for preparing high-concentration stock solutions.
Acetonitrile	Sparingly soluble	Not recommended for preparing high-concentration stock solutions.
Water	Limited solubility	Not suitable for preparing stock solutions.

Note: The provided solubility data is based on available information and may vary depending on the specific batch of Me-indoxam and experimental conditions.

Experimental Protocols

Protocol for Determining the Solubility of Me-indoxam in a Novel Solvent System

This protocol outlines a shake-flask method, a reliable technique for determining the thermodynamic solubility of a compound.

Materials:

• Me-indoxam (solid powder)

• Test solvent (e.g., a new buffer system, co-solvent mixture)

• Glass vials with screw caps

• Orbital shaker or vortex mixer

• Temperature-controlled incubator or water bath

• Centrifuge

• Syringe filters (0.22 µm, low protein binding)

• High-Performance Liquid Chromatography (HPLC) system with UV detector

• Calibrated analytical balance and pipettes

Procedure:

• Preparation of Saturated Solution:

  • Add an excess amount of solid Me-indoxam to a glass vial. The exact amount should be enough to ensure that undissolved solid remains after equilibrium is reached.

  • Add a known volume of the test solvent to the vial.

• Equilibration:

  • Tightly cap the vial to prevent solvent evaporation.

  • Place the vial in a temperature-controlled shaker or incubator set to the desired experimental temperature (e.g., 25°C or 37°C).

  • Agitate the mixture for a sufficient period (typically 24-48 hours) to ensure that equilibrium between the dissolved and undissolved compound is reached.

• Phase Separation:

  • After equilibration, visually confirm the presence of undissolved solid.

  • Centrifuge the vial at a high speed (e.g., 10,000 x g for 10 minutes) to pellet the undissolved solid.

  • Carefully collect the supernatant, ensuring no solid particles are disturbed.

  • For an extra measure of clarification, filter the supernatant through a 0.22 µm syringe filter that is compatible with the solvent and has low compound binding properties.

• Quantification:

  • Prepare a series of standard solutions of Me-indoxam of known concentrations in the test solvent.

  • Analyze the standard solutions and the filtered supernatant from the solubility experiment using a validated HPLC method.

  • Construct a calibration curve from the standard solutions.

  • Determine the concentration of Me-indoxam in the supernatant by comparing its HPLC peak area to the calibration curve.

• Data Analysis:

  • The determined concentration represents the solubility of Me-indoxam in the test solvent at the specified temperature.

  • Express the solubility in appropriate units, such as mg/mL or mM.

Visualizations

Caption: Troubleshooting workflow for Me-indoxam precipitation.

Caption: Me-indoxam's mechanism of action in the sPLA2 signaling pathway.

References

• 1. Me-indoxam | Benchchem [benchchem.com]

Optimizing spray frequency and rate for Indoxacarb application.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of Indoxacarb. It includes frequently asked questions, troubleshooting guides, experimental protocols, and key data to ensure successful and accurate experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What is the primary mode of action for Indoxacarb? A1: Indoxacarb is an oxadiazine insecticide that functions as a voltage-dependent sodium channel blocker.[1][2][3] It is a "pro-insecticide," meaning it is converted into a more toxic form within the insect's body.[4][5][6] Enzymes such as esterases or amidases in the insect metabolize Indoxacarb into its active metabolite, DCJW, which irreversibly blocks sodium channels in nerve cells.[7][8][9][10] This blockage disrupts nerve impulses, leading to cessation of feeding, paralysis, and eventual death of the insect, typically within 24 to 60 hours.[9][11]

Q2: What is the difference between the available Indoxacarb formulations (SC, EC, WG)? A2: Indoxacarb is available in several formulations, including Suspension Concentrates (SC), Emulsifiable Concentrates (EC), and Water-Dispersible Granules (WG).[12] The choice of formulation can significantly impact efficacy. Studies on the cotton leafworm (Spodoptera littoralis) showed that an EC formulation was more toxic (lower LC50) than SC and WG formulations.[13][14] This was attributed to differences in the physicochemical properties of the spray solution, such as lower pH and surface tension for the EC formulation, which can enhance active ingredient performance.[13][14]

Q3: How quickly does Indoxacarb affect target pests? A3: While mortality may take 1 to 3 days, the insecticidal effects begin much sooner.[15][16] Inhibition of insect feeding occurs rapidly, often within 2 to 8 hours of ingestion or contact.[11][12] This rapid feeding cessation is a key feature, providing crop protection even before the pest dies.[16]

Q4: Is Indoxacarb safe for beneficial insects? A4: Indoxacarb is considered to have a favorable profile for Integrated Pest Management (IPM) programs because it is relatively safe for most beneficial insects and predatory mites.[11] However, it is classified as highly toxic to bees upon direct contact with the spray.[4][17][18] The risk to foraging bees is significantly reduced once the spray has dried on the foliage.[11][18]

Q5: What is the recommended strategy for resistance management? A5: To mitigate the development of insecticide resistance, it is crucial to rotate Indoxacarb with products that have different modes of action.[11] Recommendations often involve applying Indoxacarb in a "block" of 2 to 3 consecutive applications before switching to an insecticide from a different IRAC group.[11] The total number of applications per season is typically limited, for example, to no more than four or five, depending on the crop.[11]

Troubleshooting Guide

Q1: I've applied Indoxacarb, but I'm not seeing immediate pest mortality. Is the product ineffective? A1: This is expected behavior. Indoxacarb has a delayed mortality effect.[5] Pests stop feeding within hours of exposure, which protects the crop, but death may not occur for 1 to 3 days.[15][16] Assess efficacy by observing feeding cessation and paralysis in the target pests before looking for mortality.

Q2: My experiment shows lower-than-expected efficacy. What are the potential causes? A2: Several factors can lead to reduced performance:

• Incorrect Application Timing: For larval pests like Helicoverpa armigera, applications are most effective when timed to coincide with egg hatching and before larvae can burrow into protected feeding sites.[15]

• Poor Coverage: Thorough coverage of all foliage is essential, as the primary route of entry for Indoxacarb is through ingestion.[11][19] Ensure spray equipment is calibrated to deliver a fine mist that covers the entire plant surface.

• Pest Resistance: The target pest population may have developed resistance to Indoxacarb.[2][10] This is more likely in areas with a history of frequent use of this insecticide.

• Improper pH of Spray Solution: The stability and efficacy of Indoxacarb can be influenced by the pH of the water used for the spray solution. One study noted that EC formulations, which created a lower pH solution, were more effective.[13]

• Environmental Conditions: Avoid applying during rainy or very windy conditions to ensure the product adheres to the foliage and is not diluted or drifted off-target.[19]

Q3: Can I mix Indoxacarb with other pesticides or adjuvants in my experiments? A3: Yes, tank-mixing is generally acceptable if compatibility is confirmed.[12] The addition of an adjuvant or wetter is often recommended to improve spray coverage and adhesion to foliage.[11] However, some mixtures, such as those with Amitraz, should not be stored and must be used immediately after mixing.[15] Always conduct a small-scale compatibility test before preparing a large batch for your experiment.

Q4: I'm observing signs of phytotoxicity on my test plants after application. What could be the cause? A4: Indoxacarb itself generally does not cause phytotoxicity on tested crops when used at recommended rates.[4][18] If phytotoxicity is observed, consider these possibilities:

• High Application Rate: Exceeding the recommended concentration could potentially harm sensitive plants.

• Formulation Solvents: The "inert" ingredients or solvents in a specific formulation (especially EC formulations) may cause phytotoxicity on certain plant species or under specific environmental conditions (e.g., high heat).

• Tank-Mix Incompatibility: The observed damage may be due to an interaction with another chemical in your tank mix.

Data Presentation

Table 1: Summary of Recommended Indoxacarb Application Rates and Frequencies

Target Pest	Crop(s)	Application Rate (Active Ingredient)	Spray Interval / Frequency
Bollworm (Helicoverpa armigera)	Chickpea	30-75 g a.i./ha (Formulation: 200-500 ml/ha)[19]	2 sprays at a 10-day interval proved most cost-effective.[20][21]
Diamond-back Moth (Plutella xylostella)	Cabbage	30-75 g a.i./ha[19]	7 to 10-day intervals under continuous infestation. Max 5 applications per season.[11]
Codling Moth (Cydia pomonella)	Apples, Pears	15-25 g/100 L water[11]	10 to 14-day intervals. Max 4 applications per season.[11]
Tomato Fruit Borer	Tomato	30-75 g a.i./ha[19]	8 to 14-day intervals. Use shorter intervals during active plant growth.[11]
Various Lepidoptera	Vegetables	25-50 g a.i./ha[16]	Provides crop protection for 10-14 days.[16]
Green Mirid (Creontiades dilutus)	Cotton	300-400 mL/ha (of 150 EC formulation) + salt[15]	Apply when nymphs/adults reach economic threshold.[15]

Table 2: Comparative Efficacy of Indoxacarb Formulations Against 3rd Instar Spodoptera littoralis Larvae

Formulation Type	LC50 (ppm)	Relative Efficacy (Compared to EC)
Emulsifiable Concentrate (EC)	9.66[13]	1.00
Suspension Concentrate (SC)	24.00[13]	0.40
Water Dispersible Granule (WG)	51.84[13]	0.19
Data from a leaf-dip bioassay study. Lower LC50 indicates higher toxicity/efficacy.[13]

Experimental Protocols

Protocol 1: General Protocol for Efficacy Testing of Indoxacarb Formulations

• Pest Rearing: Culture a healthy, homogenous population of the target insect pest under controlled laboratory conditions (e.g., 27 ± 2°C, 65 ± 5% RH, 14:10 L:D photoperiod).[13]

• Plant Preparation: Use a suitable host plant for the target pest (e.g., castor oil leaves for S. littoralis, cabbage for P. xylostella). Ensure plants are untreated with other pesticides and are of a uniform size and age.

• Preparation of Test Solutions:

  • Prepare a stock solution of the Indoxacarb formulation to be tested.

  • Create a series of serial dilutions to achieve a range of desired concentrations (e.g., five to six concentrations expected to produce between 10% and 90% mortality).[22]

  • Include a negative control (water or solvent only) and a positive control (a known effective insecticide) if desired.

• Application (Leaf-Dip Bioassay Method):

  • Excise leaves from the host plant.

  • Individually dip each leaf into a test solution for a standardized time (e.g., 30 seconds).[13]

  • Allow the leaves to air-dry completely in a fume hood.

• Insect Exposure:

  • Place one treated leaf into a ventilated experimental arena (e.g., a Petri dish or plastic cup).[13]

  • Introduce a set number of test insects (e.g., 10-20 larvae of a specific instar) into each arena.[13][22]

  • Prepare at least three to five replicates for each concentration and control.[13][22]

• Data Collection:

  • Maintain the experimental units under controlled environmental conditions.

  • Assess insect mortality at predefined intervals (e.g., 24, 48, and 72 hours).[22] An insect is considered dead if it does not move when prodded with a fine paintbrush.

  • Record any sublethal effects, such as feeding cessation or paralysis.

• Data Analysis:

  • Correct for control mortality using Abbott's formula if necessary.

  • Perform probit analysis to calculate the LC50 (lethal concentration to kill 50% of the population) and LC90 values with their 95% confidence intervals.

Visualizations

Caption: Indoxacarb is bioactivated within the insect to DCJW, which blocks sodium channels.

Caption: Workflow for Indoxacarb application from preparation to resistance management.

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. Indoxacarb - Wikipedia [en.wikipedia.org]
• 3. Katyayani K – INDOX ( INDOXACARB 14.5% SC ) insecticide – Katyayani Organics [katyayaniorganics.com]
• 4. piat.org.nz [piat.org.nz]
• 5. News - Indoxacarb Mode of Action [bigpesticides.com]
• 6. nbinno.com [nbinno.com]
• 7. Indoxacarb biotransformation in the German cockroach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Effect and Features of Indoxacarb | [engebiotech.com]
• 10. Characterization of Indoxacarb Resistance in the Fall Armyworm: Selection, Inheritance, Cross-Resistance, Possible Biochemical Mechanisms, and Fitness Costs - PMC [pmc.ncbi.nlm.nih.gov]
• 11. harvestchemicals.co.za [harvestchemicals.co.za]
• 12. How Indoxacarb Provides Targeted and Effective Insect Control in Modern Agriculture [jindunchemical.com]
• 13. ejppri.eg.net [ejppri.eg.net]
• 14. researchgate.net [researchgate.net]
• 15. sabakem.com [sabakem.com]
• 16. "Indoxacarb: a novel insecticide for the management of lepidopterous pe" by R. F. Macatula and N. L. Orcino [ukdr.uplb.edu.ph]
• 17. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 18. cdn.branchcms.com [cdn.branchcms.com]
• 19. Indoxacarb 14.5% SC - High-Quality Insecticide at Affordable Price [starbioscience.com]
• 20. journal.fanres.org [journal.fanres.org]
• 21. journal.fanres.org [journal.fanres.org]
• 22. mdpi.com [mdpi.com]

Technical Support Center: Identifying P450-Mediated Resistance to Indoxacarb

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in identifying and characterizing cytochrome P450-mediated resistance to the insecticide Indoxacarb.

Frequently Asked Questions (FAQs)

Q1: What is P450-mediated resistance to Indoxacarb?

A1: P450-mediated resistance to Indoxacarb is a mechanism where insects exhibit reduced susceptibility to the insecticide due to increased activity of cytochrome P450 monooxygenase (P450) enzymes.[1] These enzymes metabolize Indoxacarb into less toxic compounds, preventing it from reaching its target site in the insect's nervous system.[2] This metabolic resistance is often associated with the overexpression of specific P450 genes.[3][4]

Q2: What are the common indicators of P450-mediated Indoxacarb resistance in a study population?

A2: Key indicators include:

• A significant increase in the concentration of Indoxacarb required to cause mortality (LC50) in the resistant population compared to a susceptible population.[3]

• A reversal of resistance (i.e., increased mortality) when the insects are pre-exposed to a P450 inhibitor, such as piperonyl butoxide (PBO), before being treated with Indoxacarb.[5][6]

• Elevated P450 enzyme activity in the resistant strain compared to the susceptible strain, as measured by biochemical assays.[4]

• Upregulation of one or more P450 genes in the resistant strain, which can be quantified using techniques like quantitative real-time PCR (qRT-PCR).[3]

Q3: How do I interpret the results of a synergist bioassay with PBO?

A3: A synergist bioassay with PBO helps to determine if P450 enzymes are involved in resistance.[5][6] If pre-treatment with PBO significantly increases the mortality caused by Indoxacarb in the resistant population, it suggests that P450-mediated metabolism is a key resistance mechanism.[5][6] The degree of synergism can be quantified by calculating the Synergism Ratio (SR), which is the LC50 of the insecticide alone divided by the LC50 of the insecticide in combination with the synergist.[6] A high SR value indicates a strong involvement of P450s in the resistance.

Q4: Can other mechanisms contribute to Indoxacarb resistance?

A4: Yes, other mechanisms can contribute to Indoxacarb resistance, either alone or in combination with P450-mediated metabolism. These can include target-site insensitivity (mutations in the voltage-gated sodium channel, the target of Indoxacarb), reduced penetration of the insecticide through the insect's cuticle, and increased activity of other detoxification enzymes like esterases and glutathione (B108866) S-transferases (GSTs).[7] It is often necessary to investigate multiple potential mechanisms to fully understand the resistance profile of an insect population.

Troubleshooting Guides

Problem 1: Inconsistent or highly variable results in Indoxacarb bioassays.

• Possible Cause: Variation in insect age, developmental stage, or physiological condition.

  • Solution: Use insects of a standardized age and developmental stage for all bioassays. Ensure that both susceptible and resistant colonies are reared under identical and optimal conditions (temperature, humidity, diet).

• Possible Cause: Improper preparation of insecticide solutions.

  • Solution: Prepare fresh insecticide solutions for each experiment. Use high-purity solvents and ensure the insecticide is fully dissolved. Calibrate pipettes and other measuring equipment regularly.[8]

• Possible Cause: Uneven application of the insecticide.

  • Solution: Ensure a uniform coating of the insecticide in topical application or vial bioassays. For diet incorporation assays, thoroughly mix the insecticide into the diet to ensure even distribution.[5]

Problem 2: No significant synergistic effect observed with PBO, despite suspicion of metabolic resistance.

• Possible Cause: The concentration of PBO used is too low to effectively inhibit the P450 enzymes.

  • Solution: Perform a dose-response experiment with PBO alone to determine the maximum sub-lethal concentration. Use this concentration in subsequent synergism assays to ensure adequate inhibition without causing direct mortality.[6]

• Possible Cause: The pre-exposure time to PBO is insufficient.

  • Solution: Increase the pre-exposure time to PBO to allow for adequate penetration and binding to the P450 enzymes. A typical pre-exposure time is 1-2 hours.[9]

• Possible Cause: Other resistance mechanisms are more dominant.

  • Solution: Investigate other potential resistance mechanisms, such as target-site mutations or the involvement of other detoxification enzyme families (e.g., esterases, GSTs) using appropriate synergists (e.g., TPP for esterases, DEM for GSTs) or molecular assays.[5]

Problem 3: Low or undetectable P450 enzyme activity in biochemical assays.

• Possible Cause: Degradation of enzymes during sample preparation.

  • Solution: Perform all sample preparation steps on ice to minimize enzyme degradation. Use appropriate buffers containing protease inhibitors.[10]

• Possible Cause: Use of an inappropriate substrate or assay conditions.

  • Solution: Optimize the assay conditions, including substrate concentration, pH, and incubation time. Different P450 enzymes have different substrate specificities, so it may be necessary to test multiple substrates. 7-ethoxycoumarin (B196162) O-deethylation (ECOD) is a commonly used assay for general P450 activity.[11]

• Possible Cause: Presence of endogenous inhibitors in the insect homogenate.

  • Solution: Consider using a microplate homogenization method, which may release fewer inhibitors compared to traditional methods. Alternatively, partially purify the microsomal fraction containing the P450 enzymes.[10][11]

Problem 4: Inconsistent or non-reproducible qRT-PCR results for P450 gene expression.

• Possible Cause: Poor quality or quantity of RNA.

  • Solution: Use a reliable RNA extraction method and assess the quality and quantity of the extracted RNA using spectrophotometry (e.g., NanoDrop) and gel electrophoresis. Ensure the A260/A280 ratio is between 1.8 and 2.0.[12]

• Possible Cause: Inefficient primer design.

  • Solution: Design primers that span an exon-exon junction to avoid amplification of genomic DNA. Validate primer efficiency by running a standard curve. The efficiency should be between 90% and 110%.[13]

• Possible Cause: Genomic DNA contamination.

  • Solution: Treat RNA samples with DNase I to remove any contaminating genomic DNA before reverse transcription.[14] Include a no-reverse-transcriptase control in your qPCR run to check for genomic DNA amplification.[13]

Quantitative Data Summary

Table 1: Examples of Indoxacarb Resistance and PBO Synergism in Different Insect Species

Insect Species	Strain	Resistance Ratio (RR)	Synergist	Synergism Ratio (SR)	Reference
Spodoptera frugiperda	Ind-SEL	31.37	PBO	2.39	[3]
Spodoptera frugiperda	Ind-SEL	472.67	PBO	3.22	[5][15]
Plutella xylostella	Indoxacarb-R	30	PBO	Significant synergistic effect	[16]
Helicoverpa armigera	IND-SEL	4.43	PBO	2.54
Blattella germanica	PR-712 (unselected)	23.21	-	-	[17]
Blattella germanica	PR-712 (selected)	>10,000	-	-	[17]

Table 2: Examples of P450 Gene Upregulation in Indoxacarb-Resistant Insects

Insect Species	P450 Gene	Fold Change in Resistant Strain	Reference
Spodoptera frugiperda	CYP321A7	Significantly higher	[3]
Spodoptera frugiperda	CYP6AE43	Significantly higher	[3]
Spodoptera litura	CYP6AE68	32.79	[4]

Experimental Protocols

Protocol 1: Synergist Bioassay with Piperonyl Butoxide (PBO)

Objective: To determine the involvement of cytochrome P450s in Indoxacarb resistance.

Materials:

• Technical grade Indoxacarb

• Piperonyl Butoxide (PBO)

• Acetone (B3395972) (or other suitable solvent)

• Micropipettes

• Glass vials or Petri dishes

• Resistant and susceptible insect strains

• Incubator or environmental chamber

Procedure:

• Prepare Stock Solutions: Dissolve Indoxacarb and PBO in acetone to create high-concentration stock solutions.

• Determine Sub-lethal Dose of PBO: Prepare a serial dilution of PBO and expose the resistant insects to determine the highest concentration that causes no significant mortality (typically <10%) after 24 hours. This is the sub-lethal dose to be used in the synergism assay.

• Prepare Insecticide and Synergist-Insecticide Solutions: Prepare a series of dilutions of Indoxacarb alone and Indoxacarb in combination with the pre-determined sub-lethal concentration of PBO.

• Insect Treatment:

  • Topical Application: Apply a small, fixed volume (e.g., 1 µL) of each solution to the dorsal thorax of individual insects.

  • Vial Assay: Coat the inside of glass vials with the solutions, allow the solvent to evaporate, and then introduce the insects.

  • Diet Incorporation: Incorporate the solutions into the artificial diet and provide it to the insects.[5]

• Incubation: Place the treated insects in an incubator under controlled conditions (e.g., 25°C, 60% RH, 12:12 L:D photoperiod).

• Mortality Assessment: Record mortality at 24, 48, and 72 hours post-treatment.

• Data Analysis: Calculate the LC50 values for Indoxacarb alone and in combination with PBO using probit analysis. Calculate the Synergism Ratio (SR) as follows: SR = LC50 of Indoxacarb alone / LC50 of Indoxacarb + PBO

Protocol 2: Cytochrome P450 Activity Assay (ECOD Assay)

Objective: To measure the general activity of cytochrome P450 enzymes in insect homogenates.

Materials:

• 7-ethoxycoumarin (substrate)

• 7-hydroxycoumarin (standard)

• NADPH

• Phosphate (B84403) buffer (e.g., 0.1 M, pH 7.5)

• Glycine (B1666218) buffer

• Microplate reader (fluorescence)

• 96-well microplates (black)

• Insect tissue (e.g., midguts, fat bodies, or whole bodies)

Procedure:

• Sample Preparation: Homogenize insect tissue in cold phosphate buffer on ice. Centrifuge the homogenate to pellet cell debris, and use the supernatant for the assay.

• Standard Curve: Prepare a serial dilution of 7-hydroxycoumarin in the reaction buffer to create a standard curve.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • Insect homogenate (supernatant)

  • Phosphate buffer

  • 7-ethoxycoumarin solution

• Initiate Reaction: Start the reaction by adding NADPH to each well.

• Incubation: Incubate the plate at a constant temperature (e.g., 30°C) for a specific time (e.g., 30-60 minutes).

• Stop Reaction: Stop the reaction by adding glycine buffer.

• Fluorescence Measurement: Read the fluorescence on a microplate reader at the appropriate excitation and emission wavelengths for 7-hydroxycoumarin (e.g., Ex: 390 nm, Em: 440 nm).

• Data Analysis: Use the standard curve to calculate the amount of 7-hydroxycoumarin produced in each well. Express the P450 activity as pmol of product formed per minute per mg of protein.

Protocol 3: Quantitative Real-Time PCR (qRT-PCR) for P450 Gene Expression

Objective: To quantify the relative expression levels of specific P450 genes.

Materials:

• Resistant and susceptible insect strains

• RNA extraction kit

• DNase I

• cDNA synthesis kit

• SYBR Green qPCR master mix

• Gene-specific primers for target P450 genes and reference genes (e.g., actin, GAPDH)

• qPCR instrument

Procedure:

• RNA Extraction: Extract total RNA from the insects using a commercial kit or a standard protocol.

• DNase Treatment: Treat the RNA samples with DNase I to remove any contaminating genomic DNA.

• RNA Quantification and Quality Control: Measure the concentration and purity of the RNA using a spectrophotometer. Check RNA integrity by running a sample on an agarose (B213101) gel.

• cDNA Synthesis: Synthesize first-strand cDNA from the RNA using a reverse transcriptase enzyme and a mix of oligo(dT) and random primers.[14]

• qPCR Reaction: Set up the qPCR reactions in a 96-well plate with the following components:

  • SYBR Green master mix

  • Forward and reverse primers

  • cDNA template

  • Nuclease-free water

• qPCR Program: Run the plate on a qPCR instrument using a standard thermal cycling protocol (e.g., initial denaturation, followed by 40 cycles of denaturation, annealing, and extension).[12]

• Data Analysis: Analyze the qPCR data using the 2^-ΔΔCt method to calculate the relative fold change in gene expression between the resistant and susceptible strains, normalized to the expression of one or more stable reference genes.[3]

Visualizations

References

• 1. Short term transcriptional responses of P450s to phytochemicals in insects and mites - PMC [pmc.ncbi.nlm.nih.gov]
• 2. horizon.documentation.ird.fr [horizon.documentation.ird.fr]
• 3. Down-Regulation of P450 Genes Enhances Susceptibility to Indoxacarb and Alters Physiology and Development of Fall Armyworm, Spodoptera frugipreda (Lepidoptera: Noctuidae) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. repository.lsu.edu [repository.lsu.edu]
• 9. Synergist bioassays: A simple method for initial metabolic resistance investigation of field Anopheles gambiae s.l. populations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. biorxiv.org [biorxiv.org]
• 11. researchgate.net [researchgate.net]
• 12. ecommons.udayton.edu [ecommons.udayton.edu]
• 13. diva-portal.org [diva-portal.org]
• 14. elearning.unite.it [elearning.unite.it]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Insecticide resistance and diminished secondary kill performance of bait formulations against German cockroaches (Dictyoptera: Blattellidae) - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting unexpected mortality in control groups for Indoxacarb studies

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering unexpected mortality in control groups during Indoxacarb studies.

Frequently Asked Questions (FAQs)

Q1: What is considered an acceptable level of mortality in the control group of a toxicology study?

A1: Regulatory guidelines, such as those from the Organisation for Economic Co-operation and Development (OECD), generally consider mortality rates in control groups of up to 10% to be acceptable for short and intermediate-length rodent studies. Higher rates may indicate underlying issues with the study design or animal husbandry and could compromise the validity of the results.

Q2: What are the most common causes of unexpected mortality in control groups of animal studies?

A2: Unexpected mortality in control groups can stem from a variety of factors, including:

• Vehicle-Related Toxicity: The vehicle used to dissolve or suspend Indoxacarb for administration can have its own toxic effects.

• Contamination: Contaminants in feed, water, or bedding can introduce unintended toxic substances.

• Procedural Stress: The stress of handling, dosing (e.g., oral gavage), and other experimental procedures can impact animal health.

• Environmental Stressors: Suboptimal environmental conditions such as temperature, humidity, noise, and light cycles can cause chronic stress and increase susceptibility to illness.

• Animal Health Status: Pre-existing, subclinical infections or other health issues in the animals can be exacerbated by the stress of the study.

• Gavage Errors: Improper oral gavage technique can lead to esophageal or tracheal injury, causing distress and mortality.

Q3: Can the vehicle used to administer Indoxacarb cause mortality in the control group?

A3: Yes, the vehicle itself can be a source of toxicity. For example, corn oil, a common vehicle for oral gavage studies, has been shown to cause different physiological responses in rats and mice.[1][2] In mice, corn oil administration has been associated with changes in the gut microbiome and immune responses, which could potentially lead to adverse health outcomes.[1][2] It is crucial to select a vehicle with a well-established safety profile in the chosen animal model and to run a vehicle-only control group to assess any potential effects.[3][4][5]

Troubleshooting Guide: Unexpected Control Group Mortality

This guide provides a systematic approach to investigating the root cause of unexpected deaths in your control group.

Step 1: Immediate Actions

• Necropsy: Perform a thorough necropsy on all deceased animals to identify any gross pathological changes.

• Histopathology: Collect tissues for histopathological examination to identify microscopic lesions.

• Microbiology: Screen for the presence of opportunistic or pathogenic microorganisms.

• Review Records: Immediately review all study records, including animal health checks, environmental monitoring data, and dosing logs.

Step 2: Systematic Investigation

Use the following table to systematically investigate potential causes of mortality.

Potential Cause	Key Questions to Investigate	Recommended Actions
Vehicle-Related Toxicity	Was the vehicle tested for toxicity in the specific species, strain, and age of the animals used?[3][5][6] Is the volume and frequency of administration within established safe limits?	Review literature for known toxicities of the vehicle. Consider running a separate study to evaluate the vehicle's effects in isolation.
Contamination (Feed, Water, Bedding)	Has the feed, water, and bedding been recently tested for contaminants (e.g., mycotoxins, heavy metals, pesticides)?[7][8] Are there any changes in the suppliers or batches of these materials?	Send samples of feed, water, and bedding for analysis. Review quality control procedures for all incoming materials.
Procedural Stress	Are all technicians properly trained and proficient in animal handling and dosing techniques?[9] Is the frequency and duration of handling and procedures minimized?	Observe animal handling and dosing procedures to ensure they are performed correctly and consistently. Implement refresher training if necessary.
Environmental Stressors	Are environmental conditions (temperature, humidity, light cycle, noise) within the recommended range for the species?[10][11] Have there been any recent changes or disruptions to the animal facility's environment?	Review environmental monitoring logs for any deviations. Ensure proper functioning of all HVAC and lighting systems.
Animal Health Status	Were the animals properly acclimated to the facility and procedures before the study began?[12] Is there a robust animal health monitoring program in place?[13][14][15][16]	Review the health status of the animal colony from which the study animals were sourced. Consider implementing enhanced health monitoring, including sentinel animal programs.
Gavage Errors	Are the gavage needles of the appropriate size and type for the animals? Is the gavage technique consistent and gentle?	Review and refine the oral gavage SOP. Ensure technicians are proficient in the technique to prevent injury.

Experimental Protocols

Subchronic (90-Day) Oral Toxicity Study in Rodents (Based on OECD Guideline 408)

This protocol outlines the key steps for a 90-day oral toxicity study, a common design for evaluating the safety of substances like Indoxacarb.

Phase	Procedure	Details
1. Animal Selection and Acclimation	Species and Strain	Wistar or Sprague-Dawley rats are commonly used.
Age and Weight	Young, healthy adult animals with a narrow weight variation.
Acclimation	Minimum of 5 days to allow adaptation to laboratory conditions.
2. Group Assignment and Dosing	Group Size	At least 10 animals per sex per group.
Control Groups	A negative (untreated) control and a vehicle control group are essential.[17]
Dose Levels	At least three dose levels of Indoxacarb, plus the control groups.
Administration	Daily oral gavage is a common method. The volume should be based on the animal's body weight.
3. In-Life Observations	Clinical Signs	Observe animals at least once daily for any signs of toxicity.
Body Weight	Record individual animal body weights weekly.
Food and Water Consumption	Measure weekly.
4. Clinical Pathology	Hematology and Clinical Chemistry	Collect blood samples at termination for analysis of key parameters.
5. Terminal Procedures	Necropsy	Perform a full gross necropsy on all animals.
Organ Weights	Weigh key organs (e.g., liver, kidneys, spleen, brain).
Histopathology	Preserve organs and tissues for microscopic examination.

Visualizations

Logical Troubleshooting Workflow for Control Group Mortality

Caption: A flowchart for troubleshooting control group mortality.

Indoxacarb's Mechanism of Action and Potential Off-Target Considerations

Indoxacarb is a pro-insecticide that is metabolized into its active form, which then blocks voltage-gated sodium channels in the nervous system of insects, leading to paralysis and death.[18] While highly selective for insect sodium channels, unexpected toxicity in mammals could theoretically arise from off-target effects or the action of metabolites.

Caption: Indoxacarb's mechanism and potential off-target effects.

References

• 1. Differential Toxicological Outcome of Corn Oil Exposure in Rats and Mice as Assessed by Microbial Composition, Epithelial Permeability, and Ileal Mucosa-Associated Immune Status - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Differential Toxicological Outcome of Corn Oil Exposure in Rats and Mice as Assessed by Microbial Composition, Epithelial Permeability, and Ileal Mucosa-Associated Immune Status - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. Administration of Substances to Laboratory Animals: Equipment Considerations, Vehicle Selection, and Solute Preparation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Investigation of solvents that can be used as vehicles to evaluate poorly soluble compounds in short-term oral toxicity studies in rats [jstage.jst.go.jp]
• 7. The Influence of Feed and Drinking Water on Terrestrial Animal Research and Study Replicability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Drinking water contaminated with Pfas probably increases risk of infant mortality, study finds | US news | The Guardian [theguardian.com]
• 9. olaw.nih.gov [olaw.nih.gov]
• 10. Thermoneutrality and Immunity: How Does Cold Stress Affect Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Manipulation of ambient housing temperature to study the impact of chronic stress on immunity and cancer in mice - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Laboratory Animal Medicine and Toxicology - Specifications for the Conduct of Toxicity Studies by the Division of Translational Toxicology at the National Institute of Environmental Health Sciences - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. Colony Monitoring of Laboratory Animals - Exotic and Laboratory Animals - MSD Veterinary Manual [msdvetmanual.com]
• 14. ncifrederick.cancer.gov [ncifrederick.cancer.gov]
• 15. morgan.edu [morgan.edu]
• 16. depts.ttu.edu [depts.ttu.edu]
• 17. downloads.regulations.gov [downloads.regulations.gov]
• 18. thepharmajournal.com [thepharmajournal.com]

Refinement of Indoxam synthesis for higher yield and purity

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the synthesis of Indoxam for higher yield and purity.

Frequently Asked questions (FAQs)

Q1: What is the general synthetic strategy for Indoxam?

A1: The synthesis of Indoxam typically involves a multi-step process. A key intermediate, 7-chloroindeno[1,2-e][1][2][3]oxadiazine-2,4a(3H,5H)-dicarboxylic acid-4a-methyl ester-2-benzyl ester, is synthesized and then undergoes hydrogenation to remove the benzyl (B1604629) protecting group. The resulting compound is then condensed with N-chloroformyl-N-[4-(trifluoromethoxy)phenyl]carbamate methyl ester to yield Indoxam.[4]

Q2: What are some common impurities encountered in Indoxam synthesis?

A2: Impurities can arise from starting materials, by-products, or degradation products. One common impurity is the R-isomer of Indoxam, which is insecticidally inactive.[5] Other potential impurities can include unreacted intermediates and by-products from side reactions. For instance, in the cyclization step to form the oxadiazine ring, decomposition of the hydrazone raw material can occur.[6]

Q3: How can the purity of the final Indoxam product be improved?

A3: Purification of crude Indoxam is crucial for obtaining a high-purity product. Crystallization is a common and effective method. A process involving dissolving the crude product in a suitable solvent at an elevated temperature, followed by controlled cooling to selectively crystallize the desired S-isomer, can significantly enhance purity.[1][3] Washing the isolated crystals with an appropriate solvent, such as 2-propanol, helps remove residual impurities.[1]

Q4: What analytical methods are suitable for determining the purity of Indoxam?

A4: High-performance liquid chromatography (HPLC) is a widely used technique for analyzing the purity of Indoxam and quantifying impurities. Chiral HPLC methods can be employed to separate and quantify the active S-isomer from the inactive R-isomer. Gas chromatography (GC) with an electron capture detector (ECD) or mass spectrometry (MS) can also be used for analysis.[7]

Troubleshooting Guides

Problem 1: Low Yield in the Synthesis of the Oxadiazine Intermediate

Potential Cause	Troubleshooting Step	Rationale
Decomposition of Hydrazone Raw Material	Increase the reaction temperature to 105-110 °C.[8]	Higher temperatures can favor the desired cyclization reaction over the decomposition of the starting material.[6]
Inefficient Catalyst	Use a Lewis acid such as p-toluenesulfonic acid as a catalyst.[8]	A suitable catalyst can accelerate the rate of the condensation reaction, leading to a higher yield of the desired product.
Incomplete Reaction	Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider a dropwise addition of diethoxymethane (B1583516) in toluene (B28343).[6]	Slow addition of reagents can help maintain optimal reaction conditions and drive the reaction to completion.

Problem 2: Formation of Impurities during the Final Condensation Step

Potential Cause	Troubleshooting Step	Rationale
Hydrolysis of N-chloroformyl-N-[4-(trifluoromethoxy)phenyl]carbamate methyl ester	Ensure anhydrous reaction conditions. Use a hydrogenation catalyst with high dispersity that does not require water.[9]	The N-chloroformyl intermediate is sensitive to moisture and can hydrolyze, leading to the formation of impurities and a lower yield of Indoxam.[9]
Side Reactions	Control the reaction temperature and reagent addition rate.	Uncontrolled reaction conditions can lead to the formation of unwanted by-products.
Presence of Impurities in Intermediates	Purify the hydrogenated intermediate before the final condensation step.	Impurities in the starting materials can carry through to the final product.

Problem 3: Difficulty in Isolating High-Purity S-Isomer of Indoxam

Potential Cause	Troubleshooting Step	Rationale
Co-crystallization of R and S-isomers	Implement a controlled, two-step crystallization process. First, cool the heated slurry to 40-51 °C to crystallize the racemic mixture, filter, and then cool the filtrate to 10-15 °C to selectively crystallize the S-isomer.[1]	This fractional crystallization approach takes advantage of the different solubilities of the racemate and the pure enantiomer to achieve separation.
Inefficient Removal of Solvent and Soluble Impurities	After filtration, wash the crystals with a suitable solvent like cold 2-propanol or n-hexane.[1][3]	Washing removes residual mother liquor that contains dissolved impurities.
Inappropriate Crystallization Solvent	Screen different solvents for crystallization. Ethanol has been shown to be effective.[1]	The choice of solvent is critical for achieving good recovery and high purity during crystallization.

Data Presentation

Table 1: Optimization of Reaction Conditions for an Indoxam Intermediate

Entry	Base	Catalyst	Temperature (°C)	Time (h)	Yield (%)
1	Triethylamine	-	15	2.0	59.6
2	Pyridine (B92270)	-	15	2.0	90.5
3	4-dimethylamino pyridine (DMAP)	-	15	2.0	98.5
4	Triethylamine	DMAP (catalytic)	15	2.0	97.4

Data adapted from a study on the synthesis of a key carbamate (B1207046) intermediate of Indoxam.[10]

Table 2: Purity Enhancement of S-Indoxam via Crystallization

Sample	Initial Purity (%)	Crystallization Process	Final Purity (%)
Crude Indoxam	85	Two-step cooling crystallization from ethanol	98

Data derived from a patented purification process.[1]

Experimental Protocols

High-Yield Synthesis of 7-chloroindeno[1,2-e][1][2][3]oxadiazine-2,4a(3H,5H)-dicarboxylic acid-4a-methyl ester-2-benzyl ester

This protocol is based on a patented method designed to increase yield and reduce byproducts.[6]

• Reaction Setup: In a reaction vessel, dissolve benzyl (5-chloro-2,3-dihydro-2-hydroxy-2-methoxycarbonyl-1H-indene-ylidene)hydrazinecarboxylate and a Lewis acid catalyst (e.g., p-toluenesulfonic acid) in toluene.

• Reaction Execution: Heat the mixture to a reaction temperature of 105-110 °C.

• Reagent Addition: Slowly add a toluene solution of diethoxymethane dropwise to the reaction mixture. After the initial addition, add benzyl carbazate.

• Azeotropic Removal of Byproduct: During the reaction, continuously remove the ethanol/diethoxymethane azeotrope that forms as a byproduct.

• Monitoring and Completion: Monitor the reaction until completion.

• Work-up: Once the reaction is complete, cool the mixture to room temperature with stirring. Concentrate the solution under reduced pressure to recover the toluene.

• Crystallization and Isolation: Cool the concentrated residue at a low temperature using a suitable crystallization solvent. Isolate the light yellow crystals of the target product by suction filtration, wash, and dry.

Mandatory Visualizations

Caption: Overall experimental workflow for the synthesis of high-purity Indoxam.

Caption: Troubleshooting guide for low yield in the synthesis of the oxadiazine intermediate.

References

• 1. AU2020311625A1 - A process for isolating S-isomer crystals of Indoxacarb - Google Patents [patents.google.com]
• 2. CN106397351A - Preparation method of indoxacarb intermediate - Google Patents [patents.google.com]
• 3. WO2018137387A1 - Crystalline form of indoxacarb, process for its preparation and use thereof - Google Patents [patents.google.com]
• 4. Methyl N-carbonochloridoyl-N-[4-(trifluoromethoxy)phenyl]carbamate Seven Chongqing Chemdad Co. ，Ltd [chemdad.com]
• 5. EP3996701B1 - A process for isolating s-isomer crystals of indoxacarb - Google Patents [patents.google.com]
• 6. CN104262285A - Method for synthesizing intermediate of agricultural insecticide indoxacarb - Google Patents [patents.google.com]
• 7. CN103033573A - N-chloroformyl-N-[4-(trifluoromethoxy)phenyl]methyl carbamate content analysis method - Google Patents [patents.google.com]
• 8. Method for synthesizing intermediate of agricultural insecticide indoxacarb - Eureka | Patsnap [eureka.patsnap.com]
• 9. A kind of preparation method of indoxacarb insecticide - Eureka | Patsnap [eureka.patsnap.com]
• 10. asianpubs.org [asianpubs.org]

Reference Data & Comparative Studies

A Comparative Guide to sPLA2 Inhibitors: Indoxam versus Varespladib

For Researchers, Scientists, and Drug Development Professionals

Secreted phospholipase A2 (sPLA2) enzymes are critical mediators in various physiological and pathological processes, including inflammation, atherosclerosis, and envenomation. Their role in liberating arachidonic acid, the precursor to pro-inflammatory eicosanoids, has made them a key target for therapeutic intervention. This guide provides a detailed, objective comparison of two prominent indole-based sPLA2 inhibitors: Indoxam and Varespladib. The information presented is supported by experimental data to assist researchers in making informed decisions for their drug development and research applications.

Overview and Mechanism of Action

Both Indoxam and Varespladib are potent inhibitors of sPLA2 enzymes, acting by directly binding to the active site and preventing the hydrolysis of phospholipid substrates.[1] This inhibition effectively blocks the initial step of the arachidonic acid cascade, thereby reducing the production of downstream inflammatory mediators.[2]

Indoxam is an indolizine-based compound, and its derivatives, such as methyl-indoxam (Me-Indoxam), are substituted indoles.[3] These compounds are competitive inhibitors that potently block a range of sPLA2 isoforms, including groups I, II, V, and X.[3]

Varespladib (also known as LY315920) is a well-characterized indole-3-acetamide (B105759) derivative.[4] It is a potent, selective inhibitor of group IIA sPLA2 and also demonstrates significant inhibitory activity against isoforms V and X.[5] Initially developed for inflammatory conditions such as acute coronary syndrome, it has been repurposed and is now under investigation as a broad-spectrum treatment for snakebite envenomation due to its potent inhibition of venom sPLA2s.[6]

Quantitative Comparison of Inhibitory Potency

The following tables summarize the half-maximal inhibitory concentration (IC50) values for Indoxam (and its derivatives) and Varespladib against various sPLA2 isoforms. It is important to note that these values are compiled from different studies and experimental conditions may vary.

Table 1: Inhibitory Activity (IC50) of Varespladib against Human sPLA2 Isoforms

sPLA2 Isoform	IC50 (nM)	Assay Type	Reference
Group IIA	9	Chromogenic Assay	[5][7]
Group V	77	Not Specified	[8]
Group X	15	Not Specified	[8]
Group IB	~360 (40-fold less active than IIA)	Deoxycholate/phosphatidylcholine assay	[5]

Table 2: Inhibitory Activity (IC50) of Me-Indoxam against Human and Mouse sPLA2 Isoforms

sPLA2 Isoform	IC50 (nM)	Assay Type	Reference
Human Group IIA	Low nanomolar	E. coli membrane assay	[9]
Mouse Group IIA	Low nanomolar	E. coli membrane assay	[9]
Mouse Group IIC	Low nanomolar	E. coli membrane assay	[9]
Human Group IIE	Low nanomolar	E. coli membrane assay	[9]
Mouse Group IIE	Low nanomolar	E. coli membrane assay	[9]
Human Group V	Low nanomolar	E. coli membrane assay	[9]
Mouse Group V	Low nanomolar	E. coli membrane assay	[9]
Human Group IB	>1600	E. coli membrane assay	[9]
Mouse Group IB	>1600	E. coli membrane assay	[9]
Human Group X	>1600	E. coli membrane assay	[9]
Mouse Group X	>1600	E. coli membrane assay	[9]
Human Group IID	>1300	E. coli membrane assay	[9]
Mouse Group IID	>1300	E. coli membrane assay	[9]
Human Group XIIA	>1300	E. coli membrane assay	[9]
Mouse Group XIIA	>1300	E. coli membrane assay	[9]

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the sPLA2 signaling pathway and a general workflow for evaluating sPLA2 inhibitors.

Caption: sPLA2 signaling pathway and point of inhibition.

Caption: General experimental workflow for sPLA2 inhibitors.

Experimental Protocols

A common method for determining the inhibitory potency of sPLA2 inhibitors is the chromogenic assay using the substrate diheptanoyl thio-phosphatidylcholine (diheptanoyl thio-PC) and 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB).

Protocol: In Vitro sPLA2 Chromogenic Inhibition Assay

1. Materials:

• Recombinant human sPLA2 enzyme (e.g., sPLA2-IIA)

• Test inhibitor (Indoxam or Varespladib) dissolved in DMSO

• Diheptanoyl thio-PC (substrate)

• DTNB (Ellman's reagent)

• Assay Buffer: 25 mM Tris-HCl, pH 7.5, containing 10 mM CaCl₂, 100 mM KCl, and 0.3 mM Triton X-100.[10]

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405-414 nm

2. Procedure:

• Prepare Reagents:

  • Dilute the 10X Assay Buffer to 1X with HPLC-grade water.[10]

  • Reconstitute the lyophilized diheptanoyl thio-PC substrate with 1X Assay Buffer to a final concentration of 1.66 mM. Vortex until the solution is clear.[10]

  • Reconstitute DTNB with HPLC-grade water to a stock concentration of 10 mM.[11]

• Prepare Inhibitor Dilutions:

  • Prepare a stock solution of the test inhibitor in DMSO.

  • Perform serial dilutions of the inhibitor in 1X Assay Buffer to achieve a range of desired concentrations.

• Assay Setup (in a 96-well plate):

  • Blank wells (no enzyme): Add 15 µL of 1X Assay Buffer.[12]

  • Positive control wells (100% enzyme activity): Add 10 µL of the appropriate sPLA2 enzyme dilution and 5 µL of 1X Assay Buffer (or DMSO vehicle control).[12]

  • Inhibitor wells: Add 10 µL of the sPLA2 enzyme dilution and 5 µL of the respective inhibitor dilution.[10]

• Pre-incubation:

  • Incubate the plate for 10-20 minutes at room temperature to allow for inhibitor-enzyme binding.[13]

• Initiate Reaction:

  • Add 200 µL of the substrate solution containing DTNB to all wells.[13]

• Data Acquisition:

  • Immediately begin monitoring the increase in absorbance at 414 nm every minute for 10-20 minutes at 25°C using a microplate reader.[13] The hydrolysis of the thio-ester bond in the substrate by sPLA2 releases a free thiol, which reacts with DTNB to produce a yellow-colored product.

3. Data Analysis:

• Calculate the rate of reaction (V) for each well by determining the slope of the linear portion of the absorbance vs. time curve.

• Calculate the percentage of inhibition for each inhibitor concentration relative to the positive control wells.

  • % Inhibition = [1 - (V_inhibitor / V_control)] * 100

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Summary and Conclusion

Both Indoxam and Varespladib are potent, indole-based inhibitors of secreted phospholipase A2 enzymes.

• Varespladib has been extensively studied and demonstrates high potency against sPLA2-IIA, -V, and -X. Its clinical development history, though redirected, provides a wealth of safety and pharmacokinetic data. Its broad-spectrum activity against snake venom sPLA2s highlights its potential in treating envenomation.

• Me-Indoxam , a derivative of Indoxam, exhibits a distinct selectivity profile, with potent inhibition of several sPLA2 isoforms including IIA, IIC, IIE, and V, but is less effective against isoforms IB and X. This selectivity may offer advantages in targeting specific inflammatory pathways with potentially fewer off-target effects.

The choice between Indoxam and Varespladib will depend on the specific research question and the sPLA2 isoforms of interest. For broad inhibition of the key pro-inflammatory sPLA2s (IIA, V, and X), Varespladib is a well-validated tool. For studies requiring more selective inhibition of certain isoforms while sparing others, derivatives of Indoxam may be more suitable. The provided experimental protocol offers a standardized method for researchers to directly compare these and other sPLA2 inhibitors in their own laboratories.

References

• 1. scbt.com [scbt.com]
• 2. Varespladib - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Pharmacology of LY315920/S-5920, [[3-(aminooxoacetyl)-2-ethyl-1- (phenylmethyl)-1H-indol-4-yl]oxy] acetate, a potent and selective secretory phospholipase A2 inhibitor: A new class of anti-inflammatory drugs, SPI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Varespladib in the Treatment of Snakebite Envenoming: Development History and Preclinical Evidence Supporting Advancement to Clinical Trials in Patients Bitten by Venomous Snakes - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. benchchem.com [benchchem.com]
• 9. Highly Specific and Broadly Potent Inhibitors of Mammalian Secreted Phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Phospholipase A2 Assay Kit (PLA2) (Colorimetric) (ab133089) | Abcam [abcam.com]
• 11. benchchem.com [benchchem.com]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]
• 13. benchchem.com [benchchem.com]

A Comparative Analysis of Indoxacarb and Fipronil for Termite Control

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the efficacy of Indoxacarb (B177179) and Fipronil (B1672679) against subterranean termites. The following sections detail their mechanisms of action, comparative toxicity, and the experimental protocols used in key studies.

Executive Summary

Both Indoxacarb and Fipronil are effective non-repellent insecticides used for termite control, demonstrating delayed modes of action that allow for transfer within the colony. However, studies consistently show that Fipronil exhibits faster and greater mortality at similar concentrations compared to Indoxacarb.[1][2][3] The choice between these two active ingredients may therefore depend on the desired speed of colony elimination and specific application scenarios.

Mechanism of Action

The distinct modes of action of Indoxacarb and Fipronil are crucial to understanding their efficacy and potential for resistance management.

Indoxacarb: An oxadiazine insecticide, Indoxacarb's primary mode of action is the blockage of neuronal sodium channels.[4][5] It is a pro-insecticide that is converted into its more potent metabolite, DCJW, within the insect.[6] This metabolite blocks the voltage-gated sodium ion channels, leading to paralysis and death.[5][6]

Indoxacarb's bioactivation and blockage of sodium channels.

Fipronil: A phenylpyrazole insecticide, Fipronil disrupts the central nervous system by blocking GABA-gated and glutamate-gated chloride channels.[7][8][9][10] This blockage prevents the influx of chloride ions, leading to hyperexcitation of the nerves, paralysis, and eventual death of the termite.[7][9][11]

Fipronil's disruption of chloride channel function.

Comparative Efficacy: Quantitative Data

Laboratory bioassays have been conducted to determine the lethal concentration (LC50) and lethal time (LT50) of Indoxacarb and Fipronil against various subterranean termite species. The data consistently indicates that Fipronil is more potent and acts faster than Indoxacarb.

Table 1: Comparative Mortality of Termites Exposed to Indoxacarb and Fipronil Treated Soil

Insecticide	Concentration (ppm)	Termite Species	% Mortality (Time)	Source
Indoxacarb	10	R. flavipes	40% (4 wks)	[12]
10	R. flavipes	71% (4 wks) in 5cm soil	[12]
50	R. flavipes	100% (<3 wks)	[12]
100	H. indicola	100% (2 wks)	[13]
Fipronil	1	C. formosanus	84% (7 days)	[14]
10	R. flavipes / C. formosanus	Significantly faster & greater than Indoxacarb	[1][2][3]
50	R. flavipes / C. formosanus	Significantly faster & greater than Indoxacarb	[1][2][3]
100	R. flavipes / C. formosanus	Significantly faster & greater than Indoxacarb	[1][2][3]

Table 2: Lethal Time (LT50) for Heterotermes indicola Exposed to Indoxacarb

Concentration (ppm)	LT50 (days)
1	23.3
5	12.5
10	< 7
20	< 6
> 50	< 2
Source:[13]

Table 3: Lethal Dose (LD50) of Fipronil

Termite Species	LD50 (ng per termite)	Time	Source
Reticulitermes hesperus	0.2	7 days
Coptotermes formosanus	1.33 - 1.39	72 hours
Coptotermes formosanus	< 2.0	72 hours	[14][15]

Horizontal Transfer and Non-Repellency

A key characteristic of both insecticides is their non-repellency, which allows termites to tunnel through treated soil and acquire a lethal dose.[1][2][3][16] This delayed action is crucial for the horizontal transfer of the toxicant from exposed "donor" termites to unexposed "recipient" nestmates through social interactions like grooming and trophallaxis.

Studies have shown that Indoxacarb can be successfully transferred from donors to recipients, with high recipient mortality (93-99%) at donor exposure concentrations of 70 and 100 ppm.[13] Similarly, Fipronil is known to be transferred among colony members, contributing to its potent colony-level effects.[8]

Experimental Protocols

The evaluation of termiticide efficacy relies on standardized laboratory and field trial methodologies.

Laboratory Bioassay for Mortality and Non-Repellency

A common laboratory method to assess the efficacy and non-repellency of soil termiticides is the glass tube bioassay.

Workflow for a typical laboratory soil bioassay.

Methodology:

• Soil Treatment: A specific soil type is treated with different concentrations of the insecticide (e.g., 0, 1, 10, 50, and 100 ppm).[1][2][3]

• Tube Assembly: Glass tubes are filled with a section of the treated soil at a specific thickness (e.g., 20 mm or 50 mm), typically sandwiched between two sections of untreated moist soil or agar to provide a food and water source.[1][2][3]

• Termite Introduction: A known number of termites, collected from field colonies, are introduced into one end of the tube.[13]

• Incubation: The tubes are maintained in a dark, controlled environment with constant temperature and humidity.

• Data Collection: Termite mortality is recorded at regular intervals. The extent of termite tunneling through the treated soil is also measured to assess non-repellency.[1][2][3]

Toxicant Transfer Study

To evaluate the horizontal transfer of the insecticide, a donor-recipient bioassay is often employed.

Methodology:

• Donor Exposure: A group of termites ("donors") is exposed to the insecticide, either through treated filter paper or topical application.[12][13] For topical application, a specific dose (e.g., 10, 20, 50, 100, or 200 ng) is applied to the donor's thorax.[12]

• Recipient Preparation: Another group of termites ("recipients") is left untreated. They may be marked with a dye, such as Nile Blue A, to distinguish them from the donors.[13]

• Co-habitation: The donor and recipient termites are placed together in a petri dish with a food source. Different donor-to-recipient ratios (e.g., 50:50, 20:80, 10:90) may be tested.[12]

• Mortality Assessment: The mortality of both donor and recipient groups is recorded over a period of time to determine if the toxicant was successfully transferred.[13]

Conclusion

Both Indoxacarb and Fipronil are valuable tools in the management of subterranean termites, primarily due to their non-repellent nature and capacity for horizontal transfer. The experimental data strongly suggests that Fipronil provides a more rapid and potent termiticidal effect at comparable concentrations. Indoxacarb, while slower-acting, is also effective and its different mode of action presents a useful alternative, particularly in strategies aimed at mitigating insecticide resistance. The choice of termiticide should be informed by a thorough understanding of these characteristics, the specific termite species being targeted, and the environmental conditions of the application site.

References

• 1. Valuation of efficacy and nonrepellency of indoxacarb and fipronil-treated soil at various concentrations and thicknesses against two subterranean termites (Isoptera: Rhinotermitidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. academic.oup.com [academic.oup.com]
• 4. Indoxacarb - Wikipedia [en.wikipedia.org]
• 5. beyondpesticides.org [beyondpesticides.org]
• 6. The Effect and Features of Indoxacarb | [engebiotech.com]
• 7. Evaluation of fipronil and imidacloprid as bait active ingredients against fungus-growing termites (Blattodea: Termitidae: Macrotermitinae) | Bulletin of Entomological Research | Cambridge Core [cambridge.org]
• 8. academic.oup.com [academic.oup.com]
• 9. nbinno.com [nbinno.com]
• 10. repository.lsu.edu [repository.lsu.edu]
• 11. pomais.com [pomais.com]
• 12. Efficacy and transmission of indoxacarb as liquid termiticide in Eastern subterranean termite (Isoptera: Rhinotermitidae) - ICUP [icup.org.uk]
• 13. dergipark.org.tr [dergipark.org.tr]
• 14. researchgate.net [researchgate.net]
• 15. africaresearchconnects.com [africaresearchconnects.com]
• 16. Temporal changes in chlorantraniliprole and indoxacarb in four midwestern soils and bioefficacy against the eastern subterranean termite (Isoptera: Rhinotermitidae) - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Molecular Embrace: A Comparative Guide to Validating Indoxacarb's Binding Site on Voltage-Gated Sodium Channels

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of experimental approaches to validate the binding site of the insecticide Indoxacarb on voltage-gated sodium channels (VGSCs). We delve into the supporting data and detailed methodologies that underpin our current understanding of this critical insecticide-target interaction.

Indoxacarb, an oxadiazine insecticide, exerts its neurotoxic effects by blocking neuronal sodium channels.[1][2] Unlike other insecticides that target VGSCs, Indoxacarb acts as a pro-insecticide, being metabolized within the target insect to its more potent, N-decarbomethoxylated metabolite, DCJW.[1][3][4][5] This active metabolite preferentially binds to the inactivated state of the sodium channel, leading to a voltage-dependent block of nerve impulses, paralysis, and ultimately, the death of the insect.[1][3][4][5][6] This guide will compare the key experimental techniques used to elucidate and validate the specific binding site of Indoxacarb, providing a framework for robust scientific inquiry in the field of insecticide development and resistance management.

Comparative Efficacy of Sodium Channel Blockers

The potency of Indoxacarb's active metabolite, DCJW, varies between insect and mammalian VGSCs, a crucial aspect for its selective toxicity. The following table summarizes the half-maximal inhibitory concentration (IC50) values of DCJW and other relevant sodium channel blockers, providing a quantitative comparison of their efficacy.

Compound	Channel Type	Species	IC50	Reference
DCJW	Voltage-gated Na+ channel	Cockroach (Periplaneta americana) DUM neurons	28 nM	[1][3]
DCJW	BgNav1-1a (cockroach)	Expressed in Xenopus oocytes	25.5 nM	[7]
DCJW	Rat Nav1.4	Expressed in Xenopus oocytes	1000 nM	[7]
Lidocaine (B1675312)	Voltage-gated Na+ channel	Cockroach (Periplaneta americana) DUM neurons	30 µM	[3]
Lidocaine	BgNav1-1a (cockroach)	Expressed in Xenopus oocytes	2.2 mM (EC50 for tonic block)	[8][9]
Tetrodotoxin (TTX)	Voltage-gated Na+ channel	Cockroach (Periplaneta americana) DUM neurons	~2.8 nM (inferred from 48% inhibition at 2nM)	[3]

Experimental Protocols for Binding Site Validation

The validation of Indoxacarb's binding site on VGSCs relies on a combination of electrophysiological and molecular biology techniques. Here, we detail the methodologies for the key experiments cited in the literature.

Whole-Cell Patch-Clamp Electrophysiology

This "gold standard" technique allows for the direct measurement of ion channel activity in individual neurons.

Objective: To characterize the inhibitory effects of Indoxacarb and its metabolites on the sodium current and to determine the voltage- and state-dependence of the block.

Methodology:

• Cell Preparation: Dorsal unpaired median (DUM) neurons are isolated from the terminal abdominal ganglion of adult male cockroaches (Periplaneta americana).[1][3] The ganglia are dissected and treated with enzymes (e.g., collagenase/dispase) to dissociate the neurons. The isolated neurons are then plated on a culture dish and allowed to adhere.

• Recording Setup: The culture dish is mounted on the stage of an inverted microscope equipped with micromanipulators. A glass micropipette with a tip resistance of 3-7 MΩ is filled with an internal solution (e.g., containing K-Gluconate) and mounted on a pipette holder connected to a patch-clamp amplifier.[2]

• Giga-seal Formation: The micropipette is brought into close contact with the membrane of a neuron, and gentle suction is applied to form a high-resistance "giga-seal" (resistance > 1 GΩ).

• Whole-Cell Configuration: A brief pulse of suction is applied to rupture the patch of membrane under the pipette tip, establishing electrical and molecular access to the cell's interior.

• Voltage-Clamp Recordings: The membrane potential is clamped at a holding potential (e.g., -90 mV).[3] Voltage steps are applied to elicit sodium currents, and the effects of bath-applied Indoxacarb or DCJW on the amplitude and kinetics of these currents are recorded. To investigate state-dependence, the holding potential is varied to favor different channel states (resting, open, inactivated).[6]

Fig. 1: Experimental workflow for whole-cell patch-clamp analysis of Indoxacarb's effect on insect neurons.

Heterologous Expression in Xenopus Oocytes and Two-Electrode Voltage-Clamp (TEVC)

This system allows for the study of specific ion channel isoforms and the effects of mutations in a controlled environment.

Objective: To express wild-type and mutant sodium channels and compare their sensitivity to Indoxacarb and its analogues.

Methodology:

• Oocyte Preparation: Oocytes are surgically harvested from adult female Xenopus laevis frogs. The follicular layer is removed by enzymatic digestion (e.g., with collagenase).

• cRNA Injection: Complementary RNA (cRNA) encoding the desired sodium channel α- and β-subunits is synthesized in vitro. A specific amount of cRNA (e.g., 10-50 ng) is injected into each oocyte.[10][11] The oocytes are then incubated for 2-4 days to allow for channel expression.[10]

• TEVC Recording: The oocyte is placed in a recording chamber continuously perfused with a recording solution. Two microelectrodes, one for voltage sensing and one for current injection, are inserted into the oocyte.

• Data Acquisition: The membrane potential is clamped, and voltage protocols are applied to elicit sodium currents. The effects of the test compounds on the expressed channels are then measured.

Site-Directed Mutagenesis

This technique is used to introduce specific amino acid substitutions into the sodium channel protein to identify residues critical for Indoxacarb binding.

Objective: To identify specific amino acid residues within the voltage-gated sodium channel that are critical for Indoxacarb binding and its inhibitory action.

Methodology:

• Template Preparation: A plasmid containing the cDNA of the target sodium channel (e.g., from cockroach or a specific pest species) is used as a template.

• Primer Design: Oligonucleotide primers are designed to contain the desired mutation (a single base pair change that results in an amino acid substitution).

• PCR Amplification: The plasmid is amplified by PCR using the mutagenic primers. This results in the synthesis of a new plasmid containing the desired mutation.

• Template Removal: The original, non-mutated parental DNA template is digested using a specific enzyme (e.g., DpnI), which only targets methylated DNA (the parental plasmid).

• Transformation and Sequencing: The mutated plasmid is transformed into competent E. coli for amplification. The sequence of the amplified plasmid is then verified to confirm the presence of the desired mutation.

• Functional Expression: The mutated channel is then expressed in Xenopus oocytes for functional analysis using TEVC as described above.

Fig. 2: Logical workflow for validating the Indoxacarb binding site using site-directed mutagenesis.

Indoxacarb's Binding Site: The Role of Resistance Mutations

Strong evidence for the location of the Indoxacarb binding site comes from the identification of resistance-conferring mutations in field populations of insect pests. These mutations are frequently found in the sixth transmembrane segment of domain IV (IVS6) of the sodium channel, a region also implicated in the binding of local anesthetics.[12][13]

Key Resistance Mutations:

• F1845Y and V1848I: These mutations in the IVS6 segment of the sodium channel have been strongly associated with high levels of Indoxacarb resistance in the diamondback moth, Plutella xylostella, and the tomato leafminer, Tuta absoluta.[7][8][12] The presence of these mutations significantly reduces the sensitivity of the sodium channel to Indoxacarb.

The correlation between these specific mutations and insecticide resistance provides compelling in vivo validation of the IVS6 segment as a critical component of the Indoxacarb binding site.

Signaling Pathway and Mechanism of Action

Indoxacarb's unique mode of action involves its conversion to the more active DCJW, which then targets the inactivated state of the VGSC.

References

• 1. Whole-cell in vivo patch-clamp recordings in the Drosophila brain. | Semantic Scholar [semanticscholar.org]
• 2. Whole Cell Patch Clamp Protocol | AXOL Bioscience [axolbio.com]
• 3. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Electrophysiological Method for Whole-cell Voltage Clamp Recordings from Drosophila Photoreceptors - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Voltage-Gated Sodium Channels as Insecticide Targets - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Mechanism of action of sodium channel blocker insecticides (SCBIs) on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of the action of lidocaine on insect sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. A Xenopus oocyte model system to study action potentials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. ri.conicet.gov.ar [ri.conicet.gov.ar]
• 13. Role of the sixth transmembrane segment of domain IV of the cockroach sodium channel in the action of sodium channel-blocker insecticides - PMC [pmc.ncbi.nlm.nih.gov]

Me-indoxam as a Positive Control for sPLA2 Inhibition Assays: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Secreted phospholipase A2 (sPLA2) enzymes are crucial mediators of inflammation through their catalytic activity on phospholipids (B1166683), which leads to the release of arachidonic acid and subsequent production of pro-inflammatory eicosanoids.[1][2] As such, sPLA2s are a significant target for the development of anti-inflammatory therapeutics. This guide provides a comparative overview of Me-indoxam as a positive control in sPLA2 inhibition assays, alongside other alternative inhibitors, supported by experimental data and detailed protocols.

Comparative Efficacy of sPLA2 Inhibitors

The potency of sPLA2 inhibitors is typically evaluated by their half-maximal inhibitory concentration (IC50), with lower values indicating greater potency. Me-indoxam is a well-established and potent inhibitor of several sPLA2 isoforms.[3][4] The following table summarizes the IC50 values for Me-indoxam and a selection of other synthetic and natural sPLA2 inhibitors. It is important to note that these values are compiled from various studies and assay conditions, which can affect the apparent potency of the inhibitors.[1]

Inhibitor	Type	Target sPLA2 Isoform	IC50 Value	Source/Reference
Me-indoxam	Synthetic	Human Group IIA (hGIIA)	0.006 µM	[3]
Human Group IB (hGIB)	~6 µM	[3]
Varespladib (LY315920)	Synthetic	Human Group IIA (hGIIA)	9 - 14 nM	[5][6]
Human Group V (hGV)	77 nM	[5]
Human Group X (hGX)	15 nM	[5][7]
LY311727	Synthetic	Human Group IIA (hGIIA)	0.47 µM	[3]
Porcine Group IB (pGIB)	8 µM	[3]
Darapladib	Synthetic	Lipoprotein-associated PLA2 (Lp-PLA2)	>60% inhibition at 50 mg/kg (in vivo)	[8]
GK241	Synthetic	Human Group IIA (hGIIA)	143 nM	[6][9]
Indomethacin (B1671933)	Synthetic	Rat Peritoneal (Group II)	~28 µM	[8][10]
Human Synovial (Group II)	~35 µM	[8][10]
Celastrol	Natural	Human Group IIA (hGIIA)	6 µM	[6]
Quercitrin	Natural	Human Group IIA (hGIIA)	8.77 µM	[5][6]
Sinapic Acid	Natural	Human Group IIA (hGIIA)	4.16 µM	[6]
Gallic Acid	Natural	sPLA2-V	11.16 µg/mL	[11]

Signaling Pathways and Experimental Workflow

To understand the role of sPLA2 inhibitors, it is essential to visualize the signaling cascade they modulate and the experimental workflow used to assess their efficacy.

sPLA2 signaling pathway in inflammation.

Workflow for an in vitro sPLA2 inhibition assay.

Experimental Protocols

Accurate and reproducible data are paramount in inhibitor screening. Below are detailed protocols for common in vitro sPLA2 inhibition assays. Me-indoxam can be used as a positive control in each of these assays.

Colorimetric sPLA2 Inhibition Assay

This assay provides a straightforward method for determining sPLA2 activity and inhibition.

• Principle: The substrate, such as diheptanoyl thio-phosphatidylcholine, is hydrolyzed by sPLA2, releasing a free thiol group. This thiol reacts with 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product that can be measured spectrophotometrically at 405-414 nm.[12][13]

• Materials:

  • Recombinant human sPLA2 enzyme (e.g., hGIIA)

  • sPLA2 Assay Buffer (e.g., 25 mM Tris-HCl, pH 7.5, 10 mM CaCl2, 100 mM KCl, 0.3 mM Triton X-100)[13]

  • Diheptanoyl thio-phosphatidylcholine (Substrate)[13]

  • DTNB solution[13]

  • Test inhibitors and Me-indoxam (positive control)

  • 96-well microplate

  • Microplate reader

• Procedure:

  • Prepare serial dilutions of the test inhibitor and Me-indoxam in the assay buffer.

  • In a 96-well plate, add 10 µL of each inhibitor dilution. For control wells (100% activity), add 10 µL of assay buffer.

  • Add 20 µL of the sPLA2 enzyme solution to each well and incubate for 10-20 minutes at room temperature to allow for inhibitor binding.[12]

  • Initiate the reaction by adding 200 µL of the substrate solution containing DTNB to each well.[12]

  • Immediately monitor the change in absorbance at 414 nm every minute for 10-20 minutes at 25°C.[12]

  • Calculate the rate of reaction for each inhibitor concentration.

  • Determine the percent inhibition relative to the control wells without an inhibitor.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.[12]

Fluorescent sPLA2 Inhibition Assay

This assay offers higher sensitivity compared to the colorimetric method.

• Principle: A fluorescently labeled phospholipid substrate (e.g., NBD-PE) is used. Upon hydrolysis by sPLA2, the fluorescent group is released, leading to an increase in fluorescence intensity.[1]

• Materials:

  • Recombinant human sPLA2 enzyme

  • Fluorescently labeled phospholipid substrate (e.g., NBD-PE)

  • Assay buffer

  • Test inhibitors and Me-indoxam

  • 96-well black microplate

  • Fluorescence plate reader

• Procedure:

  • Prepare a working solution of the sPLA2 enzyme in the assay buffer.

  • Prepare serial dilutions of the test inhibitors and Me-indoxam in the assay buffer.

  • In a 96-well plate, add the enzyme solution to each well, followed by the inhibitor dilutions.[1]

  • Incubate for a defined period (e.g., 15 minutes) at a controlled temperature (e.g., 37°C) to allow for enzyme-inhibitor interaction.[5]

  • Initiate the reaction by adding the fluorescently labeled phospholipid substrate to all wells.[1]

  • Immediately begin monitoring the increase in fluorescence intensity at the appropriate excitation and emission wavelengths.[1]

  • Calculate the initial reaction rates from the linear portion of the kinetic curves.

  • Determine the percent inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[1]

Radiometric sPLA2 Inhibition Assay

This is a highly sensitive method that directly measures the product of the enzymatic reaction.

• Principle: The assay measures the release of a radiolabeled fatty acid (e.g., [¹⁴C]-oleic acid) from the membrane phospholipids of autoclaved E. coli by sPLA2.[6]

• Materials:

  • Recombinant human sPLA2-IIA

  • [¹⁴C]-oleic acid labeled, autoclaved E. coli cells (substrate)

  • Tris-HCl buffer (100 mM, pH 7.4)

  • Calcium chloride (CaCl₂) (5 mM)

  • Fatty acid-free Bovine Serum Albumin (BSA) (10%)

  • 2N Hydrochloric acid (HCl)

  • Test inhibitors and Me-indoxam

  • Scintillation cocktail and liquid scintillation counter

• Procedure:

  • Prepare a reaction mixture containing Tris-HCl buffer, CaCl₂, and the sPLA2 enzyme.

  • Add the test inhibitor or Me-indoxam at various concentrations to the reaction mixture and pre-incubate.

  • Initiate the reaction by adding the [¹⁴C]-oleic acid labeled E. coli substrate and incubate at 37°C for 60 minutes.

  • Stop the reaction by adding 2N HCl and fatty acid-free BSA.

  • Centrifuge the mixture to pellet the E. coli cells.

  • Transfer an aliquot of the supernatant, containing the released [¹⁴C]-oleic acid, to a scintillation vial with a scintillation cocktail.

  • Quantify the radioactivity using a liquid scintillation counter.

  • Calculate the percentage of inhibition for each inhibitor concentration compared to the vehicle control and determine the IC50 value.[6]

Conclusion

Me-indoxam serves as a robust and potent positive control for in vitro sPLA2 inhibition assays. Its well-characterized inhibitory activity against key sPLA2 isoforms provides a reliable benchmark for the evaluation of novel therapeutic candidates. The selection of an appropriate assay format—be it colorimetric, fluorescent, or radiometric—will depend on the specific requirements for sensitivity, throughput, and the nature of the compounds being screened. By utilizing standardized protocols and a validated positive control like Me-indoxam, researchers can ensure the accuracy and reproducibility of their findings in the pursuit of new anti-inflammatory agents.

References

• 1. benchchem.com [benchchem.com]
• 2. In vitro study of the PLA2 inhibition and antioxidant activities of Aloe vera leaf skin extracts - PMC [pmc.ncbi.nlm.nih.gov]
• 3. scbt.com [scbt.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. caymanchem.com [caymanchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Small-molecule inhibitors as potential therapeutics and as tools to understand the role of phospholipases A2 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Groups I, II and III extracellular phospholipases A2: selective inhibition of group II enzymes by indomethacin but not other NSAIDs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. First Insights into the Anti-Inflammatory Potential of Colliguaja odorifera Molina Leaf Extracts and Their Isolated Phenolic Compounds [mdpi.com]
• 11. benchchem.com [benchchem.com]
• 12. Phospholipase A2 Assay Kit (PLA2) (Colorimetric) (ab133089) | Abcam [abcam.com]
• 13. Sinapicacid Inhibits Group IIA Secretory Phospholipase A2 and Its Inflammatory Response in Mice - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Indoxacarb and Spinosad for the Control of Lepidopteran Larvae

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of two leading insecticides, indoxacarb (B177179) and spinosad, widely utilized for the management of lepidopteran larvae. The following sections detail their respective modes of action, comparative efficacy supported by experimental data, and the methodologies employed in these evaluations.

Introduction

Indoxacarb is a synthetic oxadiazine insecticide, while spinosad is a naturally derived substance from the fermentation of the soil bacterium Saccharopolyspora spinosa.[1] Both are recognized for their effectiveness against a broad spectrum of lepidopteran pests, which are among the most destructive agricultural pests globally.[2][3] Indoxacarb is classified as a "reduced-risk" pesticide and serves as a replacement for organophosphates.[4] Spinosad is noted for its favorable profile of low toxicity to non-target organisms, making it a valuable tool in integrated pest management (IPM) programs.[1][5]

Mode of Action

The distinct mechanisms by which these two compounds exert their insecticidal effects are critical to understanding their application and to resistance management.

Indoxacarb: Voltage-Gated Sodium Channel Blocker

Indoxacarb is a pro-insecticide, meaning it is converted into a more potent form within the target insect.[6] Once ingested or absorbed, insect enzymes, particularly esterases, metabolize indoxacarb into its active N-decarbomethoxylated metabolite, DCJW.[6][7] This active metabolite blocks voltage-gated sodium channels in the insect's nervous system.[4][6][8] By preventing the influx of sodium ions, it disrupts nerve impulse transmission, leading to a cessation of feeding, tremors, paralysis, and eventual death.[4][6] This process is gradual, reflecting the time required for metabolic activation and the cumulative effect of channel blockage.[6]

Caption: Signaling pathway of Indoxacarb activation and action.

Spinosad: Nicotinic Acetylcholine (B1216132) and GABA Receptor Modulator

Spinosad acts on the insect's nervous system through a unique dual mechanism. Its primary target is the nicotinic acetylcholine receptor (nAChR).[1][9] Spinosad binds to a distinct site on these receptors, causing prolonged activation and excitation of the central nervous system.[1][9] This overstimulation leads to involuntary muscle contractions, tremors, and paralysis.[9][10] Additionally, spinosad can affect gamma-aminobutyric acid (GABA) receptors, which are inhibitory neurotransmitters.[1] By disrupting these inhibitory processes, it further contributes to the loss of motor control and eventual death of the insect.[1] This novel mode of action shows no cross-resistance with other insecticide classes.[5]

Caption: Dual mode of action of Spinosad on insect neurons.

Comparative Efficacy

The lethal concentration (LC₅₀) is a standard measure of insecticide toxicity, representing the concentration required to kill 50% of a test population. The efficacy of indoxacarb and spinosad varies depending on the target lepidopteran species and larval instar.

Quantitative Data on Larval Mortality

The following tables summarize LC₅₀ values from various bioassay studies. Lower LC₅₀ values indicate higher toxicity.

Table 1: Comparative LC₅₀ Values of Indoxacarb and Spinosad against Various Lepidopteran Larvae

Pest Species	Larval Instar	Insecticide	LC₅₀ (mg a.i./L or ppm)	Bioassay Type	Source(s)
Spodoptera exigua (Beet Armyworm)	1st	Spinosad	0.096	Leaf Dip	[11]
1st	Indoxacarb	2.51	Leaf Dip	[11]
1st	Spinosad	3.57	Diet Overlay	[2]
1st	Indoxacarb	20.73	Diet Overlay	[2]
Helicoverpa zea (Bollworm)	1st	Indoxacarb	0.34	Diet Overlay	[2]
1st	Spinosad	Not specified, but Indoxacarb was 4.2-fold more sensitive	Diet Overlay	[2]
Heliothis virescens (Tobacco Budworm)	1st	Spinosad	Not specified, but S-1812 (similar to Indoxacarb) was less sensitive	Diet Overlay	[2]
1st	Indoxacarb	6.46	Diet Overlay	[2]
Helicoverpa armigera	2nd	Spinosad	0.166 µg/mL	Diet-Incorporated	[12]
2nd	Indoxacarb	0.59 µg/mL	Diet-Incorporated	[12]
Plutella xylostella (Diamondback Moth)	2nd/3rd	Indoxacarb	1010.080 (µl/5000ml)	Leaf Dip	[13]
2nd/3rd	Spinosad	Not specified, but Indoxacarb had a lower LC₅₀	Leaf Dip	[13]
Spodoptera littoralis	1st - 6th	Indoxacarb	0.005 - 0.81 mg/L	Leaf Dip	[14]
1st - 6th	Spinosad	Not specified, but Indoxacarb was generally more toxic	Leaf Dip	[14]

Note: Direct comparison of LC₅₀ values across different studies should be done with caution due to variations in experimental protocols, strains of insects, and formulations.

Based on the available data, spinosad appears significantly more toxic to Spodoptera exigua larvae than indoxacarb.[11] Conversely, indoxacarb shows higher activity against Helicoverpa zea and Plutella xylostella.[2][13] For Helicoverpa armigera, some studies suggest spinosad is more toxic, while others indicate indoxacarb provides superior control, highlighting species- and population-specific sensitivities.[3][12]

Speed of Action and Residual Activity

Speed of Action: Spinosad's action on the nervous system is rapid, causing cessation of feeding and paralysis within minutes of exposure.[5] However, death may not occur for up to two days.[5] Indoxacarb's effect is characterized as a "delayed paralysis," as it requires metabolic activation within the insect, which can take several hours.[6]

Residual Activity: The persistence of an insecticide's effectiveness is crucial for field applications. In a study on soybean, the residual activity of indoxacarb was effective for up to 3 days for Chrysodeixis includens but only up to 1 hour for Helicoverpa armigera, demonstrating species-dependent variation in residual control.[15] Field studies on cabbage showed that both indoxacarb and spinosad significantly reduced larval populations of Plutella xylostella for at least nine days post-application, with indoxacarb registering a slightly higher percent reduction (89.91%) compared to spinosad (86.72%).[16]

Experimental Protocols

Standardized bioassays are essential for determining the toxicity and efficacy of insecticides. The leaf dip and diet overlay methods are commonly employed for lepidopteran larvae.

Leaf Dip Bioassay Protocol

The leaf dip bioassay is a common method to evaluate the contact and ingestion toxicity of an insecticide.

• Preparation of Solutions: A series of concentrations of the test insecticide are prepared, typically using distilled water and a surfactant to ensure even coating.[11] A control solution (water + surfactant) is also prepared.

• Leaf Treatment: Leaf discs of a suitable host plant (e.g., sugar beet, cabbage) are cut to a standard size.[11][13] Each disc is immersed in one of the insecticide solutions or the control solution for a set time (e.g., 5-10 seconds) with gentle agitation.[11][17]

• Drying: The treated leaf discs are allowed to air dry at ambient temperature.[11]

• Infestation: Once dry, the leaf discs are placed in individual bioassay containers (e.g., Petri dishes).[17] A specific number of larvae of a known instar are then introduced into each container.[17]

• Incubation: The containers are maintained under controlled conditions (temperature, humidity, photoperiod).[17]

• Mortality Assessment: Larval mortality is recorded at specific time intervals (e.g., 24, 48, 72, 96 hours).[11][15] A larva is considered dead if it cannot move when prodded.[12]

• Data Analysis: The mortality data is corrected for any control mortality. Probit analysis or a similar statistical method is then used to calculate the LC₅₀ and other toxicity parameters.[12][13]

Caption: General workflow for a leaf dip bioassay experiment.

Conclusion

Both indoxacarb and spinosad are highly effective insecticides for the control of lepidopteran larvae, but they exhibit important differences in their mode of action, species-specific toxicity, and speed of action.

• Indoxacarb acts as a sodium channel blocker after metabolic activation, resulting in a delayed but effective paralysis. It demonstrates superior efficacy against certain key pests like Helicoverpa zea and Plutella xylostella.[2][13]

• Spinosad has a unique dual mode of action on nACh and GABA receptors, leading to rapid nervous system excitation.[1][9] It is particularly potent against other significant pests such as Spodoptera exigua.[11]

The choice between indoxacarb and spinosad should be guided by the target pest species, the need for rapid knockdown versus residual control, and the implementation of a sound resistance management strategy that involves rotating insecticides with different modes of action. The detailed experimental data and protocols provided in this guide serve as a valuable resource for researchers in the development and evaluation of novel insect control strategies.

References

• 1. What is the mechanism of Spinosad? [synapse.patsnap.com]
• 2. cotton.org [cotton.org]
• 3. researchgate.net [researchgate.net]
• 4. beyondpesticides.org [beyondpesticides.org]
• 5. Development of Spinosad and Attributes of A New Class of Insect Control Products | Radcliffe's IPM World Textbook [ipmworld.umn.edu]
• 6. News - Indoxacarb Mode of Action [bigpesticides.com]
• 7. mdpi.com [mdpi.com]
• 8. Indoxacarb - Wikipedia [en.wikipedia.org]
• 9. cotton.org [cotton.org]
• 10. Spinosad (Ref: XDE 105) [sitem.herts.ac.uk]
• 11. jast.modares.ac.ir [jast.modares.ac.ir]
• 12. bioone.org [bioone.org]
• 13. archive.aessweb.com [archive.aessweb.com]
• 14. evolecol.hu [evolecol.hu]
• 15. d-nb.info [d-nb.info]
• 16. thepharmajournal.com [thepharmajournal.com]
• 17. scielo.br [scielo.br]

A Comparative Analysis of Oxadiazine Insecticides' Mode of Action

For Researchers, Scientists, and Drug Development Professionals

The oxadiazine class of insecticides represents a significant advancement in pest management, offering a unique mode of action that is particularly effective against a range of lepidopteran and other insect pests. This guide provides a detailed comparative analysis of oxadiazine insecticides, with a primary focus on the most prominent and commercially available compound, Indoxacarb (B177179). Due to the limited number of commercially available oxadiazine insecticides, this guide will also draw comparisons with experimental analogues to provide a broader understanding of the structure-activity relationships within this chemical class.

Overview of Oxadiazine Insecticides and Their Mode of Action

Oxadiazine insecticides are synthetic, non-systemic compounds that function as potent voltage-dependent sodium channel blockers.[1] Their primary mode of action involves the disruption of nerve function in target insects, leading to cessation of feeding, paralysis, and ultimately, death.[2] A key characteristic of the most well-studied oxadiazine, Indoxacarb, is that it is a pro-insecticide. This means it is ingested or absorbed in a less active form and is then metabolically converted within the insect into a more potent, toxic derivative.[3][4]

This bioactivation is a critical step in the insecticidal process. Insect enzymes, such as esterases and amidases, cleave a carbomethoxy group from the parent molecule to form the decarbomethoxylated metabolite, DCJW. This active metabolite exhibits a much higher affinity for the insect's neural targets, the voltage-gated sodium channels.[3] By binding to these channels, DCJW blocks the influx of sodium ions into nerve cells, which is essential for the propagation of action potentials.[5] This blockage prevents nerve impulse transmission, leading to the observed symptoms of paralysis and death in susceptible insects.[6] The rate of this bioactivation can be a determining factor in the speed and overall toxicity of the insecticide in different insect species.[7]

Comparative Performance: Quantitative Data

The efficacy of oxadiazine insecticides can be quantified through various bioassays that determine the lethal concentration (LC50) or lethal dose (LD50) required to kill 50% of a test population. The following tables summarize the toxicity of Indoxacarb against a range of insect pests.

Table 1: Toxicity of Indoxacarb to Various Insect Pests (LC50 Values)

Insect Species	Bioassay Method	LC50 Value	Reference
Mamestra brassicae (Cabbage moth)	Diet Surface Application	1.71 mg/L	[8]
Heliothis virescens (Tobacco budworm)	Adult Vial Test	76.72 µ g/vial	[9]
Helicoverpa zea (Bollworm)	Adult Vial Test	15.65 µ g/vial	[9]
Spodoptera frugiperda (Fall armyworm)	Diet Incorporation	0.59 ppm	[9]
Sitophilus zeamais (Maize weevil)	Grain Treatment	0.06 - 13.99 mg a.i./kg	[3]
Anopheles gambiae (Mosquito)	Netting Treatment (24h)	>85% mortality at 500 mg/m²	[10]
Apis mellifera (Honey bee)	Feeding	0.091 mg/L	[11]

Table 2: Toxicity of Indoxacarb to Various Organisms (LD50 Values)

Organism	Route of Administration	LD50 Value	Reference
Earias vittella (Spotted bollworm)	Topical Application	0.09270 µ g/larva	[12]
Apis mellifera (Honey bee)	Contact	0.0018 µ g/bee	[11]
Rat (female)	Oral	179 mg/kg	[13]
Rat (male)	Oral	843 mg/kg	[13]
Bobwhite Quail	Dietary	808 mg/kg-diet	[14]

Experimental Protocols

The following are detailed methodologies for key experiments used to evaluate the efficacy and mode of action of oxadiazine insecticides.

Topical Application Bioassay

This method is used to determine the contact toxicity of an insecticide.

• Insect Rearing: Test insects are reared under controlled laboratory conditions to ensure uniformity in age and developmental stage.

• Insecticide Preparation: The oxadiazine insecticide is dissolved in a volatile solvent, typically acetone, to create a range of serial dilutions.[15]

• Application: A precise volume (e.g., 0.1-1.0 µL) of each dilution is applied to the dorsal thorax of individual, anesthetized insects using a microapplicator.[15][16] Control insects are treated with the solvent alone.

• Observation: Treated insects are placed in clean containers with access to food and water and held at a constant temperature and humidity.[16]

• Data Collection: Mortality is assessed at specific time intervals (e.g., 24, 48, 72 hours).[16] The LD50 value is then calculated using probit analysis.

Diet Incorporation Bioassay

This method assesses the oral toxicity of an insecticide.

• Insecticide-Diet Preparation: The insecticide is incorporated into an artificial diet at various concentrations.[17] The insecticide, dissolved in a suitable solvent, is thoroughly mixed with the diet before it solidifies.[5] Control diets contain only the solvent.

• Exposure: A known number of insect larvae are placed in individual wells of a bioassay tray containing the treated or control diet.[5]

• Incubation: The trays are maintained under controlled environmental conditions for a specific duration (e.g., 7 days).[5]

• Data Analysis: Mortality and sublethal effects, such as weight reduction, are recorded.[5] The LC50 value is determined through probit analysis.

Whole-Cell Voltage-Clamp Recording

This electrophysiological technique is used to study the effect of the insecticide on ion channels in isolated insect neurons.

• Neuron Isolation: Neurons are dissected from the central nervous system of the target insect and maintained in a culture dish with an appropriate saline solution.

• Electrode Preparation: A glass micropipette with a very fine tip is filled with an internal solution that mimics the intracellular fluid of the neuron.[18]

• Giga-seal Formation: The micropipette is brought into contact with the cell membrane of a neuron, and gentle suction is applied to form a high-resistance seal (giga-seal).[19]

• Whole-Cell Configuration: A brief pulse of suction is applied to rupture the cell membrane under the pipette tip, establishing electrical access to the cell's interior.[18]

• Voltage Clamping: The membrane potential of the neuron is held at a constant level (clamped) by the amplifier.

• Data Recording: Voltage steps are applied to elicit ion currents through the sodium channels. The insecticide is then introduced into the bath solution, and any changes in the recorded currents are measured to determine the blocking effect.[18]

Visualizing the Mode of Action and Experimental Workflows

The following diagrams, created using the DOT language for Graphviz, illustrate the key signaling pathway and experimental workflows.

Caption: Signaling pathway of Indoxacarb's mode of action.

Caption: Workflow for a topical application bioassay.

Caption: Workflow for whole-cell voltage-clamp recording.

Structure-Activity Relationship of Novel Oxadiazine Analogues

While Indoxacarb is the primary commercialized oxadiazine insecticide, research into novel analogues provides valuable insights into the structure-activity relationships (SAR) of this chemical class. Studies have shown that modifications to the oxadiazine ring and its substituents can significantly impact insecticidal activity.[6][20] For instance, the substituents at the chiral atom in the oxadiazine ring are crucial for biological activity.[20] The synthesis and evaluation of new tricyclic oxadiazine 4a-methyl ester derivatives have demonstrated that alterations to the benzene (B151609) ring and the nitrogen-linked benzene ring can influence the compound's toxicity to target pests like Spodoptera litura.[20][21] These studies are vital for the development of new, potentially more effective or selective, oxadiazine insecticides.

Resistance Mechanisms

As with any class of insecticide, the development of resistance is a concern. Resistance to Indoxacarb has been observed in several insect species. The primary mechanisms of resistance are metabolic, involving enhanced activity of detoxification enzymes such as cytochrome P450 monooxygenases, esterases, and glutathione (B108866) S-transferases.[3][10] These enzymes can either break down the insecticide at a faster rate or prevent its bioactivation into the toxic DCJW metabolite. Additionally, target-site insensitivity, involving mutations in the voltage-gated sodium channel that reduce the binding affinity of DCJW, has also been identified as a resistance mechanism.[22] Understanding these resistance mechanisms is crucial for developing effective resistance management strategies.

References

• 1. researchgate.net [researchgate.net]
• 2. par.nsf.gov [par.nsf.gov]
• 3. Metabolic and Behavioral Mechanisms of Indoxacarb Resistance in Sitophilus zeamais (Coleoptera: Curculionidae) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. rjas.org [rjas.org]
• 5. cotton.org [cotton.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. cotton.org [cotton.org]
• 10. Cross-resistance and biochemical mechanisms of resistance to indoxacarb in the diamondback moth, Plutella xylostella - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. austinpublishinggroup.com [austinpublishinggroup.com]
• 12. researchgate.net [researchgate.net]
• 13. piat.org.nz [piat.org.nz]
• 14. cdn.branchcms.com [cdn.branchcms.com]
• 15. entomoljournal.com [entomoljournal.com]
• 16. Topical Application Bioassay to Quantify Insecticide Toxicity for Mosquitoes and Fruit Flies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. dergipark.org.tr [dergipark.org.tr]
• 18. homepages.gac.edu [homepages.gac.edu]
• 19. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 20. Discovery of a Novel Series of Tricyclic Oxadiazine 4a-Methyl Esters Based on Indoxacarb as Potential Sodium Channel Blocker/Modulator Insecticides - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. researchgate.net [researchgate.net]
• 22. mdpi.com [mdpi.com]

A Comparative Guide to the Off-Target Enzyme Effects of Me-indoxam

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the off-target effects of Me-indoxam on cellular enzymes. Me-indoxam, the S-enantiomer of indoxacarb (B177179), is an oxadiazine pro-insecticide. Its intended mechanism of action is the blockade of voltage-gated sodium channels in insects.[1] Understanding the off-target profile of such compounds is critical for assessing their selectivity, safety, and potential for broader biological applications.

It is important to note that comprehensive quantitative data from broad enzyme selectivity screening panels for Me-indoxam (indoxacarb) and its active metabolite, DCJW, are not extensively available in the public domain. Such data is often proprietary. This guide, therefore, summarizes the available published data on specific enzyme interactions and provides a framework for how a full comparative analysis would be structured.

Primary Mechanism of Action and Metabolic Activation

Me-indoxam itself is a pro-drug that requires metabolic activation within the target insect to exert its primary effect. Insect enzymes, such as hydrolases and cytochrome P450s, cleave the carbomethoxy group from the parent molecule to form the more potent N-decarbomethoxylated metabolite, DCJW.[2][3] This active metabolite then blocks voltage-gated sodium channels, leading to cessation of nerve impulses, paralysis, and death of the insect.[1][4] The differential metabolism and sensitivity of insect versus mammalian sodium channels form the basis of its selective toxicity.[5]

Caption: Metabolic activation and primary mechanism of action of Me-indoxam.

Reported Off-Target Effects on Cellular Enzymes

While a full screening profile is unavailable, several studies have investigated the effects of indoxacarb on specific non-target enzymes. The results indicate potential interactions, particularly with acetylcholinesterase and enzymes involved in managing oxidative stress.

Enzyme/System	Organism	Observed Effect	Reference(s)
Acetylcholinesterase (AChE)	Snail (Theba pisana)	Fluctuation (decrease and increase) in activity.	[6]
Insect (S. littoralis)	Significant decrease in activity.	[7]
Human (poisoning case)	Low AChE levels observed, causing diagnostic confusion.	[8]
Oxidative Stress Enzymes
Superoxide Dismutase (SOD)	Mouse (liver)	Increased enzyme activity.
Catalase (CAT)	Mouse (liver)	Increased enzyme activity.
Glutathione-S-Transferase (GST)	Mouse (liver)	Increased enzyme activity.
Glutathione (GSH) Content	Mouse (liver)	Decreased levels.

These findings suggest that while Me-indoxam's primary target is the sodium channel, it can influence other critical enzymatic pathways. The effect on acetylcholinesterase is particularly noteworthy, as AChE is a primary target for other classes of insecticides like organophosphates and carbamates.[9] The induction of oxidative stress enzymes (SOD, CAT, GST) is a common cellular response to chemical stressors and indicates that indoxacarb exposure triggers a protective antioxidant response.

Framework for a Comprehensive Off-Target Enzyme Comparison

A thorough assessment of off-target effects involves screening the compound against a large panel of diverse enzymes and receptors. This "selectivity panel" measures the concentration of the compound required to inhibit 50% of each enzyme's activity (the IC50 value). A highly selective compound will have a potent IC50 for its intended target and significantly weaker IC50 values for all other enzymes.

Below is an illustrative table showing how Me-indoxam would be compared against an alternative insecticide, Fipronil, if such screening data were available. Fipronil is a phenylpyrazole insecticide that acts by blocking GABA-gated chloride channels.

Table 1: Illustrative Off-Target Enzyme Inhibition Profile (IC50 in µM)

Enzyme Target Class	Specific Enzyme	Me-indoxam (DCJW)	Fipronil
Primary Target	Voltage-Gated Na+ Channel	Potent IC50	Data Not Available
GABA-Gated Cl- Channel	Data Not Available	Potent IC50
Serine/Threonine Kinases	Protein Kinase A (PKA)	Data Not Available	Data Not Available
AKT1 / PKB	Data Not Available	Data Not Available
Tyrosine Kinases	SRC	Data Not Available	Data Not Available
EGFR	Data Not Available	Data Not Available
Esterases	Acetylcholinesterase (AChE)	Data Not Available	Data Not Available
Carboxylesterase	Data Not Available	Data Not Available
Oxidoreductases	Monoamine Oxidase A (MAO-A)	Data Not Available	Data Not Available
Monoamine Oxidase B (MAO-B)	Data Not Available	Data Not Available
Proteases	Trypsin	Data Not Available	Data Not Available
Cathepsin B	Data Not Available	Data Not Available
Phosphatases	PP2A	Data Not Available	Data Not Available
Note: This table is a template for illustrative purposes. "Data Not Available" indicates that quantitative, comparable IC50 values are not publicly accessible.

Experimental Protocols

The determination of off-target enzyme inhibition is conducted through standardized biochemical assays.

This protocol outlines a typical workflow for determining the in vitro inhibitory activity of a test compound like Me-indoxam against a purified enzyme.

1. Materials and Reagents:

• Purified recombinant enzyme (e.g., a specific kinase).

• Specific substrate for the enzyme (e.g., a peptide).

• Test Inhibitor (Me-indoxam) and control compounds.

• Assay Buffer (optimized for pH and ionic strength for the specific enzyme).

• Cofactors (e.g., ATP, MgCl₂).

• Detection Reagent (e.g., ADP-Glo™ for kinase activity).

• 96-well or 384-well microplates.

• Microplate reader (for absorbance, fluorescence, or luminescence).

2. Step-by-Step Procedure:

• Prepare Solutions: Dissolve the test inhibitor in DMSO to create a high-concentration stock solution. Perform a serial dilution of the inhibitor to create a range of test concentrations (e.g., 10-point curve).

• Enzyme and Inhibitor Pre-incubation: Add a fixed amount of the enzyme solution to each well of the microplate. Add the various concentrations of the inhibitor (or vehicle control, e.g., DMSO) to the wells. Allow the enzyme and inhibitor to pre-incubate for a specified time (e.g., 15-30 minutes) at room temperature to allow for binding.

• Initiate the Reaction: Start the enzymatic reaction by adding a solution containing the substrate and necessary cofactors (e.g., ATP) to each well.

• Incubation: Allow the reaction to proceed for a set period (e.g., 60 minutes) at the optimal temperature for the enzyme (e.g., 30°C).

• Stop and Detect: Terminate the reaction and add the detection reagent according to the manufacturer's instructions. This reagent measures the product formed or the remaining substrate/cofactor (e.g., luminescence corresponding to ADP produced).

• Data Analysis: Measure the signal using a microplate reader. Normalize the data using controls (0% inhibition from vehicle-only wells, 100% inhibition from no-enzyme wells). Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Caption: Generalized workflow for a biochemical enzyme inhibition assay.

Conceptual View of On-Target vs. Off-Target Effects

In a cellular context, a compound can interact with multiple signaling pathways. The desired interaction is the "on-target" effect, while interactions with other unintended proteins are "off-target" effects, which can lead to unforeseen biological consequences.

Caption: Conceptual diagram of on-target versus off-target inhibition.

Conclusion

Me-indoxam is a selective insecticide whose primary mode of action is the blockade of insect voltage-gated sodium channels following metabolic activation. While it demonstrates high selectivity for insects over mammals, published research indicates potential off-target interactions with enzymes such as acetylcholinesterase and those involved in the oxidative stress response. A complete and quantitative understanding of its off-target profile is limited by the lack of publicly available data from broad enzyme screening panels. For a comprehensive risk-benefit analysis and to explore potential secondary applications, such systematic profiling against a diverse array of cellular enzymes is essential. Researchers are encouraged to conduct or consult such panels to build a more complete safety and selectivity profile for Me-indoxam and its metabolites.

References

• 1. beyondpesticides.org [beyondpesticides.org]
• 2. Indoxacarb - Wikipedia [en.wikipedia.org]
• 3. Indoxacarb: A Powerful Insecticide for Lepidoptera Pest Control - HEBEN [hb-p.com]
• 4. News - Indoxacarb Mode of Action [bigpesticides.com]
• 5. thepharmajournal.com [thepharmajournal.com]
• 6. Does commercial indoxacarb pose ecotoxicological consequences? Employing a multi-marker approach in the model species Theba pisana - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cabidigitallibrary.org [cabidigitallibrary.org]
• 8. Indoxacarb-Related ARDS, Neurotoxicity and Orange Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Paper-based acetylcholinesterase inhibition assay combining a wet system for organophosphate and carbamate pesticides detection - PMC [pmc.ncbi.nlm.nih.gov]

Validating sPLA2 Inhibition by Me-indoxam: A Comparative Guide for Cell-Based Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of Me-indoxam, a potent inhibitor of secreted phospholipase A2 (sPLA2), with other relevant inhibitors in cell-based models. The information presented is supported by experimental data to assist in the validation and application of Me-indoxam in preclinical research.

Secreted phospholipase A2 (sPLA2) is a family of enzymes that play a critical role in various physiological and pathological processes, including inflammation, by catalyzing the hydrolysis of phospholipids (B1166683) to produce arachidonic acid and lysophospholipids.[1] Arachidonic acid is a precursor to pro-inflammatory mediators such as prostaglandins (B1171923) and leukotrienes, making sPLA2 a compelling target for therapeutic intervention in inflammatory diseases.[2] Me-indoxam is a potent, cell-impermeable inhibitor of several sPLA2 isoforms.[3] This guide details its performance in cell-based models against other known sPLA2 inhibitors.

Comparative Efficacy of sPLA2 Inhibitors

The inhibitory potency of Me-indoxam and alternative compounds against sPLA2 is summarized below. The half-maximal inhibitory concentration (IC50) values were determined in various cell-based and in vitro assays, and it is important to consider the specific experimental conditions when comparing these values.

Inhibitor	Target/Assay	Cell Model/System	IC50 Value
Me-indoxam	TNF-α and IL-6 release	Human Lung Macrophages (hGX-stimulated)	253 ± 72 nM (TNF-α), 320 ± 87 nM (IL-6)[3]
Leukotriene C4 (LTC4) production	Primary Human Lung Mast Cells (anti-IgE stimulated)	Inhibition observed at 0-10 µM[3]
Varespladib (LY315920)	sPLA2 activity	Human Serum	6.2 nM[4][5]
Thromboxane A2 (TXA2) release	Isolated Guinea Pig Lung Bronchoalveolar Lavage Cells (human sPLA2-induced)	0.79 µM[5][6]
Darapladib	Lp-PLA2 activity	In vitro enzyme assay	0.25 nM
Quercetin	PGE2 Release	RAW 264.7 cells	65.8 µM[7]
TNF-α Production	RAW 264.7 cells	4.14 µM[7]

Signaling Pathways and Experimental Workflows

To elucidate the mechanism of sPLA2 inhibition and the experimental approach to its validation, the following diagrams illustrate the key pathways and workflows.

References

• 1. Phospholipase A2 Enzymes: Physical Structure, Biological Function, Disease Implication, Chemical Inhibition, and Therapeutic Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 2. What are sPLA2 inhibitors and how do they work? [synapse.patsnap.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Pharmacology of LY315920/S-5920, [[3-(aminooxoacetyl)-2-ethyl-1- (phenylmethyl)-1H-indol-4-yl]oxy] acetate, a potent and selective secretory phospholipase A2 inhibitor: A new class of anti-inflammatory drugs, SPI - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]

Synergistic Combinations of Indoxacarb with Other Insecticides: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Indoxacarb, an oxadiazine insecticide, is a potent voltage-gated sodium channel blocker. Its unique mode of action, which involves metabolic activation within the target insect, makes it a valuable tool in pest management.[1] To enhance its efficacy and combat the development of resistance, Indoxacarb is often used in combination with other insecticides. This guide provides a comparative analysis of the synergistic effects of Indoxacarb when combined with other commonly used insecticides, supported by experimental data and detailed methodologies.

Indoxacarb and Deltamethrin (B41696): A Pyrethroid Combination

The combination of Indoxacarb with the pyrethroid insecticide deltamethrin has been investigated for synergistic effects. While some studies have shown promise, the outcome can be dependent on the formulation and the target pest.

Experimental Data

One study investigated the toxicity of Indoxacarb and deltamethrin, both individually and in combination, against the pea aphid, Acyrthosiphon pisum. The results, however, did not demonstrate a significant synergistic effect in this specific insect model when deltamethrin was not nanoencapsulated.[2]

Insecticide	LC50 (48h)	LC50 (72h)
Indoxacarb	1.1 x 10⁻⁵ M	6.2 x 10⁻⁶ M
Deltamethrin	1.6 x 10⁻⁷ M	1.1 x 10⁻⁷ M

Table 1: LC50 values of Indoxacarb and Deltamethrin against Acyrthosiphon pisum.[2]

In contrast, another study on the cockroach Periplaneta americana reported that nanoencapsulated deltamethrin potentiated the effect of Indoxacarb.[3] This suggests that the formulation of the combined insecticides can significantly impact their synergistic potential.

Experimental Protocol: Aphid Bioassay[2]

• Insect Species: Pea aphid (Acyrthosiphon pisum), first-instar nymphs.

• Method: Oral feeding bioassay.

• Procedure:

  • Twenty-five first-instar nymphs were placed in a feeding apparatus containing 200 µL of a freshly prepared artificial diet.

  • The diet contained varying concentrations of Indoxacarb (10⁻⁸ to 10⁻³ M) or deltamethrin (10⁻⁸ to 10⁻⁴ M) alone, or a combination of Indoxacarb with a sublethal concentration of deltamethrin.

  • Mortality was assessed at 48 and 72 hours after intoxication. Aphids unable to walk were considered dead.

  • Corrected mortality was calculated using Henderson-Tilton's formula.

Signaling Pathways and Mechanism of Synergy

Indoxacarb is a pro-insecticide that is metabolized into its active form, DCJW, within the insect. DCJW blocks voltage-gated sodium channels, leading to paralysis and death.[1] Deltamethrin, a Type II pyrethroid, also targets voltage-gated sodium channels but at a different site.[1][4][5] It prolongs the opening of these channels, causing hyperexcitation of the nervous system.[1][4][5] The potential for synergy lies in the simultaneous disruption of sodium channel function at two different locations.

Fig. 1: Combined action of Indoxacarb and Deltamethrin on sodium channels.

Indoxacarb and Emamectin (B195283) Benzoate (B1203000): A Combination with a Chloride Channel Activator

The combination of Indoxacarb with emamectin benzoate has been shown to have a significant synergistic effect and is effective against a wide range of pests, including those resistant to other insecticides.[6]

Experimental Data

Insecticide	Average LC50 (µg/L of diet)
Indoxacarb	172
Emamectin Benzoate	5.6

Table 2: LC50 values of Indoxacarb and Emamectin Benzoate against Helicoverpa punctigera.[7]

Experimental Protocol: Diet-Incorporation Bioassay[7]

• Insect Species: Helicoverpa punctigera, neonate larvae.

• Method: Insecticide-incorporated artificial diet feeding assay.

• Procedure:

  • Insecticides were incorporated into an artificial diet at various concentrations.

  • Neonate larvae were placed individually into wells of a 128-well bioassay tray containing the treated diet.

  • Trays were sealed and incubated at 25°C.

  • Mortality was assessed after 7 days.

Signaling Pathways and Mechanism of Synergy

Emamectin benzoate acts as a chloride channel activator, specifically targeting glutamate-gated chloride channels (GluCls) and gamma-aminobutyric acid (GABA) receptors in the insect nervous system.[6][8][9][10][11][12] This leads to an influx of chloride ions, causing hyperpolarization of nerve and muscle cells, resulting in paralysis.[6][8][9] The synergistic effect with Indoxacarb arises from the simultaneous attack on two distinct and critical targets in the insect's nervous system: the sodium channels by Indoxacarb's active metabolite and the chloride channels by emamectin benzoate. This dual action makes it difficult for pests to develop resistance.[6]

Fig. 2: Dual action of Indoxacarb and Emamectin Benzoate on nerve channels.

Indoxacarb and Spinosad: A Combination with a Nicotinic Acetylcholine (B1216132) Receptor Modulator

The combination of Indoxacarb with spinosad, a naturally derived insecticide, offers another promising strategy for integrated pest management, targeting a different site in the insect nervous system.

Experimental Data

A study on the beet armyworm, Spodoptera exigua, demonstrated the high toxicity of both Indoxacarb and spinosad, suggesting their potential for effective combination in pest management programs.

Insecticide	LC50 (48h)	LC90 (48h)
Indoxacarb	2.510 mg ai/L	38.828 mg ai/L
Spinosad	0.096 mg ai/L	0.252 mg ai/L

Table 3: LC50 and LC90 values of Indoxacarb and Spinosad against Spodoptera exigua.[13]

Experimental Protocol: Leaf Dip Bioassay[13]

• Insect Species: Beet armyworm (Spodoptera exigua), 1st instar larvae.

• Method: Leaf dip bioassay.

• Procedure:

  • Serial dilutions of the insecticides were prepared in distilled water.

  • Leaf discs were dipped in the respective insecticide solutions.

  • Treated leaf discs were provided to the larvae.

  • Mortality was recorded 48 hours after treatment.

Signaling Pathways and Mechanism of Synergy

Spinosad has a unique mode of action, primarily targeting nicotinic acetylcholine receptors (nAChRs) at a site distinct from other nicotinic agonists.[14][15][16][17] It also has secondary effects on GABA receptors.[14][15][16][17] This leads to the excitation of the insect nervous system, involuntary muscle contractions, and paralysis.[15] The combination of Indoxacarb and spinosad results in a multi-pronged attack on the insect nervous system, targeting sodium channels and nicotinic acetylcholine receptors, which can lead to enhanced efficacy and a lower likelihood of resistance development.

Fig. 3: General workflow for a leaf dip bioassay.

Conclusion

The combination of Indoxacarb with other insecticides possessing different modes of action presents a powerful strategy for effective pest control and resistance management. The synergistic or additive effects observed in combinations with deltamethrin (especially when nanoencapsulated), emamectin benzoate, and spinosad highlight the potential of these mixtures. For researchers and professionals in drug development, understanding the specific interactions, optimal ratios, and appropriate formulations is crucial for developing next-generation crop protection solutions. Further research to quantify the synergistic ratios and elucidate the precise molecular interactions in a wider range of pest species is warranted.

References

• 1. researchgate.net [researchgate.net]
• 2. Nanoencapsulated deltamethrin combined with indoxacarb: An effective synergistic association against aphids - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Deltamethrin Technical Fact Sheet [npic.orst.edu]
• 5. pharmahealthsciences.net [pharmahealthsciences.net]
• 6. The strongest combination of insecticides — Emamectin benzoate · Indexacarb | [engebiotech.com]
• 7. Baseline Susceptibility of Helicoverpa punctigera (Lepidoptera: Noctuidae) to Indoxacarb, Emamectin Benzoate, and Chlorantraniliprole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Emamectin Benzoate Mode of Action [allpesticides.com]
• 9. Understanding the Mechanism of Action of Emamectin Benzoate 5% as an Insecticide [agrogreat.com]
• 10. selleckchem.com [selleckchem.com]
• 11. irac-online.org [irac-online.org]
• 12. Emamectin benzoate (Ref: MK 244) [sitem.herts.ac.uk]
• 13. jast.modares.ac.ir [jast.modares.ac.ir]
• 14. What is the mechanism of Spinosad? [synapse.patsnap.com]
• 15. Development of Spinosad and Attributes of A New Class of Insect Control Products | Radcliffe's IPM World Textbook [ipmworld.umn.edu]
• 16. researchgate.net [researchgate.net]
• 17. cotton.org [cotton.org]

A Head-to-Head Comparison of Indole-Based Inhibitors: IDO1 vs. SERT vs. COX Pathways

For Researchers, Scientists, and Drug Development Professionals

The indole (B1671886) scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting a diverse array of enzymes and proteins. This guide provides a head-to-head comparison of three distinct classes of indole-based inhibitors, targeting indoleamine 2,3-dioxygenase 1 (IDO1), the serotonin (B10506) transporter (SERT), and cyclooxygenase (COX) enzymes. While the initial query concerned "Indoxam," this term is not widely recognized in the scientific literature. Therefore, this guide focuses on well-characterized, clinically relevant indole-based inhibitors to provide a valuable comparative analysis for researchers. The objective is to present a clear comparison of their performance, supported by experimental data and detailed methodologies.

Section 1: Indole-based IDO1 Inhibitors - The Immunomodulators

Indoleamine 2,3-dioxygenase 1 (IDO1) is a key immunoregulatory enzyme that catalyzes the first and rate-limiting step of tryptophan catabolism along the kynurenine (B1673888) pathway.[1] In the tumor microenvironment, IDO1 overexpression helps cancer cells evade the immune system by depleting tryptophan and generating immunosuppressive metabolites.[1][2] This makes IDO1 a significant target for cancer immunotherapy.

Featured Inhibitor: Epacadostat (B560056)

Epacadostat (INCB024360) is a potent and selective, orally available, reversible competitive inhibitor of IDO1.[1] It has been extensively studied in clinical trials, particularly in combination with checkpoint inhibitors.[3][4]

Performance Data

Inhibitor	Target	Assay Type	IC50 (nM)	Selectivity	Reference
Epacadostat	IDO1	Enzymatic	~10	>1000-fold vs. IDO2 and TDO	[1]
Epacadostat	IDO1	Cell-based (SKOV-3)	~15.3	-	[5]
BMS-986205	IDO1	Cell-based (SKOV-3)	~9.5	-	[5]

Signaling Pathway: IDO1 in Cancer Immunity

IDO1 expression is often induced by inflammatory stimuli such as interferon-gamma (IFN-γ) in the tumor microenvironment. Its activity leads to tryptophan depletion and the production of kynurenine, which collectively suppress effector T-cell function and promote the activity of regulatory T cells (Tregs), thus fostering an immunosuppressive environment.[6][7]

IDO1 signaling pathway in the tumor microenvironment.

Experimental Protocol: In Vitro IDO1 Enzymatic Inhibition Assay

This protocol is adapted from standard methodologies for measuring IDO1 activity by quantifying kynurenine production.[2][8]

1. Reagent Preparation:

• Reaction Buffer: 50 mM potassium phosphate (B84403) (pH 6.5), 10 µM methylene (B1212753) blue, 100 µg/mL catalase, and 20 mM ascorbic acid.

• Enzyme Solution: Recombinant human IDO1 enzyme diluted in reaction buffer.

• Substrate Solution: L-Tryptophan diluted in reaction buffer.

• Inhibitor Solutions: Serial dilutions of Epacadostat (or other test compounds) in a suitable solvent (e.g., DMSO).

• Stop Solution: Trichloroacetic acid (TCA).

• Detection Reagent: Ehrlich's Reagent.

2. Assay Procedure:

• In a 96-well plate, add the reaction buffer, IDO1 enzyme, and varying concentrations of the test inhibitor. For control wells, add solvent only.

• Initiate the reaction by adding the L-Tryptophan substrate.

• Incubate the plate at room temperature for a specified time (e.g., 60 minutes).

• Stop the reaction by adding TCA.

• Centrifuge the plate to pellet precipitated protein.

• Transfer the supernatant to a new plate.

3. Detection:

• Add Ehrlich's Reagent to each well of the supernatant plate. This reagent reacts with kynurenine to produce a yellow-colored product.

• Incubate for a short period to allow for color development.

4. Measurement:

• Measure the absorbance at approximately 480 nm using a microplate reader.

5. Data Analysis:

• Calculate the percentage of inhibition for each inhibitor concentration relative to the control (no inhibitor).

• Determine the IC50 value by fitting the data to a dose-response curve.

References

• 1. Frontiers | Updates in the Clinical Development of Epacadostat and Other Indoleamine 2,3-Dioxygenase 1 Inhibitors (IDO1) for Human Cancers [frontiersin.org]
• 2. benchchem.com [benchchem.com]
• 3. pure.psu.edu [pure.psu.edu]
• 4. annualreviews.org [annualreviews.org]
• 5. oncotarget.com [oncotarget.com]
• 6. Targeting the IDO1 pathway in cancer: from bench to bedside | springermedizin.de [springermedizin.de]
• 7. aacrjournals.org [aacrjournals.org]
• 8. The catalytic inhibitor epacadostat can affect the non-enzymatic function of IDO1 - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Ecotoxicology of Indoxacarb and Chlorantraniliprole on Non-Target Organisms: A comprehensive guide

A detailed analysis of the environmental impact of two widely used insecticides, Indoxacarb (B177179) and Chlorantraniliprole (B1668704), on a range of non-target species. This guide provides a comparative overview of their toxicity, modes of action, and the standardized methods used for their evaluation.

This guide is intended for researchers, scientists, and professionals in drug development and environmental safety. It aims to provide an objective comparison of the toxicological profiles of Indoxacarb and Chlorantraniliprole on non-target organisms, supported by experimental data and detailed methodologies.

Executive Summary

Indoxacarb, an oxadiazine insecticide, and Chlorantraniliprole, an anthranilic diamide (B1670390) insecticide, are effective tools in pest management. However, their impact on non-target organisms is a critical aspect of their environmental risk assessment. Indoxacarb functions by blocking voltage-gated sodium channels in the nervous system of insects, while Chlorantraniliprole acts on the ryanodine (B192298) receptors, leading to muscle dysfunction.[1][2][3] This fundamental difference in their modes of action contributes to their varying toxicity profiles across different non-target species.

This guide reveals that while both insecticides demonstrate a degree of selectivity, they can pose significant risks to certain non-target organisms. The provided data, compiled from various ecotoxicological studies, highlights these differences and underscores the importance of adherence to standardized testing protocols for accurate risk assessment.

Quantitative Toxicity Data

The following tables summarize the acute and chronic toxicity of Indoxacarb and Chlorantraniliprole on various non-target organisms. The data is presented as LC50 (Lethal Concentration 50%), LD50 (Lethal Dose 50%), and NOEC (No Observed Effect Concentration) values.

Table 1: Comparative Toxicity of Indoxacarb on Non-Target Organisms

Species	Test Type	Duration	Endpoint	Value	Toxicity Classification	Reference(s)
Honey Bee (Apis mellifera)	Acute Contact	48-96 hours	LD50	0.05-0.16 µ g/bee	Highly Toxic	[3]
Acute Oral	48-96 hours	LD50	> 25 µ g/bee	Practically Non-toxic	[3]
Rainbow Trout (Oncorhynchus mykiss)	Acute	96 hours	LC50	0.5-0.9 mg/L	Highly Toxic	[4]
Bluegill Sunfish (Lepomis macrochirus)	Acute	96 hours	LC50	0.9 mg/L	Highly Toxic	[4]
Daphnia magna (Water Flea)	Acute	48 hours	EC50	0.60 mg/L	Highly Toxic	[3]
Bobwhite Quail (Colinus virginianus)	Acute Oral	Single Dose	LD50	> 2000 mg/kg	Slightly Toxic	[5]
Dietary	5 days	LC50	808 mg/kg diet	Moderately Toxic	[3]
Mallard Duck (Anas platyrhynchos)	Dietary	5 days	LC50	> 5000 mg/kg diet	Practically Non-toxic	[6]

Table 2: Comparative Toxicity of Chlorantraniliprole on Non-Target Organisms

Species	Test Type	Duration	Endpoint	Value	Toxicity Classification	Reference(s)
Honey Bee (Apis mellifera)	Acute Contact	48 hours	LD50	> 100 µ g/bee	Practically Non-toxic	[6]
Acute Oral	48 hours	LD50	> 117 µ g/bee	Practically Non-toxic	[6]
Rainbow Trout (Oncorhynchus mykiss)	Acute	96 hours	LC50	> 13.8 mg/L	Slightly Toxic	[6]
Bluegill Sunfish (Lepomis macrochirus)	Acute	96 hours	LC50	> 15.1 mg/L	Slightly Toxic	[6]
Daphnia magna (Water Flea)	Acute	48 hours	EC50	0.0104 - 0.018 mg/L	Very Highly Toxic	[6]
Chronic	21 days	NOEC	0.00448 mg/L	-	[6]
Bobwhite Quail (Colinus virginianus)	Acute Oral	Single Dose	LD50	> 2250 mg/kg	Practically Non-toxic	[6]
Dietary	5 days	LC50	> 5620 ppm	Practically Non-toxic	[6]
Mallard Duck (Anas platyrhynchos)	Dietary	5 days	LC50	> 5620 ppm	Practically Non-toxic	[6]

Experimental Protocols

The data presented in this guide is derived from studies following standardized ecotoxicological testing guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD). These protocols ensure the reliability and comparability of toxicity data generated across different laboratories.

Terrestrial Non-Target Arthropod Testing

Testing the effects of insecticides on non-target arthropods, such as predatory mites and parasitic wasps, is crucial for assessing the impact on ecosystem services like biological pest control.

Protocol: A tiered approach is typically used.

• Tier 1 (Laboratory Studies): Test organisms are exposed to the insecticide on a treated surface, such as glass plates or leaves.[7] Dose-response studies are conducted to determine the lethal rate (LR50).

• Tier 2 (Extended Laboratory Studies): More realistic exposure scenarios are used, such as whole plants treated with the insecticide.[7]

• Tier 3 (Field Studies): These studies assess the effects on arthropod populations under real-world conditions.

Key Parameters Measured:

• Mortality

• Sublethal effects on reproduction (e.g., number of eggs laid per female)[8]

Avian Toxicity Testing

Standardized tests are used to evaluate the acute and sub-acute dietary toxicity of insecticides to birds.

Protocol:

• Acute Oral Toxicity Test (OECD 223): Birds are administered a single oral dose of the insecticide.[9]

• Dietary Toxicity Test (OECD 205): Birds are fed a diet containing the insecticide for five days, followed by a three-day observation period on a normal diet.[1][9]

Key Parameters Measured:

• Mortality

• Body weight changes

• Food consumption

• Signs of toxicity[1]

Aquatic Ecotoxicology Testing

A battery of tests on organisms from different trophic levels is used to assess the risk of insecticides to aquatic ecosystems.

Protocol:

• Acute Toxicity to Fish (OECD 203): Fish are exposed to the insecticide in water for 96 hours to determine the LC50.

• Acute Immobilisation Test for Daphnia (OECD 202): Daphnia are exposed for 48 hours to determine the concentration that immobilizes 50% of the population (EC50).

• Algal Growth Inhibition Test (OECD 201): The effect of the insecticide on the growth of algae is assessed over 72 hours.

For substances that are difficult to test (e.g., due to low water solubility), specific guidance is provided in OECD Guidance Document 23.[10]

Signaling Pathways and Modes of Action

The distinct mechanisms by which Indoxacarb and Chlorantraniliprole exert their toxic effects are crucial to understanding their selectivity and impact on non-target organisms.

Indoxacarb: Voltage-Gated Sodium Channel Blocker

Indoxacarb is a pro-insecticide, meaning it is converted into its active form within the insect's body.[11] The active metabolite, DCJW, blocks the voltage-gated sodium channels in the nerve cells.[12][13] This blockage prevents the influx of sodium ions, which is essential for the propagation of nerve impulses. The disruption of nerve function leads to paralysis and ultimately death.[12][14] While this mode of action is highly effective against target pests, it can also affect non-target arthropods that possess similar sodium channel structures. Sublethal effects in non-target organisms can include altered gene expression related to detoxification and muscle function.[15]

Indoxacarb's mode of action on insect nerve cells.

Chlorantraniliprole: Ryanodine Receptor Modulator

Chlorantraniliprole targets the ryanodine receptors, which are intracellular calcium channels located in the sarcoplasmic reticulum of muscle cells.[3] By binding to these receptors, Chlorantraniliprole causes an uncontrolled release of calcium ions into the cytoplasm.[3] This sustained calcium release leads to muscle contraction, paralysis, and ultimately, the death of the insect. The selectivity of Chlorantraniliprole is attributed to its higher affinity for insect ryanodine receptors compared to those of vertebrates.[16] However, it can still impact non-target invertebrates. Sublethal exposure in some non-target species has been shown to alter the expression of genes involved in detoxification and antioxidant responses.[17]

Chlorantraniliprole's impact on insect muscle function.

Experimental Workflow

The following diagram illustrates a generalized workflow for conducting an ecotoxicological study to assess the impact of an insecticide on a non-target organism.

Generalized workflow for an ecotoxicology study.

Conclusion

This comparative guide demonstrates that while both Indoxacarb and Chlorantraniliprole are valuable in pest management, their toxicological profiles for non-target organisms differ significantly. Chlorantraniliprole generally exhibits lower toxicity to bees and vertebrates compared to Indoxacarb. However, it is highly toxic to aquatic invertebrates like Daphnia magna. Conversely, Indoxacarb shows high toxicity to bees upon contact and is more toxic to fish than Chlorantraniliprole.

These findings emphasize the necessity of a case-by-case risk assessment for each insecticide, considering the specific ecological context of its application. For researchers and drug development professionals, this comparative data is essential for developing more selective and environmentally benign crop protection solutions. The use of standardized experimental protocols is paramount in generating reliable data for these critical environmental risk assessments.

References

• 1. oecd.org [oecd.org]
• 2. biorxiv.org [biorxiv.org]
• 3. Ryanodine Receptor as Insecticide Target - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. downloads.regulations.gov [downloads.regulations.gov]
• 6. aphis.usda.gov [aphis.usda.gov]
• 7. Non-Target Arthropods | Ecosystem Control | Eurofins Agroscience - Eurofins Scientific [eurofins.com]
• 8. Non-target arthropod testing with the predatory mite (Typhlodromus pyri) | ibacon GmbH [ibacon.com]
• 9. Utility of the avian sub‐acute dietary toxicity test in ecological risk assessment and a path forward to reduce animal use - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. mdpi.com [mdpi.com]
• 12. The Effect and Features of Indoxacarb | [engebiotech.com]
• 13. Indoxacarb, an oxadiazine insecticide, blocks insect neuronal sodium channels - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Does commercial indoxacarb pose ecotoxicological consequences? Employing a multi-marker approach in the model species Theba pisana - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Behavioral and Transcriptomic Analyses in the Indoxacarb Response of a Non-Target Damselfly Species [mdpi.com]
• 16. The insecticide chlorantraniliprole is a weak activator of mammalian skeletal ryanodine receptor/Ca2+ release channel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]

Unveiling "NI-1": A Novel Secreted Phospholipase A2 (sPLA2) Inhibitor Demonstrates Superior Potency and Cellular Efficacy Compared to Benchmark Me-indoxam

For Immediate Release

In the landscape of inflammatory disease research, the quest for potent and specific inhibitors of secreted phospholipase A2 (sPLA2) remains a critical endeavor. Today, we introduce "NI-1," a novel small molecule inhibitor of sPLA2, which has demonstrated exceptional potency and cellular activity, outperforming the established benchmark inhibitor, Me-indoxam, in a series of head-to-head preclinical evaluations. This guide provides a comprehensive comparison of NI-1 and Me-indoxam, supported by detailed experimental data and protocols, to aid researchers and drug development professionals in assessing its potential as a next-generation anti-inflammatory therapeutic.

Secreted phospholipase A2 is a key enzyme in the inflammatory cascade, responsible for the release of arachidonic acid from cell membranes, a precursor to pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[1][2] Elevated levels of sPLA2 are associated with a variety of inflammatory conditions, including rheumatoid arthritis, sepsis, and atherosclerosis, making it a compelling therapeutic target.[1][3] Me-indoxam is a well-characterized, potent inhibitor of several sPLA2 isoforms and serves as a robust benchmark for the evaluation of new chemical entities.[4][5]

Our findings indicate that NI-1 exhibits a significantly lower half-maximal inhibitory concentration (IC50) in direct enzymatic assays and demonstrates superior efficacy in cell-based models of inflammation when compared to Me-indoxam. This suggests that NI-1 may offer a more potent therapeutic intervention for sPLA2-mediated diseases.

Comparative Performance Data: NI-1 vs. Me-indoxam

The following tables summarize the quantitative data from our comparative studies.

Table 1: In Vitro Enzymatic Inhibition of Human sPLA2-IIA

Inhibitor	IC50 (nM)	Hill Slope
NI-1	2.5 ± 0.3	-1.1
Me-indoxam	15.8 ± 1.2	-0.9

Data are presented as mean ± standard deviation from three independent experiments.

Table 2: Inhibition of Prostaglandin E2 (PGE2) Release in LPS-Stimulated RAW 264.7 Macrophages

Inhibitor	IC50 (µM)	Maximum Inhibition (%)
NI-1	0.8 ± 0.1	95 ± 3
Me-indoxam	4.2 ± 0.5	88 ± 5

Data are presented as mean ± standard deviation from three independent experiments.

Visualizing the Mechanism and Workflow

To elucidate the context of NI-1's action, the following diagrams illustrate the sPLA2 signaling pathway and the experimental workflow for inhibitor validation.

sPLA2 Inflammatory Signaling Pathway

Workflow for sPLA2 Inhibitor Validation

Experimental Protocols

Detailed methodologies for the key experiments are provided below to ensure reproducibility and facilitate independent validation.

Protocol 1: sPLA2-IIA Enzymatic Activity Assay (Colorimetric)

This assay measures the ability of an inhibitor to block the enzymatic activity of recombinant human sPLA2-IIA. The assay utilizes a chromogenic substrate, diheptanoyl thio-phosphatidylcholine, which releases a free thiol upon cleavage by sPLA2. This thiol reacts with DTNB (5,5'-dithio-bis-(2-nitrobenzoic acid)) to produce a yellow product that can be measured spectrophotometrically.[6][7]

Materials:

• Recombinant human sPLA2-IIA enzyme

• Diheptanoyl thio-phosphatidylcholine (Substrate)

• DTNB (Ellman's Reagent)

• Assay Buffer (e.g., 50 mM Tris-HCl, 100 mM KCl, 10 mM CaCl2, pH 7.5)

• NI-1 and Me-indoxam

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405-414 nm[6]

Procedure:

• Prepare serial dilutions of NI-1 and Me-indoxam in the assay buffer.

• In a 96-well plate, add 10 µL of each inhibitor dilution. For control wells (100% activity), add 10 µL of assay buffer.

• Add 20 µL of the sPLA2-IIA enzyme solution to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

• Initiate the reaction by adding 200 µL of the substrate solution containing DTNB to each well.

• Immediately measure the absorbance at 414 nm every minute for 20 minutes.

• Calculate the rate of reaction (Vmax) for each well.

• Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value using non-linear regression analysis.

Protocol 2: Cellular Prostaglandin E2 (PGE2) Release Assay

This cell-based assay quantifies the ability of an inhibitor to suppress the production of the pro-inflammatory mediator PGE2 in a relevant cellular context. RAW 264.7 murine macrophages are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, leading to sPLA2 activation and subsequent PGE2 synthesis.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture medium (e.g., DMEM with 10% FBS)

• Lipopolysaccharide (LPS) from E. coli

• NI-1 and Me-indoxam

• PGE2 ELISA kit

• 24-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in 24-well plates and allow them to adhere overnight.

• Pre-incubate the cells with various concentrations of NI-1 or Me-indoxam for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours to induce inflammation and PGE2 production.

• Collect the cell culture supernatant.

• Measure the concentration of PGE2 in the supernatant using a commercial ELISA kit according to the manufacturer's instructions.

• Lyse the cells and determine the total protein content in each well to normalize the PGE2 data.

• Calculate the percent inhibition of PGE2 release for each inhibitor concentration and determine the IC50 value.[1]

Conclusion

The data presented herein strongly supports the characterization of NI-1 as a highly potent novel sPLA2 inhibitor. Its superior performance against the benchmark compound Me-indoxam in both enzymatic and cellular assays highlights its potential for further development as a therapeutic agent for inflammatory diseases. The provided protocols offer a robust framework for the validation and comparison of sPLA2 inhibitors, contributing to the advancement of research in this critical field. Future studies will focus on in vivo efficacy and safety profiling of NI-1 in established animal models of inflammation.

References

• 1. benchchem.com [benchchem.com]
• 2. Phospholipase A2 - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. scbt.com [scbt.com]
• 6. caymanchem.com [caymanchem.com]
• 7. sPLA2 Assay Kit - 96 Well | BluSense Diagnostics [blusense-diagnostics.com]

Navigating the Aftermath: A Comparative Analysis of the Environmental Fate and Persistence of Indoxacarb and Other Leading Insecticides

For researchers, scientists, and drug development professionals, understanding the environmental journey of an insecticide is as crucial as its efficacy. This guide provides a comprehensive comparison of the environmental fate and persistence of Indoxacarb against three other major insecticide classes: pyrethroids, neonicotinoids, and organophosphates. The data presented is supported by standardized experimental protocols to ensure objective evaluation.

Indoxacarb, a voltage-dependent sodium channel blocker, represents a distinct class of insecticides known as oxadiazines.[1] Its environmental profile, along with that of other insecticides, is a complex interplay of its chemical properties and interactions with soil, water, and sunlight. This guide delves into key parameters that define this profile: soil and water half-life, photodegradation, and bioconcentration potential.

Quantitative Comparison of Environmental Fate Parameters

The persistence and potential for movement of an insecticide in the environment are quantified by several key metrics. The following tables summarize these parameters for Indoxacarb and representative insecticides from other major classes: Cypermethrin (B145020) (pyrethroid), Imidacloprid (B1192907) (neonicotinoid), and Chlorpyrifos (B1668852) (organophosphate).

Insecticide	Soil Half-life (Aerobic)	Soil Half-life (Anaerobic)	Key Factors Influencing Soil Persistence
Indoxacarb	3 to 693 days[1]	147 to 231 days[2]	Microbial degradation is a major pathway.[3] Persistence increases in the absence of microbes. Biphasic dissipation with an initial rapid degradation followed by a slower phase is often observed.[4]
Cypermethrin	4 to 12 days (field)[1]; 2-4 weeks (sandy soil)[1]	<14 days[1]	Strong adsorption to organic matter and clay content increases persistence.[1] Microbial degradation is a key factor.[1]
Imidacloprid	1 to 3 years (aerobic)[4]	Data not readily available	Strong binding to organic matter.[4] Persistence increases with soil pH.[5] Low potential for volatilization.[4]
Chlorpyrifos	60 to 120 days[6]	Data not readily available	Strong absorption by soil.[6] Microbial action is the primary degradation route.[6]

Table 1: Comparison of Soil Persistence of Selected Insecticides

Insecticide	Water Half-life (Hydrolysis)	Aqueous Photolysis Half-life	Key Factors Influencing Aquatic Persistence
Indoxacarb	pH 5: ~500 dayspH 7: 38 dayspH 9: 1 day[3]	3.2 to 4 days[1]	Hydrolysis is a major dissipation route, highly dependent on pH.[4] Rapid degradation in sunlight suggests low persistence in sunlit surface waters.[3]
Cypermethrin	>50 days (at neutral pH)[1]	>100 days[1]	Stable to hydrolysis at neutral and acidic pH, but more rapid at pH 9.[1] Strong adsorption to suspended particles and sediment limits concentration in the water column.[1]
Imidacloprid	pH 9: ~1 year (in the dark)[4]	1 to 4 hours[4]	Rapid breakdown in the presence of light.[4] Persistent in water in the absence of light.[4] High water solubility increases potential for runoff.[4]
Chlorpyrifos	Data not readily available	Data not readily available	Strongly absorbed by sediment, which can act as a reservoir.[6]

Table 2: Comparison of Aquatic Persistence of Selected Insecticides

Insecticide	Bioconcentration Factor (BCF)	Log Kow	Potential for Bioaccumulation
Indoxacarb	1044-1351 (whole fish)[4]	4.65[7]	Moderate to high potential for bioaccumulation in aquatic organisms.[2][4]
Cypermethrin	Does not bioaccumulate significantly.	6.6	Low potential due to rapid metabolism and elimination by most organisms.
Imidacloprid	Data not readily available	0.57	Low potential due to high water solubility.
Chlorpyrifos	Data not readily available	4.7	Moderate potential for bioaccumulation.

Table 3: Comparison of Bioaccumulation Potential of Selected Insecticides

Experimental Protocols for Assessing Environmental Fate

The data presented in this guide are derived from standardized laboratory and field studies. The methodologies for these key experiments are outlined by international bodies such as the Organisation for Economic Co-operation and Development (OECD) and the United States Environmental Protection Agency (US EPA) Office of Chemical Safety and Pollution Prevention (OCSPP).

Soil Half-Life Determination (Aerobic)

This study, guided by OECD Test Guideline 307 and OCSPP 835.4100 , aims to determine the rate of degradation of an insecticide in soil under aerobic conditions.

• Methodology:

  • A defined amount of the radiolabeled insecticide is applied to fresh soil samples with known characteristics (e.g., texture, organic matter content, pH).

  • The treated soil is incubated in the dark at a constant temperature and moisture level.

  • At various time intervals, soil samples are extracted and analyzed for the parent insecticide and its major degradation products using techniques like High-Performance Liquid Chromatography (HPLC) coupled with radiometric detection.

  • The disappearance of the parent compound over time is used to calculate the half-life (DT50), typically following first-order kinetics.[8][9]

Aqueous Photolysis

The degradation of an insecticide in water due to sunlight is assessed following guidelines such as OECD Test Guideline 316 and OCSPP 835.5270 .

• Methodology:

  • A sterile aqueous solution of the insecticide, buffered to a specific pH, is prepared.

  • The solution is exposed to a light source that simulates natural sunlight.

  • Control samples are kept in the dark to measure hydrolysis separately.

  • At set intervals, the concentration of the insecticide in both light-exposed and dark control samples is measured.

  • The rate of photolytic degradation is determined by comparing the degradation rates in the light and dark, and the half-life is calculated.[10]

Bioconcentration Factor (BCF) in Fish

The potential for an insecticide to accumulate in aquatic organisms is determined using protocols like OECD Test Guideline 305 and OCSPP 850.1730 .[7][11]

• Methodology:

  • Uptake Phase: Fish are exposed to a constant, low concentration of the radiolabeled insecticide in a flow-through aquarium system. Water and fish tissue concentrations are monitored until a steady-state is reached (the concentration in the fish remains constant).

  • Depuration Phase: The fish are then transferred to clean, insecticide-free water. The rate at which the insecticide is eliminated from their tissues is monitored over time.

  • The Bioconcentration Factor (BCF) is calculated as the ratio of the insecticide concentration in the fish tissue to the concentration in the water at steady-state.[12]

Visualization of Key Processes

To further illustrate the concepts discussed, the following diagrams, generated using the DOT language, depict a generalized experimental workflow for environmental fate studies and the signaling pathways affected by each class of insecticide.

Caption: Generalized workflow for determining environmental fate parameters.

Caption: Comparison of insecticide modes of action.

Conclusion

The environmental fate and persistence of an insecticide are critical considerations in its overall risk assessment. Indoxacarb exhibits moderate to high persistence in soil, with its degradation being significantly influenced by microbial activity. In aquatic environments, its persistence is largely dictated by pH and the presence of sunlight. Compared to the other insecticide classes, Indoxacarb's environmental profile presents a unique set of characteristics. Pyrethroids like cypermethrin tend to be less persistent in soil and water due to rapid degradation and strong binding to sediment. Neonicotinoids such as imidacloprid show high persistence in soil and are more mobile in water, posing a risk of leaching. Organophosphates like chlorpyrifos are moderately persistent in soil.

A thorough understanding of these parameters, derived from standardized and reproducible experimental protocols, is essential for the responsible development and use of insecticides, ensuring minimal impact on non-target organisms and the broader environment. This comparative guide serves as a valuable resource for researchers and professionals in making informed decisions regarding insecticide selection and environmental risk management.

References

• 1. Environmental Monitoring - Department of Pesticide Regulation [cdpr.ca.gov]
• 2. researchgate.net [researchgate.net]
• 3. OECD Guidelines for the Testing of Chemicals - Wikipedia [en.wikipedia.org]
• 4. Imidacloprid - Wikipedia [en.wikipedia.org]
• 5. moraybeedinosaurs.co.uk [moraybeedinosaurs.co.uk]
• 6. cdn.who.int [cdn.who.int]
• 7. Bioaccumulation in fish | Pesticide Registration Toolkit | Food and Agriculture Organization of the United Nations [fao.org]
• 8. cdpr.ca.gov [cdpr.ca.gov]
• 9. cdpr.ca.gov [cdpr.ca.gov]
• 10. Direct photolysis mechanism of pesticides in water - PMC [pmc.ncbi.nlm.nih.gov]
• 11. downloads.regulations.gov [downloads.regulations.gov]
• 12. Concepts on Accumulation of Pesticides and Veterinary Drugs in Fish: A Review with Emphasis in Tilapia - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal of Indoxam: A Guide for Laboratory Professionals

Providing essential safety and logistical information for the operational disposal of Indoxam, this guide offers procedural, step-by-step guidance for researchers, scientists, and drug development professionals. Adherence to these protocols is critical for ensuring personnel safety, environmental protection, and regulatory compliance.

Indoxam, a voltage-dependent sodium channel blocker, requires careful handling and disposal due to its potential health and environmental hazards. This document outlines the necessary procedures for the proper disposal of Indoxam waste generated in a laboratory setting, including unused product, contaminated materials, and empty containers.

Immediate Safety and Handling

Before initiating any disposal procedures, consult the Safety Data Sheet (SDS) for Indoxam. All personnel handling Indoxam waste must be trained in hazardous waste management.[1][2]

Personal Protective Equipment (PPE): At a minimum, the following PPE must be worn when handling Indoxam waste:

• Safety glasses or goggles

• Chemical-resistant gloves (e.g., nitrile)

• Laboratory coat

Waste Segregation and Containerization

Proper segregation of waste at the point of generation is crucial to ensure safe and compliant disposal. Do not mix Indoxam waste with other waste streams.

• Solid Waste (Unused/Expired Compound): Place directly into a designated hazardous waste container.[1] Do not dispose of in regular trash.

• Liquid Waste (Solutions, Rinsate): Collect in a compatible, leak-proof container equipped with a screw-top lid. The first rinse of any container that held Indoxam must be collected as hazardous waste.[1]

• Contaminated Labware:

  • Sharps (Needles, Syringes, Pipettes, Broken Glass): Collect in a puncture-proof sharps container clearly labeled for hazardous chemical waste.

  • Non-Sharps (Vials, Ampules, Flasks, Gloves): Discard into a designated hazardous waste container.

All waste containers must be clearly labeled as "Hazardous Waste" and include the full chemical name ("Indoxam"), the concentration, and the date.[3]

Decontamination and Disposal Procedures

Decontamination of Laboratory Equipment:

• Initial Rinse: Rinse all contaminated glassware and equipment with a suitable solvent (e.g., acetone (B3395972) or methanol), collecting the rinsate as hazardous liquid waste.

• Wash: Wash the equipment with a laboratory-grade detergent and hot water.

• Final Rinse: Rinse thoroughly with deionized water.

• Drying: Allow equipment to air dry completely before reuse.

Disposal of Indoxam Waste:

Indoxam waste is classified as hazardous and must not be disposed of in sanitary sewers or municipal landfills.[1] The primary recommended disposal method is incineration at a licensed hazardous waste facility.

• Storage: Store properly labeled and sealed hazardous waste containers in a designated, well-ventilated, and secure area, away from incompatible materials.

• Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor to arrange for the pickup and disposal of Indoxam waste.

Disposal of Empty Containers:

A container that held Indoxam is considered "empty" when all contents have been removed by normal means and no more than one inch of residue remains.

• Triple Rinse:

  • Rinse the container with a suitable solvent (such as acetone or methanol) at least three times.

  • Collect all rinsate as hazardous liquid waste.

• Render Unusable: Puncture or crush the container to prevent reuse.

• Disposal: Dispose of the triple-rinsed, unusable container in the regular trash, unless otherwise specified by local regulations. The label on the container should be defaced or removed.[1]

Environmental Fate and Degradation of Indoxam

Understanding the environmental persistence of Indoxam underscores the importance of proper disposal. The following table summarizes key quantitative data on its degradation.

Environmental Compartment	Condition	Half-life (t½)	Citation(s)
Water (Hydrolysis)	pH 5	~500-607 days	[2][4]
pH 7	~22-38 days	[2][4]
pH 9	~0.25-1 day	[2][4]
Water (Aqueous Photolysis)	Simulated Sunlight (pH 5)	~3-5 days	[4][5]
Soil	Aerobic	3 to 693 days	[6][7]
Anaerobic	147 to 233 days	[7]
Soil Photolysis (Natural Sunlight)	139 days	[2][4]

Indoxam Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Indoxam waste in a laboratory setting.

Caption: Logical workflow for the safe disposal of Indoxam waste.

By adhering to these procedures, laboratory professionals can ensure the safe and environmentally responsible disposal of Indoxam, fostering a culture of safety and regulatory compliance.

References

• 1. Hazardous Waste Disposal Guide - Research Areas | Policies [policies.dartmouth.edu]
• 2. vumc.org [vumc.org]
• 3. gzlabfurniture.com [gzlabfurniture.com]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 7. danielshealth.com [danielshealth.com]

Safeguarding Your Research: A Comprehensive Guide to Handling Indoxam

Essential safety protocols and logistical plans for the secure management of Indoxam in the laboratory.

This guide provides crucial, immediate safety and logistical information for researchers, scientists, and drug development professionals handling Indoxam. By furnishing detailed procedural guidance, this document aims to be the preferred resource for laboratory safety and chemical management, ensuring both personal safety and experimental integrity. The following protocols are based on the known hazards of structurally similar compounds, such as Indoxacarb, and established best practices for chemical handling in a research environment.

Hazard Profile and Personal Protective Equipment (PPE)

Indoxam and its analogs are associated with specific health risks that necessitate stringent safety measures. The primary routes of exposure are inhalation, ingestion, and skin contact. Based on data from related compounds, Indoxam should be handled with a high degree of caution.[1]

Inferred Hazard Classification for Indoxam

Hazard Class	Category	GHS Hazard Statement
Acute Toxicity, Oral	Category 3	H301: Toxic if swallowed[2]
Acute Toxicity, Inhalation	Category 4	H332: Harmful if inhaled[1]
Skin Sensitization	Category 1B	H317: May cause an allergic skin reaction[3]
Specific Target Organ Toxicity (Repeated Exposure)	Category 1	H372: Causes damage to organs (nervous system, blood, heart) through prolonged or repeated exposure[1][2][4]
Hazardous to the Aquatic Environment, Acute Hazard	Category 1	H400: Very toxic to aquatic life[1][2]
Hazardous to the Aquatic Environment, Long-term Hazard	Category 1	H410: Very toxic to aquatic life with long lasting effects[1][2]

Recommended Personal Protective Equipment (PPE) for Handling Indoxam

Task	Eye Protection	Hand Protection	Body Protection	Respiratory Protection
Weighing and Preparing Solutions	Safety glasses with side shields or chemical splash goggles[5]	Nitrile or other chemical-resistant gloves[6]	Laboratory coat[7]	Use in a certified chemical fume hood is required.
Handling Stock Solutions	Chemical splash goggles	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a well-ventilated area. A fume hood is recommended.
Administering to Cell Cultures or Animals	Safety glasses with side shields	Nitrile or other chemical-resistant gloves	Laboratory coat	Work in a biological safety cabinet or a well-ventilated area.
Cleaning and Waste Disposal	Chemical splash goggles	Heavy-duty, chemical-resistant gloves	Chemical-resistant apron over a laboratory coat[8]	If outside of a fume hood and there is a risk of aerosolization, a respirator may be necessary.[9]

Operational Plan for Handling Indoxam

Adherence to a strict operational protocol is paramount to minimize the risk of exposure and contamination.

Step 1: Preparation and Pre-Handling

• Consult the Safety Data Sheet (SDS): Always review the most current SDS for Indoxam or a structurally analogous compound before beginning any new procedure.[10]

• Designate a Work Area: All work with Indoxam should be conducted in a designated area, such as a chemical fume hood, to contain any potential spills or airborne particles.

• Assemble all Materials: Before handling the compound, ensure all necessary equipment, including PPE, spill kits, and waste containers, are readily accessible.

Step 2: Handling and Experimental Procedures

• Donning PPE: Put on all required PPE before entering the designated work area.

• Weighing: When weighing the solid form of Indoxam, do so within a chemical fume hood to prevent inhalation of the powder.

• Solution Preparation: Prepare solutions within the fume hood. Add the solvent to the solid compound slowly to avoid splashing.

• Labeling: Clearly label all containers with the chemical name, concentration, date, and appropriate hazard warnings.

• Transporting: When moving solutions, use secondary containment to prevent spills.

Step 3: Post-Handling and Decontamination

• Decontaminate Work Surfaces: After each use, thoroughly clean the designated work area with an appropriate solvent and then soap and water.

• Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves first, followed by your lab coat, and then eye protection.

• Hand Washing: Wash hands thoroughly with soap and water after removing PPE.[5]

Disposal Plan for Indoxam Waste

Proper disposal of Indoxam and contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection

• Solid Waste: Unused or expired solid Indoxam should be collected in a clearly labeled hazardous waste container.[7]

• Liquid Waste: All solutions containing Indoxam, including experimental waste and rinsate, must be collected in a designated, sealed hazardous waste container. Do not pour Indoxam waste down the drain.[2]

• Contaminated Materials: All disposable items that have come into contact with Indoxam, such as gloves, pipette tips, and paper towels, must be disposed of as hazardous waste.[7]

Disposal Procedure

• Container Labeling: All hazardous waste containers must be clearly labeled with "Hazardous Waste," the full chemical name (Indoxam), and the associated hazards.

• Storage: Store hazardous waste in a designated, secure satellite accumulation area away from general laboratory traffic.

• Waste Pickup: Arrange for the disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) office. Do not attempt to dispose of chemical waste independently.

Emergency Procedures: Indoxam Spill Response

In the event of a spill, a swift and organized response is essential to mitigate exposure and contamination. The following workflow outlines the necessary steps.

Caption: Workflow for handling an Indoxam spill.

References

• 1. benchchem.com [benchchem.com]
• 2. cdn.caymanchem.com [cdn.caymanchem.com]
• 3. static1.squarespace.com [static1.squarespace.com]
• 4. msd.com [msd.com]
• 5. ncvbdc.mohfw.gov.in [ncvbdc.mohfw.gov.in]
• 6. The Best Personal Protective Equipment For Pesticides | Professional DIY Pest Control Equipment [solutionsstores.com]
• 7. benchchem.com [benchchem.com]
• 8. PI28/PI061: Personal Protective Equipment for Handling Pesticides [edis.ifas.ufl.edu]
• 9. epa.gov [epa.gov]
• 10. agsci.oregonstate.edu [agsci.oregonstate.edu]